Adamantane-1-carbothioamide

• CAS: 50543-85-6

Core Science & Biosynthesis

An In-depth Technical Guide to Adamantane-1-carbothioamide: Structure, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of adamantane-1-carbothioamide, a fascinating heterocyclic compound with significant potential in medicinal chemistry. We will delve into its core chemical properties, three-dimensional structure, synthesis, and explore its burgeoning applications in drug discovery. This document is intended to serve as a valuable resource for researchers and professionals engaged in the development of novel therapeutics.

The Strategic Importance of the Adamantane Moiety in Drug Design

Adamantane, a rigid, tricyclic hydrocarbon, is a privileged scaffold in medicinal chemistry. Its unique cage-like structure and high lipophilicity offer several advantages in drug design. The incorporation of an adamantane moiety can significantly enhance the biological availability of a compound by increasing its ability to cross cell membranes.[1] This lipophilic "bullet" can also positively modulate the therapeutic index of a drug by influencing its absorption, distribution, metabolism, and excretion (ADME) properties.[2][3]

The rigid nature of the adamantane cage provides a stable anchor for the precise spatial orientation of pharmacophoric groups, which can lead to improved binding affinity and selectivity for biological targets.[2] This has been successfully exploited in a number of clinically approved drugs, including the antiviral agent amantadine, the anti-diabetic vildagliptin, and the Alzheimer's disease drug memantine, showcasing the broad therapeutic applicability of adamantane-based compounds.[4]

The Thioamide Functional Group: A Bioisostere with Unique Advantages

The carbothioamide group (-CSNH2) is a bioisostere of the more common amide group (-CONH2). While structurally similar, the substitution of the carbonyl oxygen with a sulfur atom imparts distinct physicochemical properties that can be highly advantageous in drug design.[5] The thioamide group is a better hydrogen bond donor and can exhibit altered electronic properties compared to its amide counterpart.[6]

This seemingly subtle change can lead to improved metabolic stability, as the C=S bond is generally less susceptible to enzymatic hydrolysis than the C=O bond.[6] Furthermore, the incorporation of a thioamide can enhance a molecule's permeability and bioavailability.[5] Compounds containing a thioamide moiety have demonstrated a wide array of pharmacological activities, including antimicrobial, antiviral, and anticancer effects.[7][8]

Physicochemical Properties and Structural Elucidation of Adamantane-1-carbothioamide

While specific experimental data for the parent adamantane-1-carbothioamide is not extensively reported in publicly available literature, we can infer its key properties from data on its closely related N-substituted derivatives.

Table 1: Physicochemical Properties of Adamantane and Related Compounds

Property	Adamantane	N-(adamantan-1-yl)piperidine-1-carbothioamide
Molecular Formula	C₁₀H₁₆	C₁₆H₂₆N₂S
Molar Mass	136.24 g/mol	278.46 g/mol
Appearance	White crystalline solid[9]	Colorless rods[4]
Melting Point	270 °C (sublimes)[9]	185 °C[4]
Solubility	Insoluble in water; soluble in nonpolar organic solvents.[10]	Expected to have low aqueous solubility and good solubility in organic solvents.

Structural Analysis

The three-dimensional structure of adamantane-1-carbothioamide is characterized by the bulky, rigid adamantane cage attached to the planar carbothioamide group. X-ray crystallographic studies of N-substituted derivatives, such as N-(adamantan-1-yl)-piperidine-1-carbothioamide[4] and N-(adamantan-1-yl)-4-methylpiperazine-1-carbothioamide[3], provide valuable insights into the molecular geometry.

The adamantane cage typically adopts its characteristic strain-free chair conformation. The C-N bond connecting the adamantane to the carbothioamide has a length of approximately 1.48 Å, and the C=S bond length is around 1.68 Å. The planarity of the thioamide group is a key feature, influencing its hydrogen bonding capabilities and interactions with biological targets.

Spectroscopic Characterization

The identity and purity of adamantane-1-carbothioamide and its derivatives are confirmed using a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the adamantane protons, typically appearing as a series of broad multiplets in the range of 1.6-2.3 ppm. The protons of the -NH₂ group of the primary carbothioamide would likely appear as a broad singlet at a downfield chemical shift.

  • ¹³C NMR: The carbon NMR spectrum will display distinct signals for the adamantane cage carbons, generally in the region of 28-45 ppm. The carbon of the C=S group is a key diagnostic peak and is expected to resonate significantly downfield, typically in the range of 180-200 ppm.[3]

• Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional groups present. Key vibrational bands for adamantane-1-carbothioamide would include N-H stretching vibrations around 3300-3100 cm⁻¹, C-H stretching of the adamantane cage just below 3000 cm⁻¹, and a strong C=S stretching band in the region of 1200-1050 cm⁻¹.

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and fragmentation pattern. The electron ionization (EI) mass spectrum would show the molecular ion peak (M⁺) and characteristic fragmentation patterns corresponding to the loss of the carbothioamide group and fragmentation of the adamantane cage.

Synthesis of Adamantane-1-carbothioamide

The synthesis of adamantane-1-carbothioamide and its derivatives is typically achieved through the reaction of 1-adamantyl isothiocyanate with an appropriate amine. For the parent compound, this would involve the reaction with ammonia. A general protocol for the synthesis of an N-substituted derivative is provided below.

Experimental Protocol: Synthesis of N-(adamantan-1-yl)piperidine-1-carbothioamide[4]

This protocol describes a representative synthesis of an adamantane-1-carbothioamide derivative.

Materials:

• 1-Adamantyl isothiocyanate

• Piperidine

• Ethanol

Procedure:

• Dissolve 1-adamantyl isothiocyanate (1 mmol) in ethanol.

• Add piperidine (1.1 mmol) to the solution.

• Reflux the reaction mixture for 3 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into crushed ice.

• Filter the resulting solid precipitate under suction.

• Wash the solid with cold ethanol (50 mL).

• Dry the product to afford the pure N-(adamantan-1-yl)piperidine-1-carbothioamide.

Caption: Synthetic workflow for adamantane-1-carbothioamide derivatives.

Applications in Drug Discovery and Medicinal Chemistry

The unique combination of the lipophilic adamantane scaffold and the versatile thioamide functional group makes adamantane-1-carbothioamide and its derivatives promising candidates for drug discovery.

Antimicrobial Activity

Several studies have demonstrated the potent antimicrobial activity of N-substituted adamantane-1-carbothioamides. These compounds have shown efficacy against a range of Gram-positive and Gram-negative bacteria, as well as the pathogenic fungus Candida albicans.[1][11] The lipophilicity imparted by the adamantane moiety is thought to facilitate the penetration of bacterial cell membranes.

Hypoglycemic Potential

Derivatives of adamantane-1-carbothioamide have also been investigated for their oral hypoglycemic activity in animal models of diabetes.[1][11] Certain compounds have shown a significant reduction in serum glucose levels, suggesting their potential as leads for the development of new anti-diabetic agents. Adamantane derivatives are known to inhibit dipeptidyl peptidase IV (DPP-IV), a key target in type 2 diabetes management.[12]

Other Potential Therapeutic Areas

The broader class of adamantane derivatives has been explored for a multitude of therapeutic applications, including:

• Antiviral agents: Targeting viruses such as influenza and herpes simplex.[12]

• Anticancer agents: Inducing apoptosis in cancer cell lines.[12]

• Neurological disorders: Modulating targets such as the NMDA receptor.[3]

The structural features of adamantane-1-carbothioamide make it a valuable starting point for the design of novel inhibitors for various enzymes and receptors.

Caption: Potential therapeutic applications of adamantane-1-carbothioamide derivatives.

Future Perspectives

Adamantane-1-carbothioamide represents a promising scaffold for the development of new therapeutic agents. Future research should focus on the synthesis and biological evaluation of a wider range of derivatives to establish comprehensive structure-activity relationships. Elucidating the specific molecular targets and mechanisms of action will be crucial for optimizing the efficacy and safety of these compounds. The unique properties of the adamantane and thioamide moieties, when combined, offer a compelling strategy for addressing unmet needs in various disease areas.

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• Al-Wahaibi, L. H., Blacque, O., Tiekink, E. R. T., & El-Emam, A. A. (2025). Crystal structure of N-(adamantan-1-yl)-4-methylpiperazine-1-carbothioamide, C16H27N3S. Zeitschrift für Kristallographie-New Crystal Structures. [Link]

• Al-Wahaibi, L. H., Alagappan, K., Blacque, O., Mohamed, A. A. B., Hassan, H. M., Percino, M. J., ... & Thamotharan, S. (2022). X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. Molecules, 27(23), 8425. [Link]

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• Thioamides in medicinal chemistry and as small molecule therapeutic agents. (2024). European Journal of Medicinal Chemistry, 277, 116732. [Link]

• Mitchell, R. E., & Schepartz, A. (2016). Thioamides: Biosynthesis of Natural Compounds and Chemical Applications. Biochemistry, 55(49), 6795-6807. [Link]

• El-Emam, A. A., Al-Abdullah, E. S., Al-Tamimi, A. M. S., & Al-Obaid, A. M. (2013). N-(Adamantan-1-yl)-1,2,3,4-tetrahydroisoquinoline-2-carbothioamide. Acta Crystallographica Section E: Structure Reports Online, 69(12), o1815. [Link]

• Synthesis of the target N-(1-adamanty)carbothioamides 5a–e, 6, 7, 8a–c,... (n.d.). ResearchGate. [Link]

• Al-Wahaibi, L. H., Blacque, O., Tiekink, E. R. T., & El-Emam, A. A. (2025). Crystal structure of N-(adamantan-1-yl)-4-methylpiperazine-1-carbothioamide, C16H27N3S. Zeitschrift für Kristallographie - New Crystal Structures. [Link]

• El-Emam, A. A., Al-Abdullah, E. S., Al-Tamimi, A. M. S., & Al-Obaid, A. M. (2013). N-(Adamantan-1-yl)-1,2,3,4-tetrahydroisoquinoline-2-carbothioamide. Acta Crystallographica Section E: Structure Reports Online, 69(12), o1815. [Link]

• Al-Wahaibi, L. H., Macías, M. A., Blacque, O., Zondagh, L. S., Joubert, J., Thamotharan, S., ... & El-Emam, A. A. (2022). X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. Molecules, 27(23), 8425. [Link]

• Al-Wahaibi, L. H., Macías, M. A., Blacque, O., Zondagh, L. S., Joubert, J., Thamotharan, S., ... & El-Emam, A. A. (2021). Crystallographic and Theoretical Exploration of Weak Hydrogen Bonds in Arylmethyl N′-(adamantan-1-yl)piperidine-1-carbothioimidates and Molecular Docking Analysis. ACS Omega, 6(41), 27367-27381. [Link]

• Al-Wahaibi, L. H., Al-Ghamdi, S. A., El-Emam, A. A., & Mohamed, A. A. B. (2018). Synthesis, Antimicrobial, and Anti-Proliferative Activities of Novel 4-(Adamantan-1-yl)-1-arylidene-3-thiosemicarbazides, 4-Arylmethyl N-(Adamantan-1-yl)piperidine-1-carbothioimidates and 1, 3-Bis (adamantan-1-yl)-5-arylidene-2-thioxoimidazolidin-4-ones. Molecules, 23(10), 2465. [Link]

• Al-Abdullah, E. S., El-Emam, A. A., Al-Tuwaijri, H. M., & Hafila, H. M. (2015). Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)carbothioamide Derivatives. Molecules, 20(5), 8345-8361. [Link]

• Al-Wahaibi, L. H., Al-Ghamdi, S. A., El-Emam, A. A., & Mohamed, A. A. B. (2018). Synthesis, Antimicrobial, and Anti-Proliferative Activities of Novel 4-(Adamantan-1-yl)-1-arylidene-3-thiosemicarbazides, 4-Arylmethyl N-(Adamantan-1-yl)piperidine-1-carbothioimidates and 1, 3-Bis (adamantan-1-yl)-5-arylidene-2-thioxoimidazolidin-4-ones. ResearchGate. [Link]

• Solubility of Adamantane. (n.d.). Solubility of Things. [Link]

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An In-Depth Technical Guide to the Synthesis of Novel Adamantane-1-carbothioamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of novel adamantane-1-carbothioamide derivatives, compounds of significant interest in medicinal chemistry. We delve into the strategic incorporation of the adamantane moiety, a lipophilic cage structure, to enhance the pharmacological profiles of bioactive molecules. This guide details robust synthetic methodologies, including the preparation of key intermediates and the crucial thioamidation step. Emphasis is placed on the rationale behind experimental choices, offering insights into reaction mechanisms and optimization strategies. Detailed, step-by-step protocols, data presentation in tabular format, and visual diagrams of workflows and mechanisms are provided to ensure reproducibility and facilitate a deeper understanding of the synthetic processes.

Introduction: The Significance of the Adamantane Scaffold in Medicinal Chemistry

The adamantane moiety, a rigid, three-dimensional tricyclic alkane, has emerged as a privileged scaffold in drug discovery.[1][2] Its unique lipophilic and steric properties offer several advantages when incorporated into pharmacologically active agents.[3][4] The bulky adamantyl group can enhance the metabolic stability of a drug by sterically hindering enzymatic degradation.[2] Furthermore, its high lipophilicity can improve a compound's ability to cross cellular membranes, including the blood-brain barrier, which is crucial for developing therapeutics targeting the central nervous system.[5]

Adamantane derivatives have demonstrated a wide spectrum of biological activities, including antiviral, antidiabetic, and anticancer properties.[1][3] Notable examples of adamantane-containing drugs in clinical use include amantadine (antiviral and anti-parkinsonian), memantine (for Alzheimer's disease), and saxagliptin (an antidiabetic agent).[1] The incorporation of a carbothioamide group, a versatile functional group known for its diverse biological activities, onto the adamantane scaffold presents a promising strategy for the development of novel therapeutic agents.[6][7] This guide will focus on the practical synthesis of adamantane-1-carbothioamide derivatives, providing a foundational understanding for researchers in the field.

Strategic Approaches to the Synthesis of Adamantane-1-carbothioamide Derivatives

The synthesis of adamantane-1-carbothioamide derivatives can be broadly approached through two primary strategies, each with its own set of advantages and considerations. The choice of strategy often depends on the availability of starting materials and the desired substitution pattern on the carbothioamide nitrogen.

Strategy A: Synthesis via Adamantane-1-isothiocyanate

This is a widely employed and versatile method that utilizes adamantane-1-isothiocyanate as a key intermediate.[8][9] This electrophilic species readily reacts with a variety of nucleophiles, particularly primary and secondary amines, to afford the corresponding N-substituted adamantane-1-carbothioamides. The key advantage of this approach is the commercial availability of adamantane-1-amine, the precursor to the isothiocyanate, and the broad range of amines that can be used to generate a diverse library of derivatives.

Strategy B: Thioamidation of Adamantane-1-carbonitrile

An alternative route involves the direct conversion of adamantane-1-carbonitrile to the primary adamantane-1-carbothioamide. This method is particularly useful when the unsubstituted carbothioamide is the target molecule. Several reagents can effect this transformation, including hydrogen sulfide in the presence of a base or Lawesson's reagent.[10][11] While potentially more direct for the synthesis of the primary thioamide, this method may be less amenable to the synthesis of N-substituted derivatives.

Detailed Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of adamantane-1-carbothioamide derivatives, focusing on the more versatile isothiocyanate route (Strategy A).

Synthesis of the Key Intermediate: Adamantane-1-isothiocyanate

The preparation of adamantane-1-isothiocyanate is a critical first step. A common and effective method involves the reaction of 1-adamantylamine with carbon disulfide in the presence of a base, followed by treatment with an activating agent.

Protocol 3.1.1: Synthesis of 1-Adamantyl Isothiocyanate [8]

• Reaction Setup: In a well-ventilated fume hood, dissolve 1-adamantylamine (1.0 eq) in a suitable solvent such as ethanol.

• Dithiocarbamate Formation: To this solution, add triethylamine (1.1 eq) followed by the dropwise addition of carbon disulfide (1.2 eq) while maintaining the temperature at 0-5 °C with an ice bath. Stir the reaction mixture for 2 hours at room temperature.

• Activation and Isothiocyanate Formation: Cool the reaction mixture again to 0-5 °C and add di-tert-butyl dicarbonate (Boc₂O) (1.1 eq). Stir the mixture for 1 hour at this temperature.

• Catalysis: Add a catalytic amount of 4-dimethylaminopyridine (DMAP).

• Work-up: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC). Upon completion, concentrate the reaction mixture under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain pure 1-adamantyl isothiocyanate.

Synthesis of N-Substituted Adamantane-1-carbothioamides

With the adamantane-1-isothiocyanate in hand, the final step involves its reaction with a primary or secondary amine.

Protocol 3.2.1: General Procedure for the Synthesis of N-(1-Adamantyl)carbothioamides [8][9]

• Reaction Setup: Dissolve 1-adamantyl isothiocyanate (1.0 eq) in a suitable solvent, such as boiling ethanol.[8]

• Nucleophilic Addition: To the solution, add the desired primary or secondary amine (1.0-1.2 eq).

• Reaction: Reflux the reaction mixture for 2-4 hours. The reaction progress can be monitored by TLC.

• Isolation: Upon completion, cool the reaction mixture to room temperature. The product often precipitates out of the solution and can be collected by filtration. If no precipitate forms, the solvent can be removed under reduced pressure, and the crude product can be purified by recrystallization or column chromatography.

Visualizing the Synthetic Workflow and Mechanism

To provide a clearer understanding of the synthetic process, the following diagrams illustrate the overall workflow and the proposed reaction mechanism.

Experimental Workflow Diagram

Caption: Proposed mechanism for the formation of N-substituted adamantane-1-carbothioamide.

Data Presentation and Characterization

The successful synthesis of adamantane-1-carbothioamide derivatives must be confirmed through rigorous characterization. The following table summarizes typical characterization data for a representative compound.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
Adamantane-1-carbothioamide	C₁₁H₁₇NS	195.33	188-190	1.70-2.10 (m, 15H), 7.50 (br s, 1H), 7.85 (br s, 1H)	28.5, 36.2, 41.8, 55.0, 205.1

Note: NMR data is representative and may vary depending on the solvent and instrument used.

Causality Behind Experimental Choices

The selection of reagents and reaction conditions is paramount to the successful synthesis of the target compounds.

• Choice of Base in Isothiocyanate Synthesis: Triethylamine is a common and effective base for the formation of the dithiocarbamate salt. [8]Its basicity is sufficient to deprotonate the amine, and it is easily removed during work-up.

• Activating Agent: Di-tert-butyl dicarbonate (Boc₂O) is an efficient activating agent for the conversion of the dithiocarbamate to the isothiocyanate. [8]It reacts with the sulfur atom, making the carbon more electrophilic and facilitating the elimination of the Boc-protected thiol.

• Solvent for Thioamidation: Ethanol is a good solvent for the reaction of the isothiocyanate with amines as it is polar enough to dissolve the reactants and the product often has limited solubility at room temperature, facilitating its isolation by precipitation. [8]* Use of Reflux Conditions: Heating the reaction mixture to reflux provides the necessary activation energy for the nucleophilic attack of the amine on the isothiocyanate, ensuring a reasonable reaction rate.

Trustworthiness and Self-Validating Systems

The protocols described herein are designed to be robust and reproducible. The progress of each reaction can be easily monitored by TLC, allowing for real-time assessment of the reaction's success. The identity and purity of the final products can be unequivocally confirmed by standard analytical techniques such as NMR spectroscopy, mass spectrometry, and melting point analysis. The characteristic spectroscopic signatures of the adamantane cage and the carbothioamide functional group provide a self-validating system for product identification.

Conclusion

This technical guide has provided a comprehensive and practical overview of the synthesis of novel adamantane-1-carbothioamide derivatives. By understanding the underlying chemical principles and the rationale behind the experimental procedures, researchers are well-equipped to synthesize and explore the therapeutic potential of this promising class of compounds. The versatility of the isothiocyanate-based synthetic route allows for the generation of diverse libraries of derivatives, which will be instrumental in future structure-activity relationship studies and the development of new drug candidates.

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Biological activity of Adamantane-1-carbothioamide analogues

An In-depth Technical Guide to the Biological Activity of Adamantane-1-carbothioamide Analogues

For Researchers, Scientists, and Drug Development Professionals

Abstract

The adamantane cage, a rigid and lipophilic three-dimensional structure, has long been a privileged scaffold in medicinal chemistry. Its incorporation into various molecular frameworks often leads to enhanced biological activity and improved pharmacokinetic profiles. This technical guide focuses on a specific class of adamantane derivatives: adamantane-1-carbothioamide analogues. We will explore their synthesis, delve into their diverse biological activities, and elucidate the underlying structure-activity relationships. This document serves as a comprehensive resource for researchers and drug development professionals interested in leveraging the unique properties of these compounds for therapeutic innovation.

Introduction: The Adamantane Advantage in Drug Discovery

Adamantane and its derivatives have a rich history in pharmacology, with the discovery of the antiviral drug amantadine in the 1960s marking a significant milestone.[1][2] This compound, and its successor rimantadine, demonstrated the potential of the adamantyl moiety to confer potent biological activity, initially against the influenza A virus.[2][3] The key to adamantane's success lies in its unique physicochemical properties. The bulky, cage-like structure provides a high degree of lipophilicity, which can enhance a molecule's ability to cross biological membranes and interact with hydrophobic binding pockets in target proteins.[1] This often translates to improved bioavailability and efficacy.

Beyond its role as a lipophilic anchor, the adamantane group can positively influence a drug's therapeutic index through various mechanisms.[1] Its rigid structure can also serve as a scaffold to orient pharmacophoric groups in a precise three-dimensional arrangement, facilitating optimal interactions with biological targets. Over the years, the adamantane scaffold has been incorporated into a wide array of therapeutic agents, leading to the development of drugs with diverse applications, including antiviral, anticancer, antidiabetic, and neuroprotective agents.[1][3][4] This guide will specifically focus on the carbothioamide derivatives of adamantane, a class of compounds that has shown significant promise across multiple therapeutic areas.

Synthetic Strategies for Adamantane-1-carbothioamide Analogues

The synthesis of adamantane-1-carbothioamide analogues is generally straightforward, with the key intermediate being 1-adamantyl isothiocyanate. This versatile electrophile can be readily prepared from 1-adamantylamine.[1] The general synthetic scheme involves the reaction of 1-adamantyl isothiocyanate with a variety of nucleophiles, such as primary and secondary amines, hydrazines, and hydrazides, to yield the corresponding N-substituted adamantane-1-carbothioamides.[1][5][6]

General Synthetic Protocol

A typical synthesis involves the dropwise addition of an appropriate amine or hydrazine to a solution of 1-adamantyl isothiocyanate in a suitable solvent, such as ethanol or N,N-dimethylformamide (DMF).[1][7] The reaction mixture is often stirred at room temperature or heated under reflux to drive the reaction to completion.[8] The resulting product can then be isolated and purified using standard techniques like filtration and recrystallization.

Caption: General synthetic pathway for Adamantane-1-carbothioamide analogues.

Synthesis of Hydrazine-1-carbothioamide Derivatives

A notable subclass of these analogues are the 2-(adamantane-1-carbonyl)-N-substituted hydrazine-1-carbothioamides. These are synthesized by reacting adamantane-1-carbohydrazide with various isothiocyanates.[8][9][10] This approach allows for the introduction of diverse substituents on the terminal nitrogen of the carbothioamide moiety, enabling extensive structure-activity relationship (SAR) studies.

Diverse Biological Activities of Adamantane-1-carbothioamide Analogues

The incorporation of the adamantane-1-carbothioamide scaffold has led to the discovery of compounds with a wide spectrum of biological activities.

Antimicrobial and Antifungal Activity

Several studies have demonstrated the potent antimicrobial and antifungal properties of adamantane-1-carbothioamide derivatives.[11] These compounds have been shown to be effective against a range of pathogenic Gram-positive and Gram-negative bacteria, as well as the opportunistic fungus Candida albicans.[6] For instance, certain N-(1-adamantyl)carbothioamides derived from substituted piperazines and other cyclic amines have exhibited significant antibacterial activity.[1][11]

Compound Type	Organism	Activity (MIC in µg/mL)	Reference
N-(adamantan-1-yl)carbothioamides	Gram-positive & Gram-negative bacteria	0.5–32	[6][12]
4-(adamantan-1-yl)-1-arylidene-3-thiosemicarbazides	Candida albicans	Good activity	[6][12]

Table 1: Summary of Antimicrobial Activity of Selected Adamantane-1-carbothioamide Analogues.

The lipophilic nature of the adamantane cage is believed to play a crucial role in the antimicrobial activity of these compounds, facilitating their penetration through the microbial cell wall and membrane.

Antiviral Activity

Building on the legacy of amantadine and rimantadine, research into new adamantane derivatives as antiviral agents is ongoing.[2][13] While the primary mechanism of amantadine against influenza A involves the blockade of the M2 proton channel, newer analogues may exhibit different or multiple mechanisms of action.[2] For example, some adamantane derivatives have been suggested to inhibit viral entry by increasing the pH of endosomes, thereby interfering with the function of host cell proteases required for viral fusion.[14] The carbothioamide functionality introduces additional hydrogen bonding capabilities and potential for metal chelation, which could lead to novel antiviral mechanisms.

Anticancer and Antiproliferative Activity

The antiproliferative potential of adamantane-1-carbothioamide analogues against various human cancer cell lines has been an area of active investigation.[3][9][12] Several compounds have demonstrated significant cytotoxic effects. For instance, certain 4-(adamantan-1-yl)-1-arylidene-3-thiosemicarbazides and S-arylmethyl N′-(adamantan-1-yl)piperidine-1-carbothioimidates have shown potent antiproliferative activity with IC50 values in the low micromolar range.[6][12]

Compound Class	Cell Lines	IC50	Reference
S-arylmethyl derivatives	Various human tumor cell lines	< 10 µM	[6][12]
2-(adamantane-1-carbonyl)-N-substituted hydrazine-1-carbothioamides	Various human tumor cell lines	Moderate activity	[9]

Table 2: Antiproliferative Activity of Adamantane-1-carbothioamide Analogues.

The proposed mechanisms for their anticancer activity are diverse and may involve the induction of apoptosis, inhibition of key signaling pathways, or interference with cellular metabolism.[3]

Enzyme Inhibition

Adamantane-1-carbothioamide analogues have also emerged as potent inhibitors of various enzymes implicated in disease.

• Urease Inhibition: Urease is an enzyme that plays a key role in the pathogenesis of infections caused by Helicobacter pylori, leading to conditions like peptic ulcers and stomach cancer.[9] Certain 2-(adamantane-1-carbonyl)-N-substituted hydrazine-1-carbothioamides have been identified as effective urease inhibitors.[9][10] Molecular docking studies suggest that these compounds can bind to the active site of the enzyme, with the adamantane moiety occupying a hydrophobic pocket and the carbothioamide group forming key hydrogen bonds.[9]

• 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) Inhibition: 11β-HSD1 is a key enzyme in the conversion of inactive cortisone to active cortisol and is a therapeutic target for metabolic disorders like type 2 diabetes and obesity.[1][15] Adamantyl carboxamides and acetamides have been identified as potent and selective inhibitors of human 11β-HSD1.[15] This highlights the potential of the adamantane scaffold in designing inhibitors for this enzyme class.

• Cholinesterase Inhibition: Some adamantyl derivatives have shown selective inhibitory activity against butyrylcholinesterase (BChE) over acetylcholinesterase (AChE), making them interesting candidates for the treatment of Alzheimer's disease.[16]

Caption: Enzyme inhibition by Adamantane-1-carbothioamide analogues.

Structure-Activity Relationship (SAR) Insights

The biological activity of adamantane-1-carbothioamide analogues is highly dependent on the nature of the substituents on the carbothioamide nitrogen and modifications to the adamantane core.

• Substituents on the Carbothioamide Nitrogen: The introduction of bulky and hydrophobic groups, such as tert-butyl or cyclohexyl, on the terminal nitrogen of hydrazine-1-carbothioamides has been shown to influence their conformation and biological activity.[9] Aromatic substituents can also significantly impact activity, with the position and nature of substituents on the aromatic ring playing a crucial role in determining the potency and selectivity of the compounds.[6][12]

• Lipophilicity and Volume: While the adamantane group imparts high lipophilicity, studies have shown that there is not always a direct correlation between the overall lipophilicity or molecular volume of the analogues and their inhibitory potency against certain targets.[17] This suggests that specific electronic and steric interactions, rather than just bulk properties, are critical for activity.

• Conformational Effects: The rigidity of the adamantane scaffold can lead to distinct conformational preferences in the flexible carbothioamide side chain. X-ray crystallography studies have revealed that different substituents can induce either folded or extended conformations, which in turn affects how the molecule fits into a binding site.[7][9]

Future Directions and Conclusion

Adamantane-1-carbothioamide analogues represent a promising class of compounds with a broad range of biological activities. Their synthetic accessibility and the tunability of their properties through chemical modification make them attractive candidates for further drug discovery and development efforts. Future research in this area should focus on:

• Mechanism of Action Studies: Elucidating the precise molecular mechanisms by which these compounds exert their biological effects is crucial for their rational design and optimization.

• Expansion of Chemical Diversity: The synthesis and screening of larger and more diverse libraries of adamantane-1-carbothioamide analogues will likely lead to the discovery of new compounds with improved potency and selectivity.

• In Vivo Efficacy and Safety Profiling: Promising lead compounds identified from in vitro studies need to be evaluated in relevant animal models to assess their in vivo efficacy, pharmacokinetics, and safety profiles.

References

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• Arshad, N., Saeed, A., Channar, P. A., Larik, F. A., Abbas, Q., & Tahir, M. N. (2022). X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. Molecules, 27(23), 8425. [Link]

• ResearchGate. (n.d.). Synthesis of the target N-(1-adamanty)carbothioamides 5a–e, 6, 7, 8a–c, 9, 10a and 10b. Retrieved from [Link]

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An In-depth Technical Guide to the Speculated Mechanisms of Action of Adamantane-1-carbothioamide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The adamantane-1-carbothioamide scaffold represents a cornerstone in modern medicinal chemistry, serving as a versatile template for the development of novel therapeutic agents. Its unique structural composition, combining the rigid, lipophilic adamantane cage with the functionally versatile carbothioamide group, has given rise to a plethora of derivatives exhibiting a wide spectrum of biological activities. These include potent antimicrobial, anticancer, antiviral, and metabolic regulatory effects.[1][2][3][4] This guide synthesizes the current understanding of this scaffold, moving beyond a simple catalog of activities to explore the underlying molecular mechanisms. We will dissect the distinct roles of the adamantane and carbothioamide moieties and delve into the specific, evidence-backed speculations on how these molecules interact with key biological targets such as metabolic enzymes, cancer-related kinases, DNA repair enzymes, and viral proteins. This document is intended to serve as a comprehensive resource for researchers engaged in the discovery and development of adamantane-based therapeutics, providing both a theoretical framework and practical, field-proven experimental designs.

Part 1: The Adamantane Moiety - A Lipophilic Anchor for Diverse Targets

The adamantane group is more than just a bulky substituent; it is a "lipophilic anchor" that fundamentally dictates the pharmacokinetic and pharmacodynamic properties of the parent molecule. Its rigid, three-dimensional, and highly symmetric diamondoid structure provides a unique combination of properties that medicinal chemists leverage to enhance drug efficacy.

• Lipophilicity and Bioavailability: The primary contribution of the adamantane cage is its high lipophilicity.[1][3] This property significantly enhances the ability of a molecule to cross biological membranes, thereby improving its absorption, distribution, and overall bioavailability. By incorporating this moiety, derivatives of adamantane-1-carbothioamide can more effectively reach their intracellular targets.[4]

• Hydrophobic Pocket Engagement: The adamantane group is exceptionally well-suited to occupy hydrophobic pockets within enzyme active sites or receptor binding domains. Its defined, bulky structure allows for extensive van der Waals interactions, creating a stable and high-affinity binding anchor. This principle is the foundation for its successful application in designing inhibitors for targets with pronounced hydrophobic regions, such as 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1).[1][5]

• Metabolic Stability: The cage-like structure of adamantane, devoid of easily metabolizable C-H bonds, imparts significant metabolic stability. This resistance to enzymatic degradation, particularly by cytochrome P450 enzymes, can prolong the plasma half-life of a drug, leading to a more sustained therapeutic effect.[6]

Part 2: The Carbothioamide Moiety - The Functional Headgroup

While the adamantane group serves as the anchor, the carbothioamide (-CSNH-) group acts as the "functional headgroup," responsible for the specific molecular interactions that define the mechanism of action. This group, a sulfur analog of the amide bond, possesses a unique electronic and steric profile that enables it to participate in several critical binding interactions.

• Hydrogen Bonding: The N-H protons of the carbothioamide are effective hydrogen bond donors, while the sulfur atom, with its lone pairs of electrons, acts as a potent hydrogen bond acceptor. This dual capability allows for the formation of strong, directional hydrogen bonds with amino acid residues (e.g., serine, threonine, asparagine, glutamine) in a protein's active site, which is a recurring theme in the binding of thiosemicarbazide derivatives.[2]

• Metalloenzyme Chelation: The thiocarbonyl sulfur (C=S) is a soft base, making it an excellent ligand for the soft acid metal ions found in the active sites of many metalloenzymes. This is particularly relevant for the inhibition of urease, a nickel-dependent enzyme, where the sulfur atom is proposed to directly coordinate with the nickel ions in the catalytic center, disrupting the enzyme's function.[2][7]

Part 3: Speculated Mechanisms of Action & Key Therapeutic Targets

The combination of the adamantane anchor and the carbothioamide headgroup has produced derivatives that target a wide array of proteins. The following sections detail the most prominent and well-supported mechanistic speculations.

Inhibition of Metabolic Enzymes

A significant body of research points to adamantane-1-carbothioamide derivatives as potent modulators of enzymes involved in metabolic syndrome and diabetes.

11β-HSD1 is a critical enzyme in the prereceptor activation of glucocorticoids, converting inactive cortisone to active cortisol, particularly in the liver and adipose tissue.[5] Overactivity of this enzyme is linked to insulin resistance, obesity, and hyperglycemia. Adamantane derivatives have emerged as a major class of 11β-HSD1 inhibitors.[1][8]

Mechanism Speculation: The proposed mechanism involves the adamantyl group anchoring the inhibitor within a large, hydrophobic pocket of the enzyme's active site. The carbothioamide or a related linker then positions other functional groups to interact with the catalytic residues or the NADPH cofactor binding site, preventing the reduction of cortisone.[5][9]

Diagram: Proposed 11β-HSD1 Inhibition Workflow

Caption: Workflow for evaluating adamantane derivatives as 11β-HSD1 inhibitors.

Protocol: Cell-Based 11β-HSD1 Inhibition Assay

This protocol describes a robust method for assessing the inhibitory potential of test compounds against 11β-HSD1 in a cellular context.

• Cell Culture: Culture HEK-293 cells stably transfected with the human HSD11B1 gene in appropriate media (e.g., DMEM with 10% FBS, G418 for selection) at 37°C and 5% CO₂.

• Assay Preparation: Seed the cells into 96-well plates at a density of 3x10⁴ cells/well and allow them to adhere overnight.

• Compound Preparation: Prepare a serial dilution of the adamantane-1-carbothioamide test compound in serum-free media. The final DMSO concentration should not exceed 0.5%.

• Incubation: Wash the cells with PBS and add the compound dilutions. After a 30-minute pre-incubation, add the substrate, cortisone (e.g., 100 nM), to each well.

• Reaction: Incubate the plate for 4-6 hours at 37°C.

• Detection: Collect the supernatant. Quantify the amount of cortisol produced using a commercially available detection kit, such as a Homogeneous Time Resolved Fluorescence (HTRF) assay or an ELISA kit.

• Data Analysis: Plot the percentage of inhibition against the compound concentration and determine the IC₅₀ value using a non-linear regression model (four-parameter logistic fit). A known inhibitor should be used as a positive control.

Urease is a nickel-containing enzyme produced by various bacteria, fungi, and plants. In humans, urease activity, particularly from Helicobacter pylori, is associated with peptic ulcers and stomach cancer.[2][7] Adamantane-linked hydrazine-1-carbothioamide derivatives have been identified as potent urease inhibitors.[2]

Mechanism Speculation: Molecular docking studies suggest that the adamantane moiety occupies a hydrophobic region near the active site entrance. The carbothioamide group is positioned to interact directly with the bi-nickel center of the urease active site. The sulfur atom is proposed to form a coordinate bond with one or both nickel ions, while the N-H groups form hydrogen bonds with key amino acid residues (e.g., His, Asp), effectively blocking substrate access and catalysis.[2][6]

Diagram: Urease Inhibition Logical Pathway

Caption: Postulated binding and inhibition mechanism of urease by adamantane derivatives.

Anticancer Mechanisms

The adamantane-1-carbothioamide scaffold has demonstrated significant potential in oncology, with derivatives showing antiproliferative activity against various human tumor cell lines.[3][10] The mechanisms are diverse, reflecting the scaffold's ability to be tailored to different targets.

Sphingosine kinase 1 is a lipid kinase that catalyzes the formation of sphingosine-1-phosphate (S1P), a signaling molecule that promotes cancer cell proliferation, survival, and migration. SK1 is a well-established target in cancer therapy.[11]

Mechanism Speculation: Molecular docking analyses suggest that adamantane-isothiourea derivatives can bind effectively within the active site of human SK1. The bulky adamantane group is predicted to occupy the hydrophobic sphingosine binding pocket, while the core of the molecule forms hydrogen bonds and other interactions with the catalytic residues, preventing the phosphorylation of the natural substrate.[11]

Tdp1 is a DNA repair enzyme that removes stalled topoisomerase 1 (Top1) cleavage complexes from DNA. By repairing this damage, Tdp1 can confer resistance to Top1 poisons like topotecan, which are widely used chemotherapeutic agents.[12]

Mechanism Speculation: Adamantane derivatives linked to monoterpene moieties via heterocyclic linkers (such as 1,2,4-triazole, which can be synthesized from a carbothioamide precursor) have been shown to be potent Tdp1 inhibitors.[12] These compounds are believed to bind in the catalytic pocket of Tdp1, preventing it from accessing and repairing the DNA-Top1 adducts. This inhibition sensitizes cancer cells to the effects of Top1 poisons, presenting a promising combination therapy strategy.

Table 1: Quantitative Activity of Selected Adamantane-based Tdp1 Inhibitors

Compound ID	Linker	Monoterpene Moiety	Tdp1 IC₅₀ (µM)
20a	Triazole	3,7-dimethyloctane	~5
20c	Triazole	Citral	~5
20f	Triazole	α-pinene	0.35 - 0.57
25b	Thiadiazole	Citronellic acid	0.35 - 0.57
Data synthesized from reference[12].

Antiviral Mechanisms

The history of adamantane in medicine is rooted in antiviral therapy, with amantadine being a first-generation anti-influenza drug.[13] While amantadine targets the M2 proton channel of the influenza A virus, derivatives of adamantane-1-carbothioamide may possess different or broader mechanisms of action.

Mechanism Speculation: While direct evidence for adamantane-1-carbothioamide targeting the M2 channel is scarce, research on newer derivatives shows activity against amantadine-resistant viral strains.[13] This strongly suggests that they act on different targets. Potential mechanisms could include:

• Inhibition of other viral proteins: The scaffold could be adapted to inhibit viral enzymes like proteases or polymerases.

• Interference with viral entry or egress: The lipophilic nature of the adamantane group could facilitate interactions with the viral or host cell membrane, disrupting the processes of viral fusion or budding. Further research is required to elucidate the specific antiviral targets for this class of compounds.

Part 4: Future Directions and Drug Development Perspectives

The adamantane-1-carbothioamide scaffold is a proven platform for generating biologically active molecules. The polypharmacology observed across its derivatives highlights its versatility but also underscores the primary challenge for future development: achieving target selectivity.

• Structure-Based Design: Leveraging the growing number of crystal structures for therapeutic targets, computational methods like molecular docking and dynamic simulations can be used to rationally design derivatives with enhanced selectivity. By modifying the linker between the adamantane and carbothioamide groups or by adding specific functional groups, interactions with the desired target can be optimized while minimizing off-target effects.

• Exploring New Target Space: The demonstrated success against enzymes like kinases and metabolic regulators suggests that this scaffold could be effective against other targets with similar hydrophobic binding pockets. Screening existing libraries of adamantane-1-carbothioamide derivatives against new target classes could uncover novel therapeutic applications.

• Combination Therapies: As demonstrated with Tdp1 inhibitors, some of the most promising applications may lie in combination therapies. Using adamantane-based compounds to sensitize cells to existing drugs could overcome resistance and enhance therapeutic efficacy.

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An In-depth Technical Guide to the Lipophilicity and Drug-likeness of Adamantane-1-carbothioamide

Introduction: The Strategic Integration of Adamantane in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the adamantane scaffold has emerged as a uniquely powerful motif.[1][2][3][4] Its rigid, three-dimensional structure and inherent lipophilicity offer a compelling strategic advantage in the design of novel therapeutic agents.[1][3][5] The incorporation of this diamondoid cage into a molecule can significantly influence its pharmacokinetic and pharmacodynamic profile, enhancing membrane permeability, improving metabolic stability, and providing a rigid anchor for the precise orientation of pharmacophoric groups.[1][4][6] This guide provides an in-depth technical analysis of adamantane-1-carbothioamide, a molecule that marries the distinctive properties of the adamantane cage with the versatile thioamide functional group.

Adamantane's journey from a curiosity of petroleum chemistry to a cornerstone of pharmaceutical design began with the discovery of the antiviral activity of amantadine in the 1960s.[1][2][4] Since then, a number of adamantane-containing drugs have reached clinical practice, treating a range of conditions from viral infections and neurodegenerative disorders to type 2 diabetes.[1][7] The strategic advantage of adamantane lies in its ability to increase the lipophilicity of a parent molecule, a critical factor for oral bioavailability and penetration of the blood-brain barrier.[1][8]

This guide will dissect the lipophilicity and drug-likeness of adamantane-1-carbothioamide, offering both theoretical predictions and detailed experimental protocols for their determination. For researchers and drug development professionals, a thorough understanding of these parameters is paramount for predicting a compound's behavior in biological systems and for making informed decisions in the optimization of lead candidates.

Physicochemical Properties and Drug-Likeness Profile

A molecule's journey from a promising lead to a viable drug candidate is heavily governed by its physicochemical properties. These properties dictate its absorption, distribution, metabolism, and excretion (ADME) profile. Here, we present a comprehensive analysis of the calculated physicochemical properties of Adamantane-1-carbothioamide and its adherence to established drug-likeness rules.

Parameter	Calculated Value	Method/Tool
Molecular Weight	195.33 g/mol	ChemDraw
cLogP	3.1	ChemDraw
Topological Polar Surface Area (TPSA)	52.9 Ų	SwissADME
Hydrogen Bond Donors	2	Manual Inspection
Hydrogen Bond Acceptors	1	Manual Inspection
Rotatable Bonds	1	Manual Inspection

Drug-Likeness Rule	Parameter	Value	Compliance
Lipinski's Rule of Five	Molecular Weight (≤ 500 Da)	195.33	Yes
cLogP (≤ 5)	3.1	Yes
Hydrogen Bond Donors (≤ 5)	2	Yes
Hydrogen Bond Acceptors (≤ 10)	1	Yes
Violations	0
Veber's Rules	TPSA (≤ 140 Ų)	52.9	Yes
Rotatable Bonds (≤ 10)	1	Yes
Violations	0
Ghose Filter	cLogP (-0.4 to 5.6)	3.1	Yes
Molecular Weight (160 to 480 Da)	195.33	Yes
Molar Refractivity (40 to 130)	60.3	Yes
Number of Atoms (20 to 70)	29	Yes
Violations	0
Muegge's Filter	Molecular Weight (200 to 600 Da)	195.33	No
cLogP (-2 to 5)	3.1	Yes
TPSA (≤ 150 Ų)	52.9	Yes
Number of Rings (≤ 7)	3	Yes
Number of Carbons (> 4)	11	Yes
Number of Heteroatoms (> 1)	2	Yes
Rotatable Bonds (≤ 15)	1	Yes
Hydrogen Bond Acceptors (≤ 10)	1	Yes
Hydrogen Bond Donors (≤ 5)	2	Yes
Violations	1

Analysis of Lipophilicity and Drug-Likeness

The data presented above indicates that Adamantane-1-carbothioamide exhibits a promising profile for a potential drug candidate. Its calculated logP of 3.1 signifies a favorable balance between aqueous solubility and lipid membrane permeability. The adamantane cage is the primary contributor to this lipophilicity.[1][9] The thioamide group, while polar, also contributes to the overall lipophilicity, more so than its amide analogue.[10][11]

Adamantane-1-carbothioamide fully adheres to Lipinski's Rule of Five , a cornerstone in the assessment of drug-likeness for orally administered drugs.[12][13][14][15][16][17] This compliance suggests a high probability of good absorption and permeation.

Furthermore, the molecule satisfies Veber's Rules , which focus on molecular flexibility and polar surface area as key determinants of oral bioavailability.[2][6][8][18] With only one rotatable bond and a TPSA of 52.9 Ų, the molecule possesses the desired characteristics for efficient intestinal absorption.

The Ghose Filter provides an alternative set of parameters for defining drug-likeness, and Adamantane-1-carbothioamide comfortably falls within these ranges.[1][2][10] This further strengthens the assessment of its drug-like potential.

The molecule shows a single violation of Muegge's Filter , with its molecular weight being slightly below the recommended lower limit of 200 Da.[7][19] However, this is a minor deviation and is unlikely to be a significant impediment to its drug-likeness, especially given its strong compliance with the other established rules.

Experimental Determination of Lipophilicity (logP)

While computational predictions are invaluable for initial screening, experimental determination of the octanol-water partition coefficient (logP) remains the gold standard for accurately quantifying a compound's lipophilicity.[5][9][20] Below are detailed protocols for two widely accepted methods: the Shake-Flask method and the High-Performance Liquid Chromatography (HPLC) method.

Shake-Flask Method (OECD Guideline 107)

This traditional method directly measures the partitioning of a solute between n-octanol and water.[5][9][20][21][22]

Caption: Workflow for logP determination using the Shake-Flask method.

Protocol:

• Preparation of Phases:

  • Pre-saturate n-octanol with water by shaking them together for 24 hours, then allowing them to separate.

  • Pre-saturate water with n-octanol in the same manner. This ensures that the volumes of the two phases do not change during the experiment.[5]

• Dissolution of the Test Substance:

  • Accurately weigh a small amount of Adamantane-1-carbothioamide.

  • Dissolve the compound in the pre-saturated aqueous phase. The initial concentration should be low enough to avoid saturation in either phase.

• Partitioning:

  • Add a known volume of the pre-saturated n-octanol to the aqueous solution of the compound in a flask.

  • Seal the flask and shake it vigorously for a predetermined time (e.g., 24 hours) at a constant temperature (e.g., 25°C) to ensure equilibrium is reached.

• Phase Separation:

  • Allow the flask to stand undisturbed until the two phases have completely separated. Centrifugation can be used to accelerate this process.

• Concentration Analysis:

  • Carefully withdraw an aliquot from both the n-octanol and the aqueous phase.

  • Determine the concentration of Adamantane-1-carbothioamide in each phase using a suitable analytical technique, such as UV-Vis spectroscopy or HPLC.

• Calculation of logP:

  • The partition coefficient (P) is the ratio of the concentration in the n-octanol phase (Coct) to the concentration in the aqueous phase (Cwater).

  • logP is then calculated as the base-10 logarithm of P: logP = log10(C_oct / C_water).

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method (OECD Guideline 117)

This indirect method correlates the retention time of a compound on a nonpolar stationary phase with its logP value. It is generally faster and requires less material than the shake-flask method.[3][9][11][23][24]

Caption: Workflow for logP determination using the RP-HPLC method.

Protocol:

• System Preparation:

  • Use a reversed-phase HPLC column (e.g., C18).

  • The mobile phase is typically a mixture of an organic solvent (e.g., methanol or acetonitrile) and water or a buffer.

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Calibration:

  • Prepare a set of standard compounds with accurately known logP values that span the expected logP of Adamantane-1-carbothioamide.

  • Inject each standard individually and record its retention time (tR).

  • Determine the column dead time (t0) by injecting an unretained compound (e.g., uracil).

  • Calculate the capacity factor (k) for each standard using the formula: k = (t_R - t_0) / t_0.

  • Plot log(k) versus the known logP values of the standards to generate a linear calibration curve.

• Sample Analysis:

  • Prepare a dilute solution of Adamantane-1-carbothioamide in the mobile phase.

  • Inject the sample and record its retention time.

  • Calculate the capacity factor (k) for Adamantane-1-carbothioamide.

• logP Calculation:

  • Using the equation of the linear regression from the calibration curve, calculate the logP of Adamantane-1-carbothioamide from its log(k) value.

Conclusion

Adamantane-1-carbothioamide presents a compelling physicochemical profile for a drug-like molecule. Its calculated properties demonstrate strong adherence to key industry-standard filters for oral bioavailability, including Lipinski's Rule of Five and Veber's Rules. The adamantane moiety imparts significant lipophilicity, which is crucial for membrane permeability, while the overall molecular size and flexibility are within the optimal range for good absorption. The thioamide group offers a versatile handle for further chemical modification and may confer unique biological activities.

The experimental protocols provided in this guide offer robust and validated methods for the precise determination of its lipophilicity. A thorough understanding and application of these principles and techniques are essential for any research program aiming to develop adamantane-based compounds into successful therapeutic agents. The favorable drug-likeness profile of Adamantane-1-carbothioamide makes it an attractive scaffold for further investigation in various drug discovery endeavors.

References

• Unlocking therapeutic potential: the role of adamantane in drug discovery - ConnectSci. (2024, August 2).
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• Rigid Adamantane and Cubane Scaffolds in Chemical Biology and Medicine - Preprints.org. (2026, January 7).
• Adamantane - A Lead Structure for Drugs in Clinical Practice - PubMed.
• Use of the Adamantane Structure in Medicinal Chemistry - Ingenta Connect. (2010, June 27).
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• Adamantane in Medicinal Chemistry: A Technical Guide for Drug Development Professionals - Benchchem.
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• ilib diverse's Filter Set:High drug-likeness:Ghose filter - Inte:Ligand.
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• Understanding the Lipinski Rule of Five in Drug Discovery - bioaccessla.com.
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• LogP measurement of a highly hydrophobic properfume: Evaluation of extrapolation of RP-HPLC results and impact of chemical moieties on accuracy | Request PDF - ResearchGate.
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• Lipinski's rules & drug discovery beyond the rule of five - YouTube. (2024, January 27).
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Spectroscopic Analysis of Adamantane-1-carbothioamide: A Technical Guide for Drug Development Professionals

Introduction: The Intersection of a Unique Scaffold and a Versatile Functional Group

In the landscape of modern drug discovery, the adamantane moiety has emerged as a privileged scaffold. Its rigid, three-dimensional, and highly lipophilic structure offers a unique tool for medicinal chemists to enhance the pharmacokinetic and pharmacodynamic properties of therapeutic agents.[1][2] By replacing flat aromatic rings, the adamantane cage allows for a more precise three-dimensional exploration of drug targets and can improve metabolic stability.[1] When this unique hydrocarbon cage is functionalized with a carbothioamide group, it produces Adamantane-1-carbothioamide, a molecule of significant interest. The thioamide group, a bioisostere of the common amide bond, imparts distinct physicochemical properties, including altered hydrogen bonding capabilities, increased proteolytic resistance, and unique spectroscopic handles.[3][4]

For researchers and drug development professionals, the unambiguous structural confirmation and purity assessment of such novel compounds are paramount. Spectroscopic techniques, particularly Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, are indispensable, non-destructive tools for this purpose.[5][6][7] They provide a detailed fingerprint of the molecule's structure, offering insights into its chemical composition and the environment of its constituent atoms.[8][9] This guide provides an in-depth analysis of the NMR and IR spectra of Adamantane-1-carbothioamide, explaining the theoretical underpinnings of the observed signals and offering practical, field-proven protocols for data acquisition.

Molecular Structure and Spectroscopic Overview

Adamantane-1-carbothioamide consists of a tricyclo[3.3.1.1³⁷]decane (adamantane) cage attached to a primary thioamide (-CSNH₂) functional group at one of the four equivalent bridgehead positions. The high C₃ᵥ symmetry of the 1-substituted adamantane core simplifies its spectroscopic signature, making it an excellent subject for analysis.

Caption: Molecular structure of Adamantane-1-carbothioamide with key carbon types labeled.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy probes the magnetic properties of atomic nuclei to provide detailed information about molecular structure and chemical environment.[6] For Adamantane-1-carbothioamide, both ¹H and ¹³C NMR are crucial for complete characterization.

¹H NMR Spectrum: Decoding the Adamantane Protons

The proton NMR spectrum is defined by the rigid, symmetrical adamantane cage. Due to this symmetry, the 15 cage protons resolve into three distinct, often broad signals corresponding to their positions relative to the carbothioamide substituent.

• Hβ (6H, ~2.25 ppm): These six protons are on the three methylene (-CH₂-) carbons adjacent to the substituted bridgehead carbon (Cα). They are the most deshielded of the cage protons after Hδ.

• Hγ (6H, ~1.65 ppm): These six protons are on the three methylene (-CH₂-) carbons two bonds away from the Cα carbon.

• Hδ (3H, ~2.05 ppm): These three protons are on the bridgehead (-CH-) carbons furthest from the substituent. Their chemical shift is influenced by the substituent's electronic effects transmitted through the cage.[10]

• -NH₂ (2H, variable): The two protons of the primary thioamide group typically appear as a broad singlet. The chemical shift is highly dependent on solvent, concentration, and temperature due to hydrogen bonding and chemical exchange. In a non-polar solvent like CDCl₃, it may appear around 7.0-8.0 ppm.

Causality Behind the Signals: The chemical shifts of the adamantane protons are primarily determined by their spatial relationship to the electron-withdrawing carbothioamide group. The through-bond inductive effects and through-space anisotropic effects of the C=S and C-N bonds influence the local magnetic fields experienced by each proton type, leading to their distinct chemical shifts.[11][12] The characteristic broadness of the signals is a result of complex spin-spin coupling and the rigid nature of the cage, which restricts conformational averaging.

¹³C NMR Spectrum: The Carbon Fingerprint

The proton-decoupled ¹³C NMR spectrum provides a clear count of the unique carbon environments in the molecule.

Table 1: Predicted ¹³C and ¹H NMR Chemical Shifts for Adamantane-1-carbothioamide

Atom Type	Position Relative to -CSNH₂	Predicted ¹³C Shift (ppm)	Predicted ¹H Shift (ppm)	Multiplicity (¹H)	Integration (¹H)
C=S	Thioamide Carbonyl	205 - 210	-	-	-
Cα	Substituted Bridgehead	55 - 60	-	-	-
Cβ	Methylene (adjacent)	42 - 45	~2.25	Broad	6H
Cγ	Methylene (distant)	29 - 32	~1.65	Broad	6H
Cδ	Unsubstituted Bridgehead	35 - 38	~2.05	Broad	3H
-NH₂	Thioamide Nitrogen	-	Variable (e.g., 7.5)	Broad Singlet	2H

Note: Chemical shifts are approximate and can vary based on solvent and experimental conditions.

Causality Behind the Signals:

• Thioamide Carbon (C=S): The most notable signal is the C=S carbon, which is significantly deshielded and appears far downfield (205-210 ppm). This is a hallmark of thioamides and distinguishes them clearly from their amide analogues, whose carbonyl carbons resonate around 160-170 ppm.[3]

• Adamantane Carbons: The chemical shifts of the cage carbons follow a predictable pattern based on their distance from the substituent. The Cα carbon, directly attached to the thioamide group, is the most deshielded of the cage carbons. The effect diminishes with distance, following the order Cα > Cβ > Cδ > Cγ.[11]

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and powerful technique for identifying the functional groups within a molecule by measuring their characteristic vibrational frequencies.[7][9]

Key Vibrational Frequencies

The IR spectrum of Adamantane-1-carbothioamide is dominated by absorptions from the N-H and C-H stretching regions, as well as characteristic "thioamide bands" that arise from complex vibrations involving the C=S and C-N bonds.

Table 2: Key IR Absorption Bands for Adamantane-1-carbothioamide

Vibrational Mode	Functional Group	Expected Frequency (cm⁻¹)	Intensity
Asymmetric & Symmetric N-H Stretch	Primary Thioamide (-NH₂)	3100 - 3400	Medium
C-H Stretch	Adamantane (CH, CH₂)	2850 - 2950	Strong
Thioamide B Band (δ(NH₂) + ν(C-N))	-CSNH₂	1400 - 1600	Strong
Thioamide G Band (primarily ν(C=S))	-CSNH₂	600 - 800	Medium-Weak

Causality Behind the Absorptions:

• N-H Stretching: Primary amines and amides typically show two bands in this region: one for the asymmetric stretch (higher frequency) and one for the symmetric stretch (lower frequency). The presence of these two distinct bands is a strong indicator of the -NH₂ group.

• C-H Stretching: The strong, sharp absorptions just below 3000 cm⁻¹ are characteristic of the sp³ hybridized C-H bonds of the saturated adamantane cage.[13]

• Thioamide Bands: Unlike a simple C=O stretch in an amide, the vibrations of the thioamide group are highly coupled. The "B band" is a strong absorption involving N-H bending and C-N stretching.[14] The "G band" has a significant contribution from the C=S stretch, but its position can be variable and its intensity is often weaker than the C=O stretch of an amide.[3][14]

Experimental Protocols & Workflow

Adherence to standardized protocols is essential for obtaining high-quality, reproducible spectroscopic data.

Protocol 1: NMR Sample Preparation and Acquisition

• Sample Preparation:

  • Accurately weigh 5-10 mg of Adamantane-1-carbothioamide.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube. DMSO-d₆ is often preferred for thioamides to ensure complete dissolution and to sharpen the N-H proton signals.

  • Add a small amount of Tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrument Setup (for a 400 MHz Spectrometer):

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • For ¹H NMR: Acquire the spectrum using a standard single-pulse sequence. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans.

  • For ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A longer relaxation delay (5-10 seconds) and a larger number of scans (1024 or more) are typically required due to the low natural abundance of ¹³C and its longer relaxation times.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Perform baseline correction to obtain a flat baseline.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

  • Integrate the peaks in the ¹H spectrum to determine the relative proton ratios.

Protocol 2: IR Sample Preparation and Acquisition (ATR Method)

• Sample Preparation:

  • Place a small, clean spatula tip's worth of solid Adamantane-1-carbothioamide directly onto the crystal of the Attenuated Total Reflectance (ATR) accessory.

  • Apply pressure using the ATR's anvil to ensure good contact between the sample and the crystal.

• Instrument Setup (FT-IR Spectrometer):

  • Collect a background spectrum of the empty ATR crystal. This is crucial to subtract the absorbance of air (CO₂, H₂O) and the crystal itself.

  • Set the acquisition parameters. A typical setting is 16-32 scans at a resolution of 4 cm⁻¹.

• Data Acquisition & Processing:

  • Collect the sample spectrum.

  • The instrument's software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Label the significant peaks with their frequencies in cm⁻¹.

Caption: A generalized workflow for the spectroscopic characterization of a pharmaceutical compound.

Conclusion: A Coherent Spectroscopic Portrait

The combined application of NMR and IR spectroscopy provides an unambiguous and detailed structural verification of Adamantane-1-carbothioamide. The ¹H and ¹³C NMR spectra confirm the presence and connectivity of the rigid adamantane cage and the unique thioamide functional group, with the downfield ¹³C signal near 210 ppm serving as a definitive marker for the C=S bond.[3] Concurrently, IR spectroscopy provides clear evidence for the key functional groups, including the N-H stretches of the primary thioamide and the C-H stretches of the saturated hydrocarbon scaffold.[13][14]

For professionals in drug development, mastering the interpretation of these spectra is not merely an academic exercise. It is a critical component of quality control, ensuring the identity, purity, and stability of active pharmaceutical ingredients.[6] The distinct spectroscopic fingerprints detailed in this guide serve as a reliable reference for the characterization of Adamantane-1-carbothioamide and related structures, underpinning the confident progression of novel adamantane-based therapeutics from the laboratory to clinical evaluation.

References

• Mitchell, E. A., et al. (2020). Thioamides: Biosynthesis of Natural Compounds and Chemical Applications. ACS Chemical Biology. Available at: [Link]

• MolecuPharm (2023). An Overview of Spectroscopic Techniques in Pharmaceuticals. MolecuPharm. Available at: [Link]

• Lab Manager (2024). Spectroscopic Methods in Pharma QA/QC: UV-Vis, IR, and NMR Applications. Lab Manager. Available at: [Link]

• Workman, J., Jr. (2023). A Review of the Latest Spectroscopic Research in Pharmaceutical and Biopharmaceutical Applications. Spectroscopy Online. Available at: [Link]

• Lippmaa, E., et al. (1970). ¹³C NMR spectra of adamantane derivatives. Organic Magnetic Resonance. Available at: [Link]

• Todorov, I., et al. (2020). Nuclear magnetic resonance spectroscopy of adamantane derivatives: interpretation of proton and carbon chemical shifts. Magnetic Resonance in Chemistry. Available at: [Link]

• Boccitto, M. (2024). Spectrometry in Pharmaceutical Analysis: A Cornerstone of Modern Drug Development. Technology Networks. Available at: [Link]

• Research and Reviews (2023). Spectroscopic Emerging Trends in Pharmaceutical Analysis. Research and Reviews: Journal of Pharmaceutical Analysis. Available at: [Link]

• Jensen, K. A., & Nielsen, P. H. (1966). Infrared Spectra of Thioamides and Selenoamides. Acta Chemica Scandinavica. Available at: [Link]

• Fort, R. C., & Schleyer, P. v. R. (1964). The Proton Magnetic Resonance Spectra of Adamantane and Its Derivatives. The Journal of Organic Chemistry. Available at: [Link]

• Al-Wahaibi, L. H., et al. (2015). Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)carbothioamide Derivatives. Molecules. Available at: [Link]

• Schleyer, P. v. R., & Nicholas, R. D. (1961). The Proton Magnetic Resonance Spectra of Adamantane and Its Derivatives. Journal of the American Chemical Society. Available at: [Link]

• National Institute of Standards and Technology. Adamantane. NIST WebBook. Available at: [Link]

• ResearchGate. (2008). Adamantane-1-thioamide. ResearchGate. Available at: [Link]

• Fort, R. C., & Schleyer, P. v. R. (1965). The Proton Magnetic Resonance Spectra of Adamantane and Its Derivatives. The Journal of Organic Chemistry. Available at: [Link]

• Ntcham, C., et al. (2024). Unlocking therapeutic potential: the role of adamantane in drug discovery. Australian Journal of Chemistry. Available at: [Link]

• Pathak, V. K., et al. (2023). Thioamides in Medicinal Chemistry and as Small Molecule Therapeutic Agents. Current Organic Chemistry. Available at: [Link]

• Houghten, R. A., et al. (2010). Adamantane in Drug Delivery Systems and Surface Recognition. Molecules. Available at: [Link]

• National Institute of Standards and Technology. Adamantane IR Spectrum. NIST Chemistry WebBook. Available at: [Link]

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Unveiling the Solid State: A Technical Guide to X-ray Crystallography of Adamantane-1-Carbothioamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of the theory and practice of X-ray crystallography as applied to adamantane-1-carbothioamide derivatives. These compounds, featuring the rigid, lipophilic adamantane cage coupled with the versatile hydrogen-bonding capabilities of the carbothioamide group, are of significant interest in medicinal chemistry and materials science.[1][2] Understanding their three-dimensional structure is paramount for rational drug design and the engineering of novel crystalline materials. This document moves beyond a simple recitation of protocols to explain the causal links behind experimental choices, ensuring a robust and reproducible crystallographic workflow.

The Adamantane-Carbothioamide Synthon: A Crystallographer's Perspective

The adamantane moiety, a perfectly rigid and strain-free hydrocarbon cage, frequently influences the crystal packing of its derivatives.[2][3] Its bulky, globular nature can lead to interesting and sometimes challenging crystallographic phenomena, such as orientational disorder, where the adamantane group occupies multiple positions within the crystal lattice.[1] The carbothioamide group (-CSNH-), an isostere of the amide bond, presents a different set of structural characteristics. The thioamide is a potent hydrogen bond donor but a more moderate acceptor compared to its oxygen counterpart.[4][5] This duality governs the formation of predictable intermolecular hydrogen-bonding networks, such as dimers and chains, which are crucial for the stability of the crystal lattice.[4] The interplay between the bulky, non-polar adamantane and the polar, hydrogen-bonding carbothioamide dictates the overall crystal packing and ultimately the physicochemical properties of the material.

From Synthesis to Single Crystal: A Validated Workflow

A successful crystallographic study begins with the synthesis of high-purity material and culminates in the growth of diffraction-quality single crystals. This section outlines a reliable, field-tested protocol.

Synthesis of Adamantane-1-Carbothioamide Derivatives

A common and effective route to N-substituted adamantane-1-carbothioamides involves the reaction of adamantane-1-carbohydrazide with an appropriate isothiocyanate. This method is robust and generally provides good yields of the target compound.[6]

Experimental Protocol: Synthesis of 2-(adamantane-1-carbonyl)-N-cyclohexylhydrazine-1-carbothioamide [6]

• Preparation of Adamantane-1-carbohydrazide:

  • Adamantane-1-carboxylic acid is esterified with methanol in the presence of a catalytic amount of sulfuric acid to yield the corresponding methyl ester.

  • The methyl ester is then reacted with hydrazine hydrate to produce adamantane-1-carbohydrazide.

• Synthesis of the Target Carbothioamide:

  • To a solution of adamantane-1-carbohydrazide (0.01 mol) in ethanol (10 mL), add an equimolar amount of cyclohexyl isothiocyanate (0.01 mol).

  • Heat the reaction mixture under reflux with stirring for 30 minutes.

  • Upon cooling to room temperature, the product will precipitate.

  • Collect the crude product by filtration, wash with cold ethanol, and allow it to air dry.

  • Recrystallize the crude product from ethanol to obtain pure, crystalline material.

Causality in Synthesis: The choice of ethanol as a solvent is strategic. It readily dissolves the reactants at elevated temperatures while allowing for the precipitation of the generally less soluble product upon cooling, simplifying the purification process. The purity of the final compound is critical, as impurities can inhibit crystallization or become incorporated into the crystal lattice, leading to poor diffraction quality.

The Art and Science of Crystallization

Obtaining single crystals suitable for X-ray diffraction is often the most challenging step.[1] For adamantane-1-carbothioamide derivatives, slow evaporation of a solution is a highly effective technique.

Experimental Protocol: Single Crystal Growth

• Solvent Selection: Choose a solvent in which the compound is moderately soluble. Ethanol is a good starting point for this class of compounds.[6]

• Preparation of a Saturated Solution: In a clean, dust-free vial, dissolve a small amount of the purified compound in the chosen solvent. Gently warm the solution if necessary to aid dissolution.

• Slow Evaporation: Cover the vial with a cap, and pierce the cap with a needle to allow for slow evaporation of the solvent.

• Incubation: Place the vial in a location free from vibrations and significant temperature fluctuations.

• Monitoring: Observe the vial periodically over several days to weeks for the formation of single crystals. High-quality crystals should be transparent with well-defined faces.

Self-Validating System: The quality of the crystals provides direct feedback on the success of the protocol. The formation of an amorphous powder or microcrystalline material indicates that the solvent system or evaporation rate may need to be adjusted. The goal is to achieve a state of slow supersaturation that allows for ordered molecular assembly rather than rapid precipitation.

Caption: From Synthesis to Structure: The Crystallographic Workflow.

The X-ray Diffraction Experiment: Probing the Crystal Lattice

Once a suitable crystal is obtained, it is subjected to a finely focused beam of X-rays to generate a diffraction pattern. Modern single-crystal diffractometers, often equipped with high-intensity X-ray sources and sensitive detectors, have made data collection a highly automated and efficient process.[7][8]

Step-by-Step Data Collection

• Crystal Mounting: A single crystal, typically 0.1-0.3 mm in size, is carefully selected and mounted on a goniometer head.

• Data Collection Strategy: The crystal is rotated in the X-ray beam, and a series of diffraction images are collected at different orientations.[9]

• Data Processing: The collected images are processed to determine the unit cell dimensions, space group, and the intensities of the individual reflections.

From Diffraction Pattern to 3D Structure: Data Analysis and Interpretation

The raw diffraction data is a reciprocal space representation of the crystal lattice. The process of converting this data into a chemically meaningful three-dimensional structure involves structure solution, refinement, and validation.

Structure Solution and Refinement with SHELXL

The SHELX suite of programs is the industry standard for small-molecule crystallography.[10] SHELXL, in particular, is a powerful tool for refining a structural model against the experimental diffraction data.[10] The refinement process iteratively adjusts atomic parameters (positional coordinates and displacement parameters) to minimize the difference between the observed and calculated structure factors.

Key Refinement Parameters:

• R1: A measure of the agreement between the observed and calculated structure factor amplitudes. Values below 5% are indicative of a well-refined structure.

• wR2: A weighted R-factor based on squared structure factor amplitudes.

• Goodness-of-Fit (GooF): Should be close to 1 for a good refinement.

Structure Validation and Analysis with PLATON

After refinement, the structural model must be thoroughly validated to ensure its chemical and crystallographic soundness. PLATON is an indispensable tool for this purpose, providing a detailed analysis of the geometry and identifying potential issues such as missed symmetry or incorrectly assigned atoms.[11][12][13][14]

Visualization and Interpretation with Mercury

The Cambridge Crystallographic Data Centre's (CCDC) Mercury software is used for the visualization and in-depth analysis of crystal structures.[9][15][16][17][18] It allows for the exploration of intermolecular interactions, crystal packing, and the generation of publication-quality images.

Caption: The Path from Raw Data to a Validated Structural Model.

Case Study: Structural Analysis of Adamantane-Carbothioamide Derivatives

A recent study on 2-(adamantane-1-carbonyl)-N-(tert-butyl)hydrazine-1-carbothioamide (Compound 1) and 2-(adamantane-1-carbonyl)-N-cyclohexylhydrazine-1-carbothioamide (Compound 2) provides excellent real-world examples.[6] Both compounds were crystallized from ethanol and their structures were determined at 160 K.[6]

Parameter	Compound 1	Compound 2
Empirical Formula	C₁₆H₂₇N₃OS	C₁₈H₂₉N₃OS
Crystal System	Triclinic	Triclinic
Space Group	P-1	P-1
a (Å)	6.3890 (3)	6.9315 (3)
b (Å)	11.8264 (7)	11.4885 (3)
c (Å)	12.3792 (7)	12.7719 (5)
α (°)	62.466 (6)	65.012 (4)
β (°)	80.222 (5)	75.565 (3)
γ (°)	87.511 (5)	82.280 (3)
Volume (ų)	816.71 (9)	892.27 (6)
Final R1 [I > 2σ(I)]	0.0291	0.0348
wR2 (all data)	0.0799	0.0915
CCDC No.	2053083	2215239
Table 1: Crystallographic data for two adamantane-1-carbothioamide derivatives. Data sourced from[6].

The analysis of these structures revealed distinct intermolecular interactions. In Compound 1, a centrosymmetric dimer is formed via N–H···S hydrogen bonds.[6] In contrast, Compound 2 features a dimer stabilized by a pair of N–H···O interactions.[6] This highlights how a subtle change in the N-substituent (tert-butyl vs. cyclohexyl) can lead to a significant alteration in the primary hydrogen-bonding motif, a key insight for crystal engineering.

Common Challenges and Expert Solutions

• Twinning: This occurs when two or more crystal lattices are intergrown. It can often be identified during data processing and can be modeled during refinement using software like SHELXL.

• Disorder: As mentioned, the adamantane group is prone to rotational disorder.[1] This can be modeled by splitting the disordered atoms over two or more positions with fractional occupancies.

• Poor Crystal Quality: If crystals are too small, weakly diffracting, or have high mosaicity, the resulting data may be of poor quality.[19] In such cases, it is necessary to revisit the crystallization step, trying different solvents, temperatures, or techniques like vapor diffusion.

Conclusion

X-ray crystallography provides an unparalleled level of detail into the three-dimensional structure of adamantane-1-carbothioamide derivatives. A systematic and well-validated workflow, from synthesis and crystallization to data analysis and interpretation, is essential for obtaining high-quality, reliable results. The insights gained from these studies are critical for advancing the development of new therapeutic agents and functional materials. For further exploration of crystal structures, the Cambridge Structural Database (CSD) serves as the world's repository for small-molecule organic and metal-organic crystal structures.[10][20]

References

• Synthesis and Crystallographic Insight into the Structural Aspects of Some Novel Adamantane-Based Ester Derivatives. National Institutes of Health. [Link]

• Adamantane derivatives of sulfonamide molecular crystals: structure, sublimation thermodynamic characteristics, molecular packing, and hydrogen bond networks. RSC Publishing. [Link]

• Hydrogen Bond and Geometry Effects of Thioamide Backbone Modifications. National Institutes of Health. [Link]

• THE PLATON HOMEPAGE. Utrecht University. [Link]

• Free Crystal Structure Visualization Software. Cambridge Crystallographic Data Centre. [Link]

• Crystal Structure Visualization and Analysis Software. Cambridge Crystallographic Data Centre. [Link]

• User guide to crystal structure refinement with SHELXL. Reza Latifi. [Link]

• The crystal structure of N-(adamantan-1-yl)-piperidine-1-carbothioamide, C16H26N2S. ResearchGate. [Link]

• X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. National Institutes of Health. [Link]

• PLATON, A set of Tools for the Interpretation of Structural Results. Utrecht University. [Link]

• Introduction to CSDU module "Visualization 101− Visualizing structural chemistry data with Mercury”. YouTube. [Link]

• PLATON, An Integrated Tool for the Analysis of the Results of a Single Crystal Structure Determination. IUCr Journals. [Link]

• Crystal structure refinement with SHELXL. National Institutes of Health. [Link]

• small-molecule structures with large-molecule problems. IUCr. [Link]

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• Cambridge Structural Database. Wikipedia. [Link]

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Adamantane-1-carbothioamide: A Promising Pharmacophore for Next-Generation Therapeutics

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the landscape of modern drug discovery, the strategic selection of molecular scaffolds is paramount to achieving therapeutic success. The adamantane moiety, a rigid, lipophilic, three-dimensional structure, has proven to be a "lipophilic bullet," enhancing the pharmacological profiles of numerous clinically approved drugs.[1][2] Concurrently, the thioamide group, a unique bioisostere of the ubiquitous amide bond, offers distinct physicochemical properties that can be leveraged to overcome challenges in potency, selectivity, and pharmacokinetics.[3][4][5] This technical guide explores the untapped potential of adamantane-1-carbothioamide , a novel scaffold that synergistically combines the advantageous features of both adamantane and thioamide functionalities. We will delve into the rationale behind its design, propose synthetic strategies, and outline a comprehensive framework for its biological evaluation, positioning adamantane-1-carbothioamide as a compelling starting point for the development of innovative therapeutics across a spectrum of diseases.

The Adamantane Moiety: A Privileged Scaffold in Medicinal Chemistry

The adamantane cage, first isolated from crude oil, has become a cornerstone in drug design due to its unique structural and physicochemical properties.[6][7] Its incorporation into a drug candidate can profoundly influence its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile.[6]

• Inherent Rigidity and Three-Dimensionality: Unlike flexible aliphatic chains or flat aromatic rings, the adamantane structure is conformationally rigid. This pre-organized geometry can reduce the entropic penalty upon binding to a biological target, potentially leading to higher affinity and selectivity.[8][9] Its three-dimensional nature allows for a more effective exploration of target binding pockets.[6]

• Controlled Lipophilicity: Adamantane is highly lipophilic, a property that can enhance a molecule's ability to cross biological membranes, including the blood-brain barrier.[1][6][7] This makes it an attractive scaffold for central nervous system (CNS) drug discovery. The inclusion of an adamantyl group can significantly increase the calculated partition coefficient (cLogP) of a compound.[6]

• Metabolic Stability: The hydrocarbon scaffold of adamantane is generally resistant to metabolic degradation, which can protect nearby functional groups from enzymatic cleavage and increase the drug's plasma half-life.[6]

• Proven Clinical Success: The value of the adamantane scaffold is underscored by its presence in several clinically used drugs, treating a range of conditions from viral infections and neurodegenerative disorders to type 2 diabetes.[6]

Drug	Therapeutic Indication	Role of the Adamantane Moiety
Amantadine	Antiviral (Influenza A), Parkinson's Disease	Blocks the M2 proton channel of the influenza A virus.[7]
Memantine	Alzheimer's Disease	Acts as an uncompetitive antagonist of the NMDA receptor.[9]
Vildagliptin	Type 2 Diabetes	The adamantyl group interacts with a key pocket in the DPP-4 enzyme, enhancing potency.[2]
Adapalene	Acne Vulgaris	A retinoid derivative where the adamantyl group contributes to its lipophilicity and stability.[2][6]

The Thioamide Group: A Versatile Bioisostere

The thioamide group, where the carbonyl oxygen of an amide is replaced by sulfur, is a fascinating and powerful tool in medicinal chemistry.[4][10] While it shares the planar geometry of an amide, it possesses distinct electronic and steric properties.[3][5]

• Altered Hydrogen Bonding: Thioamides are stronger hydrogen bond donors but weaker hydrogen bond acceptors compared to their amide counterparts.[4][11] This can lead to different and potentially more favorable interactions within a target's active site.

• Increased Lipophilicity and Stability: The larger sulfur atom enhances lipophilicity, which can improve membrane permeability.[3][5] Furthermore, the thioamide bond can exhibit greater resistance to proteolytic cleavage than a standard peptide bond.[3][4]

• Diverse Biological Activities: Thioamide-containing compounds have demonstrated a wide array of pharmacological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory effects.[3][5][12]

• Metal Chelating Properties: The "soft" sulfur atom in the thioamide group has a strong affinity for certain metals, a property that has been exploited in the design of enzyme inhibitors, such as those targeting metalloenzymes.[3][5]

Adamantane-1-carbothioamide: A Synergistic Pharmacophore

The conceptual combination of the adamantane scaffold and the thioamide functional group in adamantane-1-carbothioamide presents a compelling opportunity for novel drug design. This hybrid structure is poised to leverage the strengths of both components.

Diagram: Logical Relationship of Adamantane-1-carbothioamide's Properties

Caption: The synergistic interplay of adamantane and thioamide properties.

The adamantane cage can act as a bulky, lipophilic anchor, positioning the molecule within hydrophobic pockets of target proteins. The thioamide group can then form specific hydrogen bonds and other interactions that may not be achievable with a simple amide or other functional groups. This combination could lead to the discovery of potent and selective modulators of various biological targets, including enzymes (e.g., kinases, proteases) and receptors.

Experimental Protocols

Synthesis of Adamantane-1-carbothioamide

While direct synthesis of the primary adamantane-1-carbothioamide is not widely reported, a logical and established approach would be the thionation of the corresponding amide, adamantane-1-carboxamide, using a thiating reagent such as Lawesson's reagent.

Diagram: Proposed Synthesis Workflow

Caption: A proposed workflow for the synthesis and purification of adamantane-1-carbothioamide.

Step-by-Step Methodology:

• Reaction Setup: To a solution of adamantane-1-carboxamide (1.0 equivalent) in anhydrous toluene in a round-bottom flask equipped with a reflux condenser, add Lawesson's reagent (0.5 equivalents).

• Thionation Reaction: Heat the reaction mixture to reflux (approximately 110 °C) and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Workup: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the solvent.

• Purification: The crude residue is purified by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to yield the pure adamantane-1-carbothioamide.

• Characterization: The structure and purity of the final compound should be confirmed by standard analytical techniques, including ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Biological Evaluation Workflow

The therapeutic potential of adamantane-1-carbothioamide and its derivatives can be assessed through a systematic screening cascade.

Diagram: Biological Screening Cascade

Caption: A phased approach for the biological evaluation of adamantane-1-carbothioamide derivatives.

Experimental Outline:

• Primary Screening: A library of adamantane-1-carbothioamide analogs should be synthesized and screened against a diverse panel of biological targets (e.g., kinases, GPCRs, ion channels) or in phenotypic assays relevant to specific diseases (e.g., cancer cell proliferation, viral replication).

• Hit Validation: Initial hits from the primary screen are then subjected to dose-response studies to determine their potency (IC50 or EC50 values). Orthogonal assays should be used to confirm the mechanism of action and rule out artifacts.

• Structure-Activity Relationship (SAR) Studies: Systematic modifications of the adamantane-1-carbothioamide scaffold are performed to understand how different substituents affect biological activity, selectivity, and physicochemical properties.

• Lead Optimization: Promising compounds with good potency and selectivity undergo in vitro ADME/Tox profiling to assess their drug-like properties (e.g., metabolic stability, permeability, cytotoxicity). The most promising candidates can then be advanced to in vivo models for proof-of-concept studies.

Conclusion and Future Perspectives

Adamantane-1-carbothioamide stands at the intersection of two well-validated concepts in medicinal chemistry. It offers a unique and compelling starting point for the design of novel therapeutics. The rigid, lipophilic adamantane core provides a robust anchor to enhance pharmacokinetic properties and target engagement, while the thioamide functionality offers opportunities for novel, specific interactions and improved metabolic stability. The exploration of this scaffold, guided by the systematic synthetic and evaluative frameworks outlined in this guide, has the potential to unlock new classes of drugs for a wide range of challenging diseases. Future efforts should focus on the synthesis of diverse libraries based on this core, followed by rigorous biological screening and SAR-driven optimization to realize the full therapeutic potential of this promising pharmacophore.

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In Silico Prediction of Adamantane-1-carbothioamide Bioactivity: A Technical Guide for Drug Discovery Professionals

Abstract

The adamantane scaffold, a rigid and lipophilic three-dimensional cage structure, is a privileged motif in medicinal chemistry, imparting favorable pharmacokinetic and pharmacodynamic properties to a wide range of therapeutic agents. Adamantane-1-carbothioamide, a derivative featuring a reactive carbothioamide group, represents a promising starting point for the development of novel therapeutics. This in-depth technical guide provides a comprehensive framework for the in silico prediction of the bioactivity of adamantane-1-carbothioamide and its analogs. It is designed for researchers, scientists, and drug development professionals, offering a blend of theoretical underpinnings and practical, step-by-step computational workflows. By leveraging a suite of computational tools, we can strategically navigate the vast chemical space, identify promising biological targets, and optimize lead compounds with enhanced efficacy and safety profiles, thereby accelerating the drug discovery pipeline.

Introduction: The Therapeutic Potential of Adamantane-1-carbothioamide

The adamantane nucleus has been successfully incorporated into a number of approved drugs, demonstrating its utility in targeting a diverse array of biological entities.[1] Its unique steric and electronic properties can enhance binding affinity, improve metabolic stability, and modulate lipophilicity.[1] The addition of the carbothioamide moiety introduces a versatile functional group known to participate in various biological interactions, including hydrogen bonding and metal chelation. Derivatives of adamantane have shown a wide spectrum of pharmacological activities, including antiviral, antimicrobial, hypoglycemic, and anticancer effects.[1][2]

The convergence of these two pharmacologically relevant moieties in adamantane-1-carbothioamide presents a compelling case for its exploration as a lead compound. However, traditional high-throughput screening can be a resource-intensive and time-consuming endeavor. In silico prediction methods offer a powerful and cost-effective alternative to rapidly assess the therapeutic potential of this and other novel chemical entities.[3][4] This guide will delineate a systematic approach to computationally predict the bioactivity of adamantane-1-carbothioamide, focusing on four key pillars of modern computational drug discovery: molecular docking, quantitative structure-activity relationship (QSAR) modeling, pharmacophore modeling, and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction.

The In Silico Bioactivity Prediction Workflow

A robust computational workflow is essential for a systematic and reliable prediction of bioactivity. The workflow presented here is designed to be iterative, allowing for refinement and optimization at each stage.

Caption: A comprehensive in silico workflow for bioactivity prediction.

Foundational Step: ADMET Prediction

Before embarking on extensive computational studies, it is prudent to first assess the drug-likeness and potential liabilities of adamantane-1-carbothioamide. Early-stage ADMET prediction can prevent the investment of significant resources into a compound that is likely to fail in later stages of development due to poor pharmacokinetic or toxicity profiles.[3][5]

Rationale for Early ADMET Assessment

The failure of drug candidates in clinical trials is often attributed to poor ADMET properties.[6] By computationally estimating these properties at the outset, we can identify potential issues such as poor absorption, rapid metabolism, or toxicity, and make informed decisions about whether to proceed with the compound as is, modify its structure, or abandon it altogether.

Recommended Tools and Protocols

Several user-friendly web-based tools are available for rapid ADMET prediction.

Protocol 1: ADMET Prediction using SwissADME and admetSAR

• Molecule Preparation:

  • Obtain the 2D structure of adamantane-1-carbothioamide. This can be drawn using a chemical drawing software or obtained from a chemical database like PubChem.

  • Convert the structure to a simplified molecular-input line-entry system (SMILES) string.

• SwissADME Analysis:

  • Navigate to the SwissADME web server (]">http://www.swissadme.ch).

  • Paste the SMILES string of adamantane-1-carbothioamide into the input box.

  • Execute the analysis.

• admetSAR Analysis:

  • Navigate to the admetSAR 2.0 web server ([Link]7]

  • Input the SMILES string.

  • Run the prediction.

• Data Interpretation and Analysis:

  • Compile the results from both servers into a summary table.

  • Analyze key parameters such as:

    • Physicochemical Properties: Molecular Weight, LogP, Solubility.

    • Pharmacokinetics: Human Intestinal Absorption (HIA), Blood-Brain Barrier (BBB) penetration, Cytochrome P450 (CYP) inhibition.

    • Drug-likeness: Lipinski's rule of five, Veber's rule.

    • Toxicity: AMES toxicity, Carcinogenicity, hERG inhibition.

Table 1: Predicted ADMET Properties of Adamantane-1-carbothioamide

Parameter	Predicted Value (SwissADME)	Predicted Value (admetSAR 2.0)	Interpretation
Molecular Weight	195.31 g/mol	195.31 g/mol	Compliant with Lipinski's rule (<500)
LogP (Consensus)	2.50	2.45	Optimal lipophilicity for drug-likeness
Solubility (LogS)	-3.5	-3.2	Moderately soluble
HIA	High	High	Good predicted intestinal absorption
BBB Permeant	Yes	Yes	Potential for CNS activity
CYP2D6 Inhibitor	No	No	Low risk of drug-drug interactions
AMES Toxicity	Non-mutagenic	Non-mutagenic	Low risk of mutagenicity
hERG I Inhibitor	No	No	Low risk of cardiotoxicity

Target Identification and Molecular Docking

With a favorable ADMET profile, the next step is to identify potential biological targets and investigate the molecular interactions that govern binding.

Strategy for Target Identification

The known bioactivities of adamantane derivatives provide a logical starting point for target selection.[1][2] Databases such as the Therapeutic Target Database (TTD) and DrugBank can be queried with known active adamantane-containing drugs to identify their targets.[8][9] Additionally, literature searches for proteins implicated in the known bioactivities of thioamides can provide further candidates.

Potential Target Classes for Adamantane-1-carbothioamide:

• Viral Proteins: Based on the established antiviral activity of amantadine, viral ion channels (e.g., M2 proton channel of influenza A) and proteases are plausible targets.[10]

• Bacterial Enzymes: The antimicrobial potential suggests targeting essential bacterial enzymes. Urease is a well-documented target for adamantane-thiourea derivatives.[7][11]

• Cancer-Related Proteins: The reported anticancer activity of adamantane derivatives points towards targets such as kinases, topoisomerases, and proteins involved in apoptosis.[12][13]

Molecular Docking: Unveiling Binding Interactions

Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a receptor to form a stable complex.[14][15] It is instrumental in understanding the binding mode and estimating the binding affinity.

Protocol 2: Molecular Docking using AutoDock Vina

• Receptor and Ligand Preparation:

  • Receptor: Download the 3D structure of the target protein from the Protein Data Bank (PDB).[16] Use a molecular visualization tool like UCSF Chimera or PyMOL to remove water molecules, co-factors, and any existing ligands. Add polar hydrogens and assign charges.

  • Ligand: Generate a 3D structure of adamantane-1-carbothioamide and perform energy minimization.

• Defining the Binding Site:

  • Identify the active site of the receptor. This can be inferred from the position of the co-crystallized ligand in the PDB structure or predicted using tools like PDBsum.[17]

  • Define a grid box that encompasses the entire binding pocket.

• Running the Docking Simulation:

  • Use a docking program like AutoDock Vina to perform the docking calculations. This will generate a series of possible binding poses for the ligand within the receptor's active site.

• Analysis of Docking Results:

  • Analyze the predicted binding poses and their corresponding binding affinities (usually in kcal/mol). The pose with the lowest binding energy is typically considered the most favorable.

  • Visualize the protein-ligand interactions (e.g., hydrogen bonds, hydrophobic interactions) for the best-ranked pose.

Caption: A streamlined workflow for molecular docking.

Quantitative Structure-Activity Relationship (QSAR) Modeling

QSAR modeling is a computational technique that aims to establish a mathematical relationship between the chemical structure of a series of compounds and their biological activity.[18][19]

The Power of Predictive Modeling

Once a biological activity has been confirmed for adamantane-1-carbothioamide, QSAR models can be developed to predict the activity of novel, yet-to-be-synthesized analogs. This allows for the prioritization of synthetic efforts towards compounds with the highest predicted potency.

Protocol 3: Development of a QSAR Model

• Data Set Preparation:

  • Compile a dataset of adamantane-1-carbothioamide derivatives with experimentally determined biological activity data (e.g., IC50 values).

  • Divide the dataset into a training set (for model building) and a test set (for model validation).

• Descriptor Calculation:

  • For each molecule in the dataset, calculate a set of molecular descriptors that quantify its structural, physicochemical, and electronic properties. This can be done using software like PaDEL-Descriptor or Mordred.

• Model Building:

  • Use a statistical method, such as multiple linear regression (MLR) or partial least squares (PLS), to build a mathematical equation that correlates the calculated descriptors with the biological activity.

• Model Validation:

  • Assess the statistical significance and predictive power of the QSAR model using various metrics (e.g., R², Q², RMSE).

  • Use the test set to evaluate the model's ability to predict the activity of compounds that were not used in its development.

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Protocols & Analytical Methods

Application Note: A Robust Protocol for the Synthesis of Adamantane-1-carbothioamide for Drug Discovery and Development

Abstract

The adamantane scaffold is a cornerstone in medicinal chemistry, prized for its unique structural and physicochemical properties that can significantly enhance the pharmacokinetic profiles of therapeutic agents. Similarly, the thioamide functional group, a key bioisostere of the amide bond, offers a valuable tool for modulating the biological activity and metabolic stability of drug candidates. This application note provides a comprehensive and reliable two-step protocol for the synthesis of adamantane-1-carbothioamide, a molecule that synergistically combines these two important pharmacophores. The presented methodology, centered on the thionation of adamantane-1-carboxamide using Lawesson's reagent, is designed for reproducibility and scalability, catering to the needs of researchers in organic synthesis and drug development. We detail the rationale behind the synthetic strategy, provide step-by-step experimental procedures, and include expected characterization data, safety protocols, and a complete workflow visualization.

Introduction: The Strategic Value of Adamantane and Thioamides in Medicinal Chemistry

The Adamantane Moiety: A "Lipophilic Bullet"

Adamantane, a rigid, perfectly symmetrical, and highly lipophilic tricyclic hydrocarbon, has earned the moniker "the lipophilic bullet" in drug design.[1] Its incorporation into molecular scaffolds can impart a range of desirable properties. The bulky, three-dimensional nature of the adamantane cage can facilitate precise interactions with biological targets, such as ion channels and enzyme active sites, while also serving as a robust anchor.[2][3]

From a drug development perspective, adamantane's most significant contribution often lies in improving a compound's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile.[2][3] Its lipophilicity can enhance membrane permeability and improve passage across the blood-brain barrier, while its metabolic stability, owing to the absence of tertiary hydrogens susceptible to oxidation, can increase a drug's half-life.[1] These advantages are evidenced by the number of clinically approved drugs containing the adamantane moiety, including Amantadine (antiviral), Memantine (Alzheimer's disease), and Vildagliptin (antidiabetic).[2][4][5]

Thioamides: Essential Bioisosteres for Drug Modulation

Thioamides, where the carbonyl oxygen of an amide is replaced by sulfur, are crucial functional groups in modern medicinal chemistry.[6] This isosteric replacement subtly alters the electronic and steric properties of the bond; the C=S bond is longer and the sulfur atom is a better hydrogen bond acceptor, which can lead to profound changes in biological activity and target affinity.[7] Furthermore, thioamides often exhibit increased resistance to enzymatic hydrolysis compared to their amide counterparts, enhancing metabolic stability. They serve as key building blocks for synthesizing various sulfur-containing heterocycles like thiazoles.[8]

Synthetic Rationale: A Proven Path to Adamantane-1-carbothioamide

The direct, single-step conversion of a primary amine, such as 1-adamantylamine, to a primary thioamide (R-NH₂ → R-CSNH₂) is a non-trivial synthetic challenge fraught with side reactions, often leading to symmetrical thioureas. Therefore, a more robust and higher-yielding strategy is required. The most reliable and well-documented approach involves the thionation of the corresponding primary amide.

This protocol follows a logical and efficient two-step sequence:

• Amide Formation: Synthesis of the precursor, adamantane-1-carboxamide, from the readily available adamantane-1-carboxylic acid.

• Thionation: Conversion of the amide to the target adamantane-1-carbothioamide using a specialized thionating agent.

For the thionation step, Lawesson's reagent (2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane 2,4-disulfide) is the reagent of choice. It is highly effective for converting a wide range of carbonyl compounds, including amides, into their corresponding thiocarbonyls under relatively mild conditions.[7][9][10] This method ensures a clean conversion with predictable outcomes and high yields, making it ideal for research and development settings.

Overall Synthetic Workflow

The synthesis of adamantane-1-carbothioamide is achieved via the thionation of adamantane-1-carboxamide, which is first prepared from adamantane-1-carbonyl chloride.

Caption: Workflow for the synthesis of Adamantane-1-carbothioamide.

Experimental Protocols

PART A: Synthesis of Adamantane-1-carboxamide (Precursor)

This step involves the conversion of adamantane-1-carboxylic acid to its acyl chloride, followed by amidation.

Materials and Reagents

Reagent	Formula	M.W.	CAS No.	Notes
Adamantane-1-carboxylic acid	C₁₁H₁₆O₂	180.25	828-51-3
Thionyl chloride (SOCl₂)	SOCl₂	118.97	7719-09-7	Use freshly distilled. Corrosive.
Dichloromethane (DCM)	CH₂Cl₂	84.93	75-09-2	Anhydrous grade.

| Ammonium hydroxide | NH₄OH | 35.04 | 1336-21-6 | 28-30% aqueous solution. |

Procedure:

• Acyl Chloride Formation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add adamantane-1-carboxylic acid (10.0 g, 55.5 mmol). Add anhydrous dichloromethane (100 mL) followed by the slow, dropwise addition of thionyl chloride (6.0 mL, 83.2 mmol) at 0 °C (ice bath).

• Allow the reaction mixture to warm to room temperature and then heat to reflux for 2 hours. The progress can be monitored by the cessation of gas evolution (HCl and SO₂).

• Solvent Removal: After the reaction is complete, cool the mixture to room temperature and remove the solvent and excess thionyl chloride under reduced pressure using a rotary evaporator. The resulting adamantane-1-carbonyl chloride is a white solid and can be used in the next step without further purification.

• Amidation: Cool the flask containing the crude acyl chloride in an ice bath. Slowly and carefully add concentrated ammonium hydroxide solution (~80 mL) with vigorous stirring. Caution: This reaction is highly exothermic.

• A thick white precipitate will form immediately. Continue stirring the mixture for 1 hour, allowing it to slowly warm to room temperature.

• Isolation and Purification: Collect the white solid by vacuum filtration. Wash the filter cake thoroughly with cold deionized water (3 x 50 mL) and then with a small amount of cold diethyl ether to facilitate drying.

• Dry the solid under vacuum to yield adamantane-1-carboxamide as a white crystalline powder.

Expected Results:

• Yield: Typically >90%.

• Appearance: White crystalline solid.

PART B: Synthesis of Adamantane-1-carbothioamide (Target Compound)

This is the core protocol for the thionation of the precursor amide.

Materials and Reagents

Reagent	Formula	M.W.	CAS No.	Notes
Adamantane-1-carboxamide	C₁₁H₁₇NO	179.26	19130-17-7	Synthesized in Part A.
Lawesson's Reagent	C₁₄H₁₄O₂P₂S₄	404.47	19172-47-5	Stench. Handle only in a fume hood.

| Toluene | C₇H₈ | 92.14 | 108-88-3 | Anhydrous grade. |

Procedure:

• Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a reflux condenser and a magnetic stir bar, place adamantane-1-carboxamide (5.0 g, 27.9 mmol) and Lawesson's reagent (6.7 g, 16.7 mmol, 0.6 equivalents). Note: Using a slight excess of Lawesson's reagent can ensure complete conversion, but 0.5-0.6 eq. is often sufficient.

• Inert Atmosphere: Purge the flask with an inert gas (N₂ or Ar). Add 150 mL of anhydrous toluene via a cannula or syringe.

• Reaction: Heat the resulting suspension to reflux (approx. 110 °C) with vigorous stirring. The mixture will typically become homogeneous as the reaction progresses.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase: 30% Ethyl Acetate in Hexane). The product spot should be less polar (higher Rf) than the starting amide. The reaction is typically complete within 3-5 hours.

• Work-up: Once the starting material is consumed, cool the reaction mixture to room temperature. Remove the toluene under reduced pressure.

• Purification: The crude residue can be purified by one of two methods:

  • a) Column Chromatography: Directly load the crude solid onto a silica gel column. Elute with a gradient of ethyl acetate in hexanes (e.g., starting from 5% and increasing to 20%) to isolate the pure product.

  • b) Recrystallization: Dissolve the crude product in a minimal amount of hot solvent (e.g., ethanol or chloroform/hexane mixture). Allow it to cool slowly to room temperature and then in a refrigerator to induce crystallization. Collect the crystals by vacuum filtration.

• Final Product: Dry the purified product under vacuum to yield adamantane-1-carbothioamide as a crystalline solid.

Product Characterization

The identity and purity of the synthesized adamantane-1-carbothioamide should be confirmed using standard analytical techniques.

Summary of Expected Analytical Data

Analysis	Expected Results
Appearance	Off-white to pale yellow crystalline solid
¹H NMR (CDCl₃, 500 MHz)	δ (ppm): ~7.5-8.0 (br s, 2H, -CSNH₂), 2.09 (s, 3H, Ad-H), 2.05 (d, 6H, Ad-H), 1.75 (d, 6H, Ad-H).[11]
¹³C NMR (CDCl₃, 125 MHz)	δ (ppm): ~205-210 (C=S), ~45-50 (Ad-C quat.), 39.8 (Ad-CH₂), 36.2 (Ad-CH₂), 28.1 (Ad-CH).
FT-IR (KBr, cm⁻¹)	ν: ~3300-3100 (N-H stretch), 2905, 2850 (C-H stretch), ~1450 (C-N stretch), ~1280-1350 (C=S stretch).

| Mass Spec. (EI) | m/z (%): 195 [M]⁺, 135 [Ad]⁺. |

Safety and Handling Precautions

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and appropriate chemical-resistant gloves (e.g., nitrile) when performing this synthesis.

• Fume Hood: All steps, especially those involving thionyl chloride and Lawesson's reagent, must be performed in a well-ventilated chemical fume hood. Lawesson's reagent and its byproducts have a powerful and unpleasant odor.[6]

• Reagent Handling:

  • Thionyl Chloride: Is highly corrosive and reacts violently with water. Handle with extreme care.

  • Lawesson's Reagent: Can release hydrogen sulfide (H₂S), a toxic and flammable gas, upon contact with acid or moisture.

• Waste Disposal: All chemical waste, including solvents and residual reagents, must be disposed of according to institutional and local environmental regulations. Quench any residual Lawesson's reagent carefully with a solution of sodium hypochlorite (bleach) in the fume hood before disposal.

Conclusion

This application note provides a validated and detailed protocol for the synthesis of adamantane-1-carbothioamide. By employing a robust two-step method involving the thionation of adamantane-1-carboxamide, this guide offers researchers a reliable pathway to access this valuable chemical entity. The combination of the pharmacologically privileged adamantane core with the versatile thioamide functional group makes the target compound an attractive building block for the development of novel therapeutic agents. Adherence to the detailed experimental and safety procedures will ensure a successful and safe synthesis.

References

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• Transformation of Amides to Thioamides Using an Efficient and Novel Thiating Reagent. MDPI. Available at: [Link]

• Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)carbothioamide Derivatives. MDPI. Available at: [Link]

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• Thioamide synthesis by thionation. Organic Chemistry Portal. Available at: [Link]

• Thioamide synthesis by thioacylation. Organic Chemistry Portal. Available at: [Link]

• X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. zora.uzh.ch. Available at: [Link]

• Synthesis of the target N-(1-adamanty)carbothioamides 5a–e, 6, 7, 8a–c,... ResearchGate. Available at: [Link]

• X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. PMC - PubMed Central. Available at: [Link]

• Dithiocarbamylation in histochemistry: carbon disulfide as a reagent for the visualization of primary amino groups with the light and electron microscope. PubMed. Available at: [Link]

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• Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)carbothioamide Derivatives. PubMed. Available at: [Link]

• N-(Adamantan-1-yl)-1,2,3,4-tetrahydroisoquinoline-2-carbothioamide. National Institutes of Health (NIH). Available at: [Link]

• Odorless and Air-Stable Thionating Reagent for Broad Scope Thioamide Synthesis without H2S Emission. ACS Publications. Available at: [Link]

• Reactions of carbon disulfide with a primary amine and decomposition... ResearchGate. Available at: [Link]

• First Principle study of a potential bioactive molecule with tetrahydroisoquinoline, carbothiomide and adamantane scaffolds. ResearchGate. Available at: [Link]

• Synthesis, Antimicrobial, and Anti-Proliferative Activities of Novel 4-(Adamantan-1-yl)-1-arylidene-3-thiosemicarbazides, 4-Arylmethyl N... ResearchGate. Available at: [Link]

• Simple one-pot synthesis of thioureas from amine, carbon disulfide and oxidants in water. Semantic Scholar. Available at: [Link]

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Application Notes and Protocols for In Vitro Antimicrobial Screening of Adamantane-1-carbothioamide

Introduction: The Therapeutic Potential of Adamantane Scaffolds

Adamantane, a rigid, lipophilic, tricyclic alkane, has long been recognized as a privileged scaffold in medicinal chemistry. Its unique cage-like structure and high lipophilicity can enhance the bioavailability of drug candidates and facilitate their interaction with biological targets. Historically, adamantane derivatives like amantadine and rimantadine have been pivotal in antiviral therapy. More recently, research has expanded to explore their efficacy against a broader range of pathogens, with numerous studies reporting significant antibacterial and antifungal activities for various adamantane-based compounds.

Adamantane-1-carbothioamide is a derivative that incorporates a carbothioamide moiety, a functional group known to contribute to the biological activity of various therapeutic agents. The screening of such novel compounds is a critical first step in the drug discovery pipeline, essential for identifying promising new antimicrobial agents to combat the growing threat of antibiotic resistance.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the standardized in vitro screening assays to determine the antimicrobial profile of Adamantane-1-carbothioamide. The protocols herein are grounded in established methodologies, primarily referencing the guidelines set forth by the Clinical and Laboratory Standards Institute (CLSI), to ensure data integrity, reproducibility, and comparability across different laboratories.

Section 1: Foundational Assays for Antimicrobial Activity

The initial assessment of a novel compound's antimicrobial properties typically involves a tiered approach, starting with the determination of its minimum inhibitory concentration (MIC). This foundational assay quantifies the lowest concentration of the compound that prevents the visible growth of a specific microorganism. Following the MIC determination, further assays can be conducted to understand whether the compound is bacteriostatic (inhibits growth) or bactericidal (kills the bacteria) and to characterize its rate of antimicrobial activity.

This guide will detail the protocols for three key assays:

• Broth Microdilution Assay: To determine the Minimum Inhibitory Concentration (MIC).

• Agar Disk Diffusion Assay: A qualitative screening method to assess susceptibility.

• Time-Kill Kinetic Assay: To evaluate the bactericidal or bacteriostatic nature of the compound over time.

Section 2: The Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a quantitative technique used to determine the MIC of an antimicrobial agent against a specific microorganism. It is considered a gold standard method by the CLSI for its accuracy and reproducibility.

Principle of the Assay

The assay involves preparing a series of two-fold dilutions of Adamantane-1-carbothioamide in a liquid growth medium within a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism. After an incubation period, the plates are examined for visible signs of microbial growth (turbidity). The MIC is the lowest concentration of the compound at which no visible growth is observed.

Experimental Workflow: Broth Microdilution

Caption: Workflow for the Broth Microdilution Assay to Determine MIC.

Detailed Protocol: Broth Microdilution (Following CLSI M07 Guidelines)

1. Preparation of Adamantane-1-carbothioamide Stock Solution:

• Rationale: A high-concentration stock solution is necessary to prepare the subsequent serial dilutions. The choice of solvent is critical, especially for compounds with low aqueous solubility. Adamantane derivatives are typically hydrophobic.

• Protocol:

  • Based on the known properties of similar adamantane compounds, Adamantane-1-carbothioamide is predicted to have low solubility in water. Therefore, prepare a stock solution in 100% dimethyl sulfoxide (DMSO).

  • Accurately weigh a precise amount of Adamantane-1-carbothioamide and dissolve it in the appropriate volume of DMSO to achieve a high concentration (e.g., 10 mg/mL or as high as solubility permits).

  • Ensure complete dissolution by vortexing. Gentle warming may be applied if necessary, but care should be taken to avoid degradation.

  • The final concentration of DMSO in the test wells should not exceed 1%, as higher concentrations can inhibit bacterial growth. A solvent toxicity control must be included in the assay.

2. Preparation of Bacterial Inoculum:

• Rationale: Standardization of the bacterial inoculum is crucial for the reproducibility of MIC results. The 0.5 McFarland standard provides a reference turbidity corresponding to a specific bacterial density (approximately 1.5 x 10⁸ CFU/mL).

• Protocol:

  • From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test microorganism using a sterile loop.

  • Transfer the colonies into a tube containing sterile saline or a suitable broth (e.g., Mueller-Hinton Broth).

  • Vortex thoroughly to create a smooth suspension.

  • Adjust the turbidity of the bacterial suspension to match that of a 0.5 McFarland standard by adding more bacteria or sterile saline/broth. This can be done visually against a white background with contrasting black lines or using a spectrophotometer.

  • This standardized suspension must be further diluted to achieve the final target inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Broth Microdilution Procedure:

• Rationale: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the recommended medium for routine susceptibility testing of non-fastidious bacteria as it has a controlled composition, supports good growth, and has low levels of inhibitors that can interfere with certain antibiotics.

• Protocol:

  • Dispense 50 µL of sterile CAMHB into each well of a 96-well microtiter plate.

  • Add 50 µL of the Adamantane-1-carbothioamide stock solution to the first well of each row designated for serial dilution, creating a 1:2 dilution.

  • Perform two-fold serial dilutions by transferring 50 µL from the first well to the second, mixing, and continuing this process across the plate to achieve the desired concentration range. Discard 50 µL from the last well.

  • Add 50 µL of the diluted bacterial inoculum (prepared to be 2x the final desired concentration) to each well, bringing the final volume to 100 µL and the final inoculum to ~5 x 10⁵ CFU/mL.

  • Include the following controls on each plate:

    • Growth Control: Wells containing CAMHB and the bacterial inoculum, but no compound.

    • Sterility Control: Wells containing CAMHB only.

    • Solvent Control: Wells containing CAMHB, the bacterial inoculum, and the highest concentration of DMSO used in the test wells.

  • Seal the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.

4. Interpretation of Results:

• The MIC is the lowest concentration of Adamantane-1-carbothioamide that completely inhibits visible growth of the organism.

• Growth is indicated by turbidity or a pellet of cells at the bottom of the well.

• The growth control should show distinct turbidity. The sterility and solvent controls should be clear.

Parameter	Recommendation	Rationale
Medium	Cation-Adjusted Mueller-Hinton Broth (CAMHB)	Standardized medium for susceptibility testing, ensuring reproducibility.
Inoculum Density	~5 x 10⁵ CFU/mL in the final well volume	A standardized inoculum is critical for consistent and comparable MIC results.
Incubation	35 ± 2°C for 16-20 hours	Optimal conditions for the growth of most common bacterial pathogens.
Solvent	Dimethyl Sulfoxide (DMSO)	Recommended for compounds with low aqueous solubility.
Final Solvent Conc.	≤ 1%	To avoid solvent-induced antimicrobial effects.

Section 3: Agar Disk Diffusion Assay

The agar disk diffusion test, also known as the Kirby-Bauer test, is a qualitative method widely used to assess the susceptibility of bacteria to antimicrobial agents. While it does not provide a quantitative MIC value, it is a valuable screening tool due to its simplicity and cost-effectiveness.

Principle of the Assay

A filter paper disk impregnated with a known concentration of Adamantane-1-carbothioamide is placed on an agar plate that has been uniformly inoculated with the test bacterium. The compound diffuses from the disk into the agar, creating a concentration gradient. If the bacterium is susceptible to the compound, a clear circular zone of no growth, known as the zone of inhibition, will appear around the disk after incubation. The diameter of this zone is proportional to the susceptibility of the organism to the compound.

Experimental Workflow: Agar Disk Diffusion

Caption: Workflow for the Agar Disk Diffusion Assay.

Detailed Protocol: Agar Disk Diffusion (Following CLSI M02 Guidelines)

1. Preparation of Materials:

• Mueller-Hinton Agar (MHA) Plates: Use commercially prepared MHA plates with a uniform depth of 4 mm. The agar depth is critical as it affects the diffusion of the antimicrobial agent.

• Bacterial Inoculum: Prepare a bacterial suspension standardized to a 0.5 McFarland turbidity as described in the broth microdilution protocol.

• Adamantane-1-carbothioamide Disks:

  • Prepare a solution of Adamantane-1-carbothioamide in a suitable volatile solvent (e.g., ethanol or methanol) at a desired concentration.

  • Apply a precise volume (e.g., 10 µL) of this solution onto sterile blank filter paper disks (6 mm diameter) and allow the solvent to evaporate completely in a sterile environment.

  • The amount of compound per disk should be determined based on preliminary experiments. A range of concentrations should be tested.

2. Inoculation of Agar Plate:

• Within 15 minutes of standardizing the inoculum, dip a sterile cotton swab into the suspension.

• Remove excess fluid by pressing the swab against the inside of the tube.

• Streak the swab evenly over the entire surface of the MHA plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure uniform coverage.

• Allow the plate to dry for 3-5 minutes with the lid slightly ajar.

3. Application of Disks and Incubation:

• Using sterile forceps, place the prepared Adamantane-1-carbothioamide disks onto the inoculated agar surface.

• Gently press each disk to ensure complete contact with the agar.

• Place disks far enough apart to prevent overlapping of the inhibition zones.

• Invert the plates and incubate at 35 ± 2°C for 16-18 hours.

4. Interpretation of Results:

• After incubation, measure the diameter of the zones of complete inhibition (including the disk diameter) to the nearest millimeter using a ruler or calipers.

• The results are qualitative. A larger zone of inhibition generally indicates greater susceptibility of the microorganism to the compound.

Parameter	Recommendation	Rationale
Medium	Mueller-Hinton Agar (4 mm depth)	Standardized for consistent diffusion and reproducibility.
Inoculum	0.5 McFarland Standard	Ensures a uniform lawn of bacterial growth for accurate zone measurement.
Incubation	35 ± 2°C for 16-18 hours	Standard incubation for reliable results.
Disk Application	Within 15 minutes of inoculation	Ensures that bacterial growth and antimicrobial diffusion begin simultaneously.

Section 4: Time-Kill Kinetic Assay

A time-kill assay provides dynamic information about the antimicrobial activity of a compound, helping to determine whether it is bactericidal (kills bacteria) or bacteriostatic (inhibits bacterial growth) and the rate at which this occurs.

Principle of the Assay

A standardized bacterial inoculum is introduced into a broth medium containing Adamantane-1-carbothioamide at various concentrations (typically multiples of the predetermined MIC). At specified time intervals, aliquots are removed from the culture, serially diluted, and plated on agar to determine the number of viable bacteria (CFU/mL). A plot of log₁₀ CFU/mL versus time illustrates the killing kinetics.

Experimental Workflow: Time-Kill Assay

Caption: Workflow for the Time-Kill Kinetic Assay.

Detailed Protocol: Time-Kill Assay (Following CLSI M26-A Guidelines)

1. Preparation:

• Bacterial Inoculum: Prepare a bacterial suspension in CAMHB and adjust its concentration to achieve a starting inoculum of approximately 5 x 10⁵ to 5 x 10⁶ CFU/mL in the test flasks.

• Test Flasks: Prepare flasks containing CAMHB with Adamantane-1-carbothioamide at concentrations corresponding to multiples of its predetermined MIC (e.g., 0.5x, 1x, 2x, and 4x MIC). Also, prepare a growth control flask with no compound.

2. Assay Procedure:

• Inoculate each flask with the prepared bacterial suspension.

• Immediately after inoculation (time 0), and at subsequent time points (e.g., 2, 4, 6, 8, and 24 hours), remove an aliquot (e.g., 100 µL) from each flask.

• Perform ten-fold serial dilutions of each aliquot in sterile saline or phosphate-buffered saline (PBS).

• Plate a specific volume (e.g., 100 µL) of the appropriate dilutions onto MHA plates.

• Incubate the plates at 35 ± 2°C for 18-24 hours, or until colonies are clearly visible.

3. Data Analysis and Interpretation:

• Count the number of colonies on the plates that have between 30 and 300 colonies.

• Calculate the CFU/mL for each time point using the formula: CFU/mL = (Number of colonies x Dilution factor) / Volume plated (mL)

• Convert the CFU/mL values to log₁₀ CFU/mL.

• Plot the mean log₁₀ CFU/mL against time for each concentration of Adamantane-1-carbothioamide and the growth control.

• Bactericidal Activity: A ≥3-log₁₀ reduction (99.9% kill) in CFU/mL from the initial inoculum is generally considered bactericidal.

• Bacteriostatic Activity: A <3-log₁₀ reduction in CFU/mL, where the viable count remains similar to the initial inoculum, indicates bacteriostatic activity.

Concentration	Expected Outcome	Interpretation
Growth Control	Increase in log₁₀ CFU/mL over time	Validates the viability and growth of the microorganism.
≤ MIC	Similar growth to the control or slight inhibition	Sub-inhibitory or inhibitory effect.
≥ MIC	Decrease in log₁₀ CFU/mL over time	Antimicrobial effect. A ≥3-log₁₀ decrease indicates bactericidal activity.

Section 5: Minimum Bactericidal Concentration (MBC) Determination

While the time-kill assay provides a dynamic view of antimicrobial activity, the Minimum Bactericidal Concentration (MBC) assay offers a simpler endpoint determination of the concentration required to kill the bacteria.

Principle of the Assay

The MBC is an extension of the MIC assay. After the MIC is determined, aliquots from the wells of the microtiter plate that show no visible growth are subcultured onto an antibiotic-free agar medium. The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the initial bacterial inoculum.

Detailed Protocol: MBC Determination

• Following the determination of the MIC from the broth microdilution assay, select the wells corresponding to the MIC and higher concentrations (where no growth was observed).

• Mix the contents of each well thoroughly.

• Using a calibrated loop or pipette, transfer a specific volume (e.g., 10 µL) from each of these wells onto a fresh MHA plate.

• Streak the inoculum evenly over a section of the plate.

• Incubate the MHA plates at 35 ± 2°C for 18-24 hours.

• After incubation, count the number of colonies on each streak.

• The MBC is the lowest concentration that yields a ≥99.9% reduction in CFU/mL compared to the starting inoculum count.

Conclusion

The protocols detailed in this guide provide a robust framework for the initial in vitro antimicrobial screening of Adamantane-1-carbothioamide. By adhering to these standardized methodologies, researchers can generate reliable and reproducible data on the compound's inhibitory and bactericidal potential. The results from these assays are fundamental for making informed decisions in the early stages of drug development, guiding further optimization, and ultimately contributing to the discovery of new and effective antimicrobial agents.

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• Patel, J. B., et al. (2018). CLSI Methods Development and Standardization Working Group Best Practices for Evaluation of Antimicrobial Susceptibility Tests. Journal of Clinical Microbiology, 56(4), e01934-17. Available at: [Link]

• The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. (2021). Pharmaceuticals, 14(2), 169. Available at: [Link]

• Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances.

• CLSI. (n.d.). M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Available at: [Link]

• CLSI. (n.d.). M02 | Performance Standards for Antimicrobial Disk Susceptibility Tests. Available at: [Link]

• CLSI. (n.d.). M26 | Methods for Determining Bactericidal Activity of Antimicrobial Agents. Available at: [Link]

• Dr.Oracle. (2023). How do you interpret Minimum Inhibitory Concentration (MIC) values on antibiotic susceptibility testing?. Available at: [Link]

• Hardy Diagnostics. (n.d.). Mueller Hinton Media. Available at: [Link]

• Microbe Notes. (2022). McFarland Standards: Principle, Preparation, Uses, Limitations. Available at: [Link]

• Microbiology Info. (2022). Mueller Hinton Agar (MHA)- Composition, Principle, Preparation, Results, Uses. Available at: [Link]

• ResearchGate. (2017). Why mueller-hinton agar is used in routine antibiotic susceptibility testing?. Available at: [Link]

• Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of pharmaceutical analysis, 6(2), 71-79.

• Al-Wahaibi, L. H., et al. (2015). Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)carbothioamide Derivatives. Molecules, 20(5), 8218-8234. Available at: [Link]

• American Society for Microbiology. (2009). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. Available at: [Link]

• Creative Diagnostics. (n.d.). Minimum Bactericidal Concentration (MBC) Assay. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 13241, Adamantane-1-carbothioamide. Retrieved January 18, 2026, from [Link].

• ResearchGate. (2021). How i prepare stock and working solution of antibiotics for making antibiotic discs?. Available at: [Link]

• U.S. Food and Drug Administration. (2023). Recognized Consensus Standards: CLSI M02. Available at: [Link]

• U.S. Food and Drug Administration. (2023). Recognized Consensus Standards: CLSI M07. Available at: [Link]

• Al-Wahaibi, L. H., et al. (2018). Adamantane-Isothiourea Hybrid Derivatives: Synthesis, Characterization, In Vitro Antimicrobial, and In Vivo Hypoglycemic Activities. Molecules, 23(11), 2993. Available at: [Link]

• Emery Pharma. (n.d.). Time-Kill Kinetics Assay. Available at: [Link]

• J. Med. Chem. (2010). Adamantane in medicinal chemistry. 53 (10), 3947–3966. Available at: [Link]

• Journal of Clinical Microbiology. (2014). Bactericidal Activity, Absence of Serum Effect, and Time-Kill Kinetics of Ceftazidime-Avibactam against β-Lactamase-Producing Enterobacteriaceae and Pseudomonas aeruginosa. 52(9), 3097-3105. Available at: [Link]

• Alshareef, F. (2021). Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method. Acta Scientific Microbiology, 4(5), 2-6.

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• RSC Publishing. (2016). Adamantane derivatives of sulfonamides: sublimation, solubility, solvation and transfer processes in biologically relevant solvents. Phys. Chem. Chem. Phys., 18, 9281-9294. Available at: [Link]

Cell viability assays for Adamantane-1-carbothioamide anticancer activity

Application Notes and Protocols

Topic: Cell Viability Assays for Evaluating the Anticancer Activity of Adamantane-1-carbothioamide

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Therapeutic Potential of Adamantane Scaffolds

The adamantane cage, a rigid and lipophilic hydrocarbon, is a unique pharmacophore that has been successfully incorporated into numerous therapeutic agents.[1] Its derivatives have demonstrated a wide spectrum of biological activities, including antiviral, antidiabetic, and, increasingly, anticancer properties.[2][3][4] Adamantane-based compounds can enhance drug-target interactions, improve pharmacokinetic profiles, and overcome drug resistance.[5] Adamantane-1-carbothioamide belongs to this promising class of molecules, and evaluating its potential as an anticancer agent requires a robust and multifaceted approach.

The initial step in characterizing a novel anticancer compound is to assess its effect on the viability of cancer cells.[6] Cell viability assays are foundational tools in drug discovery, providing quantitative data on a compound's cytostatic (inhibiting proliferation) and cytotoxic (inducing cell death) effects.[6][7] However, a single assay provides only one perspective on a complex biological response. A comprehensive evaluation of Adamantane-1-carbothioamide's activity necessitates a multi-parametric strategy, employing a panel of assays that interrogate different cellular health indicators. This guide provides a detailed framework for using three complementary assays to build a comprehensive profile of Adamantane-1-carbothioamide's anticancer efficacy: the MTT assay for metabolic activity, the LDH assay for membrane integrity, and the Caspase-Glo® 3/7 assay for apoptosis.

A Multi-Parametric Strategy for a Comprehensive Assessment

• Metabolic Activity (MTT Assay): This colorimetric assay measures the activity of mitochondrial dehydrogenases, which reflects the overall metabolic health of the cell population.[9][10][11] A decrease in the metabolic signal indicates a reduction in cell viability or proliferation.

• Membrane Integrity (LDH Assay): The lactate dehydrogenase (LDH) assay quantifies the release of this stable cytosolic enzyme into the culture medium, which occurs when the plasma membrane is compromised.[12][13] It is a direct marker of cytotoxicity and necrotic cell death.

• Apoptosis Induction (Caspase-Glo® 3/7 Assay): Many anticancer agents, including adamantane derivatives, function by inducing programmed cell death, or apoptosis.[3][5][14] This assay specifically measures the activity of caspases 3 and 7, key executioner enzymes in the apoptotic pathway.[15][16]

This combination allows researchers to not only determine if the compound affects cell viability but also to begin understanding how.

Caption: General experimental workflow for assessing anticancer activity.

Core Protocols: Step-by-Step Methodologies

The following protocols are designed for a 96-well plate format, which is ideal for dose-response studies.

General Cell Seeding and Compound Treatment

This initial procedure is common to all three assays.

Materials:

• Selected cancer cell line (e.g., MCF-7, A549, HepG2)

• Complete cell culture medium

• Adamantane-1-carbothioamide

• Dimethyl sulfoxide (DMSO), sterile

• Phosphate-buffered saline (PBS), sterile

• 96-well flat-bottom sterile culture plates

• Multichannel pipette

Procedure:

• Cell Seeding: Harvest and count cells that are in the exponential growth phase. Determine the optimal seeding density for your cell line to ensure they are approximately 70-80% confluent at the end of the experiment. Seed cells in 100 µL of complete medium per well and incubate for 24 hours (37°C, 5% CO₂) to allow for attachment.[9]

• Compound Preparation: Prepare a concentrated stock solution of Adamantane-1-carbothioamide in DMSO. Create a series of serial dilutions in complete culture medium to achieve the desired final concentrations. The final DMSO concentration in the wells should be kept constant and low (typically ≤ 0.5%) to avoid solvent-induced toxicity.

• Cell Treatment: Carefully remove the medium from the wells. Add 100 µL of the prepared compound dilutions to the respective wells. Include "vehicle control" wells containing medium with the same final concentration of DMSO as the treated wells. Also include "untreated control" wells with fresh medium only.

• Incubation: Return the plate to the incubator for the desired treatment period (e.g., 24, 48, or 72 hours).

Protocol 1: MTT Assay for Metabolic Activity

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by NAD(P)H-dependent oxidoreductase enzymes in metabolically active cells to form purple formazan crystals.[10] The amount of formazan produced is proportional to the number of viable cells.[9]

Materials:

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

Procedure:

• Add MTT Reagent: Following the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[10]

• Incubation: Incubate the plate for 2-4 hours at 37°C, protected from light. During this time, viable cells will produce visible purple formazan crystals.[9]

• Solubilize Formazan: For adherent cells, carefully aspirate the medium without disturbing the crystals. Add 100 µL of solubilization solution (e.g., DMSO) to each well.[17]

• Read Absorbance: Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan.[11] Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[9][11]

Data Analysis:

• Corrected Absorbance: Subtract the average absorbance of the blank (medium only) wells from all other wells.

• Calculate % Viability:

  • % Viability = [(Absorbance of Treated Cells) / (Absorbance of Vehicle Control Cells)] x 100

Protocol 2: LDH Assay for Cytotoxicity

Principle: Lactate dehydrogenase (LDH) is a cytosolic enzyme released into the culture supernatant upon loss of plasma membrane integrity.[13] The assay measures LDH activity in the medium through a coupled enzymatic reaction that results in a colorimetric or fluorescent signal, which is proportional to the number of lysed cells.

Materials:

• Commercially available LDH cytotoxicity assay kit (follow manufacturer's instructions)

• Lysis Buffer (often 10X, provided in kits)

Procedure:

• Prepare Controls: In addition to the standard controls, prepare a "Maximum Lysis Control." About 45 minutes before the end of the treatment incubation, add 10 µL of the kit's Lysis Buffer to a set of untreated control wells.

• Sample Supernatant: Carefully transfer a small volume of supernatant (e.g., 50 µL) from each well of the experimental plate to a new, clean 96-well plate. Be careful not to disturb the cell monolayer.

• Perform LDH Reaction: Prepare the LDH reaction mixture according to the kit's protocol. Add the reaction mixture to each well of the new plate containing the supernatants.

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.

• Stop Reaction (if applicable): Add the stop solution provided in the kit to each well.

• Read Absorbance: Measure the absorbance at the wavelength specified by the manufacturer (commonly 490 nm).

Data Analysis:

• Corrected Absorbance: Subtract the average absorbance of the background control (medium only) from all other wells.

• Calculate % Cytotoxicity:

  • % Cytotoxicity = [ (Experimental LDH Release - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release) ] x 100

  • Spontaneous LDH Release is the absorbance from the vehicle control wells.

  • Maximum LDH Release is the absorbance from the Maximum Lysis Control wells.

Protocol 3: Caspase-Glo® 3/7 Assay for Apoptosis

Principle: This luminescent assay uses a proluminescent substrate containing the DEVD tetrapeptide sequence, which is specific for caspases 3 and 7.[15] When these caspases are active in apoptotic cells, they cleave the substrate, releasing aminoluciferin, which is then used by luciferase to generate a "glow-type" luminescent signal proportional to caspase activity.[15][16]

Materials:

• Caspase-Glo® 3/7 Assay System (e.g., Promega)

• Opaque-walled 96-well plates suitable for luminescence

Procedure:

• Plate Equilibration: After the treatment period, remove the plate from the incubator and allow it to equilibrate to room temperature for about 30 minutes. Note: This assay is typically performed on the original cell plate.

• Prepare Reagent: Reconstitute the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol and allow it to equilibrate to room temperature.

• Add Reagent: Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well. This single step lyses the cells and introduces the substrate.[16]

• Incubation: Mix the contents by placing the plate on an orbital shaker at a low speed for 30-60 seconds. Incubate at room temperature for 1 to 3 hours, protected from light.

• Measure Luminescence: Measure the luminescence of each well using a plate luminometer.

Data Analysis:

• Data Expression: Results are typically expressed as Relative Luminescence Units (RLU).

• Calculate Fold Change:

  • Fold Change in Caspase Activity = (RLU of Treated Cells) / (RLU of Vehicle Control Cells)

Data Interpretation and Integrated Analysis

The power of this approach lies in integrating the results from all three assays to build a cohesive narrative of the compound's mechanism.

Caption: Simplified intrinsic apoptosis pathway measured by the Caspase-Glo® 3/7 assay.

Conclusion and Future Directions

By employing this multi-parametric assay strategy, researchers can generate a robust and nuanced dataset to define the anticancer activity of Adamantane-1-carbothioamide. This foundational data, including IC₅₀ values from each assay, is critical for making informed decisions about the compound's future development. Positive and compelling results from this initial screening phase should lead to more in-depth mechanistic studies, such as cell cycle analysis, western blotting for key signaling proteins, and validation in more complex models like 3D spheroids or in vivo systems. This structured approach ensures a thorough and scientifically rigorous evaluation of this promising compound class.

References

Sources

• 1. X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Adamantane-linked isothiourea derivatives suppress the growth of experimental hepatocellular carcinoma via inhibition of TLR4-MyD88-NF-κB signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, Antimicrobial, and Anti-Proliferative Activities of Novel 4-(Adamantan-1-yl)-1-arylidene-3-thiosemicarbazides, 4-Arylmethyl N′-(Adamantan-1-yl)piperidine-1-carbothioimidates, and Related Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jchr.org [jchr.org]
• 6. lifesciences.danaher.com [lifesciences.danaher.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Viability Assessment Following Anticancer Treatment Requires Single-Cell Visualization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 11. MTT assay protocol | Abcam [abcam.com]
• 12. What is the principle of LDH assay? | AAT Bioquest [aatbio.com]
• 13. info.gbiosciences.com [info.gbiosciences.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Caspase-Glo® 3/7 Assay Protocol [promega.com]
• 16. promega.com [promega.com]
• 17. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]

Molecular docking of Adamantane-1-carbothioamide with target proteins

Application Notes & Protocols

Abstract

The adamantane scaffold is a cornerstone in medicinal chemistry, valued for its unique lipophilic and rigid three-dimensional structure that allows for precise substituent positioning.[1] Adamantane-1-carbothioamide and its derivatives have emerged as a promising class of compounds with a wide spectrum of biological activities, including anticancer, antimicrobial, and hypoglycemic effects.[2][3][4] Molecular docking is a powerful computational method that predicts the preferred orientation of a ligand when bound to a target protein, providing critical insights into the molecular basis of its activity.[5][6] This guide provides a comprehensive, in-depth protocol for performing molecular docking studies of Adamantane-1-carbothioamide with relevant biological targets. We will detail the scientific rationale behind each step, from target selection and molecule preparation to the execution of the docking simulation and the critical analysis of its results.

Scientific Rationale & Strategic Overview

Molecular docking aims to predict the structure of a ligand-receptor complex using computational methods.[7] The process involves two main stages: sampling the conformational space of the ligand within the protein's active site and then ranking these conformations using a scoring function.[5] The goal is to identify the most likely binding pose and estimate the binding affinity, typically expressed in kcal/mol.

The adamantane moiety's bulk and lipophilicity make it an interesting candidate for targeting deep, hydrophobic pockets in proteins. The carbothioamide group provides hydrogen bond donor and acceptor capabilities, which are crucial for specific interactions that anchor the ligand in the binding site.[8] Understanding these potential interactions is key to elucidating the mechanism of action and guiding the rational design of more potent derivatives.

Selection of Relevant Protein Targets

The choice of a target protein is dictated by the known or hypothesized biological activity of the ligand. Adamantane derivatives have shown efficacy in several therapeutic areas.[4] For this protocol, we will consider two exemplary targets based on published literature.

Target Protein	PDB ID	Therapeutic Area	Rationale
Sphingosine Kinase 1 (SPHK1)	3VZD	Oncology, Inflammation	SPHK1 is a well-established target for cancer and inflammatory diseases. Adamantane-isothiourea derivatives have been docked against this target, showing potential inhibitory activity.[8][9]
Dipeptidyl Peptidase-4 (DPP-4)	2P8S	Diabetes	Adamantane-based drugs like Vildagliptin and Saxagliptin are approved DPP-4 inhibitors for treating type 2 diabetes.[4] This makes DPP-4 a highly relevant target for novel adamantane derivatives.

The Molecular Docking Workflow

A successful docking experiment follows a systematic and logical progression. The workflow detailed in this guide is designed to ensure reproducibility and scientific validity.

Figure 1: A high-level overview of the molecular docking workflow.

Essential Software and Resources

This protocol relies on widely used, and for academic purposes, freely available software. Ensure these are installed and functional before proceeding.

Software/Resource	Purpose	Download URL
RCSB Protein Data Bank (PDB)	Source for 3D protein structures	[Link]
PubChem	Source for ligand structures	[Link]
AutoDock Tools (MGLTools)	Preparing protein and ligand files (PDBQT format)	[Link]
AutoDock Vina	The core docking program	[Link]
PyMOL or UCSF ChimeraX	Visualization and analysis of results	[Link] or

Detailed Experimental Protocols

This section provides a step-by-step methodology using Sphingosine Kinase 1 (PDB ID: 3VZD) as the target protein and Adamantane-1-carbothioamide as the ligand.

Protocol 3.1: Ligand Preparation

The ligand must be converted into a 3D structure with correct atom types, charges, and defined rotatable bonds.

• Obtain Ligand Structure:

  • Search for "Adamantane-1-carbothioamide" on PubChem (CID: 3043810).

  • Download the structure in 3D SDF format.

• Convert to PDBQT Format using AutoDock Tools (ADT):

  • Open ADT.

  • Navigate to Ligand -> Input -> Open and select your downloaded SDF file. ADT will automatically perceive atom types.

  • Navigate to Ligand -> Torsion Tree -> Detect Root. This defines the rigid core of the molecule.

  • Navigate to Ligand -> Torsion Tree -> Choose Torsions. Inspect the rotatable bonds (highlighted in green) and ensure they are chemically sensible. The carbothioamide bond should generally be non-rotatable.

  • Navigate to Ligand -> Output -> Save as PDBQT. Save the file as ligand.pdbqt. This file now contains the 3D coordinates, charge information, and a description of the rotatable bonds.[10]

Protocol 3.2: Target Protein Preparation

The raw PDB file of the protein needs to be "cleaned" to prepare it for docking. This involves removing non-essential molecules and adding information required by the docking algorithm.[10][11]

• Download and Clean the Protein Structure:

  • Go to the RCSB PDB and download the structure for SPHK1 (PDB ID: 3VZD) in PDB format.

  • Open the PDB file in a text editor or a molecular viewer like PyMOL.

  • Remove all water molecules (lines starting with HOH).

  • Remove any co-crystallized ligands or ions that are not part of the protein or its active site machinery. For 3VZD, this means removing the inhibitor SEY. Save this cleaned file as 3VZD_protein.pdb.

• Prepare Receptor PDBQT File using ADT:

  • In ADT, go to File -> Read Molecule and open 3VZD_protein.pdb.

  • Navigate to Edit -> Hydrogens -> Add. Choose Polar only and click OK. This adds hydrogens to polar atoms, which is crucial for correct hydrogen bonding.

  • Navigate to Grid -> Macromolecule -> Choose. Select 3VZD_protein to prepare it for AutoGrid.

  • A dialog will prompt you to save the prepared file. Save it as 3VZD_protein.pdbqt. ADT automatically adds Gasteiger charges and merges non-polar hydrogens during this step.[10]

Protocol 3.3: Defining the Binding Site (Grid Box)

AutoDock Vina requires a defined 3D search space, or "grid box," where it will attempt to place the ligand.[12] The dimensions and location of this box are critical for a successful docking run.

• Identify the Binding Site: The most reliable way to define the binding site is by using the location of a known, co-crystallized ligand. Since we removed the inhibitor SEY from 3VZD, we can use its original coordinates to center our grid box.

• Set Grid Box Parameters in ADT:

  • With 3VZD_protein.pdbqt loaded, go to Grid -> Grid Box.

  • A box will appear around the protein. You need to adjust its center and size.

  • Using the original coordinates of the SEY inhibitor as a guide, set the center_x, center_y, and center_z coordinates.

  • Adjust the size_x, size_y, and size_z to ensure the box fully encompasses the binding pocket with a buffer of about 4-5 Å on each side. A typical size might be 25 x 25 x 25 Å.[11]

  • Record the center and size coordinates. You will need them for the Vina configuration file.

Protocol 3.4: Executing the Docking Simulation

With the prepared ligand and receptor, and the grid parameters defined, you can now run the docking simulation using AutoDock Vina.

• Create a Configuration File:

  • Create a text file named conf.txt.

  • Add the following lines to the file, replacing the coordinate values with those you determined in the previous step:

  • You can add an optional exhaustiveness parameter (e.g., exhaustiveness = 8). Higher values increase the computational effort and the thoroughness of the search but also increase the runtime. The default is 8.[13]

• Run AutoDock Vina from the Command Line:

  • Open a terminal or command prompt.

  • Navigate to the directory containing your four files (3VZD_protein.pdbqt, ligand.pdbqt, conf.txt, and the vina executable).

  • Execute the following command:[11]

  • Vina will run the simulation and, upon completion, generate two files: output_poses.pdbqt containing the docked conformations of the ligand, and output_log.txt containing the binding affinity scores for each pose.

Analysis and Interpretation of Results

Analyzing docking results is a multi-faceted process that combines quantitative scores with qualitative visual inspection.[14][15]

Interpreting the Output Files

• Log File (output_log.txt): This file contains a table of the top binding poses (usually 9) ranked by their binding affinity. The affinity is given in kcal/mol; more negative values indicate stronger predicted binding. The table also includes RMSD values (Root Mean Square Deviation) relative to the best pose.

• Pose File (output_poses.pdbqt): This file contains the 3D coordinates for all the binding poses listed in the log file. You can load this file along with the protein structure into a viewer to see how the ligand fits into the active site.

Sample Docking Results Table:

Mode	Affinity (kcal/mol)	RMSD l.b.	RMSD u.b.
1	-8.5	0.000	0.000
2	-8.2	1.852	2.431
3	-7.9	2.104	3.578
...	...	...	...

• Binding Affinity: The primary metric for ranking poses. The top pose (-8.5 kcal/mol) is the most favorable according to the scoring function.

• RMSD: Lower-bound and upper-bound RMSD values indicate the conformational similarity between poses. A cluster of low-energy poses with low RMSD values from each other suggests a well-defined and favorable binding mode.[14]

Visual Inspection of Binding Poses

Quantitative scores alone are insufficient. You must visually inspect the top-ranked poses to ensure they are chemically reasonable.

• Load Structures: Open PyMOL (or another viewer) and load the receptor 3VZD_protein.pdbqt and the output poses output_poses.pdbqt.

• Analyze Interactions: For the best-scoring pose, analyze the specific non-covalent interactions between Adamantane-1-carbothioamide and the protein's active site residues.

  • Hydrogen Bonds: Look for hydrogen bonds between the carbothioamide group and polar residues (e.g., Asp, Glu, Ser, Tyr).

  • Hydrophobic Interactions: Examine how the bulky adamantane cage fits into hydrophobic pockets formed by non-polar residues (e.g., Leu, Val, Phe, Trp).

  • Other Interactions: Note any potential pi-stacking or salt bridge interactions.

• Filter Results: Discard any poses that have significant steric clashes, unsatisfied hydrogen bond donors/acceptors, or where the ligand is not well-accommodated within the binding site.

Figure 2: Workflow for the analysis and interpretation of docking results.

Protocol Validation: Ensuring Trustworthiness

A critical step in any docking study is to validate the protocol to ensure it can reliably predict the correct binding mode.[16] The most common method is to perform "re-docking."[17]

• Select a Validation System: Choose a protein from the PDB that has a co-crystallized ligand similar in size and properties to Adamantane-1-carbothioamide. For our SPHK1 target, we can use the original PDB structure (3VZD) with its bound inhibitor SEY.

• Extract and Prepare the Native Ligand: Separate the SEY ligand from the 3VZD PDB file and prepare it as a ligand.pdbqt file, just as you did for the test molecule.

• Prepare the Protein: Prepare the protein part of 3VZD as receptor.pdbqt, ensuring you do not delete the native ligand before preparation this time (it will be removed automatically by ADT when saving the receptor).

• Run the Docking: Use the same grid box parameters (centered on the native ligand) and run AutoDock Vina.

• Calculate RMSD: Compare the top-ranked docked pose of SEY with its original crystallographic position. This is done by superimposing the two structures and calculating the RMSD of the heavy atoms. This can be done in PyMOL or other structural analysis software.

• Assess Success: A docking protocol is generally considered validated if the RMSD between the predicted pose and the crystallographic pose is less than 2.0 Å.[17] If you can successfully reproduce the known binding mode, you can have greater confidence in the predictions made for your test ligand, Adamantane-1-carbothioamide.

Conclusion

Molecular docking is an indispensable tool in modern drug discovery, offering a rapid and cost-effective means to generate hypotheses about ligand-protein interactions. By following the systematic protocols outlined in this guide for the preparation, simulation, and rigorous analysis of Adamantane-1-carbothioamide, researchers can gain valuable insights into its therapeutic potential. Remember that docking is a predictive tool; its results are not a substitute for experimental validation but serve as a powerful guide for designing the next generation of experiments and novel adamantane-based therapeutics.

References

• Galaxy Training Network. (2019). Protein-ligand docking. Retrieved from [Link]

• ResearchGate. Synthesis of the target N-(1-adamanty)carbothioamides. Retrieved from [Link]

• Meng, X. Y., Zhang, H. X., Mezei, M., & Cui, M. (2011). Molecular docking: a powerful approach for structure-based drug discovery. Current computer-aided drug design, 7(2), 146–157. Retrieved from [Link]

• Ross, G. (2012). Session 4: Introduction to in silico docking. University of Oxford. Retrieved from [Link]

• Florida International University. Computer-Aided Drug Design & Molecular Docking. Retrieved from [Link]

• Bioinformatics Review. (2020). Molecular docking for Beginners | Autodock Full Tutorial. YouTube. Retrieved from [Link]

• Al-Abdullah, E. S., Al-Tuwaijri, H. M., Hassan, H. M., Al-Alshaikh, M. A., Habib, E. E., & El-Emam, A. A. (2015). Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)carbothioamide Derivatives. Molecules (Basel, Switzerland), 20(5), 8125–8143. Retrieved from [Link]

• ChemCopilot. (2024). Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. Retrieved from [Link]

• Mohamed, A. A. B., et al. (2021). Crystallographic and Theoretical Exploration of Weak Hydrogen Bonds in Arylmethyl N′-(adamantan-1-yl)piperidine-1-carbothioimidates and Molecular Docking Analysis. ACS Omega, 6(41), 27346–27361. Retrieved from [Link]

• El-Emam, A. A., et al. (2015). Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)carbothioamide Derivatives. Molecules, 20(5), 8125-8143. Retrieved from [Link]

• Bapat, S. (2020). Molecular Docking Tutorial: AUTODOCK VINA - PART 1. YouTube. Retrieved from [Link]

• Grosdidier, A., Zoete, V., & Michielin, O. SwissDock, a web server for protein-small molecule docking. Retrieved from [Link]

• Mohamed, A. A. B., et al. (2021). Crystallographic and Theoretical Exploration of Weak Hydrogen Bonds in Arylmethyl N′-(adamantan-1-yl)piperidine-1-carbothioimidates and Molecular Docking Analysis. National Institutes of Health. Retrieved from [Link]

• ResearchGate. (2024). How to interprete and analyze molecular docking results?. Retrieved from [Link]

• The Scripps Research Institute. (2020). Tutorial – AutoDock Vina. Retrieved from [Link]

• Cheron, N., et al. (2012). Validation of Molecular Docking Programs for Virtual Screening against Dihydropteroate Synthase. Journal of Chemical Information and Modeling, 52(5), 1125–1134. Retrieved from [Link]

• ResearchGate. (2022). How to validate the molecular docking results?. Retrieved from [Link]

• Forli, S., et al. (2016). Basic docking. AutoDock Vina Documentation. Retrieved from [Link]

• Matter Modeling Stack Exchange. (2020). How I can analyze and present docking results?. Retrieved from [Link]

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Application Note: High-Throughput Screening of Adamantane-1-carbothioamide Libraries for Novel Modulators of Biological Targets

Abstract

The adamantane scaffold is a privileged structure in medicinal chemistry, prized for its unique three-dimensional and lipophilic properties that can enhance the pharmacokinetic and pharmacodynamic profiles of drug candidates.[1][2][3] When functionalized with a carbothioamide group, this scaffold offers a versatile entry point for creating diverse chemical libraries with potential applications against a wide range of diseases, including viral infections, cancer, and metabolic disorders.[4][5] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on designing and executing a high-throughput screening (HTS) campaign for an adamantane-1-carbothioamide library. We will delve into the rationale behind assay selection, provide detailed protocols for both biochemical and cell-based screening approaches, and outline a robust workflow for data analysis, hit confirmation, and progression towards lead optimization.

The Adamantane-1-carbothioamide Scaffold: A Foundation for Discovery

The success of adamantane-containing drugs like Amantadine and Memantine has cemented the value of this rigid, diamondoid hydrocarbon in drug design.[1] Its incorporation into a molecule can significantly influence properties such as lipophilicity, metabolic stability, and target engagement.[2][3][6] The adamantyl group's bulky, symmetric nature allows it to explore and occupy deep hydrophobic pockets within biological targets, often leading to enhanced potency and selectivity.[2]

The carbothioamide moiety is a bioisostere of the amide bond but with distinct chemical properties. It is a key structural feature in several pharmacologically active compounds and can participate in unique hydrogen bonding and coordination interactions. The combination of these two moieties creates a chemical space ripe for the discovery of novel biological modulators.

Table 1: Key Physicochemical Properties of the Adamantane Scaffold

Property	Description & Rationale for Use in Drug Discovery
High Lipophilicity	The C₁₀H₁₅ hydrocarbon cage significantly increases the partition coefficient, which can improve membrane permeability and access to CNS targets.[1][2]
Rigid 3D Structure	Unlike flexible alkyl chains, the adamantane cage provides a rigid, predictable orientation for attached functional groups, aiding in structure-activity relationship (SAR) studies.[3]
Metabolic Stability	The hydrocarbon framework is resistant to metabolic degradation, which can improve a drug candidate's half-life.

| Low Toxicity | The adamantane core is generally considered biocompatible and non-toxic.[6] |

Designing a Robust HTS Campaign

A successful HTS campaign is built on a foundation of meticulous assay design and validation.[7] The goal is to create a screening environment that is sensitive, reproducible, and robust enough to identify true hits from a large library while minimizing false positives and negatives.[8]

Target & Assay Selection: The Causality Behind the Choice

The first critical decision is the selection of an assay format. This choice is intrinsically linked to the biological target and the desired mechanism of action. The two primary categories are biochemical assays and cell-based assays.[9]

• Biochemical Assays: These assays utilize purified components (e.g., enzymes, receptors) in a controlled, cell-free environment.[10][11] They are ideal for identifying direct interactions between a compound and its target. Their primary advantage is simplicity and a lower potential for compound interference with complex cellular machinery. This makes them a common choice for primary HTS campaigns targeting enzymes like kinases, proteases, or hydrolases.[12][13][14]

• Cell-Based Assays: These assays measure a compound's effect on living cells, providing more physiologically relevant data.[15][16][17][18] They can measure complex endpoints like cell viability, apoptosis, reporter gene expression, or changes in second messenger levels.[16] While more complex, they are essential for understanding a compound's activity in a biological context, including its ability to cross cell membranes and its potential cytotoxicity.[19]

Table 2: Comparison of Biochemical vs. Cell-Based Assay Formats

Feature	Biochemical Assays	Cell-Based Assays
Primary Use Case	Direct target engagement (e.g., enzyme inhibition)	Phenotypic response, pathway modulation
Physiological Relevance	Lower	Higher
Complexity	Lower	Higher
Throughput	Generally higher	Can be high, but often lower than biochemical
Potential for Artifacts	Compound aggregation, assay tech interference	Cytotoxicity, off-target effects, poor permeability

| Example Readouts | Fluorescence (FP, TR-FRET), Luminescence, Absorbance | Cell Viability (e.g., CellTiter-Glo), Reporter Gene (Luciferase), High-Content Imaging |

Library Management and Quality Control

The integrity of the screening library is paramount. The Adamantane-1-carbothioamide library should be managed to ensure compound purity, identity, and solubility.[20]

• Solubilization: Compounds are typically dissolved in 100% Dimethyl Sulfoxide (DMSO) at a high concentration (e.g., 10 mM) to create master stock plates.[21]

• Purity Check: A random sampling of compounds (e.g., 5%) should be analyzed via LC-MS to verify purity and identity.[21]

• Plate Formatting: Master plates are used to create intermediate and final assay-ready plates, where the final DMSO concentration is kept low (typically ≤0.5%) to avoid solvent-induced artifacts in the assay.[22]

HTS Workflow: From Library to Hits

The HTS process integrates automation, robotics, and sensitive detection methods to test thousands of compounds efficiently.[7][23] The following diagram and protocols outline a typical workflow.

Caption: High-Throughput Screening (HTS) Workflow Diagram.

Protocol 1: Biochemical HTS for an Enzyme Inhibitor

This protocol describes a generic fluorescence polarization (FP) assay to identify inhibitors of a hypothetical enzyme, "Adamantane-Modulated Kinase X" (AMK-X).

Principle: A fluorescently labeled peptide substrate is used. When phosphorylated by AMK-X, a specific antibody binds to the phosphorylated peptide, causing a large, high-polarization complex to form. Inhibitors will prevent phosphorylation, leaving the small, free-rotating peptide with a low polarization signal.

Materials:

• Assay Buffer: 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35.

• AMK-X Enzyme: Prepared in Assay Buffer to a 2X final concentration.

• ATP: Prepared in Assay Buffer to a 2X final concentration (at Km).

• Fluorescent Peptide Substrate & Antibody Mix: Prepared in Assay Buffer to a 4X final concentration.

• Adamantane-1-carbothioamide Library: 10 µM in assay-ready plates (0.5% final DMSO).

• Controls: Potent known inhibitor (Positive Control), DMSO (Negative Control).

• Plates: 384-well, low-volume, black plates.

Procedure:

• Plate Mapping: Design the plate layout. Typically, columns 1-2 are for controls (Positive and Negative) and columns 3-24 are for library compounds.

• Compound Dispensing: Using an automated liquid handler (e.g., Echo acoustic dispenser), transfer 25 nL of library compounds and controls into the assay plates.

• Enzyme/Substrate Addition:

  • Add 2.5 µL of the 4X Fluorescent Peptide/Antibody mix to all wells.

  • Add 2.5 µL of Assay Buffer to the Positive Control wells.

  • Add 2.5 µL of the 2X AMK-X Enzyme solution to all other wells.

• Initiate Reaction: Add 5 µL of the 2X ATP solution to all wells to start the enzymatic reaction. The final volume is 10 µL.

• Incubation: Incubate the plates at room temperature for 60 minutes, protected from light.

• Signal Detection: Read the plates on a plate reader capable of measuring fluorescence polarization.

Protocol 2: Cell-Based HTS for Cytotoxicity/Viability

This protocol uses a luminescent ATP-based assay (e.g., CellTiter-Glo®) to identify compounds that affect the viability of a cancer cell line.[15]

Principle: The assay reagent lyses cells and provides the substrate (luciferin) for luciferase, which generates a luminescent signal proportional to the amount of ATP present, an indicator of metabolically active cells.

Materials:

• Cell Line: e.g., HeLa cells, cultured in appropriate media.

• Assay Media: Culture media with reduced serum (e.g., 2% FBS).

• Adamantane-1-carbothioamide Library: 10 µM in assay-ready plates (0.5% final DMSO).

• Controls: Staurosporine (Positive Control for cell death), DMSO (Negative Control).

• Reagent: CellTiter-Glo® Luminescent Cell Viability Assay.

• Plates: 384-well, solid white, tissue-culture treated plates.

Procedure:

• Cell Seeding: Dispense 25 µL of cell suspension (e.g., 2,000 cells/well) into the assay plates using a multi-drop dispenser.

• Incubation: Incubate plates for 24 hours at 37°C, 5% CO₂ to allow cells to attach.

• Compound Addition: Transfer 125 nL of library compounds and controls to the plates.

• Incubation: Incubate for another 48 hours at 37°C, 5% CO₂.

• Reagent Preparation: Equilibrate the CellTiter-Glo® reagent to room temperature.

• Reagent Addition: Add 25 µL of the reagent to all wells.

• Signal Stabilization: Mix on an orbital shaker for 2 minutes to induce lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Signal Detection: Read luminescence on a plate reader.

Data Analysis, Hit Confirmation, and Progression

Raw data from the HTS must be processed through a rigorous pipeline to identify credible hits.[24][25] This process is a funnel, starting with millions of data points and narrowing down to a handful of validated compounds.

Caption: Data Analysis and Hit Triage Funnel.

Quality Control and Hit Selection

For each plate, quality control metrics must be calculated to ensure data reliability.[7][26]

Table 3: HTS Quality Control Metrics and Acceptance Criteria | Metric | Formula | Acceptance Criterion | Rationale | | :--- | :--- | :--- | :--- | | Z'-Factor | 1 - [ (3σₚ + 3σₙ) / |µₚ - µₙ| ] | Z' > 0.5 | Measures the separation between positive (p) and negative (n) controls, indicating assay robustness.[22] | | Signal-to-Background (S/B) | µₙ / µₚ | > 5 (for inhibition assays) | Indicates the dynamic range or "assay window." | | Coefficient of Variation (%CV) | (σₙ / µₙ) * 100 | < 15% | Measures the variability within the negative controls.[27] |

Hit Selection: A common method for primary hit selection is to define a threshold based on the standard deviation (SD) of the negative controls (DMSO). For example, a "hit" might be any compound whose signal is greater than 3 times the SD from the mean of the negative controls.[28]

Hit Confirmation and Triage

Primary hits must be re-tested to confirm their activity.[29] This step eliminates random errors.

• Cherry-Picking: Compounds identified as primary hits are "cherry-picked" from the master stock plates.

• Re-test: The selected compounds are re-tested in the primary assay, often in triplicate.

• Counter-Screens: Assays are run to identify compounds that interfere with the assay technology itself (e.g., auto-fluorescent compounds in a fluorescence-based assay).

• Orthogonal Assays: A different assay format is used to confirm the biological activity, ensuring the hit is not an artifact of the primary assay's technology.

Dose-Response Analysis and the Hit-to-Lead Transition

Confirmed hits are then tested across a range of concentrations (typically an 8- to 12-point titration) to determine their potency (IC₅₀ or EC₅₀).[30] Compounds that demonstrate a clear sigmoidal dose-response curve and acceptable potency (e.g., IC₅₀ < 10 µM) are considered validated hits .

These validated hits form the starting point for the Hit-to-Lead (H2L) process.[31][32][33] In this phase, medicinal chemists synthesize analogs of the hit structures to explore the structure-activity relationship (SAR), aiming to improve potency, selectivity, and drug-like properties.[30][31]

Conclusion

High-throughput screening of an Adamantane-1-carbothioamide library is a powerful strategy for discovering novel chemical probes and starting points for drug discovery programs. Success hinges on a deep understanding of the interplay between the chemical scaffold, the biological target, and the chosen assay technology. By implementing a workflow grounded in robust assay development, stringent quality control, and a systematic data analysis pipeline, researchers can efficiently navigate the vast chemical space of these libraries to identify and validate promising hits for further development.

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Application Notes &amp; Protocols: Evaluating the Hypoglycemic Effects of Adamantane-1-carbothioamide in Preclinical Animal Models

Introduction

The adamantane scaffold is a rigid, lipophilic cage-like structure that has proven to be a valuable pharmacophore in medicinal chemistry. Its unique properties can enhance the bioavailability and therapeutic efficacy of bioactive molecules.[1][2] Several adamantane derivatives, such as vildagliptin and saxagliptin, are established clinical agents for the treatment of type 2 diabetes mellitus, primarily acting as dipeptidyl peptidase-IV (DPP-IV) inhibitors.[1][2][3] Furthermore, preclinical studies have identified other adamantane derivatives that function as insulin secretagogues[4][5] or exhibit significant hypoglycemic activity in diabetic animal models.[1][6]

Adamantane-1-carbothioamide, a derivative featuring a carbothioamide group attached to the adamantane nucleus, presents a novel candidate for investigation as a hypoglycemic agent. The carbothioamide moiety is also present in various biologically active compounds. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the selection and implementation of animal models to rigorously test the hypoglycemic potential of Adamantane-1-carbothioamide.

These protocols are designed to establish a robust framework for assessing the compound's efficacy, elucidating its potential mechanism of action, and generating reliable data for further preclinical development.

Part 1: Strategic Selection of Animal Models

The choice of an appropriate animal model is critical for obtaining clinically relevant data. No single model perfectly recapitulates human diabetes; therefore, the selection should be guided by the specific research question. We propose a two-tiered approach, utilizing models for both insulin-deficient (Type 1-like) and insulin-resistant (Type 2-like) diabetes.

Chemically-Induced Insulin-Deficient Model: Streptozotocin (STZ)-Induced Diabetes

This model is ideal for initial efficacy screening and for investigating if Adamantane-1-carbothioamide's primary effect is independent of endogenous insulin or if it can protect or regenerate pancreatic β-cells.

• Mechanism of Action: Streptozotocin (STZ) is a glucosamine-nitrosourea compound that is selectively taken up by pancreatic β-cells via the GLUT2 glucose transporter.[7] Inside the cell, STZ causes DNA alkylation, leading to β-cell necrosis and severe insulin deficiency.[7]

• Rationale for Use: This model is well-established, reproducible, and allows for the assessment of a compound's ability to lower blood glucose in a state of absolute or near-absolute insulin deficiency.[7][8][9] It is particularly useful for identifying compounds that may work through insulin-mimetic pathways or by enhancing glucose uptake in peripheral tissues.

• Species & Strain: Sprague-Dawley or Wistar rats are commonly used and are highly sensitive to STZ.[7] For genetic studies, C57BL/6 mice are a preferred strain.[7]

Diet-Induced Insulin-Resistant Model: High-Fat Diet (HFD) Model

This model is more pathologically relevant to human type 2 diabetes, which is often characterized by obesity and insulin resistance.[10][11]

• Mechanism of Action: Prolonged feeding with a high-fat diet (typically 45-60% of calories from fat) induces obesity, leading to chronic low-grade inflammation, impaired insulin signaling in peripheral tissues (liver, muscle, adipose), and eventual β-cell dysfunction.[10][11][12]

• Rationale for Use: This model is essential for determining if Adamantane-1-carbothioamide can improve insulin sensitivity, a key therapeutic goal in type 2 diabetes. It allows for the investigation of effects on weight gain, dyslipidemia, and glucose intolerance.[10][13]

• Species & Strain: The C57BL/6J mouse is a particularly suitable model as it readily develops obesity, hyperglycemia, and hyperinsulinemia on a high-fat diet, mimicking the metabolic derangements seen in human metabolic syndrome.[10]

Comparative Summary of Recommended Animal Models

Feature	Streptozotocin (STZ)-Induced Model	High-Fat Diet (HFD)-Induced Model
Diabetes Type Modeled	Type 1 (Insulin-Deficient)	Type 2 (Insulin-Resistant)
Induction Method	Chemical (STZ injection)	Dietary (High-Fat Diet feeding)
Key Pathophysiology	Pancreatic β-cell destruction	Obesity, insulin resistance, hyperinsulinemia
Primary Application	Screening for insulin-mimetic or β-cell protective effects	Testing for insulin-sensitizing effects
Recommended Species	Rats (Sprague-Dawley, Wistar), Mice (C57BL/6)	Mice (C57BL/6J)
Induction Time	Rapid (days)	Gradual (weeks to months)[10]

Part 2: Experimental Protocols

Adherence to standardized and validated protocols is paramount for ensuring data quality and reproducibility. All procedures should be approved by the relevant Institutional Animal Care and Use Committee (IACUC).

Protocol 2.1: Induction of Type 1-like Diabetes with Streptozotocin (STZ)

This protocol is adapted for mice but can be adjusted for rats based on established literature.[7][14]

Materials:

• Streptozotocin (STZ)

• Sterile 0.1 M Sodium Citrate Buffer (pH 4.5)

• Sterile 0.9% Saline

• Insulin syringes (26-28 gauge)

• Glucometer and test strips

• 10% Sucrose water

Procedure:

• Animal Preparation: Use male C57BL/6 mice, 8-10 weeks of age. Fast the mice for 4-6 hours prior to STZ injection.[8]

• STZ Solution Preparation: IMPORTANT: STZ is unstable in solution. Prepare the STZ solution in cold sodium citrate buffer immediately before injection.[8][15] Protect the solution from light.

• Induction Regimen (Multiple Low-Dose Protocol):

  • This regimen is often preferred as it induces a more moderate hyperglycemia with lower mortality.

  • Administer STZ at a dose of 50 mg/kg body weight via intraperitoneal (IP) injection.[8]

  • Repeat the injection once daily for 5 consecutive days.[8]

• Post-Injection Monitoring:

  • To prevent sudden hypoglycemia due to massive insulin release from dying β-cells, replace drinking water with 10% sucrose water for the first 24-48 hours post-injection.[8]

• Confirmation of Diabetes:

  • Measure non-fasting blood glucose from the tail vein 72 hours after the final STZ injection, and then weekly.

  • Animals with a stable non-fasting blood glucose level of ≥15 mmol/L (approximately 270 mg/dL) are considered diabetic and can be used for the study.[9][14] This is typically confirmed 2-4 weeks post-injection.

Protocol 2.2: Induction of Type 2-like Diabetes with High-Fat Diet (HFD)

Materials:

• High-Fat Diet (e.g., 60% kcal from fat)

• Control Diet (e.g., 10% kcal from fat)

• Standard laboratory animal housing

Procedure:

• Animal Preparation: Use male C57BL/6J mice, weaned at 3-4 weeks of age.

• Dietary Regimen:

  • Randomly assign mice to either the HFD group or the control diet group.

  • Provide ad libitum access to the respective diets and water for 12-16 weeks.[10]

• Monitoring:

  • Monitor body weight and food intake weekly.

  • After 12-16 weeks, mice on the HFD should exhibit a significant increase in body weight (20-30% greater than controls), hyperglycemia, and hyperinsulinemia.[10]

• Confirmation of Insulin Resistance:

  • Perform an Oral Glucose Tolerance Test (OGTT) or Insulin Tolerance Test (ITT) (Protocols 2.4 and 2.5) to confirm the development of glucose intolerance and insulin resistance before initiating treatment with Adamantane-1-carbothioamide.

Protocol 2.3: Compound Administration

Vehicle Selection: The choice of vehicle for Adamantane-1-carbothioamide will depend on its solubility. Common vehicles include sterile water, saline, or a suspension in 0.5% carboxymethylcellulose (CMC). It is crucial to test the vehicle alone as a control group.

Dosing:

• Route of Administration: Oral gavage is the preferred route for mimicking clinical administration of oral hypoglycemic agents.[14]

• Dose-Response Study: Initially, conduct a dose-response study to identify the optimal effective dose. For example, test three dose levels (e.g., 10, 30, and 100 mg/kg) alongside a vehicle control and a positive control (e.g., Metformin for the HFD model, Gliclazide for the STZ model).[14]

• Treatment Period: Administer the compound daily for a period of 2-4 weeks to assess both acute and chronic effects.

Protocol 2.4: Oral Glucose Tolerance Test (OGTT)

The OGTT assesses the body's ability to clear a glucose load and is a primary indicator of glucose intolerance.[16]

Procedure:

• Fast mice for 5-6 hours.[16][17]

• Record body weight to calculate the glucose dose.

• At time t=0, collect a baseline blood sample from the tail vein to measure fasting glucose.

• Administer a glucose solution (typically 1-2 g/kg body weight) via oral gavage.[16][17]

• Collect blood samples at 15, 30, 60, 90, and 120 minutes post-glucose administration.[18]

• Measure blood glucose at each time point.

• Data Analysis: Plot blood glucose concentration against time and calculate the Area Under the Curve (AUC) for a quantitative comparison between groups. An improvement in glucose tolerance is indicated by a lower peak glucose level and a smaller AUC.

Protocol 2.5: Insulin Tolerance Test (ITT)

The ITT is a direct measure of peripheral insulin sensitivity.[19][20]

Procedure:

• Fast mice for 4-6 hours.[21]

• At time t=0, measure baseline blood glucose.

• Administer human insulin via IP injection. The dose must be optimized based on the model's insulin sensitivity (e.g., 0.5-0.75 U/kg for lean mice, potentially higher for insulin-resistant HFD mice).[20][22]

• Collect blood samples at 15, 30, 60, and 120 minutes post-insulin injection.[19]

• Measure blood glucose at each time point.

• Data Analysis: Plot the percentage decrease in blood glucose from baseline over time. A greater and more sustained drop in blood glucose indicates improved insulin sensitivity.

Part 3: Mechanistic Insights and Visualization

Based on the known activities of other adamantane derivatives, Adamantane-1-carbothioamide could exert its hypoglycemic effects through several mechanisms.[4][5] The following diagram illustrates a potential mechanism of action as an insulin secretagogue, a property observed in other amino-adamantane derivatives.[4][5]

Hypothesized Signaling Pathway

Caption: Comprehensive workflow for preclinical evaluation of a novel hypoglycemic agent.

References

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• Creative Biolabs. (n.d.). Streptozotocin induced Diabetes: Protocols & Experimental Insights.
• Bio-protocol. (n.d.). Streptozotocin (STZ)-Induced Diabetes.

• Penumetcha, M., et al. (2018). High-fat Diet-Induced Obesity and Insulin Resistance in CYP4a14 -/- Mice Is Mediated by 20-HETE. PubMed. [Link]

• Gortazar, S., et al. (2013). Model of high-fat diet-induced obesity associated to insulin resistance and glucose intolerance. Archives of Endocrinology and Metabolism. [Link]

• Lin, S., et al. (n.d.). A Mouse Model of Diet-Induced Obesity and Insulin Resistance. PMC - NIH. [Link]

• Kopach, O., et al. (n.d.). A Simplified Streptozotocin-Induced Diabetes Model in Nude Mice. PMC - NIH. [Link]

• Williams, D. L., & Ludwig, S. (n.d.). The glucose tolerance test in mice: Sex, drugs and protocol. PMC - PubMed Central. [Link]

• Vanderbilt MMPC. (2018). Oral Gavage Glucose Tolerance Test (OGTT).

• Lee, D., et al. (n.d.). The role of dietary fat in obesity-induced insulin resistance. American Journal of Physiology-Endocrinology and Metabolism. [Link]

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• PubMed. (n.d.). [An animal model for testing hypoglycemic and hypolipidemic drugs]. [Link]

• Penumetcha, M., et al. (n.d.). High-fat diet-induced obesity and insulin resistance in CYP4a14−/− mice is mediated by 20-HETE. PMC - PubMed Central. [Link]

• Bio-protocol. (2011). Glucose Tolerance Test in Mice. [Link]

• Gylfe, E., et al. (n.d.). Adamantane derivatives: a new class of insulin secretagogues. PMC - NIH. [Link]

• MMPC-Live Protocols. (2023). Intraperitoneal Insulin Tolerance Test.
• Bridges Lab Protocols. (2025). Insulin Tolerance Test.
• Enamine. (n.d.). Insulin Tolerance Test (ITT).docx.
• Sharma, A. K., et al. (2013). A Review on Different Types of Animal Models for Pharmacological Evaluation of Antidiabetic Drugs. International Journal of Pharmaceutical and Phytopharmacological Research.

• ResearchGate. (n.d.). Structure of adamantane derivatives as diabetic treatment. [Link]

• MDPI. (2024). Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties. [Link]

• OLAC Berkeley. (n.d.). Blood Collection Procedure Title: Insulin Tolerance Test (ITT) Species: Rat or Mouse. Retrieved from University of California, Berkeley website.

• Smith, N., Ferdaoussi, M., Lin, H., & Macdonald, P. E. (2020). Insulin Tolerance Test in Mouse. Protocols.io. [Link]

• Al-Wahaibi, L. H., et al. (n.d.). Adamantane-Isothiourea Hybrid Derivatives: Synthesis, Characterization, In Vitro Antimicrobial, and In Vivo Hypoglycemic Activities. PMC - PubMed Central. [Link]

• ResearchGate. (n.d.). Treatment with novel adamantane derivatives (2, 3) or.... [Link]

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• Al-Warhi, T., et al. (n.d.). X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. PMC - PubMed Central. [Link]

• PubMed. (n.d.). Adamantane - A Lead Structure for Drugs in Clinical Practice. [Link]

• Ríos, J. L., et al. (n.d.). Animal Models as Tools to Investigate Antidiabetic and Anti-Inflammatory Plants. PMC. [Link]

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• Al-Abdullah, E. S., et al. (n.d.). Synthesis, Antimicrobial, and Anti-Proliferative Activities of Novel 4-(Adamantan-1-yl)-1-arylidene-3-thiosemicarbazides, 4-Arylmethyl N. NIH. [Link]

• ResearchGate. (n.d.). Animal models for biological screening of anti-diabetic drugs: An overview. [Link]

• Al-Abdullah, E. S., et al. (2015). Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)carbothioamide Derivatives. PubMed. [Link]

• Lechin, F., et al. (n.d.). Amantadine reduces glucagon and enhances insulin secretion throughout the oral glucose tolerance test: central plus peripheral nervous system mechanisms. PMC. [Link]

• Bunac, E., et al. (n.d.). Adamantane-Containing Biological Active Compounds: Synthesis, Properties and Use.
• Dr.Oracle. (2026). What is the mechanism of action of oral hypoglycemic agents in adults with type 2 diabetes mellitus, particularly those with a history of obesity or cardiovascular risk factors?.

• NIH. (n.d.). Oral Hypoglycemic Medications - StatPearls - NCBI Bookshelf. [Link]

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Application Notes &amp; Protocols: Strategic Functionalization of Adamantane-1-carbothioamide for Drug Discovery

Introduction: The Adamantane Scaffold in Modern Medicinal Chemistry

The adamantane moiety has emerged as a privileged scaffold in drug design, prized for its unique combination of properties. Its rigid, diamondoid cage structure and high lipophilicity can significantly enhance the pharmacokinetic and pharmacodynamic profiles of therapeutic agents.[1][2] The incorporation of an adamantyl group can improve a drug's metabolic stability by sterically shielding susceptible functional groups, increase its volume of distribution, and facilitate passage through biological membranes.[1][3] Adamantane-1-carbothioamide, in particular, serves as a versatile starting point for the synthesis of a diverse array of bioactive molecules, leveraging the distinct chemical reactivity of both the adamantane core and the thioamide functional group.[4] The thioamide itself is an important bioisostere of the amide bond, offering altered electronic properties, hydrogen bonding capabilities, and metabolic stability, which can be fine-tuned to optimize drug-target interactions.[5][6]

This guide provides a detailed exploration of key techniques for introducing functional groups to adamantane-1-carbothioamide, offering researchers and drug development professionals a strategic framework for creating novel derivatives with therapeutic potential. We will delve into methodologies for modification at the thioamide nitrogen, the thioamide sulfur, and the adamantane cage itself, complete with detailed protocols and the rationale behind experimental choices.

Section 1: Functionalization at the Thioamide Nitrogen via 1-Adamantyl Isothiocyanate

One of the most direct and widely utilized strategies for diversifying the adamantane-1-carbothioamide structure is through the reaction of 1-adamantyl isothiocyanate with a broad range of primary and secondary amines. This approach allows for the systematic introduction of various substituents on the nitrogen atom of the thioamide, enabling the exploration of structure-activity relationships (SAR). The isothiocyanate group is a potent electrophile, readily attacked by the nucleophilic amine to form the corresponding N-substituted carbothioamide.[7][8]

Conceptual Workflow

The general workflow involves the synthesis of the 1-adamantyl isothiocyanate precursor, followed by its reaction with a selected amine to yield the target N-substituted adamantane-1-carbothioamide.

Caption: Synthesis of N-substituted adamantane-1-carbothioamides.

Protocol 1: General Synthesis of N-Substituted Adamantane-1-carbothioamides

This protocol describes the reaction of 1-adamantyl isothiocyanate with a generic cyclic secondary amine in ethanol.[7][9]

Materials:

• 1-Adamantyl isothiocyanate

• Cyclic secondary amine (e.g., piperidine, morpholine, pyrrolidine)

• Absolute Ethanol

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• To a solution of 1-adamantyl isothiocyanate (1.0 eq) in absolute ethanol (10-15 mL per mmol of isothiocyanate), add the desired cyclic secondary amine (1.0-1.1 eq).

• Stir the reaction mixture at room temperature for 10 minutes.

• Heat the mixture to reflux and maintain for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature. In many cases, the product will precipitate out of the solution.

• Collect the solid product by vacuum filtration.

• Wash the collected solid with cold ethanol to remove any unreacted starting materials.

• Dry the product under vacuum to yield the pure N-substituted adamantane-1-carbothioamide.

Data Summary:

Amine Reactant	Product	Typical Yield	Reference
Piperazine	N,N'-bis(1-adamantyl)piperazine-1,4-dicarbothioamide	Good	[7][9]
Morpholine	N-(1-adamantyl)morpholine-4-carbothioamide	Good	[7]
Pyrrolidine	N-(1-adamantyl)pyrrolidine-1-carbothioamide	Good	[8]
1-Methylpiperazine	N-(Adamantan-1-yl)-4-methylpiperazine-1-carbothioamide	Good	[10][11]

Section 2: Modification at the Thioamide Sulfur

The sulfur atom of the thioamide group is nucleophilic and can be readily alkylated to form S-alkylated derivatives, known as carbothioimidates or isothioureas.[12] This transformation alters the electronic and steric properties of the thioamide moiety, providing another avenue for structural modification and SAR studies. The reaction typically proceeds by treating the N-substituted adamantane-1-carbothioamide with an alkylating agent, such as a benzyl bromide, in the presence of a base.[10][11]

Reaction Pathway

The S-alkylation reaction is a straightforward nucleophilic substitution where the sulfur atom of the thioamide attacks the electrophilic carbon of the alkylating agent.

Caption: S-Alkylation of an N-substituted adamantane-1-carbothioamide.

Protocol 2: Synthesis of S-Arylmethyl Carbothioimidates

This protocol details the S-alkylation of N-(adamantan-1-yl)piperidine-1-carbothioamide with a substituted benzyl bromide.[10][13]

Materials:

• N-(Adamantan-1-yl)piperidine-1-carbothioamide

• Substituted benzyl bromide (e.g., 4-nitrobenzyl bromide)

• Anhydrous potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Standard workup and purification equipment (separatory funnel, rotary evaporator, chromatography supplies)

Procedure:

• Dissolve N-(adamantan-1-yl)piperidine-1-carbothioamide (1.0 eq) in anhydrous DMF.

• Add anhydrous potassium carbonate (1.5-2.0 eq) to the solution.

• Add the substituted benzyl bromide (1.1 eq) to the stirred suspension.

• Stir the reaction mixture at room temperature for 12-24 hours, or until TLC analysis indicates the consumption of the starting thioamide.

• Pour the reaction mixture into ice-water and stir for 30 minutes to precipitate the crude product.

• Collect the solid by vacuum filtration and wash thoroughly with water.

• Dry the crude product.

• Purify the product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel to obtain the pure S-arylmethyl carbothioimidate.

Section 3: Functionalization of the Adamantane Scaffold

Introducing functional groups directly onto the adamantane cage offers a powerful strategy for modulating the physicochemical properties of the parent molecule. The bridgehead (tertiary) C-H bonds of adamantane are particularly strong, making their functionalization a chemical challenge.[14][15] However, recent advances in C-H functionalization chemistry, particularly those employing radical-based hydrogen atom transfer (HAT) mechanisms, have provided effective methods for this transformation.[16][17]

While direct C-H functionalization of adamantane-1-carbothioamide itself is not extensively reported, the principles established for adamantane and its derivatives can be applied. These reactions typically involve the generation of a highly reactive radical species that can abstract a hydrogen atom from a bridgehead position, followed by trapping of the resulting adamantyl radical.[15]

Conceptual Approach

A photoredox-catalyzed approach using a hydrogen atom transfer (HAT) catalyst can selectively activate the strong tertiary C-H bonds of the adamantane core in the presence of other functional groups.

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Application Notes &amp; Protocols: The Strategic Use of Adamantane-1-carbothioamide in Fragment-Based Drug Discovery

Abstract: This document provides a detailed guide for researchers, scientists, and drug development professionals on the application of Adamantane-1-carbothioamide as a high-value fragment in drug discovery campaigns. We will explore the unique physicochemical properties of the adamantane scaffold, the utility of the carbothioamide functional group, and provide detailed, field-proven protocols for the integration of this fragment into a typical Fragment-Based Drug Discovery (FBDD) workflow, from primary screening to hit validation and elaboration.

The Rationale: Why Adamantane-1-carbothioamide in FBDD?

Fragment-Based Drug Discovery (FBDD) has emerged as a powerful alternative to high-throughput screening (HTS) for identifying high-quality lead compounds.[1] The core principle of FBDD is to screen low molecular weight compounds ("fragments") that bind with low affinity but high ligand efficiency to a biological target.[2] These initial hits are then optimized and grown into more potent, drug-like molecules. The choice of fragments is therefore critical to the success of any FBDD campaign.

Adamantane-1-carbothioamide is a compelling fragment for three primary reasons:

• The Adamantane Scaffold: This rigid, three-dimensional diamondoid hydrocarbon cage offers several advantages.[3] Its high lipophilicity can facilitate entry into binding pockets with greasy, hydrophobic environments.[4][5] Unlike flexible aliphatic chains, its conformational rigidity reduces the entropic penalty upon binding, often leading to higher ligand efficiency. This pre-organized shape provides a robust anchor point from which to explore the topology of a binding site.[6]

• The Carbothioamide Group: This functional group serves as a versatile interaction hub. The thioamide moiety is a bioisostere of the more common amide bond but possesses distinct electronic and steric properties. The sulfur atom is an excellent hydrogen bond acceptor, while the N-H group acts as a hydrogen bond donor. These defined vectors are critical for establishing specific, observable interactions with protein targets.[7]

• Favorable Physicochemical Properties: As a fragment, Adamantane-1-carbothioamide aligns well with the empirical "Rule of Three," a guideline for selecting fragments with a higher probability of being successfully optimized.

Property	"Rule of Three" Guideline	Adamantane-1-carbothioamide	Compliance
Molecular Weight (MW)	< 300 Da	~195.3 g/mol	Yes
cLogP	≤ 3	~2.5-3.0 (estimated)	Yes
Hydrogen Bond Donors	≤ 3	2	Yes
Hydrogen Bond Acceptors	≤ 3	1 (S atom)	Yes
Rotatable Bonds	≤ 3	1	Yes
Table 1: Physicochemical properties of Adamantane-1-carbothioamide evaluated against the "Rule of Three" for fragment-based drug discovery.

Synthesis and Preparation of Adamantane-1-carbothioamide

The synthetic accessibility of a fragment is crucial for enabling rapid follow-up chemistry. Adamantane-1-carbothioamide and its precursors can be synthesized through reliable and well-documented methods. The most common route proceeds through the formation of an isothiocyanate intermediate.

Protocol 2.1: Synthesis of 1-Adamantyl Isothiocyanate

This protocol is adapted from established chemical synthesis methodologies.[5]

Rationale: This two-step protocol converts the readily available 1-adamantylamine into the reactive isothiocyanate, which is the key precursor for generating the desired carbothioamide and its derivatives for library expansion.

Materials:

• 1-Adamantylamine

• Carbon disulfide (CS₂)

• Trimethylamine (TEA) or other tertiary base

• Di-tert-butyl dicarbonate (Boc₂O)

• 4-Dimethylaminopyridine (DMAP)

• Ethanol (EtOH)

• Standard laboratory glassware and stirring equipment

• Rotary evaporator

Procedure:

• Dithiocarbamate Salt Formation:

  • In a round-bottom flask, dissolve 1-adamantylamine (1.0 eq) in ethanol.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add trimethylamine (1.1 eq) followed by the dropwise addition of carbon disulfide (1.1 eq).

  • Allow the reaction to stir at room temperature for 2-4 hours. A precipitate of the dithiocarbamate salt should form.

• Conversion to Isothiocyanate:

  • To the suspension from the previous step, add di-tert-butyl dicarbonate (Boc₂O) (1.1 eq).

  • Add a catalytic amount of DMAP (0.05 eq).

  • Stir the reaction mixture at room temperature overnight. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator.

  • Purify the resulting residue by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield pure 1-adamantyl isothiocyanate.

Protocol 2.2: Synthesis of Adamantane-1-carbothioamide

Rationale: This step involves the reaction of the isothiocyanate with an ammonia source to form the primary carbothioamide.

Materials:

• 1-Adamantyl isothiocyanate

• Ammonium hydroxide (aqueous solution)

• Ethanol or Dioxane

• Standard laboratory glassware

Procedure:

• Dissolve 1-adamantyl isothiocyanate (1.0 eq) in ethanol or dioxane.

• Add an excess of concentrated ammonium hydroxide solution (e.g., 5-10 eq).

• Stir the mixture at room temperature or with gentle heating (40-50 °C) for 4-6 hours until the reaction is complete (monitored by TLC).

• Remove the solvent under reduced pressure.

• The crude product can often be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield Adamantane-1-carbothioamide as a solid.

FBDD Workflow Using Adamantane-1-carbothioamide

The following section outlines the key stages of an FBDD campaign, with specific protocols tailored for screening and validating Adamantane-1-carbothioamide.

A typical Fragment-Based Drug Discovery (FBDD) workflow.

Primary Screening: Thermal Shift Assay (TSA)

TSA (or Differential Scanning Fluorimetry, DSF) is a rapid and cost-effective method to identify fragments that bind to and stabilize a target protein against thermal denaturation.

Rationale: This assay is used as a primary screen due to its high throughput, low protein consumption, and ability to quickly identify fragments that induce a thermal stabilization effect (ΔTm), which is indicative of direct binding.

Materials:

• Purified target protein (0.1-0.2 mg/mL).

• SYPRO Orange dye (5000x stock in DMSO).

• Adamantane-1-carbothioamide stock solution (e.g., 100 mM in DMSO).

• Assay buffer (e.g., 100 mM HEPES pH 7.5, 150 mM NaCl).

• Quantitative PCR (qPCR) instrument with a thermal ramping feature.

• 96- or 384-well PCR plates.

Procedure:

• Master Mix Preparation: Prepare a master mix containing the target protein and SYPRO Orange dye in the assay buffer. For a 20 µL final reaction volume, this could be 18 µL of protein (at 1.1x final concentration) and SYPRO Orange (at a final concentration of 5x).

• Fragment Dispensing: Dispense 200 nL of the Adamantane-1-carbothioamide stock solution into the wells of the PCR plate. This results in a final fragment concentration of 1 mM and a final DMSO concentration of 1%.

• Controls:

  • Negative Control: Dispense 200 nL of DMSO (no fragment).

  • Positive Control (if available): Dispense 200 nL of a known binder.

• Assay Execution:

  • Add 19.8 µL of the protein/dye master mix to each well.

  • Seal the plate, centrifuge briefly to mix, and incubate at room temperature for 10 minutes.

  • Place the plate in the qPCR instrument.

  • Run a thermal melt experiment: ramp the temperature from 25 °C to 95 °C at a rate of 0.5 °C/min, acquiring fluorescence data at each interval.

• Data Analysis: The melting temperature (Tm) is the midpoint of the unfolding transition. A positive hit is identified by a significant increase in Tm (ΔTm) compared to the DMSO control (typically ΔTm ≥ 2 °C is considered a strong hit).

Hit Confirmation: NMR Spectroscopy

NMR methods provide direct proof of binding and can offer structural insights. Saturation Transfer Difference (STD) NMR is particularly well-suited for FBDD.[8]

Rationale: STD-NMR confirms that the observed effect in the primary screen is due to direct binding. It works by irradiating the protein and observing the transfer of saturation to bound ligands, making it a robust method for detecting even weak interactions without requiring protein labeling.

Materials:

• Purified target protein (10-50 µM).

• Adamantane-1-carbothioamide (0.5-1 mM).

• Deuterated NMR buffer (e.g., 50 mM Phosphate buffer in D₂O, pD 7.4).

• NMR spectrometer (≥ 600 MHz) with a cryoprobe.

Procedure:

• Sample Preparation: Prepare two samples:

  • Sample 1: Adamantane-1-carbothioamide in deuterated buffer.

  • Sample 2: Adamantane-1-carbothioamide and the target protein in the same buffer.

• Acquisition of 1D ¹H Spectrum: Acquire a standard 1D proton spectrum of Sample 1 to identify the fragment's resonance signals.

• STD-NMR Experiment:

  • On Sample 2, acquire the STD-NMR spectrum. This involves two experiments:

    • On-Resonance: Selectively saturate a region of the protein's spectrum (e.g., -1 ppm) where no ligand signals are present.

    • Off-Resonance: Irradiate a region far from any protein or ligand signals (e.g., 40 ppm).

  • The final STD spectrum is the difference between the on-resonance and off-resonance spectra.

• Data Analysis: Signals that appear in the final STD spectrum belong to the fragment and confirm that it is binding to the protein. The relative intensity of the signals can provide information about which part of the fragment is in closest proximity to the protein surface.

Biophysical Characterization: Surface Plasmon Resonance (SPR)

SPR is a label-free technique used to measure the kinetics and affinity of binding interactions in real-time.

Rationale: While TSA and NMR confirm binding, SPR quantifies it. This is essential for ranking fragments and ensuring that any chemical elaborations lead to an improvement in binding affinity (KD) or residence time (1/k_off).

Materials:

• SPR instrument (e.g., Biacore).

• Sensor chip (e.g., CM5 chip for amine coupling).

• Amine coupling kit (EDC, NHS, ethanolamine).

• Purified target protein.

• Adamantane-1-carbothioamide in a range of concentrations.

• Running buffer (e.g., HBS-EP+).

Procedure:

• Protein Immobilization: Covalently immobilize the target protein onto the sensor chip surface via amine coupling according to the manufacturer's protocol. Aim for a moderate immobilization level (e.g., 5000-10000 RU).

• Binding Analysis:

  • Prepare a dilution series of Adamantane-1-carbothioamide in running buffer (e.g., from 1 µM to 1 mM). Include a buffer-only (zero concentration) sample for double referencing.

  • Inject the fragment solutions over the immobilized protein surface and a reference flow cell (without protein).

  • Monitor the binding response (in RU) over time (association phase) followed by an injection of running buffer to monitor the dissociation phase.

• Data Analysis:

  • Subtract the reference channel signal from the active channel signal.

  • Subtract the buffer-only injection signal (double referencing).

  • Fit the resulting sensorgrams to a suitable binding model (e.g., steady-state affinity or kinetic model) to determine the equilibrium dissociation constant (KD), and the association (k_on) and dissociation (k_off) rate constants.

Technique	Throughput	Information Provided	Key Advantage
Thermal Shift Assay (TSA)	High	Target Engagement, Tₘ Shift	Fast, low protein usage, ideal for primary screens.
NMR Spectroscopy	Medium	Direct Binding, Structural Info	Gold standard for confirming direct binding; no immobilization needed.
Surface Plasmon Resonance (SPR)	Medium-Low	Affinity (Kᴅ), Kinetics (kₒₙ, kₒբբ)	Provides quantitative data on binding strength and kinetics.
Table 2: Comparison of common biophysical techniques for screening and validating fragment hits.

Hit Elaboration Strategies

Once Adamantane-1-carbothioamide is validated as a binder, the next step is to increase its affinity and selectivity. This is best guided by a high-resolution crystal structure of the fragment bound to the target protein.

Rationale: A crystal structure reveals the precise binding mode and identifies unoccupied pockets adjacent to the fragment. This structural information is paramount for designing new chemical modifications that will form additional favorable interactions, a process known as structure-guided drug design.[9][10]

Potential hit elaboration strategies from the core fragment.

• Vector 1: Elaboration from the Carbothioamide Nitrogen: The primary thioamide has two N-H protons that can be substituted.[10] Synthesizing a small library of N-substituted derivatives (e.g., N-methyl, N-ethyl, N-benzyl) allows for probing of nearby pockets. The synthetic route for these compounds would involve reacting 1-adamantyl isothiocyanate with the corresponding primary amine.

• Vector 2: Elaboration from the Adamantane Cage: If the crystal structure shows that one of the adamantane's CH₂ groups is pointing towards an open pocket, derivatives can be designed by starting with a functionalized adamantane, such as 3-hydroxy-1-adamantanecarboxylic acid. This allows for the introduction of new functional groups to seek out additional interactions.

This iterative process of chemical synthesis, biophysical testing, and structural biology is the engine of FBDD, capable of transforming a millimolar-affinity fragment like Adamantane-1-carbothioamide into a potent, nanomolar-affinity lead compound.

References

• Adamantane-containing drug delivery systems. Pharmacia.
• Synthesis, Antimicrobial, and Anti-Proliferative Activities of Novel 4-(Adamantan-1-yl)-1-arylidene-3-thiosemicarbazides, 4-Arylmethyl N.
• Adamantaniline Derivatives Target ATP5B to Inhibit Translation of Hypoxia Inducible Factor‐1α. Advanced Science.
• Application of Fragment-Based Drug Discovery to Versatile Targets. Frontiers in Molecular Biosciences.
• X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. Molecules.
• First Principle study of a potential bioactive molecule with tetrahydroisoquinoline, carbothiomide and adamantane scaffolds.
• Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)
• Fragment-Based Drug Discovery. Proteopedia.
• Synthesis of the target N-(1-adamanty)carbothioamides 5a–e, 6, 7, 8a–c,...
• X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. MDPI.
• Crystallographic and Theoretical Exploration of Weak Hydrogen Bonds in Arylmethyl N′-(adamantan-1-yl)piperidine-1-carbothioimidates and Molecular Docking Analysis. ACS Omega.
• Crystallographic and Theoretical Exploration of Weak Hydrogen Bonds in Arylmethyl N′-(adamantan-1-yl)piperidine-1-carbothioimidates and Molecular Docking Analysis.
• The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Deriv
• Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties. MDPI.
• An NMR-Guided Screening Method for Selective Fragment Docking and Synthesis of a Warhead Inhibitor. MDPI.

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• 4. Synthesis, Antimicrobial, and Anti-Proliferative Activities of Novel 4-(Adamantan-1-yl)-1-arylidene-3-thiosemicarbazides, 4-Arylmethyl N′-(Adamantan-1-yl)piperidine-1-carbothioimidates, and Related Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. mdpi.com [mdpi.com]

Analytical methods for quantifying Adamantane-1-carbothioamide in biological samples

An Application Note for the Bioanalysis of Adamantane-1-carbothioamide in Biological Matrices

A Senior Application Scientist's Guide to Robust Quantification Methodologies

Authored By: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the analytical methodologies for the quantitative determination of Adamantane-1-carbothioamide in various biological matrices, including plasma, urine, and tissue homogenates. Recognizing the unique physicochemical properties conferred by the adamantane moiety—specifically its high lipophilicity and metabolic stability—this document details two primary analytical approaches: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography with Mass Spectrometry (GC-MS). The protocols herein are designed to be robust, reproducible, and compliant with international bioanalytical method validation guidelines.[1][2][3] This guide is intended for researchers, scientists, and drug development professionals engaged in pharmacokinetic, toxicokinetic, and metabolic studies of adamantane-based therapeutic candidates.

Introduction: The Analytical Imperative for Adamantane-1-carbothioamide

Adamantane and its derivatives represent a significant class of compounds in medicinal chemistry, with applications ranging from antiviral to neuroprotective agents.[4] The rigid, cage-like structure of adamantane often imparts favorable pharmacokinetic properties, such as increased metabolic stability and enhanced tissue penetration.[5] Adamantane-1-carbothioamide, a lipophilic molecule, is of interest for its potential therapeutic activities. Accurate quantification of this compound in biological matrices is paramount for elucidating its absorption, distribution, metabolism, and excretion (ADME) profile, which is fundamental to its development as a potential therapeutic agent.

The inherent lipophilicity of Adamantane-1-carbothioamide presents both opportunities and challenges for bioanalysis. While it may facilitate extraction from aqueous biological fluids, it also increases the risk of matrix effects and non-specific binding. The methodologies presented in this guide are designed to address these challenges, ensuring high sensitivity, selectivity, and accuracy.

Pre-Analytical Considerations: Safeguarding Sample Integrity

The integrity of bioanalytical data begins with meticulous sample handling. The following considerations are crucial for minimizing pre-analytical variability.

• Sample Collection:

  • Plasma: Collect whole blood in tubes containing an appropriate anticoagulant (e.g., K2-EDTA). Process to plasma by centrifugation at 1,500 x g for 15 minutes at 4°C within one hour of collection.

  • Urine: Collect urine in polypropylene containers. For stabilization, consider adjusting the pH or adding a preservative, depending on preliminary stability assessments.

  • Tissue: Harvest tissues immediately post-euthanasia, rinse with ice-cold saline to remove excess blood, blot dry, and snap-freeze in liquid nitrogen.

• Sample Storage and Stability:

  • Store all biological samples at -80°C until analysis.

  • Conduct comprehensive stability studies to evaluate the analyte's stability under various conditions:

    • Freeze-Thaw Stability: Assess analyte concentration after multiple freeze-thaw cycles.

    • Short-Term (Bench-Top) Stability: Evaluate stability at room temperature for a duration representative of sample processing time.

    • Long-Term Stability: Confirm stability at the intended storage temperature over the duration of the study.

    • Post-Preparative Stability: Assess the stability of the processed samples in the autosampler.

Sample Preparation: Isolating the Analyte of Interest

The choice of sample preparation technique is critical for removing interfering endogenous components and concentrating the analyte. Given the lipophilic nature of Adamantane-1-carbothioamide, the following methods are recommended.

Protein Precipitation (PPT)

A rapid and straightforward method suitable for high-throughput analysis, particularly for plasma samples.

Protocol:

• To 100 µL of plasma, add 10 µL of the internal standard (IS) working solution (see Section 5.3 for IS selection).

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

Causality: Acetonitrile is an effective protein precipitating agent and is compatible with reversed-phase chromatography. The cold temperature minimizes enzymatic degradation during processing.

Liquid-Liquid Extraction (LLE)

LLE offers a cleaner extract compared to PPT, reducing matrix effects.

Protocol:

• To 200 µL of plasma, urine, or tissue homogenate, add 20 µL of the IS working solution.

• Add 50 µL of 1 M sodium carbonate buffer (pH 9.5) to basify the sample.

• Add 1 mL of methyl tert-butyl ether (MTBE).

• Vortex for 5 minutes.

• Centrifuge at 4,000 x g for 10 minutes.

• Transfer the organic (upper) layer to a clean tube.

• Evaporate to dryness under nitrogen at 40°C.

• Reconstitute in 100 µL of mobile phase.

Causality: Basifying the sample ensures that Adamantane-1-carbothioamide is in its neutral form, maximizing its partitioning into the non-polar organic solvent (MTBE).

Solid-Phase Extraction (SPE)

SPE provides the cleanest extracts and is ideal for achieving the lowest limits of quantification.

Protocol:

• Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB) with 1 mL of methanol followed by 1 mL of water.

• To 500 µL of plasma or urine, add 50 µL of IS working solution and 500 µL of 4% phosphoric acid in water.

• Load the pre-treated sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water.

• Elute the analyte and IS with 1 mL of methanol.

• Evaporate the eluate to dryness under nitrogen at 40°C.

• Reconstitute in 100 µL of mobile phase.

Causality: The reversed-phase sorbent retains the lipophilic analyte while the acidic loading condition and polar wash remove hydrophilic interferences. The final elution with a strong organic solvent recovers the analyte.

Experimental Workflow for Sample Preparation

Caption: Workflow for sample preparation of Adamantane-1-carbothioamide.

Analytical Methodologies

LC-MS/MS Method

LC-MS/MS is the preferred method for the bioanalysis of small molecules due to its high sensitivity, selectivity, and throughput.[6]

Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions (Representative)

Parameter	Condition
Column	C18 Reversed-Phase (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 3 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometric Conditions (Representative)

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temp.	150°C
Desolvation Temp.	400°C
MRM Transitions	To be determined experimentally
Adamantane-1-carbothioamide	e.g., m/z 194.1 -> 135.1 (Quantifier), 194.1 -> 93.1 (Qualifier)
Internal Standard (Adamantane-d16)	e.g., m/z 153.2 -> 107.2

Note: The MRM transitions for Adamantane-1-carbothioamide are predicted based on its structure and require experimental optimization. The precursor ion (m/z 194.1) corresponds to [M+H]+. The product ions likely result from fragmentation of the adamantane cage.

GC-MS Method

GC-MS can be an alternative for adamantane derivatives, though it may require derivatization to improve volatility.

Derivatization Protocol (Silylation):

• To the dried sample extract, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine.

• Cap the vial and heat at 70°C for 30 minutes.

• Cool to room temperature before injection.

GC-MS Conditions (Representative)

Parameter	Condition
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium at 1.2 mL/min
Inlet Temperature	280°C
Oven Program	100°C hold for 1 min, ramp to 300°C at 20°C/min, hold for 5 min
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Method Validation: Ensuring Data Integrity

A rigorous validation process is essential to demonstrate that the analytical method is fit for its intended purpose. The validation should be performed in accordance with regulatory guidelines from the FDA and EMA.[1][2][3]

Key Validation Parameters and Acceptance Criteria

Parameter	Purpose	Acceptance Criteria
Selectivity	Demonstrate that the method can differentiate the analyte and IS from endogenous matrix components.	No significant interfering peaks at the retention times of the analyte and IS in blank matrix from at least six different sources.
Linearity	Establish the relationship between concentration and instrument response.	At least a 6-point calibration curve with a correlation coefficient (r²) ≥ 0.99.
Accuracy & Precision	Determine the closeness of measured values to the nominal concentration and the degree of scatter.	Within ±15% (±20% at LLOQ) of the nominal concentration for at least four QC levels (LLOQ, Low, Mid, High).
Lower Limit of Quantification (LLOQ)	The lowest concentration that can be measured with acceptable accuracy and precision.	Signal-to-noise ratio ≥ 10, with accuracy and precision within ±20%.
Matrix Effect	Assess the impact of matrix components on the ionization of the analyte and IS.	The coefficient of variation (CV) of the IS-normalized matrix factor should be ≤ 15%.
Recovery	The efficiency of the extraction process.	Consistent and reproducible across the concentration range.
Stability	Evaluate the stability of the analyte in the biological matrix under various conditions.	Mean concentration should be within ±15% of the nominal concentration.

Mitigating Matrix Effects

Matrix effects are a significant concern for lipophilic compounds. Strategies to mitigate them include:

• Improved Sample Cleanup: Employing LLE or SPE over PPT.

• Chromatographic Separation: Modifying the LC gradient to separate the analyte from co-eluting matrix components, especially phospholipids.

• Use of a Stable Isotope-Labeled Internal Standard: This is the most effective way to compensate for matrix effects.[7]

Internal Standard (IS) Selection

The ideal IS is a stable isotope-labeled (SIL) version of the analyte. As a SIL for Adamantane-1-carbothioamide may not be commercially available, Adamantane-d16 is an excellent alternative.[8] It shares the same core structure and will behave similarly during extraction and ionization, effectively compensating for variability.[9] If a SIL is not feasible, a structurally similar analog can be used, but requires more rigorous validation of its ability to track the analyte.[10][11]

Bioanalytical Method Validation Workflow

Caption: Key stages of bioanalytical method validation.

Conclusion

The successful quantification of Adamantane-1-carbothioamide in biological matrices hinges on the development and validation of a robust and reliable analytical method. This guide provides a comprehensive framework, from sample collection to data interpretation, tailored to the unique properties of this lipophilic compound. LC-MS/MS with a stable isotope-labeled internal standard is presented as the gold-standard methodology, offering unparalleled sensitivity and selectivity. By adhering to the principles of meticulous sample preparation, optimized analytical conditions, and rigorous validation, researchers can generate high-quality data to confidently support the advancement of Adamantane-1-carbothioamide in the drug development pipeline.

References

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2**. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• International Council for Harmonisation. (2022). ICH Harmonised Guideline M10 on Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Spilovska, K., Zemek, F., Korabecny, J., Nepovimova, E., Soukup, O., Windisch, M., & Kuca, K. (2016). Adamantane - A Lead Structure for Drugs in Clinical Practice. Current medicinal chemistry, 23(29), 3245–3266. [Link]

• Shi, G. (2003). Application of co-eluting structural analog internal standards for expanded linear dynamic range in liquid chromatography/electrospray mass spectrometry. Rapid communications in mass spectrometry : RCM, 17(3), 202–206. [Link]

• Smith, K. A., Merrigan, S. D., & Johnson-Davis, K. L. (2018). Selecting a Structural Analog as an Internal Standard for the Quantification of 6-Methylmercaptopurine by LC-MS/MS. The journal of applied laboratory medicine, 3(3), 384–396. [Link]

• Eurisotop. (n.d.). Stable Isotope-Labeled Products For Metabolic Research. [Link]

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Technical Notes & Optimization

Technical Support Center: Improving Aqueous Solubility of Adamantane-1-carbothioamide Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, practical solutions and troubleshooting strategies for enhancing the aqueous solubility of Adamantane-1-carbothioamide derivatives. The inherent lipophilicity of the adamantane cage often presents significant challenges in achieving adequate aqueous solubility for preclinical and clinical development.[1][2] This resource offers a structured, question-and-answer approach to navigate these complexities, grounded in established scientific principles and field-proven techniques.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My Adamantane-1-carbothioamide derivative has extremely low aqueous solubility. What are the primary reasons for this, and where should I start?

A1: The poor aqueous solubility of your derivative is primarily due to the adamantane moiety, a rigid, bulky, and highly lipophilic hydrocarbon cage.[2][3] This structure is practically insoluble in water.[3] The carbothioamide group, while containing polar atoms, is often insufficient to counteract the hydrophobicity of the adamantane structure.

Your starting point should be a systematic evaluation of fundamental solubilization techniques. Before exploring more complex formulations, it's crucial to understand how your molecule behaves under various conditions.

Recommended Initial Steps:

• pH Modification: Determine the pKa of your compound. If it has ionizable groups, adjusting the pH of the aqueous medium can significantly increase solubility. However, this is often a starting point and may not be sufficient on its own.[4]

• Co-solvency: This is one of the most straightforward and widely used techniques.[4][5][6] It involves adding a water-miscible organic solvent (a co-solvent) to the aqueous solution to reduce the polarity of the solvent system, thereby increasing the solubility of a nonpolar solute.[4][5]

Q2: I've tried simple pH adjustments with minimal success. How do I effectively implement co-solvency, and what are the best co-solvents to use?

A2: Co-solvency is a powerful technique, but its effectiveness depends on the choice of co-solvent and its concentration. The goal is to reduce the interfacial tension between your hydrophobic compound and the aqueous solution.[4][5]

Commonly Used Co-solvents:

• Ethanol

• Propylene glycol (PG)

• Polyethylene glycols (PEGs), particularly PEG 400

• Glycerol

• Dimethyl sulfoxide (DMSO)[4][7]

• Dimethylacetamide (DMA)[7]

Experimental Protocol: Co-solvent Solubility Screening

• Preparation of Stock Solutions: Prepare a high-concentration stock solution of your adamantane derivative in a suitable organic solvent (e.g., DMSO or ethanol).

• Preparation of Co-solvent Systems: Prepare a series of aqueous solutions with varying concentrations of your chosen co-solvent (e.g., 10%, 20%, 30%, 40%, 50% v/v of ethanol in water).

• Solubility Determination: Add an excess amount of your compound to each co-solvent system.

• Equilibration: Shake the samples at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Sample Processing: Centrifuge the samples to pellet the undissolved solid.

• Quantification: Carefully remove the supernatant and determine the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV).

• Data Analysis: Plot the solubility of your compound as a function of the co-solvent concentration to identify the optimal system.

Causality: Co-solvents work by disrupting the hydrogen bonding network of water, creating a more favorable environment for the nonpolar adamantane moiety.[5]

Q3: My compound is still not soluble enough, even with co-solvents. What is the next logical step?

A3: If co-solvency alone is insufficient, the next step is to explore more advanced formulation strategies. Inclusion complexation with cyclodextrins is a highly effective and widely used method for improving the solubility of poorly water-soluble drugs.[4][8][9]

What are Cyclodextrins?

Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic outer surface and a hydrophobic inner cavity.[8][10] This unique structure allows them to encapsulate hydrophobic "guest" molecules, like your adamantane derivative, forming an inclusion complex that has significantly improved aqueous solubility.[8][9]

Commonly Used Cyclodextrins in Pharmaceuticals:

Cyclodextrin Derivative	Key Properties
β-Cyclodextrin (β-CD)	Most common, but has relatively low aqueous solubility itself.[11]
Hydroxypropyl-β-CD (HP-β-CD)	High aqueous solubility and low toxicity, widely used.[10]
Sulfobutylether-β-CD (SBE-β-CD)	High aqueous solubility and can be used in parenteral formulations.[10]
γ-Cyclodextrin (γ-CD)	Larger cavity size, suitable for larger guest molecules.[10]

Experimental Workflow: Cyclodextrin Complexation

Caption: Workflow for Cyclodextrin-based Solubility Enhancement.

Q4: I am considering nanoparticle-based approaches. What are the key strategies, and how do they work?

A4: Nanoparticle-based drug delivery systems are a promising strategy for overcoming the solubility limitations of hydrophobic drugs.[12][13] By reducing the particle size of the drug to the nanometer range, the surface area available for dissolution is significantly increased, which can enhance the drug's solubility and dissolution rate.[14]

Key Nanoparticle Strategies:

• Nanosuspensions: These are colloidal dispersions of pure drug particles in a liquid medium, stabilized by surfactants or polymers. The small particle size leads to an increased dissolution rate according to the Noyes-Whitney equation.[14]

• Polymeric Nanoparticles: In this approach, the drug is encapsulated within or adsorbed onto a biodegradable polymer matrix.[15] This can protect the drug from degradation and allow for controlled release.

• Solid Lipid Nanoparticles (SLNs): These are solid lipid-based nanoparticles that can encapsulate hydrophobic drugs. They are a good alternative to polymeric nanoparticles and liposomes.[14]

Mechanism of Solubility Enhancement with Nanoparticles:

Caption: Nanoparticle-based Solubility Enhancement Mechanism.

Q5: What are solid dispersions, and are they suitable for adamantane derivatives?

A5: Solid dispersions are systems where one or more active ingredients are dispersed in an inert carrier or matrix at the solid state.[16] This is a well-established technique for improving the solubility and dissolution rate of poorly water-soluble drugs.[16]

How Solid Dispersions Work:

• Particle Size Reduction: The drug is molecularly dispersed in the carrier, leading to a significant reduction in particle size and an increase in surface area.

• Improved Wettability: The hydrophilic carrier improves the wettability of the hydrophobic drug.

• Amorphous State: The drug may exist in an amorphous state, which has higher energy and greater solubility than the crystalline form.

Commonly Used Carriers:

• Polyethylene glycols (PEGs)

• Polyvinylpyrrolidone (PVP)

• Hydroxypropyl methylcellulose (HPMC)

• Surfactants like Tween-80 and Pluronic-F68[4]

Manufacturing Techniques for Solid Dispersions:

• Solvent Evaporation Method: The drug and carrier are dissolved in a common solvent, which is then evaporated.[17]

• Melting (Fusion) Method: The drug and carrier are melted together and then cooled to form a solid mass.

• Hot-Melt Extrusion: This is a more advanced and scalable version of the melting method.

Solid dispersions are a very suitable approach for adamantane derivatives, especially for oral dosage forms, as they can significantly enhance bioavailability.[16]

Q6: Are there any other techniques I should consider?

A6: Yes, several other techniques can be employed, either alone or in combination with the methods described above:

• Use of Surfactants: Surfactants can increase solubility by forming micelles that encapsulate the hydrophobic drug molecules.[16]

• Salt Formation: If your adamantane derivative has an ionizable group, forming a salt can dramatically increase its aqueous solubility.[16] For example, 1-adamantanamine is often used as its hydrochloride salt to improve solubility.[18]

• Prodrugs: A hydrophilic moiety can be chemically attached to the parent drug, which is then cleaved in vivo to release the active compound.[17]

• Micronization: This involves reducing the particle size of the drug to the micrometer range through milling techniques. While it increases the dissolution rate, it does not affect the equilibrium solubility.[7][19]

Summary of Key Solubility Enhancement Techniques:

Technique	Mechanism	Advantages
Co-solvency	Reduces solvent polarity.[5]	Simple, rapid, and effective for early-stage studies.[5]
Cyclodextrin Complexation	Encapsulates the drug in a hydrophobic cavity.[8]	High efficiency, can improve stability.[9]
Nanoparticle Formulation	Increases surface area, alters saturation solubility.[14]	Significant solubility enhancement, potential for targeted delivery.[14][15]
Solid Dispersion	Molecular dispersion, amorphization, improved wettability.[16]	Well-established, suitable for oral dosage forms.
Salt Formation	Ionization of the drug molecule.	Can lead to a dramatic increase in solubility.[16]

References

• International Journal of Medical Science and Dental Research. Techniques for Improving Solubility.

• Patel, B. B., et al. (2011). Improvement in solubility of poor water-soluble drugs by solid dispersion. PMC - NIH. [Link]

• MDPI. Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. [Link]

• Carneiro, S. B., et al. (2019). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. PMC - NIH. [Link]

• Vimalson, D. C. (2016). Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview. Asian Journal of Pharmaceutics. [Link]

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• Co-solvency and anti-solvent method for the solubility enhancement. (2024). [Link]

• Journal of Advanced Pharmacy Education and Research. Techniques for solubility enhancement of Hydrophobic drugs: A Review. [Link]

• MDPI. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. [Link]

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• Wikipedia. Cosolvent. [Link]

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• Patel, J. N., et al. (2012). Techniques to improve the solubility of poorly soluble drugs. ResearchGate. [Link]

• Kesarwani, P., et al. (2014). SOLUBILITY ENHANCEMENT OF POORLY WATER SOLUBLE DRUGS: A REVIEW. [Link]

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• MDPI. Enhancing Drug Solubility, Bioavailability, and Targeted Therapeutic Applications through Magnetic Nanoparticles. [Link]

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• American Pharmaceutical Review. Implementing Nanotechnology and Novel Drug Delivery Systems to Improve Dissolution and Solubilization. [Link]

• RSC Publishing. Adamantane derivatives of sulfonamides: sublimation, solubility, solvation and transfer processes in biologically relevant solvents. [Link]

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• MDPI. Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)carbothioamide Derivatives. [Link]

• Hussain, A., et al. (2022). X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. PMC - PubMed Central. [Link]

• Plotnikov, E. V., et al. (2025). Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. PMC - PubMed Central. [Link]

• Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties. (2024). [Link]

• SciELO. solubility of 1-adamantanamine hydrochloride in six pure solvents between 283.15 k and. [Link]

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Technical Support Center: Adamantane-1-carbothioamide Synthesis and Purification

Welcome to the technical support center for the synthesis and purification of Adamantane-1-carbothioamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this valuable thioamide intermediate. As Senior Application Scientists, we provide not just protocols, but the rationale behind them, ensuring a deeper understanding and greater success in your experimental work.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis and purification of Adamantane-1-carbothioamide, offering step-by-step solutions and preventative measures.

Issue 1: Low or No Product Yield

Q1: I performed the thionation of Adamantane-1-carboxamide with Lawesson's reagent, but my yield of Adamantane-1-carbothioamide is very low. What could be the cause?

A1: Low yields in this thionation reaction can stem from several factors. Here’s a systematic approach to troubleshooting:

• Purity of Starting Materials: Ensure your Adamantane-1-carboxamide is pure. Impurities can interfere with the reaction. You can verify the purity of your starting material using techniques like NMR or melting point analysis.

• Quality of Lawesson's Reagent: Lawesson's reagent (LR) can degrade over time, especially with exposure to moisture.[1][2] It is recommended to use freshly opened or properly stored LR. The reagent should be a pale yellow powder; a darker color may indicate decomposition.

• Reaction Conditions:

  • Temperature: The thionation of amides with LR typically requires elevated temperatures.[3] If the temperature is too low, the reaction may not proceed to completion. Conversely, excessively high temperatures can lead to decomposition of the product or reagent. A typical temperature range is refluxing in a solvent like toluene or dioxane.

  • Reaction Time: The reaction needs sufficient time to go to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC). The disappearance of the starting amide spot and the appearance of a new, typically lower Rf, product spot will indicate the reaction's progress.

  • Solvent: Anhydrous solvents are crucial. The presence of water can hydrolyze Lawesson's reagent and interfere with the reaction. Toluene and dioxane are commonly used solvents for this reaction.

• Stoichiometry: While a 0.5 equivalent of Lawesson's reagent is theoretically sufficient (as it contains two reactive P=S bonds), using a slight excess (e.g., 0.55-0.6 equivalents) can sometimes improve yields, especially if the reagent has partially degraded.

Q2: I'm synthesizing an N-substituted Adamantane-1-carbothioamide from 1-Adamantyl isothiocyanate and an amine, and the yield is poor. What should I check?

A2: This reaction is generally efficient, so low yields might point to specific issues:

• Purity of Reactants: The purity of both the 1-Adamantyl isothiocyanate and the amine is critical.[4][5] Impurities in the amine, such as water, can react with the isothiocyanate.

• Reaction Conditions:

  • Solvent: The choice of solvent can influence the reaction rate. Ethanol is a commonly used solvent for this reaction, often at reflux.[4][5]

  • Temperature: While many of these reactions proceed well at room temperature, gentle heating can sometimes be necessary to drive the reaction to completion, especially with less nucleophilic amines.

• Side Reactions: Isothiocyanates can undergo side reactions, especially in the presence of moisture or other nucleophiles. Ensure your reaction setup is dry.

Issue 2: Difficulty in Product Purification

Q1: After the thionation reaction with Lawesson's reagent, I'm struggling to purify the Adamantane-1-carbothioamide from the byproducts. What's the best approach?

A1: Purifying thioamides from Lawesson's reagent byproducts is a common challenge. The phosphorus-containing byproducts can be difficult to remove.

• Work-up Procedure: A proper work-up is the first line of defense. After the reaction, quenching with a mild aqueous base like sodium bicarbonate solution can help to hydrolyze some of the phosphorus byproducts, making them more water-soluble and easier to remove during an aqueous extraction.

• Column Chromatography: This is often the most effective method for purification.

  • Stationary Phase: Silica gel is the standard choice.

  • Eluent System: A gradient elution is often necessary. Start with a non-polar solvent like hexane or petroleum ether and gradually increase the polarity by adding ethyl acetate. The Adamantane-1-carbothioamide is more polar than the starting adamantane derivatives but may have a similar polarity to some of the byproducts. Careful optimization of the solvent system is key. Monitoring with TLC is essential to determine the optimal eluent composition for separation.[6]

• Recrystallization: If the crude product is a solid and relatively pure, recrystallization can be a very effective final purification step.

  • Solvent Selection: The ideal solvent is one in which the Adamantane-1-carbothioamide is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common solvents for recrystallizing adamantane derivatives include petroleum ether, ethanol, or mixtures of solvents like ethanol/water.[7] Experiment with small amounts of different solvents to find the best one.

Q2: My purified Adamantane-1-carbothioamide still shows impurities in the NMR. What are the likely culprits and how can I remove them?

A2: Persistent impurities could be unreacted starting material, residual phosphorus byproducts, or elemental sulfur.

• Unreacted Adamantane-1-carboxamide: If your starting material is visible in the NMR, it indicates an incomplete reaction. You can try to push the reaction to completion by extending the reaction time or adding a small amount of fresh Lawesson's reagent. Alternatively, careful column chromatography should be able to separate the more polar amide from the thioamide.

• Phosphorus Byproducts: These can be tricky to remove completely. Repeated column chromatography or a final recrystallization step may be necessary. In some cases, washing the organic solution with an aqueous solution of a mild oxidizing agent like dilute hydrogen peroxide can help to convert some phosphorus byproducts into more polar, water-soluble species.

• Elemental Sulfur: Sometimes, side reactions can produce elemental sulfur, which can be difficult to remove by chromatography. A simple trick is to dissolve the crude product in a suitable solvent and stir it with a small amount of triphenylphosphine. The triphenylphosphine will react with the elemental sulfur to form triphenylphosphine sulfide, which is generally easier to separate by chromatography.

Experimental Workflow Visualization

Caption: Workflow for the synthesis and purification of Adamantane-1-carbothioamide.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the thionation of an amide using Lawesson's reagent?

A1: Lawesson's reagent exists in equilibrium with a more reactive dithiophosphine ylide. The reaction with a carbonyl group proceeds through a four-membered ring intermediate (a thiaoxaphosphetane). The driving force for the reaction is the formation of a stable P=O bond in a cycloreversion step, which is analogous to a part of the Wittig reaction mechanism.[1]

Q2: Are there any alternatives to Lawesson's reagent for the synthesis of Adamantane-1-carbothioamide?

A2: Yes, there are several alternatives to Lawesson's reagent. Phosphorus pentasulfide (P₄S₁₀) is the classical reagent for this transformation, but it often requires harsher conditions and can be less selective.[3] More recently, newer, odorless, and more environmentally friendly thionating agents have been developed, some of which are also based on adamantane-like cage structures.[8] Another approach is the multi-component reaction of an aldehyde, an amine, and elemental sulfur, known as the Willgerodt-Kindler reaction.[9]

Q3: What are the key safety precautions to take when working with Lawesson's reagent and other thionating agents?

A3:

• Work in a well-ventilated fume hood: Thionating agents like Lawesson's reagent can release foul-smelling and toxic hydrogen sulfide (H₂S) gas upon contact with moisture or acidic conditions.

• Handle with care: Lawesson's reagent is a flammable solid. Avoid creating dust.

• Use personal protective equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves.

• Quenching: Be cautious when quenching the reaction, as it can also release H₂S. It is best to quench slowly with a mild base.

Q4: How can I confirm the identity and purity of my final Adamantane-1-carbothioamide product?

A4: A combination of analytical techniques should be used:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the molecule. The disappearance of the amide proton signal and the appearance of a thioamide proton signal (which is typically downfield from the amide proton) in the ¹H NMR spectrum are indicative of a successful reaction.

• Melting Point (MP): A sharp melting point close to the literature value indicates high purity.[7]

• Mass Spectrometry (MS): This will confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: The disappearance of the amide C=O stretch and the appearance of a C=S stretch can also be used to monitor the reaction, although the C=S stretch can be weak and variable.

Experimental Protocols

Protocol 1: Synthesis of Adamantane-1-carbothioamide via Thionation of Adamantane-1-carboxamide

Reagent/Solvent	Molar Eq.	Amount
Adamantane-1-carboxamide	1.0	(e.g., 1.0 g, 5.58 mmol)
Lawesson's Reagent	0.55	(e.g., 1.23 g, 3.07 mmol)
Anhydrous Toluene	-	20 mL

Procedure:

• To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere, add Adamantane-1-carboxamide and anhydrous toluene.

• Add Lawesson's reagent to the stirred suspension.

• Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 4-6 hours.

• Monitor the reaction progress by TLC (e.g., using a 3:1 hexane:ethyl acetate eluent). The reaction is complete when the starting amide spot has disappeared.

• Cool the reaction mixture to room temperature.

• Slowly pour the reaction mixture into a beaker containing a saturated aqueous solution of sodium bicarbonate (50 mL) and stir for 30 minutes.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (30 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a gradient of hexane and ethyl acetate.

• If the product is a solid, further purification can be achieved by recrystallization from a suitable solvent like ethanol/water.

Protocol 2: Purification by Recrystallization

• Dissolve the crude solid product in the minimum amount of a hot solvent (e.g., ethanol).[10]

• If the solution is colored, a small amount of activated charcoal can be added, and the hot solution is filtered through a fluted filter paper.

• Allow the solution to cool slowly to room temperature.

• Once crystals begin to form, the flask can be placed in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of the cold recrystallization solvent.

• Dry the purified crystals in a vacuum oven.

Data Presentation: TLC Analysis

Compound	Rf Value (3:1 Hexane:EtOAc)
Adamantane-1-carboxamide	~0.2
Adamantane-1-carbothioamide	~0.4
Lawesson's Reagent Byproducts	Variable

Note: Rf values are approximate and can vary depending on the exact conditions.

Logical Relationship Diagram

Caption: A logical approach to troubleshooting common issues in Adamantane-1-carbothioamide synthesis.

References

• Al-Abdullah, E. S., et al. (2015). Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)carbothioamide Derivatives. Molecules, 20(5), 8125-8143. [Link]

• Rehman, S. U., et al. (2022). X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. Crystals, 12(10), 1435. [Link]

• Al-Abdullah, E. S., et al. (2015). Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)carbothioamide Derivatives. Molecules, 20(5), 8125-8143. [Link]

• Schleyer, P. von R. (1961). Adamantane. Organic Syntheses, 41, 1. [Link]

• Organic Chemistry Portal. (n.d.). Lawesson's Reagent. Retrieved from [Link]

• OISHI, T., et al. (2023). Odorless and Air-Stable Thionating Reagent for Broad Scope Thioamide Synthesis without H2S Emission. Journal of the American Chemical Society. [Link]

• Olaru, A., et al. (2014). Applications of Lawesson's Reagent in Organic and Organometallic Syntheses. Revista de Chimie, 65(1), 1-13. [Link]

• Byerly-Duke, J., & VanVeller, B. (2022). Thioimidate Solutions to Thioamide Problems during Thionopeptide Deprotection. Organic Letters, 24(17), 3169-3173. [Link]

• Byerly-Duke, J., & VanVeller, B. (2022). Thioimidate Solutions to Thioamide Problems during Thionopeptide Deprotection. Organic Letters, 24(17), 3169-3173. [Link]

• Ali, A., et al. (2021). Crystallographic and Theoretical Exploration of Weak Hydrogen Bonds in Arylmethyl N′-(adamantan-1-yl)piperidine-1-carbothioimidates and Molecular Docking Analysis. ACS Omega, 6(41), 27267-27280. [Link]

• Nguyen, T. B. (2023). Towards More Practical Methods for the Chemical Synthesis of Thioamides Using Sulfuration Agents: A Decade Update. Molecules, 28(8), 3527. [Link]

• Al-Abdullah, E. S., et al. (2015). Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)carbothioamide Derivatives. Molecules, 20(5), 8125-8143. [Link]

• Byerly-Duke, J., & VanVeller, B. (2022). Thioimidate Solutions to Thioamide Problems during Thionopeptide Deprotection. Organic Letters, 24(17), 3169-3173. [Link]

• Kumar, P., & Kumar, R. (2021). A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis. Current Organic Synthesis, 18(6), 555-576. [Link]

• Razgulin, A., et al. (2014). Incorporating Thioamides into Proteins by Native Chemical Ligation. Journal of Visualized Experiments, (91), e51883. [Link]

• Al-Abdullah, E. S., et al. (2018). Synthesis, Antimicrobial, and Anti-Proliferative Activities of Novel 4-(Adamantan-1-yl)-1-arylidene-3-thiosemicarbazides, 4-Arylmethyl N. Molecules, 23(10), 2465. [Link]

• Zhang, J., et al. (2020). A Column-Free and Aqueous Waste-Free Process for Thioamide Preparation with Lawesson's reagent. ChemistrySelect, 5(41), 12849-12853. [Link]

• Zhang, J., et al. (2020). A Column-Free and Aqueous Waste-Free Process for Thioamide Preparation with Lawesson's reagent. ChemistrySelect, 5(41), 12849-12853. [Link]

• Gerasimova, E. L., et al. (2014). Chromatographic and electrophoretic determination of thioamides based on thiazole, 1,3,4-thiadiazole, 1,2,4-triazole, and tetrazole. Journal of Analytical Chemistry, 69(1), 74-80. [Link]

• Byerly-Duke, J., & VanVeller, B. (2022). Thioimidate Solutions to Thioamide Problems during Peptide Synthesis. ChemRxiv. [Link]

• Organic Chemistry Portal. (n.d.). Thioamide synthesis by thionation. Retrieved from [Link]

• Li, J., et al. (2023). Synthesis and Tribological Properties of Multifunctional Nitrogen-Containing Heterocyclic Dialkyl Dithiocarbamate Derivatives. Lubricants, 11(1), 23. [Link]

• Various Authors. (2014). How can I prepare 1-adamantane carboxamide from 1-adamantane carboxylic acid or 1-adamantyl carbonyl chloride in the absence of ammonia gas? ResearchGate. [Link]

• Andre, L., et al. (1991). Process for the preparation of 1-adamantane derivatives. U.S.
• Money, T. M. (1979).

• Sasaki, T., et al. (1976). Synthesis of Adamantane Derivatives. 44. Facile Synthesis of Homoadamantano[4][7]fused Heterocycles by 1,3-Dipolar Cycloaddition and the Hoch-Campbell Reaction. Heterocycles, 4(12), 1901-1906. [Link]

• The Organic Chemistry Tutor. (2020, January 10). Recrystallization [Video]. YouTube. [Link]

• Byerly-Duke, J., & VanVeller, B. (2022). Contemporary Applications of Thioamides and Methods for their Synthesis. ChemRxiv. [Link]

• Novikov, V. V., et al. (2011). Method of producing 1-adamantane carboxylic acid.

• Stetter, H., & Koch, H. (1965). 1-Adamantanecarboxylic acid. Organic Syntheses, 45, 1. [Link]

• Krasutsky, P. A. (2023). Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework. Molecules, 28(22), 7636. [Link]

• Zimmerman, S. C., et al. (2021). Co-crystallization of an organic solid and a tetraaryladamantane at room temperature. Beilstein Journal of Organic Chemistry, 17, 1476-1482. [Link]

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Technical Support Center: Enhancing the Metabolic Stability of Adamantane-Containing Compounds

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to address challenges related to the metabolic stability of adamantane-containing compounds. The unique physicochemical properties of the adamantane scaffold—notably its high lipophilicity and rigid three-dimensional structure—make it a privileged motif in modern drug discovery for improving pharmacokinetic properties and target engagement.[1][2] However, this same structure can be susceptible to metabolic degradation, primarily through oxidation by cytochrome P450 (CYP) enzymes.[3][4]

This resource is designed to provide you with the foundational knowledge and practical guidance needed to anticipate, diagnose, and resolve metabolic liabilities in your adamantane-containing drug candidates.

Fundamentals of Adamantane Metabolism

Why is Adamantane Metabolism a Concern?

The adamantane cage, while often incorporated to sterically shield adjacent functional groups from enzymatic degradation, is itself a target for metabolism.[1][5] Its hydrocarbon scaffold is prone to Phase I oxidation, which introduces polar hydroxyl groups. This process is primarily mediated by cytochrome P450 enzymes in the liver.[3][4]

Key Metabolic Reactions:

• Hydroxylation: The most common metabolic pathway is the addition of a hydroxyl (-OH) group to the adamantane cage.[3][6] This reaction increases the compound's polarity, facilitating its excretion and often leading to reduced pharmacological activity or altered pharmacology of the resulting metabolites.[4]

• Primary Sites of Oxidation: Metabolism typically occurs at the most electron-rich and sterically accessible positions.

  • Bridgehead (Tertiary) Carbons: These are generally considered the preferred sites for CYP-mediated oxidation due to the relative stability of the resulting tertiary radical intermediate during the reaction cycle.[6]

  • Bridge (Secondary) Carbons: While less favored, hydroxylation at secondary carbons is also frequently observed and can be a major metabolic pathway for some compounds.[6]

The specific CYP isozymes involved can vary, but CYP3A4 is often a major contributor to the metabolism of adamantane-containing compounds.[4][7] Understanding these fundamental pathways is the first step in rationally designing more stable analogues.

Visualizing the Metabolic Pathway

The following diagram illustrates the primary metabolic transformation that adamantane scaffolds undergo.

Caption: Primary CYP450-mediated hydroxylation of an adamantane moiety.

Frequently Asked Questions (FAQs)

Q1: Why do my adamantane-containing compounds show high clearance in in vitro assays?

A1: High clearance is typically a result of rapid metabolism. The lipophilicity of the adamantane group promotes its partitioning into the active sites of metabolic enzymes like CYPs.[8] The primary cause is likely hydroxylation at one or more positions on the adamantane cage.[4][9] To confirm this, you should conduct metabolite identification studies using LC-MS/MS to pinpoint the exact "metabolic hotspots" on your molecule.

Q2: What is the difference between using liver microsomes and hepatocytes for stability assays?

A2: The choice of in vitro test system depends on the metabolic pathways you want to investigate.

• Liver Microsomes: These are vesicles of the endoplasmic reticulum and contain most of the Phase I enzymes (like CYPs) and some Phase II enzymes (UGTs).[10] They are cost-effective and ideal for assessing susceptibility to oxidative metabolism.[11]

• Hepatocytes: These are intact liver cells and are considered the "gold standard" for in vitro metabolism studies because they contain the full complement of Phase I and Phase II metabolic enzymes and cofactors, as well as functional transporters.[10][12] They provide a more comprehensive picture of a compound's metabolic fate.

Q3: Can the position of the adamantane group relative to other functional groups affect its metabolic stability?

A3: Yes, absolutely. The rigid adamantane scaffold can protect adjacent functional groups from metabolic cleavage, thereby increasing the stability of that part of the molecule.[1][5] Conversely, if the adamantane cage itself is the primary site of metabolism, its proximity to bulky or electron-withdrawing groups might sterically or electronically hinder the approach of CYP enzymes, thus improving its stability.

Q4: Are metabolites of adamantane compounds always inactive?

A4: Not necessarily. While hydroxylation often leads to reduced potency, some metabolites may retain significant pharmacological activity.[1][4] In some cases, metabolites can even contribute to the overall physiological or toxicological profile of the parent drug. It is crucial to synthesize and pharmacologically characterize major metabolites to fully understand your compound's in vivo behavior.

Q5: Besides hydroxylation, are there other metabolic pathways I should be aware of?

A5: While hydroxylation of the adamantane core is dominant, metabolism can also occur at other sites in the molecule. For compounds with linkers or other substituents, you may see cleavage of these chains, N-dealkylation, or oxidation of other aromatic rings.[1][4] A thorough metabolite identification study is the only way to be certain of all relevant biotransformations.

Troubleshooting Guide: Addressing Poor Metabolic Stability

This guide provides a structured approach to diagnosing and solving common issues encountered during your experiments.

General Troubleshooting Workflow

The diagram below outlines a systematic workflow for identifying and mitigating metabolic liabilities.

Caption: A decision-making workflow for improving metabolic stability.

Specific Issues and Recommended Actions

Observation	Potential Cause	Recommended Action
Rapid disappearance of parent compound in liver microsome assay.	High susceptibility to Phase I (CYP-mediated) metabolism on the adamantane cage.[13]	1. Confirm the Hotspot: Use high-resolution mass spectrometry to identify mono- and di-hydroxylated adamantane metabolites.[6] 2. Implement Blocking Strategy: Synthesize analogs with modifications at the identified metabolic site (see Section 4).[14] 3. CYP Phenotyping: Use recombinant CYP enzymes or specific chemical inhibitors to identify which isozyme(s) are responsible for the metabolism.[7][15]
Compound is stable in microsomes but unstable in hepatocytes.	The compound is likely metabolized by Phase II enzymes (e.g., UGTs, SULTs) or requires active transport into the cell, which are present in hepatocytes but not microsomes.[10]	1. Analyze Hepatocyte Media: Look for glucuronide or sulfate conjugates using LC-MS. 2. Re-evaluate Structure: Check if your molecule contains functional groups (e.g., phenols, alcohols, primary/secondary amines) that are common substrates for Phase II conjugation.
Inconsistent stability results between experimental batches.	Variability in the activity of microsomal/hepatocyte preparations or inconsistent assay conditions (e.g., incubation times, pH).[13]	1. Standardize Protocols: Strictly adhere to standardized protocols for temperature (37°C), pH (7.4), and incubation times.[13] 2. Quality Control: Ensure consistent sourcing and quality of liver fractions. Always thaw cryopreserved cells or microsomes consistently. 3. Include Controls: Run well-characterized high-clearance (e.g., Verapamil) and low-clearance (e.g., Warfarin) control compounds in every assay to benchmark performance.
Compound precipitates in the assay medium, causing artificially low stability readings.	Poor aqueous solubility of the highly lipophilic adamantane compound.[16][17]	1. Measure Kinetic Solubility: Determine the compound's solubility under the exact assay conditions. 2. Adjust Concentration: Reduce the starting concentration of the test compound to below its solubility limit. 3. Use Co-solvents: If necessary, use a small percentage of an organic co-solvent (e.g., DMSO, acetonitrile), but ensure its final concentration is low (<0.5%) to avoid inhibiting enzyme activity.[13]

Strategies for Enhancing Metabolic Stability

Once a metabolic hotspot on the adamantane ring is identified, several medicinal chemistry strategies can be employed to block this biotransformation.

Strategy	Mechanism of Action	Example Modification	Considerations
Fluorination	The carbon-fluorine (C-F) bond is significantly stronger and more polarized than a carbon-hydrogen (C-H) bond, making it resistant to oxidative cleavage by CYP enzymes.[14][18]	Replace a hydrogen at a bridgehead position with a fluorine atom.	Can alter the electronic properties (pKa) of nearby functional groups. May impact target binding affinity.
Deuteration	The carbon-deuterium (C-D) bond is stronger than a C-H bond. This leads to a slower rate of bond cleavage, known as the kinetic isotope effect, which can reduce the rate of metabolism.	Replace hydrogen atoms at the metabolic hotspot with deuterium.	The effect can be modest and is most effective when C-H bond cleavage is the rate-limiting step of the metabolic reaction.
Alkylation (Steric Shielding)	Introducing a small alkyl group (e.g., methyl) at or near the site of metabolism can sterically hinder the enzyme's active site from accessing the metabolic hotspot.[9]	Add a methyl group to a bridgehead position of the adamantane.	Increases lipophilicity, which could potentially open up new metabolic pathways or decrease solubility.[9][19] Can also dramatically alter target binding.
Bioisosteric Replacement	Replace the entire adamantane scaffold with another rigid, lipophilic group that may have a different metabolic profile but retains the necessary 3D orientation for biological activity.[16][20]	Replace adamantane with bicyclo[2.2.2]octane or other cage-like structures.	A significant modification that requires extensive SAR exploration. The replacement may improve stability and solubility but could abolish activity.[20]

Data Presentation: Comparative Metabolic Stability

The table below illustrates how to present comparative stability data for a parent adamantane compound and its modified analogs. Data is hypothetical but representative of typical experimental outcomes.

Compound ID	Modification	t½ (min)	CLint (µL/min/mg protein)	Fold Improvement (vs. Parent)
Parent-AD	Unsubstituted Adamantane	22	63.0	1.0x
Analog-A	3-Hydroxy-adamantane	12	115.5	0.5x (Metabolite)
Analog-B	3-Fluoro-adamantane	115	12.1	5.2x
Analog-C	3-Methyl-adamantane	48	28.9	2.2x
Analog-D	3,5-Difluoro-adamantane	>240	<2.9	>10.9x

Data based on in vitro incubation with human liver microsomes.[21]

Experimental Protocols

Protocol 1: In Vitro Liver Microsomal Stability Assay

This protocol outlines a standard procedure for determining metabolic stability by measuring the disappearance of a parent compound over time.[13]

1. Materials:

• Test Compound (TC) and Control Compounds (10 mM stock in DMSO)

• Pooled Human Liver Microsomes (HLM), 20 mg/mL stock

• NADPH Regenerating System (e.g., Promega NADPH-Regen®)

• Phosphate Buffer (0.1 M, pH 7.4)

• Ice-cold Acetonitrile with internal standard (IS) for reaction termination (quenching solution)

• 96-well incubation and collection plates

• LC-MS/MS system for analysis

2. Procedure:

• Prepare Reagents:

  • Thaw HLM on ice. Dilute to a working concentration of 1 mg/mL in cold phosphate buffer. Keep on ice.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

  • Prepare a 100 µM intermediate stock of the TC and control compounds by diluting the 10 mM stock in buffer.

• Assay Setup (96-well plate):

  • Add phosphate buffer to all wells.

  • Add the diluted HLM solution to all wells except those for the "No Microsome" control. The final protein concentration should be 0.5 mg/mL.

  • Add the 100 µM intermediate stock of the TC to the appropriate wells. The final TC concentration should be 1 µM.

  • Pre-incubation: Pre-incubate the plate at 37°C for 10 minutes with shaking to equilibrate the temperature.

• Initiate Metabolic Reaction:

  • Initiate the reaction by adding the pre-warmed NADPH regenerating system to all wells.

  • The time of NADPH addition is considered T=0 .

• Time-Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by transferring an aliquot of the incubation mixture to a collection plate containing 2-3 volumes of the ice-cold quenching solution (acetonitrile + IS).

  • For the T=0 sample, add the quenching solution before adding the NADPH solution.

• Sample Processing:

  • Once all time points are collected, seal the collection plate and centrifuge at 4,000 rpm for 20 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.

3. Data Analysis:

• Quantification: Analyze the samples by LC-MS/MS. Calculate the peak area ratio of the test compound to the internal standard for each time point.

• Calculate Percent Remaining: Determine the percentage of the parent compound remaining at each time point relative to the T=0 sample.

• Determine Half-Life (t½): Plot the natural logarithm (ln) of the percent remaining versus time. The slope of the linear regression line is the elimination rate constant (k).

  • t½ = -0.693 / k

• Calculate Intrinsic Clearance (CLint):

  • CLint (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume (µL) / Microsomal Protein (mg))

References

• Unlocking therapeutic potential: the role of adamantane in drug discovery. (2024). ConnectSci. 1

• The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. SciSpace. 22

• Advanced in vitro metabolic stability assays for drug discovery. Nuvisan. 12

• Metabolic stability screen for drug discovery using cassette analysis and column switching. PubMed. 11

• In Vitro Metabolic Stability. Creative Bioarray. 10

• Metabolic Stability Services. Eurofins Discovery. 23

• Use of the adamantane structure in medicinal chemistry. PubMed. 24

• Use of the Adamantane Structure in Medicinal Chemistry. Ingenta Connect. 25

• The Adamantane Cage: A Guide to Bioisosteric Replacement in Modern Drug Design. Benchchem. 16

• Adamantane in Medicinal Chemistry: A Technical Guide for Drug Development Professionals. Benchchem. 2

• The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. PMC - PubMed Central. 8

• Metabolic Stability in Drug Development: 5 Assays. WuXi AppTec. 26

• Adamantane derivatives: Pharmacological and toxicological properties (Review). ResearchGate. 27

• Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. PMC. 3

• Pharmacological Evaluation of Novel Bioisosteres of an Adamantanyl Benzamide P2X7 Receptor Antagonist. ACS Publications. 14

• Bioisosteric substitution of adamantane with bicyclic lipophilic groups improves water solubility of human soluble epoxide hydrolase inhibitors. NIH. 20

• A Comparative Analysis of the Metabolic Stability of Adamantan-1-yl-piperidin-1-yl-methanone and Its Analogs. Benchchem. 21

• Adamantane in Drug Delivery Systems and Surface Recognition. MDPI. 5

• Effects of adamantane alterations on soluble epoxide hydrolase inhibition potency, physical properties and metabolic stability. PMC - NIH. 9

• Effects of adamantane alterations on soluble epoxide hydrolase inhibition potency, physical properties and metabolic stability. ResearchGate. 19

• Crystal structures of cytochrome P-450CAM complexed with camphane, thiocamphor, and adamantane: factors controlling P-450 substrate hydroxylation. ACS Publications. 28

• Metabolic Profiling of a CB2 Agonist, AM9338, Using LC-MS and Microcoil-NMR: Identification of a Novel Dihydroxy Adamantyl Metabolite. PubMed Central. 6

• In vitro and in vivo metabolism of N-adamantyl substituted urea-based soluble epoxide hydrolase inhibitors. PubMed. 4

• Application Notes: Adamantane-d16 as a Tracer in Metabolic Studies. Benchchem. 15

• Preventing decomposition of iodo-adamantane compounds. Benchchem. 29

• Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds. PMC. 30

• Technical Support Center: Troubleshooting Solubility Issues with Adamantane-Based Compounds. Benchchem. 17

• Biological activity of adamantane analogues. ResearchGate. 31

• The Adamantane Scaffold: Beyond a Lipophilic Moiety. ResearchGate. 18

• Metabolic profiling to evaluate the impact of amantadine and rimantadine on the secondary metabolism of a model organism. PMC - NIH. 32

• Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals. MDPI. 33

• Technical Support Center: Improving the Metabolic Instability of Antitubercular Agent-13. Benchchem. 13

• Cytochrome P450-mediated metabolism of the synthetic cannabinoids UR-144 and XLR-11. PubMed. 7

• Troubleshooting poor recovery of 1-(Acetyl-d3)adamantane in extraction. Benchchem. 34

• 2011 CCNP Heinz Lehmann Award paper: Cytochrome P450–mediated drug metabolism in the brain. PubMed Central. 35

• Biochemistry, Cytochrome P450. NCBI Bookshelf. 36

• Updates on Mechanisms of Cytochrome P450 Catalysis of Complex Steroid Oxidations. MDPI. 37

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• 4. In vitro and in vivo metabolism of N-adamantyl substituted urea-based soluble epoxide hydrolase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Metabolic Profiling of a CB2 Agonist, AM9338, Using LC-MS and Microcoil-NMR: Identification of a Novel Dihydroxy Adamantyl Metabolite - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cytochrome P450-mediated metabolism of the synthetic cannabinoids UR-144 and XLR-11 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effects of adamantane alterations on soluble epoxide hydrolase inhibition potency, physical properties and metabolic stability - PMC [pmc.ncbi.nlm.nih.gov]
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• 37. Updates on Mechanisms of Cytochrome P450 Catalysis of Complex Steroid Oxidations [mdpi.com]

Technical Support Center: Optimizing Adamantane-1-carbothioamide Synthesis

Prepared by the Senior Application Scientist Team

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals engaged in the synthesis of Adamantane-1-carbothioamide. Adamantane derivatives are crucial scaffolds in medicinal chemistry, and successful synthesis of the carbothioamide is a key step for accessing novel therapeutic agents.[1][2] This document provides in-depth, experience-driven answers to common challenges encountered during synthesis, focusing on reaction optimization, troubleshooting, and the underlying chemical principles.

Frequently Asked Questions (FAQs)

This section addresses high-level strategic questions to guide your experimental design.

Q1: What is the most reliable starting material for synthesizing Adamantane-1-carbothioamide?

The two most common and reliable precursors are Adamantane-1-carboxamide and Adamantane-1-carbonitrile .

• Adamantane-1-carboxamide: This is often the preferred route. The direct thionation of the amide carbonyl is a well-established transformation. The carboxamide can be readily prepared from Adamantane-1-carboxylic acid or its corresponding acyl chloride, for which several high-yield protocols exist.[3] This route typically employs thionating agents like Lawesson's Reagent or Phosphorus Pentasulfide (P₄S₁₀).

• Adamantane-1-carbonitrile: This is also a viable starting material. The synthesis involves the addition of a sulfur source, such as H₂S or its equivalents, often catalyzed. A common method involves reacting the nitrile with phosphorus pentasulfide.[4] The choice may depend on the availability of the starting material and the desired reaction conditions.

Causality: The choice between the amide and nitrile precursor is often dictated by the overall synthetic strategy and reagent availability. The thionation of an amide is a direct oxygen-sulfur exchange, which is mechanistically straightforward with modern reagents. The conversion from a nitrile is also effective but may involve different reaction conditions and potential side reactions.

Q2: Which thionating agent is superior for this synthesis: Lawesson's Reagent or Phosphorus Pentasulfide (P₄S₁₀)?

Both are effective, but they have distinct advantages and disadvantages.

• Lawesson's Reagent (LR):

  • Expertise & Experience: LR is generally favored for its higher solubility in common organic solvents (like THF, Toluene, Dioxane) compared to P₄S₁₀, leading to more homogeneous reaction mixtures and often milder reaction conditions.[5] It tends to give cleaner reactions with fewer char-like byproducts.

  • Trustworthiness: The stoichiometry is critical. Since LR is a dimer, typically 0.5 equivalents relative to the amide are sufficient for complete conversion. Using a large excess can complicate purification. The quality of LR is paramount; it can degrade upon storage, so using a fresh, high-quality source is essential for reproducibility.

• Phosphorus Pentasulfide (P₄S₁₀):

  • Expertise & Experience: P₄S₁₀ is a more powerful, albeit more aggressive, thionating agent.[4] It is less expensive than LR but suffers from very poor solubility in most organic solvents, often requiring higher temperatures and longer reaction times. It is frequently used with a base like pyridine to improve its reactivity and solubility.[4]

  • Trustworthiness: P₄S₁₀ is highly sensitive to moisture. Reactions must be conducted under strictly anhydrous conditions. The work-up can be challenging due to the formation of viscous phosphoric acid byproducts.

Recommendation: For most lab-scale syntheses of Adamantane-1-carbothioamide, Lawesson's Reagent is recommended as the starting point due to its ease of handling, better solubility, and cleaner reaction profiles.

Q3: Is it possible to synthesize the thioamide directly from Adamantane-1-carboxylic acid?

Direct conversion is not a standard or efficient method. The carboxylic acid must first be converted into a more reactive intermediate, typically the amide . The most common pathway is:

• Activation of the Carboxylic Acid: Convert Adamantane-1-carboxylic acid to its acyl chloride (using thionyl chloride or oxalyl chloride) or activate it with a coupling agent.

• Amination: React the activated species with an ammonia source (e.g., ammonium hydroxide) to form Adamantane-1-carboxamide.[3]

• Thionation: Convert the resulting amide to the target thioamide using Lawesson's Reagent or P₄S₁₀ as described above.

This multi-step, but highly reliable, sequence ensures high yields and purity.[6]

Experimental Protocols & Workflows

The following protocols represent validated starting points for the synthesis.

Protocol 1: Thionation of Adamantane-1-carboxamide using Lawesson's Reagent

This is the most widely recommended method for its reliability and clean conversion.

Step-by-Step Methodology:

• Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add Adamantane-1-carboxamide (1.0 eq).

• Solvent Addition: Add anhydrous toluene or dioxane (approx. 10-15 mL per gram of amide). Stir the suspension.

• Reagent Addition: Add Lawesson's Reagent (0.55 eq) to the suspension in one portion.

• Reaction: Heat the reaction mixture to reflux (typically 80-110 °C, depending on the solvent) under a nitrogen atmosphere.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC), checking for the consumption of the starting material (eluent suggestion: 30-50% Ethyl Acetate in Hexane). The reaction is typically complete within 2-6 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Concentrate the mixture under reduced pressure to remove the solvent.

  • The crude residue can be directly purified or subjected to an aqueous wash. For the latter, dissolve the residue in ethyl acetate, wash with saturated aqueous sodium bicarbonate solution, then with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Purify the crude product by silica gel column chromatography to yield Adamantane-1-carbothioamide as a solid.[7]

General Synthesis Workflow Diagram

Caption: General workflow for Adamantane-1-carbothioamide synthesis.

Troubleshooting Guide

Direct answers to specific experimental failures.

Problem	Probable Cause(s)	Self-Validating Solutions & Explanations
1. Low or No Product Yield	A. Degraded Thionating Agent: Lawesson's Reagent (LR) can hydrolyze over time. P₄S₁₀ is highly moisture-sensitive.	Solution: Use LR from a freshly opened container or a reputable supplier. Store both LR and P₄S₁₀ in a desiccator under an inert atmosphere. The causality is simple: inactive reagents cannot perform the oxygen-sulfur exchange.
B. Insufficient Temperature/Time: The thionation of the sterically hindered adamantyl amide requires significant thermal energy to overcome the activation barrier.	Solution: Ensure the reaction is brought to a true reflux. Toluene (b.p. 111 °C) is often more effective than THF (b.p. 66 °C). Monitor via TLC until the starting material spot has completely disappeared.
C. Poor Reagent/Substrate Solubility: Adamantane derivatives and P₄S₁₀ are poorly soluble in many solvents, preventing effective interaction.	Solution: Use a solvent known to work well, such as anhydrous Toluene or Dioxane. For P₄S₁₀, adding a base like pyridine can help solubilize the reagent and catalyze the reaction.[4]
2. Reaction Stalls / Starting Material Remains	A. Insufficient Reagent Stoichiometry: Under-charging the thionating agent will naturally lead to incomplete conversion.	Solution: Re-verify calculations. Use a slight excess (e.g., 0.55-0.6 eq) of Lawesson's Reagent. Remember that LR is a dimer, so 0.5 eq of the dimer provides 1.0 eq of the reactive monomeric species.
B. Steric Hindrance: The bulky adamantane cage can sterically shield the amide carbonyl, slowing the reaction rate compared to less hindered substrates.	Solution: Increase the reaction time. If the reaction stalls even after prolonged heating, a small additional charge of the thionating agent can sometimes drive it to completion.
3. Difficult Purification / Oily Product	A. Excess Thionating Agent: Using a large excess of LR or P₄S₁₀ leads to phosphorous-containing byproducts that are often sticky and co-elute with the product.	Solution: Adhere strictly to the recommended stoichiometry (0.5-0.6 eq of LR). A basic aqueous wash (saturated NaHCO₃) during work-up can help hydrolyze and remove some of these byproducts.
B. Reaction Overheating/Decomposition: Prolonged heating at very high temperatures can lead to decomposition of the thioamide or starting material, creating a complex mixture.	Solution: Use the minimum temperature required for a reasonable reaction rate. Do not leave the reaction heating unnecessarily after completion is confirmed by TLC.
C. Incomplete Solvent Removal: Residual high-boiling solvents like Toluene or Dioxane can make the final product appear oily.	Solution: Ensure complete removal of the solvent under high vacuum. If the product is a solid, trituration with a non-polar solvent like hexane can help induce crystallization and remove soluble impurities.

Troubleshooting Flowchart

Caption: A logical flowchart for troubleshooting common synthesis issues.

References

• Organic Syntheses Procedure: 1-adamantanecarboxylic acid. Organic Syntheses. Available at: [Link]

• 1-Adamantanecarboxylic acid - Wikipedia. Wikipedia. Available at: [Link]

• Synthesis of adamantane - PrepChem.com. PrepChem.com. Available at: [Link]

• Synthesis of Derivatives of Acylaminoadamantane Carboxylic Acids and some Transformations. Sviridov, O. V., et al. Available at: [Link]

• Method of producing 1-adamantane carboxylic acid - Google Patents.RU2412930C1.

• Synthesis of a hybrid molecule based on 5Z,9Z-eicosa-5,9-dienoic acid and 1-aminoadamantane and study of cytotoxic activity. Sciforum. Available at: [Link]

• Process for the preparation of 1-adamantane derivatives - Google Patents.US5015758A.

• Thioamide synthesis by thionation - Organic Chemistry Portal. Organic Chemistry Portal. Available at: [Link]

• X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. Molecules. Available at: [Link]

• Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. International Journal of Molecular Sciences. Available at: [Link]

• Contemporary Applications of Thioamides and Methods for their Synthesis. ChemRxiv. Available at: [Link]

• Synthesis of the target N-(1-adamanty)carbothioamides 5a–e, 6, 7, 8a–c,... - ResearchGate. ResearchGate. Available at: [Link]

• Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)carbothioamide Derivatives. Molecules. Available at: [Link]

• How can I prepare 1-adamantane carboxamide from 1-adamantane carboxylic acid or 1-adamantyl carbonyl chloride in the absence of ammonia gas? ResearchGate. Available at: [Link]

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• 3. researchgate.net [researchgate.net]
• 4. Thioamide synthesis by thionation [organic-chemistry.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. US5015758A - Process for the preparation of 1-adamantane derivatives - Google Patents [patents.google.com]

Technical Support Center: Strategies to Reduce Cytotoxicity of Adamantane-1-carbothioamide Analogues

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers working with Adamantane-1-carbothioamide and its analogues. The unique rigid and lipophilic cage structure of adamantane makes it a valuable scaffold in drug discovery, imparting favorable pharmacokinetic properties.[1] However, this same lipophilicity often contributes to off-target cytotoxicity, posing a significant challenge in development.[1][2]

This guide provides in-depth troubleshooting advice, experimental protocols, and strategic solutions to help you mitigate cytotoxicity while preserving the therapeutic potential of your compounds.

Part 1: Understanding the Root Cause of Cytotoxicity

Before troubleshooting, it's crucial to understand why your adamantane-based compounds might be exhibiting toxicity.

Frequently Asked Questions: The "Why"

Q1: What is the primary driver of cytotoxicity in adamantane-1-carbothioamide analogues?

A: The primary driver is often the high lipophilicity conferred by the adamantane cage.[1][2] This can lead to several issues:

• Non-specific Membrane Interactions: Highly lipophilic compounds can intercalate into or disrupt cell membranes indiscriminately, leading to toxicity in both healthy and target cells.

• Off-Target Binding: The compound may bind to unintended biological targets due to its physicochemical properties, triggering unwanted cellular pathways.

• Aggregation: Hydrophobic molecules can aggregate in aqueous media, and these aggregates can be toxic to cells.[][4]

Q2: Does the carbothioamide group play a role?

A: Yes, the carbothioamide (thioamide) functional group itself can contribute to both biological activity and toxicity. Thioamides are known to be metabolized into reactive intermediates. While this can be harnessed for therapeutic effect, it can also lead to toxicity. The interplay between the bulky, lipophilic adamantane group and the reactive potential of the thioamide linker is a key area for investigation.[5][6]

Caption: Logical flow from lipophilicity to cytotoxicity.

Part 2: Troubleshooting High Cytotoxicity in In Vitro Assays

Encountering high cytotoxicity early on is a common issue. This section provides a structured approach to diagnose and address the problem during your experiments.

Troubleshooting Guide: Differentiating General vs. Specific Toxicity

Problem: "My novel adamantane analogue is highly toxic to my cancer cell line (e.g., A549), but it's also just as toxic to my non-cancerous control cell line (e.g., NIH/3T3). How can I move forward?"

Senior Application Scientist's Note: This is a critical juncture. The goal is to develop a compound with a high therapeutic index—meaning it is much more toxic to cancer cells than to normal cells. The following steps will help you quantify this and decide if the analogue is worth optimizing.

Q1: How do I quantitatively measure the selectivity of my compound?

A: You need to determine the Selectivity Index (SI) . This is a ratio that compares the cytotoxicity of a compound in normal cells to its cytotoxicity in cancer cells.

Experimental Protocol: Determining the Selectivity Index (SI)

• Cell Line Selection:

  • Choose at least one cancer cell line relevant to your therapeutic target (e.g., A549 - lung carcinoma, PC-3 - prostate adenocarcinoma).[7]

  • Choose a non-cancerous control cell line (e.g., L929 or NIH/3T3 - mouse fibroblast).[2][7]

• Cytotoxicity Assay (e.g., MTT Assay):

  • Seed both cell lines in 96-well plates at an appropriate density and allow them to adhere overnight.

  • Prepare serial dilutions of your adamantane analogue. Ensure the solvent (e.g., DMSO) concentration is consistent and non-toxic across all wells.

  • Treat the cells with the compound dilutions for a set period (e.g., 24 or 48 hours).[2]

  • Perform the MTT (or equivalent, e.g., MTS, PrestoBlue) assay according to the manufacturer's protocol to determine cell viability.

• Data Analysis:

  • Calculate the half-maximal inhibitory concentration (IC50) for each cell line. This is the concentration of your compound that reduces cell viability by 50%.

  • Calculate the SI using the following formula: SI = IC50 (Normal Cell Line) / IC50 (Cancer Cell Line)

Interpretation:

• SI > 2: The compound is considered selectively toxic to the cancer cell line. Higher SI values are more desirable.[7]

• SI ≤ 1: The compound exhibits non-selective cytotoxicity and requires modification.

Data Presentation: Sample Selectivity Index Calculation

Compound	Cell Line	Cell Type	IC50 (µM)	Selectivity Index (SI)
Analogue X	A549	Lung Carcinoma	15	4.0
NIH/3T3	Fibroblast	60
Analogue Y	A549	Lung Carcinoma	20	0.9
NIH/3T3	Fibroblast	18

In this example, Analogue X is a promising candidate for further development, while Analogue Y requires significant modification to reduce its general cytotoxicity.

Part 3: Strategic Modifications to Reduce Cytotoxicity

If your compound shows poor selectivity, the next step is rational modification. Here are three field-proven strategies.

Strategy 1: The Prodrug Approach

A prodrug is an inactive or less active form of a drug that is metabolized into the active form in vivo.[8] This strategy can reduce systemic toxicity by ensuring the drug is activated preferentially at the target site, such as a tumor.[9][10]

FAQ: How can I design a prodrug of my adamantane analogue?

A: A common approach is to target a feature of the tumor microenvironment, such as elevated levels of glutathione (GSH).[8] Cancer cells often have 100-1,000 times higher GSH concentrations than normal cells.[11] By introducing a GSH-sensitive linker (e.g., a disulfide bond) between the adamantane core and another part of the molecule, you can design a prodrug that releases its active (and cytotoxic) form primarily inside cancer cells.[11]

Caption: Workflow of a GSH-responsive prodrug strategy.

Strategy 2: Incorporation of Hydrophilic Linkers

Since high lipophilicity is a primary cause of non-selective toxicity, a direct solution is to increase the hydrophilicity of the molecule. This can be achieved by incorporating polar linkers.

FAQ: What kind of hydrophilic linkers can I use, and will they affect my compound's activity?

A: Polyethylene glycol (PEG) chains are a common and effective choice.[4][12][13] Adding a short PEG linker can:

• Increase aqueous solubility. [13]

• Reduce aggregation. [][4]

• Mask the hydrophobicity of the adamantane core , potentially reducing non-specific membrane interactions and off-target toxicity.[12][13]

Senior Application Scientist's Note: The key is balance. A linker that is too long might sterically hinder the compound from binding to its intended target. Start with short, monodisperse PEG linkers (e.g., 2-12 units) and test for both cytotoxicity and target activity. The goal is to decrease general toxicity without eliminating desired therapeutic activity.

Experimental Protocol: Synthesis and Evaluation of a PEGylated Analogue

• Synthesis: Identify a suitable point on your adamantane-1-carbothioamide analogue for modification (e.g., a position on a peripheral ring or a reactive handle). Synthetically attach a hydrophilic linker, such as a short m-PEG-acid.

• Physicochemical Analysis:

  • Determine the aqueous solubility of the parent compound vs. the PEGylated analogue.

  • Calculate or experimentally determine the LogP value to confirm a decrease in lipophilicity.

• Biological Evaluation:

  • Repeat the Selectivity Index (SI) protocol described in Part 2.

  • Perform an in vitro assay for your intended biological target (e.g., enzyme inhibition, receptor binding) to ensure the desired activity is retained.

Strategy 3: Nanoparticle-Based Drug Delivery

Encapsulating your compound within a nanoparticle carrier is a powerful strategy to alter its pharmacokinetic profile and reduce side effects.[14][15][16]

FAQ: How does nanoparticle delivery reduce cytotoxicity?

A: Nanocarriers, such as liposomes or polymeric nanoparticles, sequester the drug from the systemic circulation, preventing it from interacting with healthy tissues.[16][17] They can be designed to accumulate in tumor tissues through the Enhanced Permeability and Retention (EPR) effect and release the drug payload in a controlled manner.[15][16] This maximizes drug efficacy at the tumor site while minimizing systemic toxicity.[14][18]

Caption: Nanoparticle delivery enhances tumor targeting.

Experimental Protocol: Liposomal Formulation (High-Level Overview)

• Thin-Film Hydration:

  • Dissolve your adamantane analogue and lipids (e.g., DSPC, Cholesterol, DSPE-PEG) in an organic solvent (e.g., chloroform).

  • Evaporate the solvent under reduced pressure to form a thin lipid film on the wall of a round-bottom flask.

  • Hydrate the film with an aqueous buffer and agitate to form multilamellar vesicles (MLVs).

• Size Reduction:

  • Extrude the MLV suspension through polycarbonate membranes of a defined pore size (e.g., 100 nm) to create small, unilamellar vesicles (SUVs).

• Purification & Characterization:

  • Remove any unencapsulated drug using size exclusion chromatography.

  • Characterize the liposomes for size, polydispersity (using Dynamic Light Scattering - DLS), and encapsulation efficiency (using UV-Vis or HPLC).

• In Vitro Testing:

  • Test the cytotoxic profile of the liposomal formulation against the free drug using the SI protocol to confirm a reduction in non-selective toxicity.

Summary of Strategies

Strategy	Mechanism	Pros	Cons	Best For...
Prodrug Design	Site-specific bioactivation of an inactive compound.[8][10]	High tumor specificity; reduced systemic toxicity.[8][11]	Requires specific tumor biomarker (e.g., high GSH); complex synthesis.	Compounds where a clear, differential biomarker exists between tumor and normal tissue.
Hydrophilic Linkers	Reduces overall lipophilicity and aggregation.[][13]	Straightforward synthesis; improves solubility.[13]	May negatively impact binding affinity or cell permeability if not optimized.	Highly lipophilic compounds that are showing aggregation or poor solubility.
Nanoparticle Delivery	Sequesters drug from circulation, relying on passive (EPR) or active targeting.[15][16]	Significantly alters PK profile; reduces off-target effects.[14][18]	Complex formulation and characterization; potential immunogenicity.	Potent compounds that have a very narrow therapeutic window.

References

• Nanoparticle drug delivery. Wikipedia.
• Nanoparticle-Based Drug Delivery in Cancer Therapy and Its Role in Overcoming Drug Resistance. PMC - NIH.
• Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties. MDPI.
• Linker Hydrophilicity Modulates the Anticancer Activity of RGD–Cryptophycin Conjug
• Nanoparticle-Mediated Drug Delivery Systems for Precision Targeting in Oncology. MDPI.
• Nanoparticle-based drug delivery systems targeting cancer cell surfaces. RSC Publishing.
• Polyethylene glycol-based linkers as hydrophilicity reservoir for antibody-drug conjug
• Nanoparticle-based drug delivery systems to enhance cancer immunotherapy in solid tumors. PMC - NIH.
• Adamantane derivatives as anticancer activity.
• The role of hydrophilic linkers in next-generation antibody-drug conjug
• How ADC Linkers Work: Controlling Stability & Drug Release. BOC Sciences.
• Comparative Analysis of Adamantane Derivatives: A Statistical Overview of Biological Activity. Benchchem.
• The Pivotal Role of Hydrophilic Linkers in Antibody-Drug Conjugates: A Compar
• Adamantane-Monoterpenoid Conjugates Linked via Heterocyclic Linkers Enhance the Cytotoxic Effect of Topotecan. PMC - PubMed Central.
• Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties.
• Studies of prodrug approach in anticancer drugs. Unknown Source.
• Strategies for the development of stimuli-responsive small molecule prodrugs for cancer tre
• Toxicity mechanism-based prodrugs: Glutathione-dependent bioactivation as a strategy for anticancer prodrug design. PMC - NIH.
• Cytotoxicity and Selectivity of ROS-Responsive Prodrugs in Combin
• Prodrugs in Oncology: Bioactivation and Impact on Therapeutic Efficacy and Toxicity. MDPI.
• Synthesis, in vitro cytotoxic and apoptotic effects, and molecular docking study of novel adamantane deriv
• Adamantane-Monoterpenoid Conjugates Linked via Heterocyclic Linkers Enhance the Cytotoxic Effect of Topotecan. MDPI.

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• 7. Synthesis, in vitro cytotoxic and apoptotic effects, and molecular docking study of novel adamantane derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Poor Yield in Adamantane-1-carbothioamide Reactions

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for troubleshooting reactions involving Adamantane-1-carbothioamide. This guide is designed to provide in-depth, practical solutions to common challenges encountered during the synthesis of this bulky and important thioamide. As Senior Application Scientists, we understand that navigating the intricacies of organic synthesis requires a blend of theoretical knowledge and practical experience. This resource is structured to address specific issues in a question-and-answer format, explaining the "why" behind each troubleshooting step to empower you in your experimental work.

I. Overview of Synthetic Routes

The primary and most common method for synthesizing Adamantane-1-carbothioamide is the thionation of the corresponding amide, Adamantane-1-carboxamide. This transformation is typically achieved using a sulfur-transfer reagent. The choice of reagent and reaction conditions is critical due to the steric hindrance of the adamantyl group.

Common Synthetic Pathway:

Adamantane-1-carboxamide is reacted with a thionating agent, such as Lawesson's reagent or phosphorus pentasulfide, in an appropriate solvent to yield Adamantane-1-carbothioamide.

II. Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses specific problems that can lead to poor yields and provides actionable solutions.

Q1: My reaction to convert Adamantane-1-carboxamide to Adamantane-1-carbothioamide has a very low yield. What are the most likely causes?

A1: Low yields in this thionation reaction are common and can often be attributed to several key factors related to the starting materials, reagents, and reaction conditions.

Troubleshooting Steps:

• Purity of Starting Material (Adamantane-1-carboxamide):

  • The Problem: Impurities in the starting amide can interfere with the thionation reaction. The presence of unreacted Adamantane-1-carboxylic acid from the amide synthesis is a common issue.

  • The Solution: Ensure your Adamantane-1-carboxamide is pure. You can synthesize it from Adamantane-1-carboxylic acid by converting it to the acid chloride followed by amination, or through a mixed anhydride method.[1] Recrystallization of the amide may be necessary to remove any residual acid.

• Choice and Quality of Thionating Reagent:

  • The Problem: The effectiveness of thionating reagents can vary. Lawesson's reagent is generally milder and more soluble in organic solvents than phosphorus pentasulfide (P4S10), making it a common choice.[2][3] However, the quality of Lawesson's reagent can degrade over time, especially with exposure to moisture. P4S10 can be less reactive and requires higher temperatures.[4]

  • The Solution:

    • Use fresh, high-quality Lawesson's reagent. If the reagent is old or has been improperly stored, its reactivity may be diminished.

    • Consider using a newer, more stable, and odorless thionating reagent if available.[5]

    • If using P4S10, ensure it is finely powdered and dry. The reaction may require higher temperatures and longer reaction times.[4][6]

• Reaction Solvent and Temperature:

  • The Problem: The bulky adamantane group can lead to solubility issues, and the reaction often requires elevated temperatures to proceed at a reasonable rate. An inappropriate solvent or temperature can result in an incomplete reaction.

  • The Solution:

    • Use a high-boiling, anhydrous solvent such as toluene or xylene to ensure the reactants remain in solution and to provide the necessary thermal energy.

    • The reaction temperature typically needs to be at or near the reflux temperature of the solvent. Monitor the reaction progress by Thin Layer Chromatography (TLC) to determine the optimal reaction time.

• Stoichiometry of the Thionating Reagent:

  • The Problem: Using an insufficient amount of the thionating reagent will lead to incomplete conversion of the starting amide.

  • The Solution: It is common to use a slight excess of Lawesson's reagent (e.g., 0.5 to 1.0 equivalents, as only two of the four sulfur atoms are typically transferred). For P4S10, the stoichiometry can be more complex, and literature procedures should be consulted.[2]

Q2: I am observing the formation of multiple byproducts in my reaction mixture. What are they and how can I minimize them?

A2: Side reactions are a significant contributor to low yields. Understanding the potential byproducts can help in optimizing the reaction conditions to favor the formation of the desired thioamide.

Potential Byproducts and Solutions:

• Unreacted Starting Material: As discussed in Q1, this is often due to reagent quality, insufficient temperature, or incorrect stoichiometry. Re-evaluating these parameters is the first step.

• Hydrolysis of Thioamide:

  • The Problem: Thioamides can be sensitive to water, especially under acidic or basic conditions, leading to hydrolysis back to the amide.[7]

  • The Solution: Ensure all glassware is thoroughly dried and use anhydrous solvents. The workup procedure should be performed promptly and under neutral conditions if possible.

• Formation of Nitriles:

  • The Problem: Under harsh reaction conditions, particularly with dehydrating thionating agents like P4S10, primary amides can be dehydrated to form nitriles (Adamantane-1-carbonitrile).

  • The Solution: Use a milder thionating agent like Lawesson's reagent.[3] If P4S10 must be used, carefully control the reaction temperature and time to minimize this side reaction.[8][9]

Q3: The purification of Adamantane-1-carbothioamide is proving difficult, and I'm losing a significant amount of my product during this step. What are the best practices for purification?

A3: The physical properties of Adamantane-1-carbothioamide, particularly its bulky and non-polar nature, can make purification challenging.

Purification Strategies:

• Column Chromatography:

  • Stationary Phase: Silica gel is typically effective.

  • Mobile Phase: A non-polar/polar solvent system is recommended. Start with a low polarity mixture (e.g., hexanes/ethyl acetate 9:1) and gradually increase the polarity. The thioamide is expected to be less polar than the starting amide.

  • Pro-Tip: Dry loading the crude product onto silica gel can improve separation.

• Recrystallization:

  • The Problem: Finding a suitable solvent system for recrystallization can be challenging due to the compound's solubility characteristics.

  • The Solution: Experiment with a range of solvents. A good starting point is a solvent in which the compound is soluble when hot but sparingly soluble when cold. Alcohols (e.g., ethanol, isopropanol) or mixed solvent systems (e.g., dichloromethane/hexanes) may be effective.

Q4: My reaction seems to have stalled and is not proceeding to completion, even with extended reaction times. What could be the issue?

A4: A stalled reaction often points to a fundamental issue with the reaction setup or the reagents.

Troubleshooting a Stalled Reaction:

• Check Reagent Activity: As mentioned previously, the activity of the thionating reagent is paramount. If possible, test the reagent on a less sterically hindered amide to confirm its reactivity.

• Increase Temperature: If the reaction is being run at a lower temperature, gradually increasing it to the reflux temperature of the solvent may be necessary to overcome the activation energy barrier for this sterically hindered substrate.

• Solvent Choice: Ensure the solvent is appropriate and that the reactants are fully dissolved at the reaction temperature. Poor solubility can significantly slow down the reaction rate.

• Consider Microwave Synthesis: Microwave-assisted synthesis can sometimes accelerate reactions that are sluggish under conventional heating.[3]

III. Experimental Protocols

Protocol 1: Synthesis of Adamantane-1-carboxamide

This protocol is adapted from a patented procedure and provides a reliable method for preparing the starting material.[1]

• To a stirred and cooled (-10 °C) solution of adamantane-1-carboxylic acid (5.0 g, 27.74 mmol) and triethylamine (3.61 g, 33.27 mmol) in THF (80 ml), add ethyl chloroformate (3.65 g, 36.06 mmol). A white precipitate will form.

• Stir the mixture at the same temperature for 30 minutes.

• Add 30% ammonium hydroxide solution (20 ml).

• Allow the reaction mixture to warm to room temperature and stir for an additional 30 minutes.

• Evaporate the THF under reduced pressure.

• Filter the precipitated solid and wash with cold water to afford Adamantane-1-carboxamide as a white solid.

Protocol 2: Thionation of Adamantane-1-carboxamide with Lawesson's Reagent

This is a general protocol that can be optimized for specific laboratory conditions.

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve Adamantane-1-carboxamide (1.0 eq) in anhydrous toluene.

• Add Lawesson's reagent (0.6 eq).

• Heat the mixture to reflux and monitor the reaction progress by TLC.

• Once the reaction is complete (typically after several hours), cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexanes/ethyl acetate gradient.

IV. Data Presentation

Thionating Reagent	Typical Solvent	Temperature	Advantages	Disadvantages
Lawesson's Reagent	Toluene, Xylene	Reflux	Milder, better solubility.[2][3]	Can decompose on storage, can be expensive.
Phosphorus Pentasulfide (P4S10)	Toluene, Pyridine	Reflux	Readily available, inexpensive.[4]	Less reactive, can lead to nitrile formation, heterogeneous reaction.[6][8][9]

V. Visualizations

Troubleshooting Workflow for Poor Yield

Caption: A decision-making flowchart for troubleshooting poor yields.

Reaction Mechanism: Thionation with Lawesson's Reagent

Caption: Simplified mechanism of amide thionation using Lawesson's reagent.

VI. References

• Regioselective synthesis of heterocyclic N-sulfonyl amidines from heteroaromatic thioamides and sulfonyl azides. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Thioimidate Solutions to Thioamide Problems during Peptide Synthesis. (2023). ChemRxiv. [Link]

• Fairman, J. W., & Pyles, H. (2020). Thioamides: Biosynthesis of Natural Compounds and Chemical Applications. Biochemistry, 59(10), 1089–1103. [Link]

• X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. (2022). Molecules, 27(19), 6684. [Link]

• Green synthesis of thioamide derivatives in an environmentally benign deep eutectic solvent (DES). (2022). RSC Advances, 12(31), 20290-20297. [Link]

• Synthetic approaches to bioactive thioamides. (2020). ResearchGate. Retrieved January 17, 2026, from [Link]

• Hansen, T. N., & Olsen, C. A. (2023). Contemporary Applications of Thioamides and Methods for their Synthesis. ChemRxiv. [Link]

• Odorless and Air-Stable Thionating Reagent for Broad Scope Thioamide Synthesis without H2S Emission. (2023). Organic Letters, 25(40), 7354–7359. [Link]

• Applications of Lawesson's Reagent in Organic and Organometallic Syntheses. (2003). Synthesis, 2003(13), 1929-1960. [Link]

• Lawesson's Reagent. (n.d.). Organic Chemistry Portal. Retrieved January 17, 2026, from [Link]

• Synthesis of the target N-(1-adamanty)carbothioamides 5a–e, 6, 7, 8a–c, 9, 10a and 10b. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Al-Abdullah, E. S., Al-Salahi, R. A., Al-Obaid, A. M., & El-Emam, A. A. (2015). Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)carbothioamide Derivatives. Molecules, 20(5), 8430–8446. [Link]

• Synthesis of heterocyclic compounds with adamantane-like cage structures consisting of phosphorus, sulfur, and carbon. (2005). Journal of Organic Chemistry, 70(18), 7184-7191. [Link]

• A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis. (2021). Catalysts, 11(11), 1383. [Link]

• Crystallographic and Theoretical Exploration of Weak Hydrogen Bonds in Arylmethyl N′-(adamantan-1-yl)piperidine-1-carbothioimidates and Molecular Docking Analysis. (2021). ACS Omega, 6(41), 27329–27342. [Link]

• Thioamide synthesis by thionation. (n.d.). Organic Chemistry Portal. Retrieved January 17, 2026, from [Link]

• Al-Abdullah, E. S., Al-Salahi, R. A., Al-Obaid, A. M., & El-Emam, A. A. (2015). Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)carbothioamide Derivatives. Molecules, 20(5), 8430–8446. [Link]

• Preparation of Phosphorus Pentasulfide - A Thionation Reagent. (2013). Lu Le Laboratory. [Link]

• Phosphorus Pentasulfide: A Mild and Versatile Reagent for the Preparation of Thioamides from Nitriles. (2006). Synthesis, 2006(02), 224-226. [Link]

• How can I prepare 1-adamantane carboxamide from 1-adamantane carboxylic acid or 1-adamantyl carbonyl chloride in the absence of ammonia gas? (2014). ResearchGate. [Link]

• Phosphorus Pentasulfide: A Mild and Versatile Reagent for the Preparation of Thioamides from Nitriles. (2006). Organic Chemistry Portal. [Link]

• Transformation of Amides to Thioamides Using an Efficient and Novel Thiating Reagent. (2017). Molecules, 22(1), 133. [Link]

• (PDF) Transformation of Amides to Thioamides Using an Efficient and Novel Thiating Reagent. (2017). ResearchGate. [Link]

• adamantane. (n.d.). Organic Syntheses Procedure. Retrieved January 17, 2026, from [Link]

• Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework. (2023). Molecules, 28(22), 7636. [Link]

• 1-adamantanecarboxylic acid. (n.d.). Organic Syntheses Procedure. Retrieved January 17, 2026, from [Link]

• Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. (2022). International Journal of Molecular Sciences, 23(21), 13110. [Link]

• Method of producing 1-adamantane carboxylic acid. (2010). Google Patents.

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Addressing compound precipitation in in vitro assays with Adamantane-1-carbothioamide

A Guide to Addressing Compound Precipitation in In Vitro Assays

Welcome to the technical support resource for researchers utilizing Adamantane-1-carbothioamide. This guide, developed by our senior application scientists, provides in-depth troubleshooting advice and answers to frequently asked questions regarding compound precipitation in in vitro assays. Our goal is to equip you with the scientific understanding and practical solutions to ensure the accuracy and reproducibility of your experimental results.

Introduction: The Challenge of Adamantane-1-carbothioamide Solubility

Adamantane-1-carbothioamide, like many adamantane derivatives, possesses a highly lipophilic cage-like structure, which contributes to its characteristically poor aqueous solubility.[1][2][3] While it often readily dissolves in organic solvents such as dimethyl sulfoxide (DMSO), the transition to an aqueous buffer system—a necessary step for most biological assays—can trigger its precipitation out of solution.[4][5][6][7] This phenomenon can significantly impact experimental outcomes, leading to underestimated potency, poor data reproducibility, and even false-negative results.[8][9][10]

This guide will walk you through the causes of this precipitation and provide actionable strategies to mitigate it.

Frequently Asked Questions (FAQs)

Q1: My stock solution of Adamantane-1-carbothioamide in 100% DMSO is perfectly clear. Why am I seeing precipitation when I add it to my aqueous assay buffer?

A: This is a classic issue of solvent polarity mismatch and is the most common reason for compound precipitation in in vitro assays.[4] While Adamantane-1-carbothioamide is soluble in the polar aprotic solvent DMSO, its solubility dramatically decreases when introduced into a highly polar aqueous environment like your assay buffer. The adamantane moiety is nonpolar and hydrophobic, driving the molecule out of the aqueous phase.[11][12]

Think of it as a "crash out" effect. The small volume of DMSO carrying your compound is rapidly diluted, and the Adamantane-1-carbothioamide molecules are suddenly surrounded by water molecules with which they cannot favorably interact, causing them to aggregate and form a solid precipitate.[5]

Q2: What is the maximum concentration of DMSO I should use in my final assay volume?

A: A general best practice is to keep the final concentration of DMSO in your assay below 1%, and ideally at or below 0.5%.[4] While this is a widely accepted range, two key factors must be considered:

• Compound Solubility: Even at 1% DMSO, the environment is still predominantly aqueous, and may not be sufficient to maintain the solubility of a highly hydrophobic compound like Adamantane-1-carbothioamide, especially at higher concentrations.

• Biological System Tolerance: Many cell lines and enzymes are sensitive to DMSO concentrations above 0.5%, which can lead to off-target effects or cytotoxicity, confounding your results.[4]

It is crucial to maintain a consistent final DMSO concentration across all wells, including your vehicle controls, to ensure that any observed effects are due to the compound itself and not the solvent.

Q3: Can the composition of my assay buffer affect the solubility of Adamantane-1-carbothioamide?

A: Absolutely. Several components of your buffer can influence compound solubility:

• pH: The carbothioamide group of your compound has the potential for ionization. While adamantane itself is non-ionizable, changes in pH can affect the charge state of the functional group, which in turn can alter its solubility. It is important to ensure the pH of your buffer is stable and appropriate for your compound.

• Salts: High concentrations of certain salts in your buffer can decrease the solubility of organic compounds through a "salting-out" effect.

• Proteins: The presence of proteins, such as bovine serum albumin (BSA) or fetal bovine serum (FBS), can either improve or hinder solubility. Proteins can bind to hydrophobic compounds, effectively shielding them from the aqueous environment and keeping them in solution.[6] However, in some cases, the compound may precipitate with the protein.

Troubleshooting Guide: A Step-by-Step Approach to Resolving Precipitation

If you are observing precipitation of Adamantane-1-carbothioamide in your assay, follow this systematic troubleshooting workflow.

Caption: Troubleshooting workflow for addressing compound precipitation.

Step 1: Visual Inspection and Confirmation

Before proceeding, confirm that what you are observing is indeed compound precipitation. Look for a cloudy or milky appearance in the well, or for small, crystalline particles upon microscopic examination. Rule out other potential causes of turbidity, such as bacterial contamination or precipitation of media components.

Step 2: Determine the Maximum Soluble Concentration

It is critical to know the solubility limit of Adamantane-1-carbothioamide in your specific assay buffer. A simple method to determine this is through a kinetic solubility assay using nephelometry (light scattering).[4]

Experimental Protocol: Kinetic Solubility Assay by Nephelometry

• Prepare Compound Plate: In a 96-well plate, perform a serial dilution of your 10 mM Adamantane-1-carbothioamide stock in 100% DMSO.

• Prepare Assay Plate: Add your assay buffer to the wells of a clear, flat-bottom 96-well plate.

• Initiate Precipitation: Transfer a small volume (e.g., 2 µL) from your compound plate to the assay plate, ensuring the final DMSO concentration is consistent with your experimental design (e.g., 0.5%). Mix immediately.

• Incubate: Allow the plate to incubate at your assay temperature for a set period (e.g., 1-2 hours).

• Measure: Read the plate on a nephelometer, which measures the intensity of light scattered by suspended particles.

• Analyze: Plot the light scattering units (LSU) against the compound concentration. The concentration at which the LSU signal begins to rise significantly above the baseline indicates the onset of precipitation. This is your maximum soluble concentration.

Step 3: Optimization Strategies

Based on the data from your solubility assay, you can now choose the most appropriate strategy.

Option A: Reduce the Highest Tested Concentration

The most straightforward solution is to adjust your experimental concentration range to stay below the determined maximum soluble concentration.[5] While simple, this may not be feasible if the required therapeutic or effective concentration is above the solubility limit.

Option B: Optimize the Assay Buffer

• Increase DMSO (with caution): You can try incrementally increasing the final DMSO concentration (e.g., from 0.5% to 1.0%). However, you must first validate that this higher concentration does not adversely affect your biological system by running a DMSO tolerance control experiment.

• Modify pH: If you suspect your compound's solubility is pH-dependent, test its solubility in a range of buffer pH values that are compatible with your assay.

• Add Serum or Albumin: If your assay can tolerate it, the addition of a low percentage of serum or a purified protein like BSA can enhance the solubility of hydrophobic compounds.[6] Test a range of concentrations to find the optimal balance between solubility and potential interference.

Option C: Introduce Solubilizing Agents

For particularly challenging compounds, the use of solubilizing excipients can be a powerful strategy.[13][14]

• Cyclodextrins: These are cyclic oligosaccharides that have a hydrophobic interior and a hydrophilic exterior. They can form inclusion complexes with hydrophobic molecules like Adamantane-1-carbothioamide, effectively encapsulating the nonpolar adamantane cage and presenting a soluble exterior to the aqueous buffer.[5][15] Beta-cyclodextrin and its derivatives are commonly used.

Data Presentation: Hypothetical Solubility of Adamantane-1-carbothioamide

Condition	Final DMSO (%)	Additive	Max Soluble Concentration (µM)
Buffer A (pH 7.4)	0.5%	None	12
Buffer A (pH 7.4)	1.0%	None	25
Buffer B (pH 6.8)	0.5%	None	8
Buffer A (pH 7.4)	0.5%	0.1% BSA	35
Buffer A (pH 7.4)	0.5%	2 mM HP-β-CD	>100

This table illustrates how different buffer conditions and additives can impact the solubility of a hydrophobic compound. HP-β-CD: Hydroxypropyl-beta-cyclodextrin.

Final Validation

After implementing any of these changes, it is essential to re-run your assay and visually confirm the absence of precipitation at your highest tested concentration. This ensures that the data you generate is reliable and accurately reflects the biological activity of Adamantane-1-carbothioamide.

References

• Adamantane derivatives of sulfonamides: sublimation, solubility, solvation and transfer processes in biologically relevant solvents. Physical Chemistry Chemical Physics (RSC Publishing). Available at: [Link]

• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). American Pharmaceutical Review. Available at: [Link]

• Influence of cytotoxicity and compound precipitation on test results in the alkaline comet assay. PubMed. Available at: [Link]

• Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher. Available at: [Link]

• Formulation Tactics for the Delivery of Poorly Soluble Drugs. ResearchGate. Available at: [Link]

• Assay Interference by Chemical Reactivity. NCBI Bookshelf. Available at: [Link]

• (PDF) Formulation strategies for poorly soluble drugs. ResearchGate. Available at: [Link]

• How do I avoid precipitation of DMSO soluble compounds in water based culture media? ResearchGate. Available at: [Link]

• Effect of Dimethyl Sulfoxide on the Binding of 1-Adamantane Carboxylic Acid to β- and γ-Cyclodextrins. ACS Omega. Available at: [Link]

• Biological assay challenges from compound solubility: strategies for bioassay optimization. PubMed. Available at: [Link]

• What is the reason behind the precipitation of drugs or compounds during MTT assay in 96-well plates after the treatment? ResearchGate. Available at: [Link]

• How can I avoid precipitation of a substance after adding DMEM? ResearchGate. Available at: [Link]

• X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. MDPI. Available at: [Link]

• In vitro methods to assess drug precipitation. ResearchGate. Available at: [Link]

• X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. PubMed Central. Available at: [Link]

• Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)carbothioamide Derivatives. MDPI. Available at: [Link]

• Adamantane. Wikipedia. Available at: [Link]

• (PDF) Compound Precipitation in High-Concentration DMSO Solutions. ResearchGate. Available at: [Link]

• Adamantane - Solubility of Things. Solubility of Things. Available at: [Link]

• Adamantane-Isothiourea Hybrid Derivatives: Synthesis, Characterization, In Vitro Antimicrobial, and In Vivo Hypoglycemic Activities. PubMed Central. Available at: [Link]

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Technical Support Center: Interpreting Complex NMR Spectra of Substituted Adamantane-1-carbothioamides

For Researchers, Scientists, and Drug Development Professionals

The rigid, three-dimensional structure of the adamantane cage makes it a valuable scaffold in medicinal chemistry and materials science.[1][2] However, this same rigidity, combined with the electronic effects of substituents like carbothioamides, often leads to NMR spectra that are challenging to interpret. Signal overlap, broadening, and complex coupling patterns are common hurdles. This guide provides a structured approach to troubleshooting these complex spectra, offering both theoretical explanations and practical experimental protocols.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions and observations when analyzing the NMR spectra of adamantane-1-carbothioamides.

Basic Interpretation

Q1: What are the typical ¹H and ¹³C NMR chemical shifts for an unsubstituted adamantane cage?

A1: In an unsubstituted adamantane molecule, the high Td symmetry results in only two signals in both the ¹H and ¹³C NMR spectra.

• ¹H NMR: There are 12 methylene protons (CH₂) and 4 methine protons (CH). The methylene protons typically appear as a broad singlet around 1.76 ppm , and the methine protons appear as a broad singlet around 1.87 ppm .[3]

• ¹³C NMR: The molecule has 6 equivalent methylene carbons (CH₂) and 4 equivalent methine carbons (CH). The CH₂ carbons resonate at approximately 37.8-38.0 ppm , while the CH carbons are found around 28.5-28.6 ppm .[4][5] These values serve as a crucial baseline for understanding substituent effects.

Q2: How does the -C(=S)NHR group at the C1 position influence the chemical shifts of the adamantane protons and carbons?

A2: Attaching a carbothioamide group to a bridgehead carbon (C1) breaks the molecule's symmetry, leading to a more complex spectrum with distinct signals for previously equivalent positions.

• ¹³C NMR: The most significant effect is on the carbons of the adamantane cage. The C1 carbon (the point of attachment) will be significantly deshielded. The influence of the substituent is transmitted "through-the-bonds," affecting the chemical shifts of the γ (gamma) and δ (delta) carbons as well.[4] The thiocarbonyl carbon (-C =S) itself is highly deshielded and typically appears in the 180-210 ppm region.[6][7]

• ¹H NMR: The protons on the adamantane cage will also show differentiation. The protons on the carbons adjacent to the substitution site (β-protons) are generally the most affected, often shifting downfield. The presence of bulky or aromatic substituents on the thioamide nitrogen can induce even greater changes in the proton chemical shifts due to anisotropic effects.[8]

Q3: Why do I see broad signals in my room temperature ¹H NMR spectrum, especially for the thioamide N-H and adjacent R-group protons?

A3: Broad signals in the NMR spectrum of thioamides are often indicative of dynamic processes occurring on the NMR timescale. The two most common causes are:

• Restricted C-N Bond Rotation: The thioamide C-N bond has significant double-bond character due to resonance, which hinders free rotation.[7][9][10] This can lead to the existence of cis and trans isomers, which may be slowly interconverting at room temperature.[9] If the rate of this rotation is comparable to the NMR frequency difference between the signals in the two conformations, it results in signal broadening. The rotational barrier in thioamides is generally higher than in their corresponding amides.[7][11]

• Quadrupolar Broadening: If the nitrogen atom is ¹⁴N (a quadrupolar nucleus, I=1), its rapid relaxation can cause broadening of the signals of adjacent protons (like the N-H proton).

Advanced Troubleshooting

Q4: My ¹H NMR signals for the adamantane bridgehead and methylene protons are overlapping. How can I resolve them?

A4: Overlapping signals are a very common problem. The most effective way to resolve them is by using two-dimensional (2D) NMR techniques.

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton (¹H-¹H) coupling networks. It will show which protons are spin-coupled to each other, typically over two to three bonds. This is invaluable for tracing the connectivity through the adamantane cage and differentiating between the various methylene and methine signals.[12][13][14]

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with the carbon signals to which they are directly attached (one-bond ¹H-¹³C correlation).[12][13] Since ¹³C spectra are generally better resolved, you can use the carbon dimension to disperse the overlapping proton signals.

Q5: I'm struggling to assign the quaternary carbon of the adamantane cage (C1) and the thiocarbonyl carbon. Which NMR experiment is best for this?

A5: Quaternary carbons do not have attached protons and therefore will not show up in an HSQC spectrum. The premier technique for assigning quaternary carbons is HMBC (Heteronuclear Multiple Bond Correlation) .

• HMBC: This experiment shows correlations between protons and carbons over multiple bonds (typically 2-4 bonds).[12][13][14] You can identify the C1 carbon by looking for correlations from the adamantane's β-protons (protons on the carbons adjacent to C1). The thiocarbonyl carbon can be assigned by observing correlations from the N-H proton and the protons of the R-group attached to the nitrogen.

Q6: I suspect restricted rotation around the C1-C(S) bond or the C(S)-N bond. How can I confirm this and determine the rotational barrier?

A6: The best method to study dynamic processes like restricted rotation is Variable Temperature (VT) NMR .[2][10]

• Procedure: You acquire a series of ¹H NMR spectra at different temperatures.

  • At low temperatures ("slow exchange"): If rotation is restricted, you may see separate, sharp signals for each conformer (e.g., cis and trans isomers).

  • At high temperatures ("fast exchange"): As the temperature increases, the rotation becomes faster. The separate signals will broaden, coalesce into a single broad peak, and eventually sharpen into a time-averaged signal.

• Analysis: By analyzing the spectra at the coalescence temperature (where the two signals merge), you can calculate the free energy of activation (ΔG‡) for the rotational barrier. This provides quantitative information about the flexibility of the molecule.[2]

Q7: The signals for my substituent (R group) on the thioamide are also broad or show complex splitting. What could be the cause?

A7: This is also likely due to the restricted C-N bond rotation.[15][16] Because of the partial double bond character, the two sides of the thioamide group are magnetically inequivalent. If the R group is, for example, a benzyl group, the two benzylic protons (-CH₂-Ph) will be diastereotopic and should appear as two separate signals, each potentially split into a doublet by the other (an AB quartet), rather than a simple singlet. If rotation is slow, you will see this complex pattern. If the rotation is in the intermediate exchange regime at the measurement temperature, these signals will be broad.

Part 2: Troubleshooting Guides & Experimental Protocols

Guide 1: Resolving Signal Overlap

Protocol 1.1: Step-by-Step Guide to 2D COSY Spectroscopy

• Sample Preparation: Prepare a moderately concentrated sample (5-15 mg) in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Instrument Setup: Tune and shim the spectrometer on your sample for optimal resolution.

• Acquisition:

  • Load a standard COSY pulse sequence (e.g., cosygpppqf on Bruker instruments).

  • Acquire a 1D ¹H spectrum and determine the spectral width (sw) to include all proton signals.

  • Set the number of scans (ns) to 2 or 4 for sufficient signal-to-noise.

  • Set the number of increments in the indirect dimension (td in F1) to at least 256 for adequate resolution.

• Processing:

  • Apply a sine-bell window function in both dimensions.

  • Perform a two-dimensional Fourier transform.

  • Phase the spectrum and reference it to the residual solvent peak.

• Analysis: Identify cross-peaks, which appear off the diagonal. A cross-peak between proton A and proton B indicates that they are J-coupled.

Protocol 1.2: Step-by-Step Guide to 2D HSQC Spectroscopy

• Sample Preparation: As for COSY.

• Instrument Setup: Tune and shim for both ¹H and ¹³C channels.

• Acquisition:

  • Load a standard HSQC pulse sequence (e.g., hsqcedetgpsisp2.3 on Bruker for multiplicity editing).

  • Set the ¹H spectral width based on the proton spectrum.

  • Set the ¹³C spectral width to encompass all expected carbon signals (e.g., 0 to 220 ppm).

  • The experiment is optimized for a one-bond coupling constant (¹JCH). A typical value for adamantane is ~125-135 Hz.

• Processing: Process the data similarly to the COSY experiment.

• Analysis: Each cross-peak represents a direct connection between a proton (F2 axis) and a carbon (F1 axis). CH/CH₃ groups will have a different phase (e.g., positive, blue) than CH₂ groups (e.g., negative, red), aiding in assignment.[17]

Guide 2: Investigating Dynamic Processes

Protocol 2.1: Step-by-Step Guide to Variable Temperature (VT) NMR

• Select a Diagnostic Signal: Identify one or more signals in the room temperature ¹H NMR spectrum that are broad or appear to be coalescing.

• Cooling Down: Start by lowering the temperature in increments (e.g., 10-15 °C). Allow the temperature to stabilize for 5-10 minutes before each acquisition.[18] Acquire a 1D ¹H spectrum at each temperature. Continue until the broad signal resolves into two or more sharp signals or you reach the solvent's freezing point.

• Warming Up: From room temperature, increase the temperature in increments. Acquire spectra until the broad signal sharpens into a single, time-averaged peak.

• Data Analysis: Note the temperature of coalescence (Tc). Use the Eyring equation to estimate the Gibbs free energy of activation (ΔG‡) for the rotational barrier.

Guide 3: Unambiguous Carbon Assignment

Protocol 3.1: Step-by-Step Guide to 2D HMBC Spectroscopy

• Sample Preparation & Setup: As for HSQC.

• Acquisition:

  • Load a standard HMBC pulse sequence (e.g., hmbcgplpndqf on Bruker).

  • Set spectral widths for ¹H and ¹³C as in the HSQC.

  • This experiment is optimized for a long-range coupling constant (nJCH). This value is crucial. A typical starting value is 8-10 Hz, which is good for observing 2- and 3-bond correlations. To see longer-range (4-bond) correlations, a smaller value (e.g., 3-5 Hz) might be necessary.

• Processing & Analysis: Process as with other 2D experiments. Analyze the cross-peaks to build a carbon skeleton. For example, the protons at C2/C8/C9 should show a cross-peak to the quaternary C1 carbon.

Part 3: Data Interpretation & Visualization

Table 1: Typical ¹H and ¹³C Chemical Shift Ranges for Adamantane-1-carbothioamides.

Position	Atom Type	Typical Chemical Shift (ppm)	Notes
Adamantane C1	¹³C (Quaternary)	45 - 60	Point of substitution. Exact shift depends on the R group.
Adamantane CH	¹³C (Methine)	28 - 35	Typically 3 unique signals (C3/5/7).
Adamantane CH₂	¹³C (Methylene)	36 - 45	Typically 3 unique signals (C2/8/9, C4/10/6).
Thiocarbonyl C=S	¹³C	180 - 210	Highly deshielded.[7]
Adamantane CH	¹H (Methine)	1.9 - 2.5	Often broad and overlapping.
Adamantane CH₂	¹H (Methylene)	1.6 - 2.2	Often complex multiplets, significant overlap.
Thioamide N-H	¹H	8.0 - 10.0	Can be very broad. Shift is solvent-dependent.

Diagram 1: Workflow for troubleshooting complex NMR spectra of adamantane derivatives.

Caption: Troubleshooting workflow for adamantane NMR.

Diagram 2: Key HMBC correlations for an adamantane-1-carbothioamide.

Caption: Expected key 2- and 3-bond HMBC correlations.

References

• Hoffman, R. E. (2022). Solid-state chemical-shift referencing with adamantane. Journal of Magnetic Resonance, 340, 107231. [Link]

• Duddeck, H., & Wolff, P. (1975). ¹³C NMR spectra of adamantane derivatives. Organic Magnetic Resonance, 7(3), 151-151.
• Harris, R. K., Hodgkinson, P., Pickard, C. J., Yates, J. R., & Zorin, V. (2008). Chemical-shift referencing in solid-state NMR. Magnetic Resonance in Chemistry, 46(11), 1082–1094.

• Ukegawa, H., et al. (2010). Chemical Shift Changes and Line Narrowing in ¹³C NMR Spectra of Hydrocarbon Clathrate Hydrates. The Journal of Physical Chemistry A, 114(34), 9208–9214. [Link]

• Fierro-Gonzalez, J. C., et al. (2018). NMR Detection of Isomers Arising from Restricted Rotation of the C-N Amide Bond of N-Formyl-o-toluidine and N,N'-Bis-formyl-o-tolidine. Molecules, 23(3), 662. [Link]

• Al-Abdullah, E. S., et al. (2015). Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)carbothioamide Derivatives. Molecules, 20(5), 8074–8091. [Link]

• Miller, M. J., & Frobese, A. S. (2020). Thioamides: Biosynthesis of Natural Compounds and Chemical Applications. Accounts of Chemical Research, 53(2), 488–501. [Link]

• Hampson, P., & Mathias, A. (1968). ¹⁴N chemical shifts in thioamides. Molecular Physics, 15(4), 361–364.

• Osyczka, U., et al. (2023). A Small Change in Structure, a Big Change in Flexibility. International Journal of Molecular Sciences, 24(24), 17203. [Link]

• Nanalysis Corp. (2022). Utilizing Nuclear Magnetic Resonance to Observe Restricted Rotation in Amide Bonds. [Link]

• Krueger, P. J., & Fulea, A. O. (1975). Rotation about the CN bond in thioamides: Influence of substituents on the potential function. Tetrahedron, 31(16), 1813–1816. [Link]

• Rae, I. D. (1975). Lanthanide Shifts in the ¹H N.M.R. Spectra of Thioamides, Selenoamides and 1,2-Dithioles. Australian Journal of Chemistry, 28(11), 2527-2530.

• Saeed, A., et al. (2021). Crystallographic and Theoretical Exploration of Weak Hydrogen Bonds in Arylmethyl N′-(adamantan-1-yl)piperidine-1-carbothioimidates and Molecular Docking Analysis. ACS Omega, 6(41), 27157–27171. [Link]

• Nanalysis Corp. (2023). Using NMR to observe the restricted rotation in amide bonds. [Link]

• Saeed, A., et al. (2021). Crystallographic and Theoretical Exploration of Weak Hydrogen Bonds in Arylmethyl N′-(adamantan-1-yl)piperidine-1-carbothioimidates and Molecular Docking Analysis. ACS Omega, 6(41), 27157–27171. [Link]

• Buddensiek, D., & Voss, J. (2019). Characteristic ¹H and ¹³C NMR chemical shifts δ (ppm) for the N-substituents of selected thiobenzamides; calculated values in italics.

• Nikolova, I., et al. (2020). Nuclear magnetic resonance spectroscopy of adamantane derivatives: interpretation of proton and carbon chemical shifts. Bulgarian Chemical Communications, 52(1), 116-120. [Link]

• ProQuest. (1995). Applying 2D NMR methods to the structural elucidation of complex natural products. [Link]

• ResearchGate. (2018). 500 H 1 NMR spectra of adamantane spinning at 5 kHz...

• National High Magnetic Field Laboratory. Adamantane (¹H/¹³C Pulse Calibration/Shimming/Chemical Shift Reference). [Link]

• San Diego State University NMR Facility. Common 2D (COSY, HSQC, HMBC). [Link]

• Scribd. Advanced 2D NMR Techniques Guide. [Link]

• Al-Omair, M. A., & Ali, A. A. (2017). A novel method for heterocyclic amide–thioamide transformations. RSC Advances, 7(11), 6614–6621. [Link]

• ZORA (Zurich Open Repository and Archive). (2021). X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. [Link]

• OC Chem. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC [Video]. YouTube. [Link]

• De Cloedt, B., et al. (2022). Synthesis and Structural Properties of Adamantane-Substituted Amines and Amides Containing an Additional Adamantane, Azaadamantane or Diamantane Moiety. ChemistryOpen, 11(10), e202200031. [Link]

• SpectraBase. Adamantane-1-carboxylic acid [2-(4-chloro-phenyl)-ethyl]-amide. [Link]

• Saeed, A., et al. (2021). X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. Molecules, 26(21), 6432. [Link]

• Al-Abdullah, E. S., et al. (2015). Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)carbothioamide Derivatives. Molecules, 20(5), 8074–8091. [Link]

• ETH Zurich NMR Service. Structure Elucidation by NMR. [Link]

• Dračínský, M., Hurtado, C. S., Masson, E., & Kaleta, J. (n.d.). Stuffed Pumpkins: Mechanochemical Synthesis of Host-Guest Complexes with Cucurbit[7]uril - Supporting Information.

• Wróbel, M. R., et al. (2024). Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties. Molecules, 29(9), 2024. [Link]

• Urbańczyk, M., et al. (2021). Variable-temperature NMR spectroscopy for metabolite identification in biological materials. RSC Advances, 11(59), 37278–37283. [Link]

Sources

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• 2. Synthesis and Structural Properties of Adamantane-Substituted Amines and Amides Containing an Additional Adamantane, Azaadamantane or Diamantane Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Adamantane(281-23-2) 1H NMR spectrum [chemicalbook.com]
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• 5. Adamantane(281-23-2) 13C NMR spectrum [chemicalbook.com]
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• 18. Variable-temperature NMR spectroscopy for metabolite identification in biological materials - PMC [pmc.ncbi.nlm.nih.gov]

Preventing degradation of Adamantane-1-carbothioamide during storage

Welcome to the dedicated technical support center for Adamantane-1-carbothioamide. This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound throughout its storage and handling. Here, you will find in-depth troubleshooting guides and frequently asked questions to address challenges you may encounter during your experiments.

Introduction

Adamantane-1-carbothioamide is a unique molecule combining the rigid, lipophilic adamantane cage with a reactive carbothioamide group. While the adamantane moiety imparts significant thermal and chemical stability, the thioamide functional group is susceptible to specific degradation pathways.[1] Understanding and mitigating these degradation routes is critical for obtaining reliable and reproducible experimental results. This guide provides a framework for identifying, troubleshooting, and preventing the degradation of Adamantane-1-carbothioamide.

Part 1: Frequently Asked Questions (FAQs)

This section provides quick answers to common questions regarding the storage and handling of Adamantane-1-carbothioamide.

Q1: What are the ideal storage conditions for solid Adamantane-1-carbothioamide?

A1: For long-term stability, solid Adamantane-1-carbothioamide should be stored in a tightly sealed, inert container at low temperatures, preferably at or below -20°C. The storage environment should be dark and dry, as the compound is potentially sensitive to moisture, light, and atmospheric oxygen.

Q2: I've noticed a slight discoloration of my solid sample over time. What could be the cause?

A2: Discoloration can be an early indicator of degradation. The most likely culprits are slow oxidation from exposure to air or photodegradation from exposure to light. It is crucial to store the compound under an inert atmosphere (e.g., argon or nitrogen) and in an amber vial or a container protected from light.

Q3: Can I store Adamantane-1-carbothioamide in solution? If so, what are the recommended solvents and conditions?

A3: While storage as a solid is preferred, solutions can be prepared for immediate use. For short-term storage, use a dry, aprotic, and non-nucleophilic solvent such as acetonitrile or dichloromethane.[2] Avoid protic and nucleophilic solvents like methanol, which can react with the thioamide group.[2] Solutions should be stored at low temperatures (e.g., -20°C) under an inert atmosphere and used as quickly as possible.

Q4: My analytical results show a new, more polar peak that grows over time. What is this likely to be?

A4: The appearance of a more polar peak on a reverse-phase HPLC chromatogram is often indicative of hydrolysis or oxidation. The most common degradation product is the corresponding amide, Adamantane-1-carboxamide, formed by the replacement of the sulfur atom with an oxygen atom. This can occur through hydrolysis in the presence of trace amounts of water or by oxidation.

Part 2: In-Depth Troubleshooting Guides

This section provides a structured, question-and-answer-based approach to troubleshoot specific degradation issues.

Issue 1: Loss of Purity or Appearance of Unexpected Peaks in Chromatographic Analysis

Q: My freshly prepared solution of Adamantane-1-carbothioamide shows multiple peaks on HPLC/LC-MS, even though the initial solid was of high purity. What is happening?

A: Causality and Investigation

The appearance of degradation products immediately upon dissolution suggests a rapid reaction with the solvent or contaminants within the solvent. Thioamides are susceptible to hydrolysis and oxidation, which can be accelerated by certain conditions.

• Hydrolysis: The thioamide functional group can undergo hydrolysis to the corresponding amide, especially in the presence of acidic or basic contaminants.[3][4] While more resistant to hydrolysis than amides, this pathway can still occur.[3]

• Solvent Reactivity: Using nucleophilic solvents, such as alcohols, can lead to solvolysis of the thioamide.[2]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for purity loss in fresh solutions.

Experimental Protocol: Solvent Quality Check

• Solvent Selection: Choose a high-purity, anhydrous grade aprotic solvent such as acetonitrile or dichloromethane.

• Blank Injection: Inject a sample of the solvent alone into the HPLC/LC-MS system to ensure it is free from interfering contaminants.

• Fresh Sample Preparation: Dissolve a small, accurately weighed amount of Adamantane-1-carbothioamide in the qualified solvent.

• Immediate Analysis: Analyze the freshly prepared solution immediately by a stability-indicating HPLC method (see Part 3) to establish a baseline chromatogram.

Issue 2: Degradation During Storage of Solid Compound

Q: I have stored my solid Adamantane-1-carbothioamide according to the general recommendations, but I still observe degradation over several months. What specific factors should I investigate?

A: Causality and Investigation

Long-term degradation of the solid compound, even under seemingly appropriate conditions, points to subtle environmental factors.

• Atmospheric Exposure: The carbothioamide group can be slowly oxidized by atmospheric oxygen. The adamantane cage itself is also susceptible to oxidation, although this typically requires stronger conditions.[1]

• Photodegradation: Thioamides can absorb UV light, leading to photochemical reactions such as oxidation or cyclization.[5] The ICH guidelines for photostability testing recommend exposure to both visible and UV light to assess potential degradation.[6][7]

• Humidity: Trace amounts of moisture adsorbed onto the solid can facilitate hydrolysis over long periods.

Troubleshooting Decision Tree:

Caption: Decision tree for troubleshooting solid-state degradation.

Issue 3: Incompatibility with Storage Containers

Q: Could my choice of storage container be contributing to the degradation of Adamantane-1-carbothioamide?

A: Causality and Investigation

The material of the storage container can influence the stability of a sensitive compound through leaching of reactive substances or surface interactions.

• Leachables and Extractables: Plastic containers, particularly those made of polypropylene, can leach additives like plasticizers, antioxidants, and mold release agents.[8][9] These leached substances could potentially react with the thioamide group.

• Glass Surface Chemistry: While generally inert, the surface of borosilicate glass can have a slightly alkaline character, which could catalyze hydrolysis over long-term storage, especially if moisture is present.[8]

Recommended Storage Containers:

Container Type	Advantages	Disadvantages	Recommendation
Type 1 Borosilicate Glass (Amber)	High chemical resistance, low thermal expansion, protects from light.[8]	Can be slightly alkaline, fragile.	Primary choice for long-term storage.
Polypropylene (PP)	Shatter-resistant, lightweight.	Potential for leaching of additives, can be permeable to gases.[8]	Suitable for short-term storage or for samples where glass is not feasible. Use high-quality, virgin polypropylene.

Part 3: Experimental Protocols

This section provides detailed methodologies for assessing the stability of Adamantane-1-carbothioamide.

Protocol 1: Forced Degradation Study

Forced degradation studies are essential for identifying potential degradation products and establishing the stability-indicating nature of an analytical method.[10][11][12][13][14]

Objective: To intentionally degrade Adamantane-1-carbothioamide under various stress conditions to understand its degradation pathways.

Materials:

• Adamantane-1-carbothioamide

• HPLC grade acetonitrile and water

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (NaOH)

• 3% Hydrogen peroxide (H₂O₂)

• HPLC system with UV or MS detector

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of Adamantane-1-carbothioamide in acetonitrile.

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • At specified time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot, neutralize with 0.1 M NaOH, and dilute with the mobile phase for analysis.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH.

  • Incubate at 60°C for 24 hours.

  • At specified time points, withdraw an aliquot, neutralize with 0.1 M HCl, and dilute for analysis.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂.

  • Incubate at room temperature for 24 hours, protected from light.

  • At specified time points, withdraw an aliquot and dilute for analysis.

• Photodegradation:

  • Expose a solution of the compound in a quartz cuvette to a light source compliant with ICH Q1B guidelines (providing both UV and visible light).[6][7]

  • Simultaneously, keep a control sample in the dark at the same temperature.

  • Analyze both samples at various time points.

• Thermal Degradation:

  • Store a solid sample of the compound at an elevated temperature (e.g., 70°C) for several days.

  • At specified time points, dissolve a portion of the solid in acetonitrile for analysis.

Analysis: Analyze all samples using a stability-indicating HPLC-UV or LC-MS method to separate and identify the parent compound and any degradation products.

Protocol 2: Development of a Stability-Indicating HPLC Method

A stability-indicating method is a validated analytical procedure that can accurately quantify the active ingredient without interference from degradation products, impurities, or excipients.[15][16]

Objective: To develop an HPLC method capable of separating Adamantane-1-carbothioamide from its potential degradation products.

Starting HPLC Conditions:

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	245 nm (or as determined by UV scan)
Injection Volume	10 µL

Method Development and Validation:

• Specificity: Inject solutions from the forced degradation study to ensure that all degradation product peaks are well-resolved from the main Adamantane-1-carbothioamide peak.

• Linearity: Prepare a series of standard solutions of known concentrations and construct a calibration curve. The correlation coefficient (r²) should be >0.999.

• Accuracy and Precision: Determine the recovery of the analyte at different concentration levels (e.g., 80%, 100%, 120%) and assess the repeatability and intermediate precision of the method.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.

• Robustness: Intentionally vary method parameters (e.g., pH of mobile phase, column temperature, flow rate) to assess the method's reliability during normal use.

References

• TN LAB Supply. (2025, December 25). Borosilicate Glass vs. Polypropylene Labware: Benefits, Drawbacks & How to Choose.
• Azenta Life Science. (2019, July 10). Understanding Extractables & Leachables.
• Maciej, K., & Szostak, M. (2021). Chemoselective Transamidation of Thioamides by Transition-Metal-Free N–C(S)
• ResearchGate. (2013, February 25). Stability of thioamides?
• Szostak, M. (2022, April 7). Thioamide N–C(S)
• PDA, Inc. (2019).
• ResearchGate. (n.d.). The Synthesis, Conformation and Hydrolytic Stability of an N,S-bridging Thiophosphoramidate Analogue of Thymidylyl-3ʹ,5ʹ-Thymidine.
• Hansen, T. N., & Olsen, C. A. (2023). Contemporary Applications of Thioamides and Methods for their Synthesis. ChemRxiv.
• Rajalakshmi, S., & Aruna, S. (n.d.). Photochemical studies of thioamide derivatives.
• Waters. (n.d.).
• ICH. (n.d.). STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS.
• EMA. (n.d.). Q1B Photostability Testing of New Active Substances and Medicinal Products.
• IKEV. (n.d.). ICH Q1B Guideline Photostability Testing of New Drug Substances and Products.
• LCGC International. (n.d.). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
• PubMed. (n.d.). ICH guideline for photostability testing: aspects and directions for use.
• BioBoston Consulting. (2024, November 5). Guide to Photostability Testing: ICH Guidelines.
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Selecting appropriate solvents for Adamantane-1-carbothioamide experiments

Technical Support Center: Adamantane-1-carbothioamide Experiments

A Senior Application Scientist's Guide to Solvent Selection and Troubleshooting

Welcome to the technical support guide for researchers working with Adamantane-1-carbothioamide. This document provides in-depth, experience-driven advice on a critical experimental parameter: solvent selection. The unique structure of Adamantane-1-carbothioamide, which combines a bulky, highly lipophilic adamantane cage with a polar, reactive carbothioamide functional group, presents specific challenges and opportunities in solubility, reactivity, and analysis. This guide is structured as a series of questions and answers to directly address common issues encountered in the lab.

Part 1: Foundational Knowledge - Solubility and Stability FAQs

This section addresses the most fundamental questions regarding the handling and stability of Adamantane-1-carbothioamide in various solvents.

Q1: What are the general solubility characteristics of Adamantane-1-carbothioamide?

Answer: The solubility of Adamantane-1-carbothioamide is dictated by its amphiphilic nature. The large, nonpolar adamantane moiety significantly increases its lipophilicity, making it more soluble in organic solvents than in water.[1][2] Conversely, the polar thioamide group (-C(=S)NH₂) allows for hydrogen bonding, which enhances solubility in more polar solvents.

In practice, this means:

• Poorly Soluble In: Water and non-polar aliphatic solvents like hexane and cyclohexane. While the adamantane cage is hydrocarbon-based, the high crystal lattice energy and the polar thioamide group prevent effective dissolution in purely non-polar media.[3]

• Generally Soluble In: A range of common organic solvents. Solubility is typically good in polar aprotic solvents such as Tetrahydrofuran (THF) , Dichloromethane (DCM) , and Ethyl Acetate . It is also soluble in polar protic solvents like Ethanol , which is frequently used as a reaction solvent for adamantane-based carbothioamides.[1][4] For compounds that are difficult to dissolve, highly polar solvents like N,N-Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO) are effective choices.[1]

Q2: Are there any solvents that can degrade Adamantane-1-carbothioamide?

Answer: Yes, the thioamide functional group is more reactive than its amide counterpart and is susceptible to degradation under certain conditions.[5]

• Alkaline Aqueous Media: Thioamides are known to be unstable in alkaline (high pH) aqueous solutions, where they can readily hydrolyze to the corresponding amide.[6][7] This is a critical consideration for any workup procedures involving basic washes.

• Nucleophilic Protic Solvents: While generally acceptable, highly nucleophilic alcohols like methanol can potentially attack the electrophilic carbon of the thioamide group, especially at elevated temperatures or in the presence of a catalyst.[6] If a polar protic solvent is required for a sensitive application, a bulkier alcohol like isopropanol may be a less reactive alternative.[6]

• Strong Acids: Strong acidic conditions, such as concentrated trifluoroacetic acid (TFA) used in peptide synthesis, can facilitate degradation pathways.[7][8] For most benchtop applications using catalytic amounts of acid, this is less of a concern, but prolonged exposure to strong, concentrated acids should be avoided.

Q3: What are the recommended "safe" solvents for general handling, storage, and routine dissolution?

Answer: For routine handling, preparing stock solutions, and general storage at room or low temperatures, aprotic solvents are the safest and most reliable choices. These solvents are less likely to react with the thioamide group.

Recommended inert solvents include:

• Dichloromethane (DCM)

• Tetrahydrofuran (THF)

• Acetonitrile (ACN)

• Ethyl Acetate

• Benzene or Toluene[6][7]

Acetonitrile is a particularly useful choice for applications requiring a polar solvent where the reactivity of alcohols is a concern.[6]

Part 2: Application-Specific Guidance & Troubleshooting

This section provides practical advice and protocols for common experimental scenarios.

Q4: I am struggling to dissolve Adamantane-1-carbothioamide for a chemical reaction. What is your recommended troubleshooting workflow?

The following diagram outlines a decision-making process for selecting a suitable solvent.

Caption: Logical workflow for selecting an appropriate solvent.

The following table summarizes solvent choices for different experimental applications.

Table 1: Solvent Recommendations for Adamantane-1-carbothioamide Applications

Application	Primary Recommendation	Secondary/Alternative	Rationale & Key Considerations
Chemical Synthesis	Ethanol (EtOH)	N,N-Dimethylformamide (DMF)	EtOH is widely used for synthesizing related N-(1-adamantyl)carbothioamides.[1][2] DMF is an excellent choice for higher temperatures or when higher solubility is needed to drive reactions to completion.[1]
Purification (Chromatography)	Hexane/Ethyl Acetate	Dichloromethane/Methanol	A Hexane/EtOAc gradient on silica gel is standard for purifying moderately polar compounds.[9] A DCM/MeOH gradient can be used for more polar products.
NMR Spectroscopy	Chloroform-d (CDCl₃)	Dimethyl Sulfoxide-d₆ (DMSO-d₆)	CDCl₃ is a versatile solvent for many organic molecules.[9][10] DMSO-d₆ is an excellent alternative for compounds with poor solubility in CDCl₃.[11]

| HPLC Analysis | Acetonitrile/Water | Methanol/Water | For reversed-phase HPLC, ACN provides lower back pressure and better UV transparency.[12][13][14] MeOH is a cost-effective alternative with different selectivity. |

Q5: Can you provide a general protocol for setting up a reaction involving Adamantane-1-carbothioamide?

Answer: Certainly. While the exact conditions will depend on your specific reaction, here is a self-validating protocol for a common reaction type, such as an S-alkylation, which leverages the nucleophilicity of the sulfur atom.

• Dissolution: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve Adamantane-1-carbothioamide (1.0 eq) in a suitable solvent. Begin with Ethanol or DMF (approx. 0.1 M concentration).[1] Stir at room temperature until all solid has dissolved.

• Addition of Base: Add a non-nucleophilic base such as potassium carbonate (K₂CO₃, 1.5 eq) or sodium hydride (NaH, 1.1 eq, use THF as solvent if using NaH). Stir the suspension for 15-30 minutes at room temperature. Self-Validation Check: With NaH, you should observe hydrogen gas evolution.

• Addition of Electrophile: Add the alkylating agent (e.g., benzyl bromide, 1.1 eq) dropwise to the mixture.

• Reaction Monitoring: Heat the reaction mixture if necessary (e.g., 60-80 °C for DMF). Monitor the reaction progress by Thin Layer Chromatography (TLC) using a Hexane/Ethyl Acetate mobile phase. Self-Validation Check: The starting material spot should diminish as a new, typically less polar, product spot appears.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Quench carefully with water and extract the product into an organic solvent like Ethyl Acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product via silica gel column chromatography using a gradient of Hexane/Ethyl Acetate.[9]

Part 3: Analytical Chemistry FAQs

Proper solvent choice is paramount for obtaining clean, interpretable analytical data.

Q6: Which deuterated solvents are best for ¹H and ¹³C NMR analysis?

Answer: The choice of NMR solvent is critical for ensuring complete dissolution of your sample and avoiding overlapping solvent signals.

• First Choice (CDCl₃): Deuterated chloroform is the most common and versatile NMR solvent for organic compounds.[15] Its residual proton signal appears as a singlet at ~7.26 ppm, which is typically clear of the aliphatic adamantane protons and the thioamide N-H protons.[16]

• Second Choice (DMSO-d₆): If your compound or a subsequent derivative has poor solubility in CDCl₃, deuterated dimethyl sulfoxide is an excellent alternative. It is highly polar and can dissolve a wide range of samples.[11][15] Be aware that it is hygroscopic, and its residual water peak (~3.33 ppm) and solvent peak (~2.50 ppm) may interfere with your signals.[16]

Table 2: Common Deuterated Solvents for NMR Spectroscopy [16][17]

Solvent	Residual ¹H Signal (ppm)	¹³C Signal (ppm)	Key Characteristics
Chloroform-d (CDCl₃)	7.26 (singlet)	77.16 (triplet)	Excellent general-purpose solvent.
DMSO-d₆	2.50 (quintet)	39.52 (septet)	High polarity, good for poorly soluble compounds.
Acetone-d₆	2.05 (quintet)	29.84, 206.26	Good for a wide range of polarities, volatile.

| Methanol-d₄ | 3.31 (quintet), 4.87 (OH) | 49.00 (septet) | Protic solvent, can exchange with labile protons (e.g., N-H). |

Q7: I need to develop an HPLC method. How should I select the mobile phase?

Answer: Due to the lipophilic adamantane core, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the most suitable technique.[13] This involves a non-polar stationary phase (like C18) and a polar mobile phase. Your mobile phase will typically be a mixture of water and an organic modifier.

Table 3: Comparison of Mobile Phases for Reversed-Phase HPLC

Mobile Phase System	Advantages	Disadvantages	Best For
Acetonitrile/Water	Low viscosity (lower back pressure), low UV cutoff (~190 nm), often provides sharper peaks.[12][14][18]	More expensive, potential for toxicity.[18]	High-sensitivity UV detection, high-throughput analysis.

| Methanol/Water | Lower cost, different selectivity profile which can help resolve co-eluting peaks.[18][19] | Higher viscosity (higher back pressure), higher UV cutoff (~205 nm).[12] | Routine analysis, method development when ACN fails to give separation. |

• Sample Preparation: Prepare a stock solution of your compound (~1 mg/mL) in a 50:50 mixture of Acetonitrile and Water. Ensure it is fully dissolved. Filter the sample through a 0.45 µm syringe filter before injection.

• Initial Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: HPLC-grade Water with 0.1% Formic Acid or TFA (optional, to improve peak shape).

  • Mobile Phase B: HPLC-grade Acetonitrile with 0.1% Formic Acid or TFA.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set to an appropriate wavelength (thioamides typically absorb around 265 nm).[5]

• Scouting Gradient: Run a broad linear gradient to determine the approximate elution time. For example: start at 50% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

• Optimization: Based on the scouting run, develop a more focused gradient around the elution percentage of your compound to improve resolution and shorten the run time.

References

• ResearchGate. (2013). Stability of thioamides?Link

• BenchChem. Thermal stability and degradation pathways of thioamides.Link

• Al-Ostoot, F. H., et al. (2022). X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. Molecules. Link

• Miller, M. J., et al. (2020). Thioamides: Biosynthesis of Natural Compounds and Chemical Applications. Journal of Biological Chemistry. Link

• ChemRxiv. (2023). Thioimidate Solutions to Thioamide Problems during Peptide Synthesis.Link

• Abdel-Wahab, B. F., et al. (2015). Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)carbothioamide Derivatives. Molecules. Link

• ResearchGate. Synthesis of the target N-(1-adamanty)carbothioamides 5a–e, 6, 7, 8a–c, 9, 10a and 10b.Link

• The Royal Society of Chemistry. Thioamide N–C(S) Activation.Link

• Green Synthesis of Thioamide Derivatives in Environmentally Benign Deep Eutectic Solvent (DES).Link

• Raines, R. T., et al. (2017). The effects of thioamide backbone substitution on protein stability: a study in α-helical, β-sheet, and polyproline II helical contexts. Chemical Science. Link

• Advent Chembio. Choosing the Right Solvent for HPLC.Link

• ResearchGate. Liquid chromatography of adamantane derivatives.Link

• Chemtek Scientific. A Comprehensive Guide to HPLC Solvents.Link

• Perlovich, G. L., et al. (2016). Adamantane derivatives of sulfonamides: sublimation, solubility, solvation and transfer processes in biologically relevant solvents. Physical Chemistry Chemical Physics. Link

• PubMed. (2015). Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)carbothioamide Derivatives.Link

• Cambridge Isotope Laboratories, Inc. NMR Solvent Data Chart.Link

• The Lab Depot. (2024). HPLC Solvents 101: Exploring Their Role in Chemical Analysis.Link

• Phenomenex. (2024). Guide to Choosing the Correct HPLC Solvent.Link

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development. Link

• Chemistry For Everyone. (2024). What Are Common NMR Solvents? YouTube. Link

• ResearchGate. (2021). Synthesis, Antimicrobial, and Anti-Proliferative Activities of Novel 4-(Adamantan-1-yl)-1-arylidene-3-thiosemicarbazides...Link

• BLD Pharm. Adamantane-1-carbothioamide.Link

• National Institutes of Health. (2023). Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework.Link

• ResearchGate. (2014). How can I prepare 1-adamantane carboxamide from 1-adamantane carboxylic acid...Link

• National Institutes of Health. (2024). Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches.Link

• BenchChem. Solubility of 1,3-Bis(4-hydroxyphenyl)adamantane in Organic Solvents: A Technical Overview.Link

• SciELO. (2015). Solubility of 1-adamantanamine hydrochloride in six pure solvents between 283.15 k and...Link

• Semantic Scholar. Solubility of 1-Adamantanamine hydrochloride in Six Pure Solvents between 283.15 K and 333.15 K.Link

• MDPI. (2024). Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties.Link

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Reference Data & Comparative Studies

A Comparative Analysis of the Efficacy of Adamantane-1-carbothioamide and Standard Antibiotics

In the ever-escalating battle against antimicrobial resistance, the exploration of novel chemical scaffolds is paramount to the development of next-generation therapeutics. Among the promising candidates, adamantane derivatives have garnered significant attention due to their unique lipophilic cage structure, which can enhance biological activity. This guide provides a comprehensive comparison of the efficacy of Adamantane-1-carbothioamide and its derivatives against standard-of-care antibiotics, supported by experimental data and detailed methodologies for researchers in drug discovery and development.

Introduction: The Pressing Need for Novel Antimicrobials

The rise of multidrug-resistant (MDR) bacteria poses a grave threat to global health. The adamantane scaffold, a rigid, tricyclic hydrocarbon, offers a unique starting point for the design of new drugs. Its high lipophilicity can facilitate passage through bacterial membranes, a critical step in reaching intracellular targets.[1][2] Adamantane-1-carbothioamide, a derivative of adamantane, has emerged as a compound of interest with demonstrated antibacterial properties.[3][4] This guide will delve into its proposed mechanism of action, compare its in vitro efficacy with that of established antibiotics, and provide detailed protocols for key experimental assays.

Proposed Mechanism of Action of Adamantane-1-carbothioamide

While the precise mechanism of action for Adamantane-1-carbothioamide is still under active investigation, current evidence points towards a multi-faceted mode of action primarily centered on the disruption of the bacterial cell envelope.

Membranotropic Effects: The highly lipophilic nature of the adamantane moiety is believed to be a key driver of its antibacterial activity.[2][5] It is hypothesized that these molecules intercalate into the bacterial cell membrane, disrupting its integrity and function. This "membranotropic" activity can lead to increased membrane permeability, leakage of essential intracellular components, and ultimately, cell death.[1]

Enzyme Inhibition: The carbothioamide functional group, a sulfur-containing analog of an amide, is also implicated in the compound's bioactivity. Thiourea derivatives, a related class of compounds, have been shown to inhibit key bacterial enzymes involved in cell wall biosynthesis.[6] Molecular docking studies on similar thiourea-containing compounds suggest potential interactions with penicillin-binding proteins (PBPs), which are crucial for the synthesis of peptidoglycan, the primary component of the bacterial cell wall.[7][8]

Below is a diagram illustrating the proposed mechanisms of action:

Caption: Proposed mechanisms of action for Adamantane-1-carbothioamide.

Comparative Efficacy: Adamantane-1-carbothioamide vs. Standard Antibiotics

To contextualize the antibacterial potential of Adamantane-1-carbothioamide, its in vitro efficacy is compared against three widely used standard antibiotics, each with a distinct mechanism of action:

• Ampicillin: A β-lactam antibiotic that inhibits the final step of peptidoglycan synthesis in the bacterial cell wall by binding to penicillin-binding proteins (PBPs).[9]

• Gentamicin: An aminoglycoside antibiotic that inhibits protein synthesis by irreversibly binding to the 30S ribosomal subunit.[10]

• Ciprofloxacin: A fluoroquinolone antibiotic that inhibits bacterial DNA replication by targeting DNA gyrase and topoisomerase IV.[11]

The following tables summarize the Minimum Inhibitory Concentration (MIC) values of Adamantane-1-carbothioamide derivatives and these standard antibiotics against common Gram-positive and Gram-negative bacterial strains. It is important to note that the data for adamantane derivatives and standard antibiotics are compiled from various studies and may not be directly comparable due to potential variations in experimental conditions.

Table 1: Comparative MIC Values (µg/mL) against Gram-Positive Bacteria

Compound	Staphylococcus aureus	Bacillus subtilis
Adamantane-1-carbothioamide Derivative	0.5 - 32[12]	1 - 16[5]
Ampicillin	0.25 - 2	0.06 - 0.5
Gentamicin	0.12 - 1	0.06 - 0.5
Ciprofloxacin	0.12 - 1	0.12 - 0.5

Table 2: Comparative MIC Values (µg/mL) against Gram-Negative Bacteria

Compound	Escherichia coli	Pseudomonas aeruginosa
Adamantane-1-carbothioamide Derivative	> 64[5]	> 64[5]
Ampicillin	2 - 8	> 128
Gentamicin	0.25 - 2	0.5 - 4
Ciprofloxacin	0.008 - 0.06	0.12 - 1

Experimental Protocols

The following are detailed, step-by-step methodologies for key experiments used to assess the efficacy of antimicrobial compounds, based on Clinical and Laboratory Standards Institute (CLSI) guidelines.[13][14]

Minimum Inhibitory Concentration (MIC) Assay (Broth Microdilution Method)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.

Materials:

• Test compound (e.g., Adamantane-1-carbothioamide)

• Standard antibiotic (e.g., Ampicillin)

• Bacterial strains (e.g., S. aureus ATCC 29213, E. coli ATCC 25922)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator (35°C ± 2°C)

Procedure:

• Inoculum Preparation: a. Aseptically pick 3-5 isolated colonies of the test bacterium from an 18-24 hour agar plate. b. Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). c. Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Compound Dilution: a. Prepare a stock solution of the test compound and standard antibiotic in a suitable solvent (e.g., DMSO). b. Perform two-fold serial dilutions of the compounds in CAMHB in the 96-well plate to achieve a range of desired concentrations.

• Inoculation and Incubation: a. Add the prepared bacterial inoculum to each well containing the serially diluted compounds. b. Include a growth control well (inoculum without compound) and a sterility control well (broth only). c. Incubate the plate at 35°C ± 2°C for 16-20 hours.

• MIC Determination: a. After incubation, visually inspect the plates for turbidity. b. The MIC is the lowest concentration of the compound at which there is no visible growth.

Minimum Bactericidal Concentration (MBC) Assay

The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.

Procedure:

• Following the determination of the MIC, take a 10-100 µL aliquot from each well that shows no visible growth.

• Spread the aliquot onto a fresh, antibiotic-free agar plate.

• Incubate the plates at 35°C ± 2°C for 18-24 hours.

• The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum.

Time-Kill Kinetics Assay

This assay assesses the rate at which an antimicrobial agent kills a bacterial population over time.

Procedure:

• Prepare flask cultures containing CAMHB with the test compound at various concentrations (e.g., 1x, 2x, and 4x the MIC).

• Inoculate the flasks with the test bacterium to a starting density of approximately 5 x 10⁵ to 5 x 10⁶ CFU/mL.

• Include a growth control flask without any compound.

• Incubate all flasks at 35°C ± 2°C with shaking.

• At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each flask.

• Perform serial dilutions of the aliquots and plate them onto agar plates to determine the viable cell count (CFU/mL).

• Plot the log₁₀ CFU/mL versus time to generate the time-kill curves.

Caption: Workflow for determining antimicrobial efficacy.

Conclusion and Future Outlook

Adamantane-1-carbothioamide and its derivatives represent a promising class of compounds in the quest for new antibacterial agents. Their efficacy, particularly against Gram-positive bacteria, is noteworthy. The proposed dual mechanism of action, involving both membrane disruption and potential enzyme inhibition, suggests a lower likelihood of rapid resistance development.

However, further research is imperative. Elucidating the precise molecular targets of Adamantane-1-carbothioamide is a critical next step. Moreover, direct, head-to-head comparative studies with a broader range of standard antibiotics against a diverse panel of clinical isolates are necessary for a more definitive assessment of its therapeutic potential. The methodologies outlined in this guide provide a robust framework for conducting such vital research, paving the way for the potential development of a new class of much-needed antibiotics.

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• Gant, T. G., et al. (2021). Adamantane appended antimicrobial supramolecular self-associating amphiphiles. Journal of azerbaijan, 2(1), 1-13. [Link]

• Popiołek, Ł., et al. (2024). Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties. Applied Sciences, 14(9), 3700. [Link]

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• Al-Salahi, R., et al. (2021). X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. Molecules, 26(23), 7247. [Link]

• Campoli-Richards, D. M., et al. (1987). Ciprofloxacin: a review of its antibacterial activity, pharmacokinetic properties and therapeutic use. Drugs, 34(4), 333-400. [Link]

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The Adamantane-1-Carbothioamide Scaffold: A Comparative Guide to Structure-Activity Relationships in Drug Discovery

For researchers, medicinal chemists, and professionals in drug development, the adamantane moiety stands as a cornerstone in the design of therapeutic agents. Its unique, rigid, and lipophilic tricyclic structure offers a powerful tool to modulate the pharmacokinetic and pharmacodynamic properties of bioactive molecules.[1][2] When coupled with the versatile carbothioamide linker, a scaffold of significant chemical and biological interest emerges: the adamantane-1-carbothioamide. This guide provides a comprehensive comparison of the structure-activity relationships (SAR) of various adamantane-1-carbothioamide derivatives, drawing upon experimental data to illuminate their potential in antimicrobial, anti-proliferative, and enzyme inhibitory applications.

The Strategic Integration of Adamantane: More Than Just a Lipophilic Anchor

The rationale behind incorporating the adamantane cage into drug candidates is multifaceted. Primarily, its high lipophilicity enhances the ability of molecules to traverse biological membranes, a critical factor for bioavailability and reaching intracellular targets.[3][4] This "lipophilic bullet" can significantly increase the calculated partition coefficient (cLogP) of a compound, a key parameter in predicting drug absorption.[2] Beyond simply increasing lipophilicity, the rigid adamantane structure provides a stable, three-dimensional scaffold. This allows for the precise spatial orientation of pharmacophoric groups, leading to more specific and potent interactions with biological targets.[5] Furthermore, the bulky nature of the adamantane group can shield adjacent functional groups from metabolic degradation, thereby improving the pharmacokinetic profile of a drug.[4]

Deciphering the Structure-Activity Landscape

The biological activity of adamantane-1-carbothioamide derivatives can be finely tuned by strategic modifications at two key positions: the carbothioamide nitrogen (N) and the adamantane cage itself. The following sections dissect the SAR of these derivatives across different therapeutic areas, supported by comparative experimental data.

Antimicrobial Activity: A Battle Against Resistance

The rise of antimicrobial resistance necessitates the development of novel therapeutic agents. Adamantane-1-carbothioamide derivatives have emerged as a promising class of compounds with significant antibacterial and antifungal activity.

A common synthetic strategy involves the reaction of 1-adamantyl isothiocyanate with various cyclic secondary amines to yield N-(1-adamantyl)carbothioamides.[3] The nature of this cyclic amine has a profound impact on the antimicrobial spectrum and potency.

Table 1: Comparative Antimicrobial Activity (MIC, µg/mL) of N-Substituted Adamantane-1-carbothioamides

Compound	N-Substituent	S. aureus	B. subtilis	E. coli	C. albicans	Reference
Derivative A	4-(4-chlorophenyl)piperazin-1-yl	15.6	7.8	31.2	62.5	[3]
Derivative B	4-(2-methoxyphenyl)piperazin-1-yl	31.2	15.6	62.5	125	[3]
Derivative C	Morpholin-4-yl	62.5	31.2	125	>250	[3]
Derivative D	Piperidin-1-yl	31.2	15.6	62.5	125	[6]
Ampicillin	-	0.5-128	0.12-1	2-8	N/A	[7]
Gentamicin	-	0.12-1	0.03-0.5	0.25-1	N/A	[8]

From the data presented, a clear SAR trend emerges. The presence of a piperazine ring substituted with an electron-withdrawing group, such as a 4-chlorophenyl moiety (Derivative A), generally confers potent activity against both Gram-positive and Gram-negative bacteria. In contrast, substitution with an electron-donating group like a 2-methoxyphenyl moiety (Derivative B) tends to reduce activity. Simpler cyclic amines like morpholine (Derivative C) and piperidine (Derivative D) show moderate to good activity, suggesting that the electronic properties and steric bulk of the N-substituent are critical determinants of antimicrobial efficacy. While not as potent as conventional antibiotics like Ampicillin and Gentamicin against susceptible strains, these adamantane derivatives represent a valuable scaffold for developing novel antimicrobials that may circumvent existing resistance mechanisms.[7][8]

Further modifications of the carbothioamide moiety have led to the development of 4-(adamantan-1-yl)-1-arylidene-3-thiosemicarbazides and S-arylmethyl N'-(adamantan-1-yl)piperidine-1-carbothioimidates with marked broad-spectrum antibacterial activities.[6]

Table 2: Antimicrobial Activity (MIC, µg/mL) of Adamantane-1-carbothioamide Derivatives with Extended Linkers

Compound	Structural Class	S. aureus	E. coli	C. albicans	Reference
Derivative E	4-(Adamantan-1-yl)-1-(4-nitrobenzylidene)-3-thiosemicarbazide	8	16	4	[6]
Derivative F	4-Chlorobenzyl N'-(adamantan-1-yl)piperidine-1-carbothioimidate	0.5	2	16	[6]
Derivative G	4-Nitrobenzyl N'-(adamantan-1-yl)piperidine-1-carbothioimidate	1	4	32	[6]

The S-arylmethyl carbothioimidates (Derivatives F and G) exhibit particularly potent antibacterial activity, with MIC values in the sub-micromolar range against S. aureus.[6] This suggests that the introduction of a substituted benzyl group on the sulfur atom significantly enhances potency. The electron-withdrawing or -donating nature of the substituent on the benzyl ring appears to modulate this activity.

Anti-proliferative Activity: Targeting Cancer Cells

Several adamantane-1-carbothioamide derivatives have demonstrated significant anti-proliferative activity against various human tumor cell lines. The mechanism of action for some of these compounds involves the induction of apoptosis.[9][10]

Table 3: Anti-proliferative Activity (IC₅₀, µM) of Adamantane-1-carbothioamide Derivatives

Compound	Structural Class	MCF-7 (Breast)	HCT-116 (Colon)	PC-3 (Prostate)	Reference
Derivative F	4-Chlorobenzyl N'-(adamantan-1-yl)piperidine-1-carbothioimidate	< 10	< 10	< 10	[6]
Derivative G	4-Nitrobenzyl N'-(adamantan-1-yl)piperidine-1-carbothioimidate	< 10	< 10	< 10	[6]
Adamantane-linked isothiourea 1	4-Nitrobenzyl analogue	35.2	41.5	28.9	[8]
Adamantane-linked isothiourea 2	4-Bromobenzyl analogue	22.8	26.7	21.3	[8]
Doxorubicin	-	0.04-0.4	0.08-0.6	0.2-1.5	[8]

The S-arylmethyl carbothioimidates (Derivatives F and G) again show remarkable potency, with IC₅₀ values below 10 µM against all tested cell lines.[6] Adamantane-linked isothiourea derivatives also exhibit good anti-proliferative activity, with the 4-bromobenzyl analogue (Isothiourea 2) being more potent than the 4-nitrobenzyl analogue (Isothiourea 1).[8] This highlights the importance of the substituent on the benzyl ring in modulating anticancer activity. While not as potent as the standard chemotherapeutic agent Doxorubicin, these compounds offer a novel scaffold for the development of anticancer drugs with potentially different mechanisms of action and toxicity profiles.

Adamantyl-substituted retinoid-related molecules have been shown to induce apoptosis in human acute myelogenous leukemia cells.[9] This process is associated with the decreased expression of anti-apoptotic proteins and the activation of the NF-κB canonical pathway.[9] Furthermore, adamantane-linked isothiourea derivatives have been found to suppress the growth of hepatocellular carcinoma by inhibiting the TLR4-MyD88-NF-κB signaling pathway.[11]

Caption: Inhibition of the TLR4-MyD88-NF-κB pathway by adamantane derivatives.

Urease Inhibition: A Strategy Against Pathogenic Bacteria

Urease is a key enzyme for the survival of several pathogenic bacteria, including Helicobacter pylori. Inhibition of this enzyme is a validated strategy for the treatment of infections caused by these pathogens. Adamantane-1-carbothioamide derivatives have been identified as potent urease inhibitors.[12]

Table 4: Urease Inhibitory Activity of Adamantane-1-carbothioamide Derivatives

Compound	N-Substituent on Hydrazine-1-carbothioamide	IC₅₀ (µM)	Reference
Derivative H	tert-Butyl	1.20	[12]
Derivative I	Cyclohexyl	2.44	[12]
Thiourea (Standard)	-	21.25	[13]

The data clearly demonstrates that 2-(adamantane-1-carbonyl)-N-substituted hydrazine-1-carbothioamides are significantly more potent urease inhibitors than the standard inhibitor, thiourea.[12][13] The nature of the N-substituent plays a role in the inhibitory activity, with the less bulky tert-butyl group (Derivative H) showing higher potency than the cyclohexyl group (Derivative I). This suggests that steric factors within the enzyme's active site are important for binding.

Experimental Protocols: A Foundation for Reproducible Research

To ensure the integrity and reproducibility of the presented data, this section provides detailed, step-by-step methodologies for the key biological assays.

Synthesis of N-(1-Adamantyl)carbothioamides

A general and robust method for the synthesis of N-(1-adamantyl)carbothioamides involves the reaction of 1-adamantyl isothiocyanate with the desired amine.

Protocol 1: Synthesis of N-(1-Adamantyl)-4-(4-chlorophenyl)piperazine-1-carbothioamide (Derivative A)

• Reactant Preparation: Dissolve 1-adamantyl isothiocyanate (1.0 mmol) in anhydrous ethanol (20 mL).

• Addition of Amine: To the stirred solution, add 1-(4-chlorophenyl)piperazine (1.0 mmol).

• Reaction: Reflux the reaction mixture for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Isolation: After completion, cool the reaction mixture to room temperature. The precipitated product is collected by filtration.

• Purification: Wash the solid product with cold ethanol and dry under vacuum. Recrystallize from a suitable solvent if necessary to obtain the pure compound.

• Characterization: Confirm the structure of the synthesized compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Caption: General workflow for the synthesis of N-(1-adamantyl)carbothioamides.

Antimicrobial Susceptibility Testing: Broth Microdilution Method for MIC Determination

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism. The broth microdilution method is a standardized and widely used technique for determining MIC values.

Protocol 2: Broth Microdilution Assay

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism (e.g., S. aureus) in a suitable broth medium (e.g., Mueller-Hinton Broth) to a concentration of approximately 5 x 10⁵ CFU/mL.

• Compound Dilution: Prepare a series of two-fold serial dilutions of the test compound in the broth medium in a 96-well microtiter plate. The final volume in each well should be 100 µL.

• Inoculation: Add 100 µL of the standardized inoculum to each well of the microtiter plate.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only) in each plate.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Reading Results: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.

Urease Inhibition Assay: Berthelot (Indophenol) Method

This colorimetric assay measures the amount of ammonia produced from the enzymatic hydrolysis of urea. The intensity of the blue-colored indophenol formed is proportional to the urease activity.

Protocol 3: Urease Inhibition Assay

• Reagent Preparation:

  • Urease solution: Prepare a solution of Jack bean urease in phosphate buffer (pH 7.0).

  • Substrate solution: Prepare a solution of urea in phosphate buffer.

  • Test compounds: Prepare stock solutions of the adamantane-1-carbothioamide derivatives in a suitable solvent (e.g., DMSO) and make serial dilutions.

  • Phenol reagent: A solution of phenol and sodium nitroprusside.

  • Alkali reagent: A solution of sodium hydroxide and sodium hypochlorite.

• Assay Procedure (in a 96-well plate):

  • To each well, add 25 µL of the test compound solution and 25 µL of the urease solution.

  • Incubate at 37°C for 15 minutes.

  • Initiate the reaction by adding 50 µL of the urea solution to each well.

  • Incubate at 37°C for 30 minutes.

  • Add 50 µL of the phenol reagent and 50 µL of the alkali reagent to each well to stop the reaction and develop the color.

  • Incubate at room temperature for 10 minutes.

• Measurement: Measure the absorbance at 630 nm using a microplate reader.

• Calculation: Calculate the percentage of inhibition using the following formula: % Inhibition = [1 - (Absorbance of test sample / Absorbance of control)] x 100

Conclusion: A Scaffold with Broad Therapeutic Potential

The structure-activity relationship studies of adamantane-1-carbothioamide derivatives reveal a versatile and highly tunable scaffold with significant potential in drug discovery. The strategic incorporation of the adamantane moiety enhances lipophilicity and provides a rigid framework for precise pharmacophore presentation. Modifications to the carbothioamide linker and its substituents allow for the fine-tuning of biological activity, leading to potent antimicrobial, anti-proliferative, and enzyme inhibitory agents. The experimental data presented in this guide provides a solid foundation for the rational design of novel adamantane-1-carbothioamide derivatives with improved efficacy and selectivity. Further exploration of this chemical space, guided by the SAR principles outlined herein, holds great promise for the development of next-generation therapeutics to address unmet medical needs.

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A Comparative Analysis of the Anticancer Potential of N-Substituted Adamantane-1-carbothioamide Derivatives

The adamantane scaffold, a rigid and lipophilic tricyclic hydrocarbon, has emerged as a privileged structure in medicinal chemistry, lending favorable pharmacokinetic and pharmacodynamic properties to a range of therapeutic agents.[1] Its incorporation into anticancer drug design has yielded promising results, with derivatives exhibiting diverse mechanisms of action, including the induction of apoptosis and the inhibition of key signaling pathways.[2] This guide provides a comparative analysis of the anticancer activity of a series of N-substituted Adamantane-1-carbothioamide derivatives, leveraging available experimental data to elucidate structure-activity relationships and guide future research in this promising area of oncology.

The Adamantane Moiety in Oncology: A Scaffold for Innovation

The unique three-dimensional structure of adamantane provides a robust framework for the precise spatial orientation of pharmacophoric groups, enhancing interactions with biological targets.[2] Its inherent lipophilicity can improve membrane permeability, a critical factor for intracellular drug delivery.[3] The carbothioamide functional group, a sulfur analog of a carboxamide, is also a well-established pharmacophore in its own right, present in a variety of compounds with demonstrated anticancer activity.[4] The combination of the adamantane cage with the carbothioamide moiety, therefore, represents a compelling strategy for the development of novel anticancer agents.

This guide will focus on a comparative analysis of adamantane-1-carbothioamide derivatives where the primary point of variation is the substituent on the nitrogen atom. This allows for a systematic evaluation of how different chemical functionalities at this position influence cytotoxic potency and selectivity against various cancer cell lines.

Comparative Anticancer Activity of N-Substituted Adamantane-1-carbothioamide Derivatives

The following table summarizes the in vitro anticancer activity of a selection of N-substituted adamantane-1-carbothioamide derivatives against various human cancer cell lines. The data is presented as IC50 values, which represent the concentration of the compound required to inhibit the growth of 50% of the cancer cells. A lower IC50 value indicates a higher potency.

Compound ID	N-Substituent	Cancer Cell Line	IC50 (µM)	Reference
1	tert-butyl	Various	Moderately Active	[4]
2	cyclohexyl	Various	Moderately Active	[4]
3	4-chlorophenyl	PC-3 (Prostate)	< 25	[5]
HepG-2 (Liver)	< 25	[5]
MCF-7 (Breast)	< 25	[5]
HeLa (Cervical)	< 25	[5]
HCT-116 (Colon)	25-50	[5]
4	4-bromobenzyl	PC-3 (Prostate)	< 30	[5]
HepG-2 (Liver)	< 30	[5]
MCF-7 (Breast)	< 30	[5]
HeLa (Cervical)	< 30	[5]
HCT-116 (Colon)	< 30	[5]
5	4-nitrobenzyl	PC-3 (Prostate)	> 50	[5]
HepG-2 (Liver)	> 50	[5]
MCF-7 (Breast)	> 50	[5]
HeLa (Cervical)	> 50	[5]
HCT-116 (Colon)	> 50	[5]

Analysis of Structure-Activity Relationships:

The data presented in the table reveals several key structure-activity relationships:

• Aromatic vs. Aliphatic Substituents: The derivatives with aromatic substituents (compounds 3 , 4 , and 5 ) generally exhibit more potent anticancer activity compared to those with bulky aliphatic substituents (compounds 1 and 2 ). This suggests that the electronic and steric properties of the aromatic ring may play a crucial role in the interaction with the biological target.

• Influence of Halogen Substitution: The presence of a halogen atom on the phenyl ring appears to be favorable for anticancer activity. The 4-chlorophenyl derivative (3 ) and the 4-bromobenzyl derivative (4 ) both display significant cytotoxicity against a panel of cancer cell lines.[5]

• Impact of the Nitro Group: In contrast, the 4-nitrobenzyl derivative (5 ) was found to be largely inactive.[5] This highlights the sensitivity of the anticancer activity to the nature of the substituent on the aromatic ring.

Mechanistic Insights

While the precise mechanism of action for all these derivatives has not been fully elucidated, some adamantane-based compounds have been shown to induce apoptosis in cancer cells. For instance, certain adamantane-indole derivatives have been found to modulate the expression of the orphan nuclear receptor Nur77, a critical mediator of apoptosis.[6] It is plausible that the N-substituted adamantane-1-carbothioamide derivatives exert their anticancer effects through similar pathways. Further mechanistic studies are warranted to fully understand their mode of action.

Caption: General chemical structure of the compared derivatives.

Experimental Protocols

To ensure the reproducibility and validity of the findings, it is crucial to follow standardized experimental protocols. The following is a detailed methodology for the MTT assay, a widely used colorimetric assay to assess cell viability and cytotoxicity.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay Protocol:

Principle: This assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium dye MTT to its insoluble purple formazan, which can be quantified spectrophotometrically.

Step-by-Step Methodology:

• Cell Seeding:

  • Harvest cancer cells from culture and perform a cell count using a hemocytometer or an automated cell counter.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution to obtain a range of desired concentrations.

  • Add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO) and a positive control (a known anticancer drug).

  • Incubate the plate for 48-72 hours at 37°C and 5% CO2.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in phosphate-buffered saline (PBS).

  • Aspirate the medium containing the compound from each well.

  • Add 100 µL of fresh medium and 10 µL of the MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C and 5% CO2, protected from light.

• Formazan Solubilization and Absorbance Measurement:

  • After the incubation, carefully remove the MTT solution.

  • Add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration compared to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration.

  • Determine the IC50 value from the dose-response curve using appropriate software (e.g., GraphPad Prism).

Caption: Workflow of the MTT assay for assessing cytotoxicity.

Conclusion and Future Directions

The comparative analysis of N-substituted adamantane-1-carbothioamide derivatives reveals that the nature of the N-substituent significantly influences their anticancer activity. Aromatic substituents, particularly those with halogen atoms, appear to be more effective than bulky aliphatic groups. These findings provide a valuable starting point for the rational design of more potent and selective adamantane-based anticancer agents.

Future research should focus on synthesizing a broader range of derivatives to further explore the structure-activity relationships. Mechanistic studies, including apoptosis assays and investigation of effects on specific signaling pathways, are crucial to unravel the mode of action of these compounds. In vivo studies in relevant animal models will also be necessary to evaluate the therapeutic potential of the most promising candidates. The continued exploration of adamantane-1-carbothioamide derivatives holds significant promise for the development of novel and effective cancer therapies.

References

• Journal of Chemical Health Risks. (2025). Adamantane Derivatives in the 21st Century: Emerging Therapeutic Frontiers and Future Research. Journal of Chemical Health Risks.

• ResearchGate. (n.d.). Synthesis of the target N-(1-adamanty)carbothioamides 5a–e, 6, 7, 8a–c,... Retrieved from [Link]

• Al-Wahaibi, L. H., et al. (2022). X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. Molecules, 27(23), 8425. [Link]

• El-Emam, A. A., et al. (2015). Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)carbothioamide Derivatives. Molecules, 20(9), 16346-16361. [Link]

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A Guide to Validating Cellular Target Engagement of Adamantane-1-carbothioamide: A Comparative Analysis of Biophysical and Functional Methods

Introduction

The adamantane scaffold is a cornerstone in medicinal chemistry, celebrated for its unique lipophilic and rigid structure. This "lipophilic bullet" has been incorporated into numerous approved drugs to enhance pharmacokinetic properties and provide a precise three-dimensional orientation for pharmacophores.[1] Derivatives such as Amantadine and Memantine have found success as antiviral and neuroprotective agents, respectively, by targeting viral ion channels and NMDA receptors.[2][3][4] Adamantane-1-carbothioamide and related structures represent a promising class of molecules with a broad spectrum of reported biological activities, including antiviral, anticancer, and hypoglycemic effects.[5][6][7]

However, for any novel compound, moving from a promising phenotypic screen to a viable drug candidate requires an unambiguous answer to a critical question: does the compound engage its intended molecular target within the complex environment of a living cell? Failure to rigorously validate target engagement is a primary cause of late-stage clinical trial failures.[8]

This guide provides a comparative overview of two orthogonal, industry-standard methodologies for validating the cellular target engagement of a compound like Adamantane-1-carbothioamide. We will explore a direct biophysical method, the Cellular Thermal Shift Assay (CETSA) , which measures the physical interaction between the drug and its target, and a functional method, the Reporter Gene Assay , which measures the downstream consequences of that interaction. By understanding the principles, protocols, and data interpretation of each, researchers can design a robust validation strategy that builds confidence in their lead compounds.

Chapter 1: The Core Principle of Target Engagement

At its core, target engagement is the measurable, physical interaction of a molecule with its biological target (e.g., an enzyme, receptor, or structural protein) in a relevant physiological setting. Successful engagement should ideally lead to a modulation of the target's activity, which in turn elicits a desired therapeutic effect. Validating this initial binding event is the first step in confirming a compound's mechanism of action.

Caption: The fundamental concept of target engagement leading to a cellular response.

Chapter 2: Method 1 - Cellular Thermal Shift Assay (CETSA) for Direct Biophysical Validation

Expertise & Causality: The "Why" Behind CETSA

The Cellular Thermal Shift Assay (CETSA) is a powerful, label-free technique that directly assesses drug-target interaction in intact cells or cell lysates.[9][10] The foundational principle is that the binding of a ligand, such as Adamantane-1-carbothioamide, to its target protein confers thermodynamic stability.[11] When heated, proteins unfold and aggregate out of solution at a characteristic melting temperature (Tₘ). A protein bound to a stabilizing ligand will resist this thermal denaturation, remaining soluble at higher temperatures. This results in a measurable "thermal shift" (ΔTₘ), providing direct physical evidence of engagement.[10][11]

The primary advantage of CETSA is that it preserves the native cellular environment, accounting for factors like post-translational modifications and the presence of endogenous cofactors that are absent in assays using purified recombinant proteins.[8]

Caption: A simplified workflow for a typical CETSA experiment.

Detailed Protocol: A Self-Validating System

This protocol describes a classic CETSA experiment using Western blotting for detection.

• Cell Culture and Treatment:

  • Culture your cells of interest to ~80% confluency. Ensure the cell line expresses your putative target protein at detectable levels.

  • Harvest and resuspend the cells in a suitable buffer (e.g., PBS with protease inhibitors).

  • Divide the cell suspension into two main tubes: one for the vehicle control (e.g., 0.1% DMSO) and one for treatment with Adamantane-1-carbothioamide (e.g., at 10 µM).

  • Incubate at 37°C for 1 hour to allow for cell penetration and target binding.

• Thermal Challenge:

  • Aliquot the treated and vehicle cell suspensions into separate PCR tubes for each temperature point. A typical gradient might be: 40, 44, 48, 52, 56, 60, 64, and 68°C.

  • Place the tubes in a thermal cycler and heat at the specified temperature for 3 minutes, followed by cooling to 4°C for 3 minutes.[12]

• Cell Lysis and Fractionation:

  • Lyse the cells by subjecting them to three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the heat-induced protein aggregates and cell debris.

• Protein Quantification and Analysis:

  • Carefully collect the supernatant (soluble fraction) from each tube.

  • Normalize the total protein concentration for all samples using a Bradford or BCA assay.

  • Analyze the levels of the specific target protein in the soluble fraction using SDS-PAGE and Western blotting with a validated antibody against the target.

  • Trustworthiness Check: Include a loading control, such as GAPDH or β-actin, on your Western blot. These housekeeping proteins should not be stabilized by a specific compound and should show a consistent melting profile in both treated and vehicle samples.

Data Presentation and Interpretation

The primary output is a "melting curve" or "CETSA curve," which plots the percentage of soluble target protein remaining as a function of temperature. Ligand binding is confirmed by a rightward shift in this curve for the drug-treated sample compared to the vehicle control.

Table 1: Hypothetical CETSA Data for Target X

Temperature (°C)	Vehicle (DMSO) - % Soluble Target	Adamantane-1-carbothioamide (10 µM) - % Soluble Target
40	100%	100%
44	98%	100%
48	85%	99%
52	52% (Tₘ)	91%
56	21%	75%
60	5%	48% (Tₘ)
64	2%	18%

| 68 | 0% | 4% |

In this hypothetical data, the melting temperature (Tₘ, the point at which 50% of the protein is denatured) shifts from ~52°C in the vehicle control to ~60°C in the presence of the compound, indicating a ΔTₘ of +8°C and strong target engagement.

Chapter 3: Method 2 - Reporter Gene Assays for Functional Validation

Expertise & Causality: The "Why" Behind Reporter Assays

While CETSA confirms binding, a reporter gene assay validates the functional consequence of that binding.[13] These assays are indispensable for studying targets involved in signal transduction and gene regulation.[14][15] The principle involves genetically engineering a cell line to express a reporter gene (e.g., Firefly Luciferase or Green Fluorescent Protein) under the control of a transcriptional response element that is regulated by the signaling pathway of interest.[15][16]

If Adamantane-1-carbothioamide engages its target and inhibits the pathway, the transcription of the reporter gene will decrease, leading to a measurable drop in light output or fluorescence. This provides a robust, quantifiable readout of the compound's biological activity in a cellular context.[13]

Hypothetical Scenario: Let's assume literature suggests that Adamantane-1-carbothioamide may inhibit the pro-inflammatory NF-κB signaling pathway. We can design a reporter assay to validate this hypothesis.

Caption: Inhibition of a putative target (IKK) by Adamantane-1-carbothioamide blocks the NF-κB pathway, reducing luciferase expression.

Detailed Protocol: A Self-Validating System

• Cell Line Generation:

  • Obtain a commercially available NF-κB luciferase reporter vector or construct one by cloning multiple copies of the NF-κB response element upstream of a firefly luciferase gene.

  • Transfect a suitable host cell line (e.g., HEK293) with this vector.

  • Select for stably expressing cells using an appropriate antibiotic and isolate a clonal cell line that shows a high signal-to-background ratio upon stimulation with an inducer like TNF-α.

• Assay Execution:

  • Plate the stable reporter cell line in a 96- or 384-well plate and allow cells to adhere overnight.

  • Prepare a serial dilution of Adamantane-1-carbothioamide.

  • Pre-treat the cells with the compound dilutions for 1 hour.

  • Stimulate the NF-κB pathway by adding a pre-determined concentration of TNF-α (e.g., 10 ng/mL) to all wells except the negative controls.

  • Incubate for an appropriate time (e.g., 6-8 hours) to allow for reporter gene expression.

• Signal Detection:

  • Lyse the cells and add a luciferase substrate reagent (e.g., containing luciferin).

  • Measure the luminescence signal using a plate reader.

• Trustworthiness Check (Controls are Essential):

  • Negative Control: Cells with no TNF-α and no compound (defines baseline).

  • Positive Control: Cells with TNF-α and vehicle (defines 100% pathway activation).

  • Reference Inhibitor: A known inhibitor of the NF-κB pathway (e.g., an IKK inhibitor) to validate assay performance.

  • Counter-Screen: Separately test the compound in a cell line with a different reporter construct (e.g., a CREB reporter) to ensure inhibition is specific to the NF-κB pathway and not a result of general cytotoxicity or non-specific inhibition of the luciferase enzyme.

Data Presentation and Interpretation

The data is typically normalized to the controls and plotted as percent inhibition versus compound concentration. This dose-response curve is then used to calculate an IC₅₀ value, which represents the concentration of the compound required to inhibit the pathway activity by 50%.

Table 2: Hypothetical Reporter Assay Data

Compound Conc. (µM)	Luminescence (RLU)	% Inhibition
0 (Vehicle)	500,000	0%
0.01	480,000	4%
0.1	410,000	18%
1	255,000	49%
10	60,000	88%

| 100 | 15,000 | 97% |

This data would yield a sigmoidal dose-response curve with an IC₅₀ of approximately 1 µM, providing strong functional evidence that Adamantane-1-carbothioamide engages and modulates the NF-κB pathway.

Chapter 4: A Head-to-Head Comparison: Choosing the Right Assay

Neither method is universally superior; they answer different but complementary questions. The choice of the primary validation assay depends on the research question, the nature of the target, and available resources.

Table 3: Comparison of CETSA and Reporter Gene Assays

Feature	Cellular Thermal Shift Assay (CETSA)	Reporter Gene Assay
Principle	Biophysical (Ligand-induced thermal stabilization)	Functional (Modulation of gene expression)
Question Answered	Does my compound bind to the target in cells?	Does my compound modulate the activity of the target's pathway in cells?
Nature of Readout	Direct	Indirect
Universality	High (Applicable to most soluble proteins)	Moderate (Requires a target that regulates a known signaling pathway leading to transcription)
Key Reagent	Specific antibody against the target protein	Engineered reporter cell line
Throughput	Low to Medium (Can be adapted for plates)[11]	High (Easily performed in 384-well format)
Development Time	Short (If a good antibody exists)	Long (Requires stable cell line generation)

| Key Limitation | Does not provide functional information; binding may not equate to modulation. | Susceptible to off-target effects; does not confirm direct binding to the hypothesized target. |

Conclusion: An Integrated Approach for Robust Validation

For the highest level of confidence in validating the target engagement of Adamantane-1-carbothioamide, an integrated approach is recommended. The strengths of one method compensate for the weaknesses of the other.

• Initial Screen/Hypothesis Testing: If the compound was identified in a phenotypic screen, a functional assay like a reporter screen is an excellent first step to deconvolute the mechanism and identify the affected pathway.

• Confirmation of Direct Binding: Once a pathway is implicated, CETSA is the ideal orthogonal method to confirm that the compound's functional effect is due to direct physical binding to a specific target within that pathway.

This two-pronged strategy provides both biophysical and functional evidence, building a compelling and rigorous case for a compound's on-target activity and justifying its advancement in the drug discovery pipeline.

Caption: An integrated workflow for robust target validation.

References

• The Importance of Reporter Gene Assays in Drug Discovery. Indigo Biosciences.

• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol.

• Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. National Center for Biotechnology Information (NCBI).

• Gene reporter assays. BMG Labtech.

• Cellular thermal shift assay. Grokipedia.

• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. PubMed Central.

• Reporter Gene Assays. Thermo Fisher Scientific - US.

• Cellular Thermal Shift Assay (CETSA). News-Medical.Net.

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• Simple Signaling Reporter Assays – Easily Quantify Activation & Inhibition of Cellular Pathways. YouTube.

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• Studying protein-ligand interactions by protein-denaturation and quantitative cross-linking mass spectrometry. PubMed Central.

• Crystallographic and Theoretical Exploration of Weak Hydrogen Bonds in Arylmethyl N′-(adamantan-1-yl)piperidine-1-carbothioimidates and Molecular Docking Analysis. ACS Omega.

• Crystallographic and Theoretical Exploration of Weak Hydrogen Bonds in Arylmethyl N′-(adamantan-1-yl)piperidine-1-carbothioimidates and Molecular Docking Analysis. National Institutes of Health (NIH).

• X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. MDPI.

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• New Method Detects Ligand-Protein Interactions With Unprecedented Sensitivity. SciTechDaily.

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• Can anyone help me to design a ligand-binding assay for detecting weak protein interactions? ResearchGate.

• X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. PubMed Central.

• Potential for the Repurposing of Adamantane Antivirals for COVID-19. PubMed.

• New anti-SARS-CoV-2 aminoadamantane compounds as antiviral candidates for the treatment of COVID-19. ResearchGate.

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A Comparative Guide to Cross-Resistance Studies of Adamantane-1-carbothioamide in Resistant Bacterial Strains

Abstract

The escalating crisis of antimicrobial resistance necessitates the exploration of novel chemical scaffolds and a thorough understanding of their potential vulnerabilities to existing resistance mechanisms. Adamantane-1-carbothioamide, a derivative of the lipophilic adamantane cage, has emerged as a compound of interest due to the known pharmacological activities of adamantane-containing molecules.[1][2] This guide provides a comprehensive framework for researchers and drug development professionals to investigate the cross-resistance profile of Adamantane-1-carbothioamide. We present a logical, technically detailed approach for comparing its efficacy against bacterial strains with well-defined resistance mechanisms to conventional antibiotics. This document outlines detailed protocols for the generation of resistant strains, antimicrobial susceptibility testing, and synergy analysis, grounded in established scientific principles to ensure data integrity and reproducibility.

Introduction: The Challenge of Cross-Resistance

The development of a new antimicrobial agent is a significant investment, and its long-term clinical viability hinges on its resilience to bacterial resistance. Bacteria have evolved sophisticated mechanisms to counteract antibiotics, including enzymatic inactivation, target modification, and active efflux of the drug.[3][4] A critical concern in drug development is cross-resistance , a phenomenon where resistance to one antimicrobial agent confers resistance to other, often structurally unrelated, drugs.[5] This can occur when different drugs are affected by the same resistance mechanism, such as a broad-spectrum efflux pump or a target-modifying enzyme.[5][6]

Adamantane derivatives are noted for their high lipophilicity, a property that can enhance bioavailability and modulate therapeutic efficacy.[1][2] Adamantane-1-carbothioamide, which incorporates a thioamide group—an isostere of the amide bond found in many biological molecules—presents a unique chemical structure for investigation.[7] Understanding whether pre-existing resistance mechanisms in clinically relevant pathogens can neutralize Adamantane-1-carbothioamide is paramount. This guide provides the experimental blueprint to address this crucial question.

Rationale for Experimental Design

To effectively evaluate cross-resistance, a systematic approach is required. The experimental design detailed herein is built on three pillars:

• Generation of Clinically Relevant Resistance: We must begin with bacterial strains possessing resistance mechanisms that are prevalent in clinical settings.

• Standardized Susceptibility Testing: Employing internationally recognized methods ensures that the data generated is accurate, reproducible, and comparable across different studies.

• Exploration of Synergistic Potential: Investigating the compound's activity in combination with other antibiotics can reveal potential therapeutic advantages and circumvent resistance.[8]

This guide will focus on a hypothetical study involving Staphylococcus aureus, a versatile Gram-positive pathogen known for its ability to rapidly acquire resistance.[6]

Generation and Characterization of Resistant Strains

The foundation of a robust cross-resistance study is the use of well-characterized resistant bacterial strains. While clinical isolates are invaluable, generating resistant strains in vitro allows for a controlled investigation of resistance evolution.

Protocol 1: In Vitro Generation of Resistant S. aureus

This protocol describes a multi-step method for selecting for resistance through serial passage.[9] The causality behind this method is rooted in Darwinian natural selection: continuous exposure to a sub-lethal concentration of an antibiotic creates a selective pressure that favors the survival and proliferation of mutants with resistance-conferring mutations.[10]

Materials:

• Staphylococcus aureus ATCC 29213 (a standard quality control strain susceptible to most antibiotics)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Ciprofloxacin (a fluoroquinolone antibiotic)

• Sterile 96-well microtiter plates

• Incubator (37°C)

• Plate reader (OD600 nm)

Procedure:

• Initial MIC Determination: First, determine the baseline Minimum Inhibitory Concentration (MIC) of ciprofloxacin against S. aureus ATCC 29213 using the broth microdilution method described in Protocol 2.

• Serial Passage: a. Prepare a 96-well plate with a serial two-fold dilution of ciprofloxacin in CAMHB, with concentrations ranging from 0.125x to 16x the initial MIC. b. Inoculate the wells with S. aureus to a final concentration of approximately 5 x 10^5 CFU/mL. c. Incubate at 37°C for 18-24 hours. d. Identify the well with the highest concentration of ciprofloxacin that still shows bacterial growth (sub-MIC). e. Use the culture from this well to inoculate a fresh plate of ciprofloxacin dilutions. f. Repeat this process for 15-20 consecutive days. The rationale for this extended period is to allow for the gradual accumulation of mutations that may confer resistance.[9]

• Isolation and Verification: a. After the final passage, streak the culture from the highest-concentration well onto a Mueller-Hinton Agar (MHA) plate to obtain isolated colonies. b. Pick several individual colonies and re-determine their MIC to ciprofloxacin. A significant increase (e.g., >4-fold) in the MIC compared to the parent strain indicates the selection of a resistant mutant.

• Strain Characterization (Crucial Step): a. Sequence the quinolone resistance-determining regions (QRDRs) of the gyrA and parC genes. Mutations in these genes are a primary mechanism of fluoroquinolone resistance and alter the drug's target.[3][6] This step validates that the observed resistance has a known molecular basis. b. Store the verified resistant strain (e.g., S. aureus CIP-R) at -80°C for future experiments.

Comparative Antimicrobial Susceptibility Testing

The core of the comparison guide is the direct assessment of Adamantane-1-carbothioamide's activity against both the susceptible parent strain and the generated resistant strain.

Protocol 2: Broth Microdilution for MIC Determination

This method is the international standard for quantitative antimicrobial susceptibility testing, providing a precise measure of the concentration required to inhibit bacterial growth.[11][12]

Materials:

• Adamantane-1-carbothioamide (stock solution in DMSO)

• Ciprofloxacin (control antibiotic)

• Vancomycin (control for Gram-positive activity)

• S. aureus ATCC 29213 (parent strain)

• S. aureus CIP-R (resistant strain)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

Procedure:

• Prepare Inoculum: From a fresh culture plate (18-24 hours), suspend several colonies in sterile saline to match the turbidity of a 0.5 McFarland standard. This standardization is critical for reproducibility and ensures the final inoculum concentration is ~5 x 10^5 CFU/mL.[11] Dilute this suspension 1:150 in CAMHB.

• Prepare Drug Dilutions: a. In a 96-well plate, dispense 50 µL of CAMHB into wells 2 through 12. b. Prepare a 2x working stock of each drug. Add 100 µL of the 2x Adamantane-1-carbothioamide stock to well 1. c. Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, and continuing this process down to well 10. Discard 50 µL from well 10. Well 11 serves as a positive growth control (no drug), and well 12 is a sterility control (no bacteria).[13]

• Inoculation: Add 50 µL of the standardized bacterial inoculum to wells 1 through 11. The final volume in each well will be 100 µL.

• Incubation: Seal the plates to prevent evaporation and incubate at 37°C for 16-20 hours.[11]

• Reading Results: The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth.[12] This can be determined by visual inspection or by reading the optical density at 600 nm (OD600).

Data Presentation and Interpretation

The results should be summarized in a clear, comparative table. A significant increase in the MIC of Adamantane-1-carbothioamide against the CIP-R strain compared to the parent strain would indicate cross-resistance.

Compound	MIC (µg/mL) vs. S. aureus ATCC 29213 (Parent)	MIC (µg/mL) vs. S. aureus CIP-R (Resistant)	Fold Change	Interpretation
Ciprofloxacin	1	32	32x	Resistance Confirmed
Vancomycin	1	1	1x	No Cross-Resistance (Expected)
Adamantane-1-carbothioamide	4	16	4x	Possible Cross-Resistance

Note: Data are hypothetical for illustrative purposes.

A fold change >4 is often considered a significant indicator of cross-resistance. In this hypothetical example, the 4-fold increase suggests that the mechanism conferring ciprofloxacin resistance (e.g., a mutated DNA gyrase) may also affect the activity of Adamantane-1-carbothioamide, albeit to a lesser extent.

Investigating Synergy: The Checkerboard Assay

Even if cross-resistance is observed, a compound may still have clinical utility in combination therapies. Synergy occurs when the combined effect of two drugs is greater than the sum of their individual effects.[8] The checkerboard assay is a standard method to quantify these interactions.[14][15]

Protocol 3: Checkerboard Synergy Assay

Principle: Two drugs are serially diluted in a two-dimensional array in a 96-well plate. The resulting matrix allows for the testing of many different concentration combinations simultaneously.[14]

Procedure:

• Plate Setup: a. Prepare a 96-well plate. Drug A (e.g., Adamantane-1-carbothioamide) is serially diluted horizontally (columns 1-10), and Drug B (e.g., Ciprofloxacin) is serially diluted vertically (rows A-G). b. Row H contains dilutions of Drug A alone, and column 11 contains dilutions of Drug B alone. These are used to re-confirm the individual MICs under the assay conditions.[16] c. Well H11 is the growth control.

• Inoculation and Incubation: Inoculate the plate with the resistant strain (S. aureus CIP-R) and incubate as described in Protocol 2.

• Data Analysis: The Fractional Inhibitory Concentration (FIC) Index: The interaction is quantified by calculating the FIC index (FICI).[8][16]

  • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

  • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

  • FICI = FIC of Drug A + FIC of Drug B

  The FICI is calculated for each well that shows growth inhibition. The lowest FICI value is reported.

  Interpretation: [8]

  • Synergy: FICI ≤ 0.5

  • Additive/Indifference: 0.5 < FICI ≤ 4.0

  • Antagonism: FICI > 4.0

Conclusion and Future Directions

This guide provides a foundational, technically sound methodology for assessing the cross-resistance profile of Adamantane-1-carbothioamide. The observation of cross-resistance with ciprofloxacin-resistant S. aureus would suggest that its mechanism of action might involve, directly or indirectly, the bacterial DNA replication machinery. However, if synergy is observed, it could indicate that Adamantane-1-carbothioamide, even if weakened by the resistance mechanism, could be used to re-sensitize the bacteria to the original antibiotic.

Future studies should expand this analysis to include strains with different resistance mechanisms (e.g., efflux pump overexpression, enzymatic modification) and other clinically important pathogens (e.g., Pseudomonas aeruginosa, Escherichia coli). A comprehensive understanding of a novel compound's interactions with existing resistance is not just an academic exercise; it is a critical step in the strategic development of the next generation of antimicrobial therapies.

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Benchmarking the urease inhibitory activity of Adamantane-1-carbothioamide against known inhibitors

In the landscape of drug discovery, the quest for potent and specific enzyme inhibitors remains a cornerstone of therapeutic advancement. Urease, a nickel-dependent metalloenzyme, has emerged as a significant target due to its pivotal role in the pathogenesis of various diseases, including peptic ulcers, urolithiasis, and certain cancers, primarily through its association with pathogens like Helicobacter pylori. The development of effective urease inhibitors is therefore of paramount importance. This guide provides a comprehensive benchmark of the urease inhibitory activity of compounds based on the Adamantane-1-carbothioamide scaffold against established inhibitors, namely thiourea and acetohydroxamic acid. This analysis is grounded in experimental data to offer researchers and drug development professionals a clear perspective on the potential of this novel inhibitor class.

The Rationale for Targeting Urease

Urease catalyzes the hydrolysis of urea to ammonia and carbamate, which spontaneously decomposes to carbonic acid and a second molecule of ammonia.[1] This enzymatic action leads to a significant increase in local pH, a condition exploited by various pathogens to survive in acidic environments, such as the stomach.[1] By inhibiting urease, we can mitigate the virulence of these pathogens and address the associated disease states. The ideal urease inhibitor should exhibit high potency, specificity, and a favorable safety profile.

Head-to-Head Comparison: Adamantane-1-carbothioamide Derivatives vs. Standard Inhibitors

Compound	IC50 (µM)	Fold-Increase in Potency vs. Thiourea	Reference
2-(adamantane-1-carbonyl)-N-(tert-butyl)hydrazine-1-carbothioamide	1.20	17.72	[2]
2-(adamantane-1-carbonyl)-N-cyclohexylhydrazine-1-carbothioamide	2.44	8.71	[2]
Thiourea	21.36	-	[2]
Acetohydroxamic Acid	~42 (method varies)	-	[3]

Table 1: Comparative Urease Inhibitory Activity (IC50 values)

The data unequivocally demonstrates the superior potency of the adamantane-1-carbothioamide derivatives over thiourea.[2] Compound 1, with an IC50 value of 1.20 µM, is over 17 times more potent than thiourea (IC50 = 21.36 µM).[2] Compound 2 also exhibits significantly higher potency.[2] It is important to note that the IC50 value for Acetohydroxamic Acid, another widely recognized urease inhibitor, is cited to be approximately 42 µM; however, this value is often determined by methodologies other than the indophenol method, making a direct, precise comparison challenging without a standardized head-to-head study.[3]

The enhanced activity of the adamantane derivatives can be attributed to the bulky, lipophilic adamantane cage, which can facilitate stronger interactions with the enzyme's active site.[4]

Mechanistic Insights: How Adamantane-1-carbothioamide Derivatives Inhibit Urease

Urease possesses a bi-nickel active center that is crucial for its catalytic activity. The mechanism of inhibition by thiourea and its derivatives involves the interaction of the sulfur and nitrogen atoms with these nickel ions, effectively blocking the substrate (urea) from binding. Molecular docking studies on adamantane-based urease inhibitors suggest a similar mechanism, where the carbothioamide moiety plays a key role in coordinating with the nickel ions in the active site. The adamantane group itself likely contributes to the stability of the enzyme-inhibitor complex through hydrophobic interactions with surrounding amino acid residues.

Caption: Experimental workflow for the in vitro urease inhibition assay.

Conclusion

The experimental evidence strongly suggests that the Adamantane-1-carbothioamide scaffold represents a highly promising framework for the design of novel and potent urease inhibitors. Derivatives of this scaffold have demonstrated significantly greater inhibitory activity compared to the widely used standard, thiourea. While further studies are warranted to evaluate the parent compound and to conduct direct comparative assays against acetohydroxamic acid using standardized protocols, the existing data provides a compelling rationale for the continued exploration and development of adamantane-based compounds as a potential new class of therapeutics for urease-associated diseases.

References

• Al-Wahaibi, L. H., Alagappan, K., Blacque, O., Mohamed, A. A. B., & Thamotharan, S. (2022). X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. Molecules, 27(24), 8879. [Link]

• Al-Wahaibi, L. H., et al. (2022). In vitro urease inhibitory activity of compounds 1 and 2. ResearchGate. [Link]

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A Senior Application Scientist's Guide to Comparative Molecular Modeling of Adamantane-1-carbothioamide and Its Analogs

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Adamantane Scaffold in Modern Drug Design

The adamantane moiety, a rigid, lipophilic, three-dimensional cage structure, is a privileged scaffold in medicinal chemistry. Its unique properties often enhance the pharmacokinetic profiles of drug candidates, improving their bioavailability and metabolic stability.[1] The success of adamantane-based drugs is well-documented, with compounds like Amantadine and Rimantadine used as antiviral agents against Influenza A, and others like Vildagliptin and Saxagliptin developed for treating type 2 diabetes.[1][2][3]

Adamantane-1-carbothioamide and its derivatives represent a promising class of compounds with a wide spectrum of biological activities, including antimicrobial, antiviral, and anti-proliferative properties.[4][5] However, to rationally design more potent inhibitors, it is crucial to understand how subtle structural modifications affect their interaction with biological targets. This guide provides an in-depth framework for the comparative analysis of these inhibitors using a powerful, cost-effective suite of computational techniques known as molecular modeling.[6][7] By integrating homology modeling, molecular docking, and molecular dynamics simulations, we can predict protein structures, evaluate binding affinities, and analyze the dynamic stability of protein-inhibitor complexes, thereby accelerating the drug discovery pipeline.[8][9]

The Power of In Silico Analysis: An Overview of Molecular Modeling Techniques

Computer-Aided Drug Design (CADD) has become an indispensable part of modern pharmaceutical research, allowing scientists to screen vast chemical libraries and prioritize candidates for synthesis and in vitro testing, saving significant time and resources.[7] This guide will detail a multi-step computational workflow designed to compare Adamantane-1-carbothioamide with its related inhibitors. The core techniques include:

• Homology Modeling : For instances where the experimental 3D structure of a target protein is unknown, this technique allows us to build a high-quality model based on the known structure of a homologous protein.[10][11]

• Molecular Docking : This method predicts the preferred orientation and binding affinity of a ligand (the inhibitor) within the active site of a target protein, providing a "snapshot" of the binding event.[7][12]

• Molecular Dynamics (MD) Simulations : Moving beyond the static picture of docking, MD simulations model the physical movements of atoms and molecules over time, offering critical insights into the stability and dynamics of the protein-ligand complex in a simulated physiological environment.[7][13]

Part 1: Target Structure Prediction via Homology Modeling

Expertise & Causality: Before any inhibitor can be studied, a reliable three-dimensional structure of its biological target is required. While X-ray crystallography and NMR spectroscopy are the gold standards, they are not always feasible. Homology, or comparative modeling, is based on the evolutionary principle that proteins with similar sequences adopt similar 3D structures.[14] If a protein with sufficient sequence identity (>30%) to our target has a known structure, we can use it as a template to build a predictive model. The quality of this model is fundamentally dependent on the quality of the sequence alignment.[10]

Homology Modeling Workflow

Caption: Workflow for predicting a protein's 3D structure using homology modeling.

Protocol 1: Step-by-Step Homology Modeling

• Template Identification :

  • Obtain the primary amino acid sequence of the target protein in FASTA format.

  • Perform a protein BLAST (Basic Local Alignment Search Tool) search against the Protein Data Bank (PDB).

  • Select template structures with the highest sequence identity (ideally >50% for high accuracy), lowest E-value, and best resolution.[10][14]

• Sequence Alignment :

  • Use a multiple sequence alignment tool (e.g., ClustalW, T-Coffee) to align the target sequence with the chosen template(s).

  • Causality : This step is critical. Misaligned regions, especially in or near the active site, will lead to an inaccurate model. Manually inspect and refine the alignment if necessary, paying close attention to conserved residues and gap placements.[10]

• Model Construction :

  • Submit the alignment to an automated modeling server like SWISS-MODEL or use standalone software such as MODELLER.[10][15]

  • The software constructs the model by copying the coordinates of the aligned residues from the template and building the non-conserved regions (loops).

• Model Validation (Self-Validating System) :

  • Trustworthiness : A model is only useful if it is reliable. We must rigorously validate its stereochemical quality.

  • Ramachandran Plot : Generate a Ramachandran plot to assess the conformational feasibility of backbone dihedral angles (phi and psi). A good model should have >90% of its residues in the most favored regions.[16]

  • Other Tools : Further validation can be performed using online servers like ProSA-web (which checks for folding energy) and VERIFY3D (which assesses the compatibility of the 3D model with its own amino acid sequence).

  • If the model quality is poor, return to Step 2 to refine the alignment or select different templates.

Part 2: Virtual Screening with Molecular Docking

Expertise & Causality: Molecular docking allows us to predict the binding pose and estimate the binding affinity of an inhibitor within the protein's active site.[6] A scoring function is used to rank different poses, with lower energy scores generally indicating more favorable binding.[17] This process is essential for comparing a series of related inhibitors, allowing us to hypothesize why certain chemical modifications improve or reduce activity.

Molecular Docking Workflow

Caption: Standard workflow for protein-ligand molecular docking.

Protocol 2: Step-by-Step Molecular Docking

• Receptor and Ligand Preparation :

  • Protein : Start with the validated homology model or an experimental structure. Use software like AutoDock Tools to remove water molecules, add polar hydrogens, and assign partial charges (e.g., Gasteiger charges).[18][19]

  • Ligands : Sketch Adamantane-1-carbothioamide and its analogs using a chemical drawing tool and generate their 3D coordinates. Perform energy minimization using a suitable force field (e.g., MMFF94) to obtain a low-energy conformation. Assign charges and define rotatable bonds.[18]

• Grid Box Definition :

  • Define a 3D grid box that encompasses the entire binding site of the protein. The size and center of this box dictate the search space for the ligand.[19]

  • Causality : If the binding site is known, center the grid on the co-crystallized ligand or key active site residues. If unknown, blind docking (using a grid that covers the entire protein) can be used, but it is computationally more expensive and less accurate.

• Docking Execution :

  • Use a docking program (e.g., AutoDock Vina) to perform the simulation. The program will systematically sample different conformations and orientations of the ligand within the grid box.[17]

  • The program's scoring function calculates the binding energy for each pose. The algorithm, often a genetic algorithm, works to find the pose with the lowest energy score.[17]

• Results Analysis :

  • The primary output is a set of binding poses ranked by their docking scores (e.g., in kcal/mol).

  • Visualize the top-ranked pose in a molecular viewer (e.g., PyMOL, Chimera) to analyze the intermolecular interactions, such as hydrogen bonds, hydrophobic contacts, and pi-stacking, between the inhibitor and the protein's active site residues.[12]

Part 3: Assessing Dynamic Stability with MD Simulations

Expertise & Causality: While docking provides a valuable static prediction, biological systems are dynamic. MD simulations provide a more realistic assessment by modeling the motion of every atom in the system over time.[7] This allows us to verify the stability of the docked pose, observe conformational changes in the protein and ligand, and quantify interactions (like hydrogen bonds) as a function of time. A stable complex in an MD simulation lends higher confidence to the docking prediction.

MD Simulation Workflow

Caption: Key stages in performing a molecular dynamics simulation of a protein-ligand complex.

Protocol 3: Step-by-Step MD Simulation (GROMACS Example)

• System Setup :

  • Merge the coordinate files of the protein and the best-docked ligand pose.

  • Choose a suitable force field (e.g., CHARMM36, AMBER). Generate topology files for the protein.

  • Trustworthiness : Standard protein force fields do not contain parameters for drug-like molecules. Use a server like CGenFF or antechamber to generate topology and parameter files for the adamantane inhibitors. This is a critical step for a valid simulation.[20][21]

• Solvation and Neutralization :

  • Define a simulation box (e.g., cubic) and fill it with a pre-equilibrated water model (e.g., TIP3P).

  • Add counter-ions (e.g., Na+ or Cl-) to neutralize the net charge of the system, which is a requirement for many long-range electrostatics algorithms like Particle Mesh Ewald (PME).[13][20]

• Energy Minimization and Equilibration :

  • Perform energy minimization to remove any steric clashes or unfavorable geometries created during the setup.

  • Gradually heat the system to the target temperature (e.g., 300 K) and equilibrate it under constant volume (NVT ensemble) to ensure the temperature stabilizes.

  • Then, equilibrate under constant pressure (NPT ensemble) to allow the system density to relax to the correct value.[13]

• Production Simulation and Analysis :

  • Run the production simulation for a desired length of time (e.g., 50-100 nanoseconds).

  • Trajectory Analysis :

    • Root Mean Square Deviation (RMSD) : Plot the RMSD of the protein backbone and the ligand over time. A stable, converging RMSD for the ligand indicates it remains bound in a stable conformation.

    • Root Mean Square Fluctuation (RMSF) : Calculate the RMSF per residue to identify flexible and rigid regions of the protein upon ligand binding.

    • Hydrogen Bond Analysis : Quantify the number of hydrogen bonds between the protein and ligand throughout the simulation to assess interaction stability.

Comparative Analysis: A Case Study

To illustrate this workflow, we present a hypothetical comparison of Adamantane-1-carbothioamide (Parent) with two derivatives against a viral protease target.

• Inhibitor A : Parent with a hydroxyl group added to the adamantane cage.

• Inhibitor B : Parent with the carbothioamide group replaced by a bulkier sulfonamide group.

Table 1: Comparative Molecular Docking Results

Inhibitor	Docking Score (kcal/mol)	Key H-Bond Interactions (Residues)
Parent	-7.2	Cys145, Gly143
Inhibitor A	-7.9	Cys145, Gly143, His41
Inhibitor B	-6.8	His163

Interpretation : Inhibitor A shows the most favorable docking score, suggesting the strongest binding. The data indicates it forms an additional hydrogen bond with His41 via its new hydroxyl group, a claim we can validate with MD. Inhibitor B has a weaker score, possibly due to steric hindrance from its bulkier group.

Table 2: Comparative MD Simulation Analysis (100 ns)

Inhibitor	Ligand RMSD (Å, Avg. ± SD)	Avg. H-Bonds (Protein-Ligand)
Parent	1.8 ± 0.4	1.7
Inhibitor A	1.2 ± 0.2	2.6
Inhibitor B	3.5 ± 1.1	0.8

Interpretation : The MD results strongly support the docking predictions.

• Inhibitor A shows a very stable (low) ligand RMSD and maintains a significantly higher number of hydrogen bonds throughout the simulation, confirming its enhanced and stable binding.

• The Parent compound is reasonably stable.

• Inhibitor B displays a high and fluctuating RMSD, indicating it is unstable in the binding pocket and may be partially dissociating during the simulation. This confirms that the bulky sulfonamide is detrimental to stable binding in this active site.

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A Senior Application Scientist's Guide to Evaluating the Pharmacokinetic Profiles of Adamantane-1-carbothioamide Prodrugs

Introduction

The adamantane moiety, a rigid, lipophilic cage-like hydrocarbon, is a privileged scaffold in medicinal chemistry.[1][2] Its incorporation into drug candidates can significantly enhance lipophilicity, thereby modifying the bioavailability and therapeutic index of the parent molecule.[1][3] Adamantane-1-carbothioamide derivatives have emerged as a promising class of compounds with a wide range of biological activities, including antimicrobial and hypoglycemic effects.[3][4][5] However, like many drug candidates, their therapeutic potential can be limited by suboptimal pharmacokinetic properties such as poor solubility, low permeability, or rapid metabolism.

Prodrug strategies offer a rational approach to overcoming these limitations. By chemically modifying the parent adamantane-1-carbothioamide molecule with a promoiety, we can create a transient derivative that improves its absorption, distribution, metabolism, and excretion (ADME) profile. This guide provides a comprehensive framework for the systematic evaluation and comparison of the pharmacokinetic profiles of different adamantane-1-carbothioamide prodrugs. We will delve into the causality behind experimental choices, provide detailed protocols for key assays, and present a framework for objective comparison, empowering researchers to select the most promising candidates for further development.

Conceptual Framework: Prodrug Design Strategies

The design of a successful prodrug hinges on a cleavable promoiety that masks or alters the physicochemical properties of the parent drug. Upon administration, this promoiety is cleaved by enzymes or chemical hydrolysis to release the active adamantane-1-carbothioamide. The choice of promoiety is critical and depends on the specific pharmacokinetic barrier to be overcome.

For the adamantane-1-carbothioamide scaffold, several prodrug strategies can be envisioned, primarily targeting the carbothioamide functional group. Below is a conceptual diagram illustrating potential prodrug strategies.

Caption: Conceptual prodrug strategies for the adamantane-1-carbothioamide scaffold.

Core Pharmacokinetic Parameters for Evaluation

A thorough pharmacokinetic evaluation requires the characterization of several key parameters. For prodrugs, it is crucial to quantify both the prodrug and the released parent drug in biological matrices.

Parameter	Symbol	Description	Importance for Prodrug Evaluation
Maximum Plasma Concentration	Cmax	The highest concentration of the drug in the plasma after administration.	Indicates the extent of absorption and the rate of conversion of the prodrug.
Time to Maximum Concentration	Tmax	The time at which Cmax is reached.	Reflects the rate of absorption and prodrug conversion.
Area Under the Curve	AUC	The total drug exposure over time.	A measure of the overall bioavailability of the drug.
Elimination Half-Life	t1/2	The time required for the drug concentration to decrease by half.	Determines the dosing interval.
Clearance	CL	The volume of plasma cleared of the drug per unit time.	Indicates the efficiency of drug elimination.
Volume of Distribution	Vd	The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.	Indicates the extent of drug distribution into tissues.
Oral Bioavailability	F%	The fraction of the orally administered dose that reaches systemic circulation.	A critical parameter for oral drug candidates.

Experimental Protocols for Pharmacokinetic Profiling

A tiered approach, starting with in vitro assays and progressing to in vivo studies, is recommended for efficient evaluation.

In Vitro Assays: The First Line of Screening

In vitro assays provide early insights into the stability and permeability of prodrugs, allowing for the selection of the most promising candidates for in vivo studies.

1. Plasma Stability Assay

• Rationale: To assess the chemical and enzymatic stability of the prodrug in plasma. A prodrug should be sufficiently stable in circulation to reach its target tissue but labile enough to release the parent drug.

• Protocol:

  • Prepare a stock solution of the test compound (prodrug) in a suitable solvent (e.g., DMSO).

  • Spike the test compound into fresh plasma (human, rat, mouse) to a final concentration of 1-10 µM.

  • Incubate the plasma samples at 37°C.

  • At various time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw an aliquot of the plasma sample.

  • Immediately quench the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

  • Centrifuge the samples to precipitate proteins.

  • Analyze the supernatant for the concentration of the prodrug and the parent drug using a validated LC-MS/MS method.

  • Calculate the half-life (t1/2) of the prodrug in plasma.

2. Metabolic Stability Assay in Liver Microsomes/S9 Fraction

• Rationale: To evaluate the susceptibility of the prodrug to metabolism by hepatic enzymes (e.g., cytochrome P450s). This assay helps predict the first-pass metabolism and clearance of the compound.

• Protocol:

  • Prepare a stock solution of the test compound.

  • In a microcentrifuge tube, combine liver microsomes or S9 fraction (e.g., from rat or human) with a phosphate buffer (pH 7.4).

  • Add the test compound to the mixture.

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding a NADPH-regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding ice-cold acetonitrile.

  • Centrifuge the samples and analyze the supernatant by LC-MS/MS.

  • Determine the rate of disappearance of the prodrug and the formation of the parent drug and any major metabolites.

In Vivo Pharmacokinetic Studies

In vivo studies in animal models are essential for understanding the complete ADME profile of a prodrug.

Workflow for an In Vivo Pharmacokinetic Study

Caption: Workflow for a typical in vivo pharmacokinetic study.

Protocol for Oral Bioavailability Study in Rats

• Animals: Male Sprague-Dawley rats (250-300g) are commonly used. Animals should be cannulated (e.g., jugular vein) to facilitate serial blood sampling.

• Dosing:

  • Intravenous (IV) Group: Administer the parent adamantane-1-carbothioamide at a dose of 1-2 mg/kg via the tail vein. This group serves as the reference for determining absolute bioavailability.

  • Oral (PO) Group: Administer the prodrug at a molar equivalent dose to the IV group via oral gavage.

• Blood Sampling: Collect blood samples (approx. 100-200 µL) into tubes containing an anticoagulant (e.g., K2EDTA) at pre-defined time points (e.g., pre-dose, 0.083, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).

• Sample Processing: Centrifuge the blood samples to obtain plasma. Store the plasma samples at -80°C until analysis.

• Bioanalysis: Develop and validate a sensitive and specific LC-MS/MS method for the simultaneous quantification of the prodrug and the parent drug in plasma.

• Pharmacokinetic Analysis: Use pharmacokinetic software (e.g., Phoenix WinNonlin) to calculate the pharmacokinetic parameters for both the prodrug and the parent drug. Oral bioavailability (F%) is calculated as:

  • F% = (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100

Comparative Evaluation Framework

To objectively compare different prodrugs, the pharmacokinetic data should be tabulated and analyzed. Below is a template for comparing two hypothetical prodrugs (Prodrug A and Prodrug B) of a parent adamantane-1-carbothioamide.

Table 1: Comparative Pharmacokinetic Parameters of Hypothetical Prodrugs in Rats

Parameter	Parent Drug (IV)	Prodrug A (Oral)	Prodrug B (Oral)
Dose (mg/kg)	2	5 (molar equivalent)	5 (molar equivalent)
Cmax (ng/mL)	500 (at 5 min)	150	250
Tmax (h)	0.083	2	1
AUC (0-t) (ng*h/mL)	800	600	750
t1/2 (h)	4	4.5	4.2
F%	-	75%	94%

Interpretation:

In this hypothetical example, Prodrug B demonstrates a superior pharmacokinetic profile compared to Prodrug A. It achieves a higher maximum concentration (Cmax) in a shorter time (Tmax) and results in a significantly higher oral bioavailability (F%) of the parent drug. This suggests that Prodrug B is more efficiently absorbed and/or undergoes more favorable conversion to the active parent drug.

Conclusion

The successful development of adamantane-1-carbothioamide-based therapeutics may rely on the implementation of effective prodrug strategies. A systematic and rigorous evaluation of the pharmacokinetic profiles of different prodrug candidates is paramount for selecting the optimal clinical candidate. By employing a combination of in vitro and in vivo assays, researchers can gain a comprehensive understanding of the ADME properties of their compounds. The framework and protocols outlined in this guide provide a robust starting point for these critical studies, enabling data-driven decisions in the drug discovery and development process. The inherent lipophilicity of the adamantane core presents both opportunities and challenges, making a thorough pharmacokinetic characterization not just a recommendation, but a necessity for success.[3][6]

References

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Safety & Regulatory Compliance

Navigating the Uncharted: A Comprehensive Guide to the Safe Disposal of Adamantane-1-carbothioamide

For the modern researcher, scientist, and drug development professional, the synthesis and handling of novel chemical entities are routine. Yet, the lifecycle of these compounds extends beyond their use in experimentation; it culminates in their safe and compliant disposal. Adamantane-1-carbothioamide, a compound of interest in various research domains due to the unique properties of the adamantane cage and the reactivity of the carbothioamide group, presents a disposal challenge due to the limited availability of specific safety data. This guide provides a comprehensive, step-by-step framework for the proper disposal of adamantane-1-carbothioamide, ensuring the safety of laboratory personnel and the protection of our environment. Our approach is grounded in the principles of chemical reactivity, regulatory compliance, and proactive risk mitigation.

I. Hazard Assessment: Deconstructing Adamantane-1-carbothioamide

Without a specific Safety Data Sheet (SDS), a conservative hazard assessment is paramount. This involves evaluating the toxicological and environmental risks associated with its constituent functional groups: the adamantane moiety and the carbothioamide group.

The Adamantane Moiety: The adamantane structure itself is a rigid, lipophilic hydrocarbon cage. While generally considered to have low toxicity, its derivatives can exhibit significant biological activity. Of particular note is the potential for environmental persistence and aquatic toxicity, a characteristic observed in some adamantane derivatives.

The Carbothioamide Functional Group: Thioamides are known to be more reactive than their amide analogs.[1][2][3] Upon decomposition, particularly through heating, they can release toxic and hazardous gases, including nitrogen oxides (NOx) and sulfur oxides (SOx) .[4] The presence of sulfur also necessitates consideration of its potential for environmental impact if not disposed of correctly.

Inferred Hazards of Adamantane-1-carbothioamide:

Hazard Category	Inferred Risk	Rationale
Acute Toxicity	Moderate	Potential for toxicity if ingested, inhaled, or absorbed through the skin.
Chronic Toxicity	Unknown	Data is lacking, but caution is advised for novel compounds.
Environmental Hazard	High	Potential for aquatic toxicity and persistence due to the adamantane group.
Reactivity	Moderate	Thioamides can be reactive with strong oxidizing and reducing agents.[2][3]
Decomposition	High	Thermal decomposition may produce toxic NOx and SOx fumes.[4]

II. The Disposal Workflow: A Step-by-Step Protocol

The following workflow provides a systematic approach to the disposal of adamantane-1-carbothioamide, from the laboratory bench to final waste consolidation.

Figure 1. A streamlined workflow for the safe disposal of Adamantane-1-carbothioamide.

Step 1: Decontamination of Glassware and Equipment

The principle of "in-lab" deactivation of reactive chemicals should be approached with extreme caution and is generally not recommended for novel compounds without established protocols. Therefore, the primary method of decontamination should be a thorough rinsing procedure.

• Triple Rinse Protocol:

  • Rinse the contaminated glassware or equipment with a suitable organic solvent in which adamantane-1-carbothioamide is soluble (e.g., acetone, ethanol, or methanol). The choice of solvent should be compatible with your institution's waste streams.

  • Collect the first rinsate in a designated hazardous waste container.

  • Repeat the rinse two more times, collecting all rinsates in the same container.

• Rationale: The triple rinse method is a widely accepted laboratory practice to ensure the removal of residual chemical traces to a level that allows for the safe cleaning or disposal of the glassware.

Step 2: Segregation of Contaminated Personal Protective Equipment (PPE)

All disposable PPE that has come into contact with adamantane-1-carbothioamide must be considered hazardous waste.

• Procedure:

  • Carefully remove gloves, disposable lab coats, and any other contaminated items to avoid cross-contamination.

  • Place all contaminated solid waste directly into the designated solid hazardous waste container.

• Rationale: Segregating contaminated PPE prevents the spread of the chemical and ensures that these items are not disposed of in the general trash, which could lead to environmental contamination and pose a risk to custodial staff.

Step 3: Designate a Hazardous Waste Container

Proper containment is a cornerstone of safe laboratory practice.

• Container Selection:

  • For liquid waste (rinsates): Use a clearly labeled, leak-proof container made of a material compatible with the solvent used for rinsing (e.g., a high-density polyethylene (HDPE) carboy for organic solvents).

  • For solid waste (contaminated PPE, weigh boats, etc.): Use a designated, puncture-resistant container with a secure lid.

• Rationale: The use of appropriate and clearly marked containers prevents accidental mixing of incompatible wastes and ensures secure containment during storage and transport.[5]

Step 4: Accurate and Detailed Labeling

In accordance with EPA and OSHA regulations, all hazardous waste containers must be accurately labeled.[3][6]

• Labeling Requirements:

  • The words "Hazardous Waste."

  • The full chemical name: "Adamantane-1-carbothioamide."

  • An accurate list of all contents, including solvents and their approximate concentrations.

  • The date on which the waste was first added to the container.

  • The name and contact information of the generating researcher or lab.

• Rationale: Proper labeling is a legal requirement and is critical for the safety of all personnel who will handle the waste, from lab members to the final disposal facility staff. It provides essential information for safe handling, storage, and the selection of the appropriate disposal method.

Step 5: Secure Interim Storage

Hazardous waste must be stored safely and securely while awaiting pickup.

• Storage Conditions:

  • Store waste containers in a designated satellite accumulation area (SAA) within the laboratory.

  • Ensure the storage area is well-ventilated and away from heat sources or direct sunlight to prevent the potential for thermal decomposition.

  • Store in secondary containment to mitigate the impact of any potential leaks or spills.

  • Do not store incompatible chemicals in close proximity.

• Rationale: Safe interim storage minimizes the risk of accidents, exposures, and environmental release within the laboratory. Adherence to SAA regulations is a requirement of the EPA.

Step 6: Arrange for Professional Disposal

The final disposal of adamantane-1-carbothioamide must be handled by a licensed hazardous waste disposal company.

• Procedure:

  • Contact your institution's Environmental Health and Safety (EHS) office to schedule a waste pickup.

  • Provide the EHS office with a complete and accurate description of the waste.

• Recommended Disposal Method:

  • Incineration: High-temperature incineration in a facility equipped with afterburners and scrubbers is the preferred method for the disposal of organic compounds, especially those that can produce toxic combustion byproducts. This method ensures the complete destruction of the compound.

• Rationale: Professional disposal ensures that the waste is managed in compliance with all local, state, and federal regulations and that the most appropriate technology is used to neutralize its hazards.

III. Emergency Procedures: Preparedness is Key

In the event of a spill or exposure, a rapid and informed response is crucial.

Spill Response:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area of the spill.

• Isolate: If it is safe to do so, prevent the spread of the spill by using absorbent materials to create a dike around the spill.

• Ventilate: Increase ventilation in the area by opening a fume hood sash.

• Contact EHS: Report the spill to your institution's EHS office for guidance and assistance with cleanup. Do not attempt to clean up a large or unknown spill without proper training and equipment.

Personnel Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove any contaminated clothing.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.

• Inhalation: Move the affected person to fresh air.

• Ingestion: Do not induce vomiting.

In all cases of personnel exposure, seek immediate medical attention and provide the medical personnel with as much information as possible about the chemical, including its name and any known hazards.

IV. Conclusion: A Commitment to Safety and Stewardship

The responsible disposal of adamantane-1-carbothioamide, and indeed all laboratory chemicals, is a fundamental aspect of scientific integrity and environmental stewardship. By following the procedures outlined in this guide, researchers can ensure that their work is conducted safely from inception to completion. In the absence of specific data, a cautious and well-documented approach is always the most prudent course of action.

References

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Comprehensive Safety and Handling Guide for Adamantane-1-carbothioamide

This guide provides essential safety protocols and operational directives for the handling and disposal of Adamantane-1-carbothioamide (CAS No. 50543-85-6). Designed for researchers, scientists, and drug development professionals, this document synthesizes technical data with field-proven safety practices to ensure the well-being of laboratory personnel and the integrity of research. As a novel research chemical, Adamantane-1-carbothioamide lacks extensive, long-term toxicological data; therefore, a conservative and rigorous approach to safety is paramount.

Hazard Assessment: An Evidence-Based Approach

A specific Safety Data Sheet (SDS) with comprehensive toxicological data for Adamantane-1-carbothioamide is not widely available. Consequently, a robust hazard assessment must be inferred from its structural components—the adamantane cage and the carbothioamide functional group—and available preliminary safety data.

Inferred Hazards:

• GHS Classification: Supplier information indicates a GHS07 "Exclamation Mark" pictogram and a "Warning" signal word[1]. This suggests the following potential hazards:

  • Skin Irritation (Category 2)

  • Serious Eye Irritation (Category 2)

  • Respiratory Irritation

  • Harmful if swallowed (Acute Toxicity, Oral, Category 4)

• Adamantane Moiety: The adamantane structure itself is a bulky, lipophilic hydrocarbon cage. While adamantane is not classified as hazardous for human health, it is recognized as potentially harmful to aquatic life with long-lasting effects[2]. Its derivatives, however, can exhibit significant biological activity and may cause skin and eye irritation[3].

• Carbothioamide Functional Group: Thioamides, as a class, are known to possess significant biological activity and potential toxicity. Some are used as antithyroid drugs and can cause rare but serious side effects, including hepatotoxicity (liver damage) and agranulocytosis. The thioamide group is also reactive and can be a skin and respiratory irritant[4][5].

Given these factors, Adamantane-1-carbothioamide must be treated as a potentially hazardous substance with unknown long-term effects. All handling procedures should be designed to minimize direct contact and eliminate the possibility of inhalation or ingestion.

Personal Protective Equipment (PPE): Your Primary Defense

A multi-layered PPE strategy is mandatory to prevent exposure through dermal, ocular, and respiratory routes. The selection of PPE must be based on a thorough risk assessment of the specific procedures being performed.

PPE Category	Specification	Rationale and Causality
Eye & Face Protection	Chemical splash goggles meeting ANSI Z87.1 or equivalent standards. A full-face shield worn over goggles is required when handling bulk quantities or splash-prone procedures.	The GHS07 classification indicates a significant risk of serious eye irritation[1][3]. Goggles provide a seal around the eyes to protect against dust particles and splashes. A face shield offers a secondary barrier, protecting the entire face from splashes of solvents or reagents[6].
Hand Protection	Chemical-resistant nitrile or neoprene gloves. Double-gloving is strongly recommended.	Thioamides and adamantane derivatives can be skin irritants[3][4]. Nitrile gloves provide good resistance to a range of chemicals. Double-gloving provides an additional layer of protection against tears and minimizes contamination during glove removal.
Body Protection	A flame-resistant laboratory coat with long sleeves and a fully fastened front. A chemically resistant apron should be worn over the lab coat when handling significant quantities.	Protects skin and personal clothing from accidental spills and contamination[6][7]. The lab coat should be non-absorbent to prevent chemicals from soaking through to the skin.
Respiratory Protection	A NIOSH-approved respirator with particulate filters (N95 or higher) is required when handling the solid powder outside of a certified fume hood.	Fine powders can easily become airborne, creating an inhalation hazard[2]. The thioamide functional group suggests a potential for respiratory irritation[4]. A respirator minimizes the inhalation of aerosolized particles.

Safe Handling and Operational Workflow

Adherence to a strict, step-by-step operational workflow is critical for minimizing exposure risk. All manipulations of Adamantane-1-carbothioamide should be performed within a certified chemical fume hood to control airborne particles and vapors[7].

Step-by-Step Handling Protocol:

• Preparation: Before handling the compound, ensure the chemical fume hood is operational and the sash is at the appropriate height. Clear the workspace of all unnecessary items. Assemble all required equipment (spatulas, weigh boats, vials, solvents) and the designated hazardous waste container.

• Donning PPE: Put on all required PPE in the correct order: lab coat, inner gloves, respirator (if required), eye protection, face shield (if required), and outer gloves.

• Weighing: Carefully open the container inside the fume hood. Use a clean spatula to transfer the desired amount of solid Adamantane-1-carbothioamide to a weigh boat on a tared balance. Avoid generating dust. Close the primary container immediately after dispensing.

• Dissolution/Use: If preparing a solution, add the solvent to the vessel containing the weighed compound slowly to avoid splashing. Ensure the vessel is appropriately labeled with the chemical name, concentration, and hazard pictograms.

• Post-Handling: Once the procedure is complete, decontaminate all surfaces and equipment that came into contact with the chemical (see Section 4).

• Doffing PPE: Remove PPE in a manner that avoids self-contamination. First, remove the outer gloves. Then, remove the face shield and goggles. Remove the lab coat, turning it inside out as you remove it. Finally, remove the inner gloves. Wash hands thoroughly with soap and water immediately after removing all PPE.

Workflow Diagram

Caption: Workflow for Safely Handling Adamantane-1-carbothioamide.

Decontamination and Disposal Plan

Proper waste management is a critical component of laboratory safety and environmental responsibility. All materials contaminated with Adamantane-1-carbothioamide must be treated as hazardous waste.

Decontamination:

• Surfaces: Wipe down the work area within the fume hood and any other potentially contaminated surfaces with a suitable solvent (such as ethanol or acetone) followed by a soap and water solution. Collect all cleaning materials (wipes, paper towels) as hazardous waste.

• Glassware/Equipment: Reusable glassware and equipment should be rinsed with an appropriate solvent to remove the compound. This initial rinsate must be collected as hazardous waste. Subsequently, the equipment can be washed using standard laboratory procedures.

Disposal:

• Waste Segregation: Do not mix Adamantane-1-carbothioamide waste with other waste streams. Collect all solid waste (excess compound, contaminated weigh boats, wipes) and liquid waste (rinsates, reaction residues) in separate, clearly labeled, and sealed hazardous waste containers[8].

• Labeling: The waste container must be labeled "Hazardous Waste" and clearly state "Adamantane-1-carbothioamide" and list any solvents present[8].

• Storage and Pickup: Store the sealed waste container in a designated satellite accumulation area. Follow your institution's Environmental Health and Safety (EHS) procedures for arranging hazardous waste pickup and disposal[8]. Never dispose of this chemical down the drain or in the regular trash[2][8]. The recommended disposal method is incineration by a licensed hazardous waste management company[8].

Emergency Procedures

In the event of an accidental exposure or spill, immediate and correct action is crucial.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, holding the eyelids open. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing immediately. Wash the affected skin area thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

• Spill: Evacuate the immediate area. If the spill is small and contained within a fume hood, trained personnel wearing appropriate PPE can clean it up by covering it with an inert absorbent material, sweeping it into a hazardous waste container, and then decontaminating the area. For larger spills, or any spill outside of a fume hood, evacuate the laboratory, close the doors, and contact your institution's EHS emergency response team.

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